4-(Pyridin-2-yl)piperidine-4-carbonitrile

• CAS: 767263-33-2

Core Science & Biosynthesis

4-(Pyridin-2-yl)piperidine-4-carbonitrile: A Technical Monograph

Topic: 4-(Pyridin-2-yl)piperidine-4-carbonitrile Basic Properties Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-(Pyridin-2-yl)piperidine-4-carbonitrile (CAS: 767263-33-2) is a specialized heterocyclic scaffold serving as a critical pharmacophore in modern medicinal chemistry. Distinguished by its quaternary carbon center at the piperidine 4-position, this intermediate provides a rigid structural constraint that is highly valued in the design of G-protein coupled receptor (GPCR) ligands—specifically muscarinic M1/M4 agonists—and Janus kinase (JAK) inhibitors. This guide details its physicochemical profile, validated synthetic pathways, and handling protocols for high-purity applications.

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

The compound exists primarily as a free base or a dihydrochloride salt. The quaternary center introduces significant steric bulk, influencing both the metabolic stability and the binding kinetics of derived active pharmaceutical ingredients (APIs).

Table 1: Core Chemical Data

Property	Specification
IUPAC Name	4-(Pyridin-2-yl)piperidine-4-carbonitrile
CAS Number (Free Base)	767263-33-2
CAS Number (2HCl Salt)	1416439-49-0
Molecular Formula	C₁₁H₁₃N₃
Molecular Weight	187.24 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, Methanol, DCM; Low solubility in water (Free Base)
pKa (Predicted)	~8.9 (Piperidine N), ~3.5 (Pyridine N)
LogP (Predicted)	1.2 – 1.5
Melting Point	98–102 °C (Free Base); >230 °C (2HCl Salt)

Synthetic Pathways & Methodology

The synthesis of 4-(Pyridin-2-yl)piperidine-4-carbonitrile represents a challenge in creating quaternary carbon centers. While historical methods utilized bis-alkylation, the modern "privileged" route employs Nucleophilic Aromatic Substitution (

) for higher yield and purity.

Method A: The "Carbanion" Route (Recommended)

This protocol relies on the generation of a stabilized carbanion at the 4-position of a protected piperidine, followed by attack on a 2-halopyridine.

Reagents & Materials:

• Starting Material: N-Boc-4-cyanopiperidine (CAS: 91419-53-3)

• Electrophile: 2-Fluoropyridine (CAS: 372-48-5)

• Base: LiHMDS (Lithium hexamethyldisilazide), 1.0 M in THF

• Solvent: Anhydrous THF

Step-by-Step Protocol:

• Anion Generation: Charge a flame-dried reaction vessel with N-Boc-4-cyanopiperidine (1.0 eq) and anhydrous THF under

  atmosphere. Cool the solution to -78 °C .

• Deprotonation: Dropwise add LiHMDS (1.2 eq) over 30 minutes. The solution will typically turn deep yellow/orange, indicating the formation of the tertiary carbanion. Stir for 1 hour at -78 °C.

• Nucleophilic Attack: Add 2-Fluoropyridine (1.2 eq) dropwise.

• Reaction Progression: Allow the mixture to warm slowly to Room Temperature (RT) over 4–6 hours. The carbanion displaces the fluoride via an

  mechanism.

• Quench & Workup: Quench with saturated

  solution. Extract with EtOAc ( ). Wash combined organics with brine, dry over , and concentrate.

• Deprotection: Dissolve the intermediate in DCM and treat with TFA (trifluoroacetic acid) or 4M HCl in dioxane to remove the Boc group.

• Purification: Recrystallize the resulting salt from Isopropanol/Ether or purify the free base via silica flash chromatography (DCM/MeOH/

  ).

Method B: The Bis-Alkylation Route (Historical Context)

• Mechanism: Reaction of 2-pyridylacetonitrile with bis(2-chloroethyl)amine (nitrogen mustard derivative) using NaH.

• Drawbacks: Lower yields (<40%), formation of polymeric side products, and handling of vesicant alkylating agents.

Experimental Workflow Diagram

Caption: Figure 1. Optimized synthetic workflow via Lithium-mediated

coupling.

Medicinal Chemistry Utility

Pharmacophore Insights

The 4,4-disubstituted piperidine motif functions as a conformational lock.

• Axial/Equatorial Control: The bulky pyridyl group and the nitrile force the piperidine ring into a specific chair conformation, orienting substituents on the piperidine nitrogen (

  ) into precise vectors for receptor binding.

• Metabolic Blocking: The quaternary center prevents oxidative metabolism (P450-mediated hydroxylation) at the typically labile C4 position.

Key Applications

• Muscarinic Agonists (M1/M4): Used in the synthesis of bicyclic aza-compounds for treating Alzheimer's disease and schizophrenia. The pyridine ring mimics the aromatic features of acetylcholine mimetics while the nitrile modulates polarity.

• JAK Inhibitors: The scaffold serves as a linker in Janus Kinase inhibitors, where the piperidine nitrogen is often coupled to a pyrrolopyrimidine or similar hinge-binding motif.

Analytical Characterization

For validation, the following spectroscopic signals are diagnostic.

Nuclear Magnetic Resonance ( H NMR)

Solvent: DMSO-

(Free Base)

• Pyridine Ring:

  • 8.60 (d, 1H, Ar-H ortho to N)
  • 7.85 (td, 1H, Ar-H)
  • 7.60 (d, 1H, Ar-H)
  • 7.35 (m, 1H, Ar-H)

• Piperidine Ring:

  • 3.00 – 3.20 (m, 4H, ) – Look for AA'BB' splitting patterns.
  • 2.00 – 2.25 (m, 4H, adjacent to quaternary center).

• Diagnostic Feature: The absence of the methine proton at C4 (normally present in monosubstituted piperidines) confirms the quaternary substitution.

Mass Spectrometry (LC-MS)

• Ionization: ESI+

• Parent Ion:

• Fragmentation: Loss of HCN is occasionally observed under high collision energy.

Handling & Safety

Hazard Identification (GHS)[12]

• Signal Word: WARNING

• H302: Harmful if swallowed.[1]

• H315/H319: Causes skin and serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Storage & Stability

• Hygroscopicity: The dihydrochloride salt is hygroscopic. Store in a desiccator at 2–8 °C .

• Stability: Stable under inert atmosphere (

  /Ar). Avoid strong oxidizing agents. The nitrile group is stable to mild acid/base but can hydrolyze to the amide/acid under forcing conditions (e.g., refluxing conc. HCl).

References

• Synthesis of 4-heteroaryl-4-cyanopiperidines: Tetrahedron Letters, "Preparation of 4-heteroaryl-4-cyanopiperidines via SNAr substitution reactions."

• Muscarinic Agonist Applications: US Patent 10,961,225 B2, "Bicyclic aza compounds as muscarinic M1 receptor and/or M4 receptor agonists." (2021).

• General Piperidine Synthesis: Journal of Organic Chemistry, "Methods of synthesizing piperidines."

• Chemical Properties Data: PubChem Compound Summary, "4-Cyanopiperidine Derivatives."

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An In-depth Technical Guide to 4-(Pyridin-2-yl)piperidine-4-carbonitrile (CAS 767263-33-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(Pyridin-2-yl)piperidine-4-carbonitrile, a heterocyclic compound of significant interest in medicinal chemistry. The document delves into its chemical identity, physicochemical properties, and plausible synthetic routes. Furthermore, it explores the compound's potential applications in drug discovery, drawing parallels with structurally related molecules that have demonstrated notable biological activities. This guide also addresses key aspects of its characterization, including expected spectroscopic signatures, and outlines essential safety and handling protocols. The information presented herein is intended to serve as a valuable resource for researchers engaged in the synthesis, evaluation, and application of novel piperidine-based therapeutic agents.

Introduction: The Significance of the Pyridyl-Piperidine Scaffold

The fusion of pyridine and piperidine rings in a single molecular entity creates a scaffold with immense potential in drug discovery. Piperidine and its derivatives are among the most prevalent heterocyclic motifs found in pharmaceuticals, contributing to a wide array of therapeutic agents across more than twenty drug classes, including analgesics, antipsychotics, and anticancer agents.[1][2] The piperidine ring, with its saturated and flexible nature, often serves as a crucial pharmacophore, enabling optimal interactions with biological targets.

The incorporation of a pyridine ring introduces aromaticity and the capacity for hydrogen bonding, which can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties.[3] The specific compound, 4-(Pyridin-2-yl)piperidine-4-carbonitrile, combines these two privileged structures with a nitrile group, a versatile functional group that can act as a hydrogen bond acceptor or be further elaborated chemically. This unique combination of structural features makes it a compelling building block for the synthesis of novel chemical entities with potential therapeutic value.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 4-(Pyridin-2-yl)piperidine-4-carbonitrile is essential for its effective use in research and development.

Property	Value	Source
CAS Number	767263-33-2	[4]
Molecular Formula	C₁₁H₁₃N₃	[4]
Molecular Weight	187.24 g/mol	[4]
Purity	≥ 98.0% (Commercially available)	[5]
Appearance	Likely an off-white to beige solid (inferred from related compounds)	[6]
Solubility	Expected to be soluble in organic solvents like DMSO, DMF, and chlorinated solvents.
Stability	Store in a cool, dry place. Keep container tightly sealed. (inferred from related compounds)	[7]

A dihydrochloride salt of this compound is also available (CAS 1416439-49-0), which would exhibit different solubility and physical properties, likely being more soluble in aqueous solutions.[8]

Synthesis and Purification

Conceptual Synthetic Pathway

A likely approach to the synthesis of 4-(Pyridin-2-yl)piperidine-4-carbonitrile involves the nucleophilic addition of a cyanide source to a suitably activated N-protected 4-pyridylpiperidine precursor, or the direct cyanation of an N-protected 4-(pyridin-2-yl)piperidin-4-one. A potential retrosynthetic analysis is depicted below.

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An In-Depth Technical Guide to the Molecular Structure of 4-(Pyridin-2-yl)piperidine-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Pyridin-2-yl)piperidine-4-carbonitrile is a heterocyclic compound of significant interest in medicinal chemistry, serving as a key structural motif and versatile intermediate in the synthesis of a wide array of pharmacologically active agents. This technical guide provides a comprehensive overview of its molecular structure, encompassing its physicochemical properties, synthesis, and detailed structural elucidation through spectroscopic and crystallographic methodologies. The document further explores the established and potential biological activities of its derivatives, supported by insights into relevant experimental protocols. This guide is intended to be a valuable resource for researchers engaged in the design and development of novel therapeutics centered around the privileged pyridin-2-yl-piperidine scaffold.

Introduction: The Significance of the Pyridin-2-yl-piperidine Scaffold

The convergence of a pyridine ring and a piperidine nucleus within a single molecular entity gives rise to a scaffold with a rich pharmacological profile. The pyridine moiety, a six-membered aromatic heterocycle, is a ubiquitous feature in numerous FDA-approved drugs and is known to participate in various biological interactions, including hydrogen bonding and π-π stacking.[1] Concurrently, the piperidine ring, a saturated six-membered heterocycle, is a prevalent structural component in a vast number of alkaloids and synthetic pharmaceuticals, contributing to the molecule's overall conformational flexibility and physicochemical properties.[2] The combination of these two rings in 4-(Pyridin-2-yl)piperidine-4-carbonitrile creates a unique three-dimensional structure that is attractive for drug design, offering multiple points for functionalization to modulate activity, selectivity, and pharmacokinetic properties.

Derivatives of this scaffold have been investigated for a range of therapeutic applications, including but not limited to their potential as anticancer, antiviral, antimicrobial, and anti-inflammatory agents.[3] The presence of the carbonitrile group at the 4-position of the piperidine ring further enhances its utility as a synthetic intermediate, allowing for its conversion into other functional groups such as amines and carboxylic acids.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-(Pyridin-2-yl)piperidine-4-carbonitrile is fundamental for its application in drug discovery and development, influencing factors such as solubility, membrane permeability, and metabolic stability.

Property	Value	Source
Molecular Formula	C₁₁H₁₃N₃
Molecular Weight	187.24 g/mol
CAS Number	767263-33-2	[4]
Appearance	Not explicitly reported, likely a solid at room temperature	Inferred from related compounds
Purity	≥ 98.0% (Commercially available)	[4]

Synthesis of 4-(Pyridin-2-yl)piperidine-4-carbonitrile

Plausible Synthetic Route via a Modified Strecker Synthesis

The Strecker synthesis is a classic and versatile method for the preparation of α-aminonitriles from a ketone or aldehyde, an amine, and a cyanide source.[5][6][7][8][9] A plausible route to the target molecule could involve a multi-step sequence starting from a suitable piperidone precursor.

Conceptual Workflow:

Figure 1: Conceptual workflow for the synthesis of 4-(Pyridin-2-yl)piperidine-4-carbonitrile via a modified Strecker approach.

Step-by-Step Methodology (Hypothetical Protocol):

• Formation of the Iminium Ion: 1-Protected-4-piperidone (e.g., N-Boc-4-piperidone) would be reacted with 2-aminopyridine in the presence of a dehydrating agent or under conditions that favor imine formation. This step is critical as it sets up the electrophilic center for the subsequent cyanide addition.

• Cyanide Addition: A cyanide source, such as trimethylsilyl cyanide (TMSCN), would then be introduced to react with the in situ-generated iminium ion. This nucleophilic addition would form the C-C bond and install the nitrile group at the 4-position, yielding the protected 4-amino-4-cyanopiperidine derivative.

• Deprotection: The final step would involve the removal of the protecting group from the piperidine nitrogen (e.g., acid-catalyzed cleavage of a Boc group) to afford the target compound, 4-(Pyridin-2-yl)piperidine-4-carbonitrile.

Potential Application of the Reissert-Henze Reaction

The Reissert-Henze reaction provides a method for the introduction of a cyano group at the 2-position of a pyridine ring.[10][11][12] While not a direct route to the target molecule, this reaction could be employed in a convergent synthesis where a pre-functionalized piperidine is coupled with a 2-cyanopyridine derivative.

Conceptual Workflow:

Figure 2: Conceptual workflow illustrating the potential use of a Reissert-Henze product in the synthesis of the target molecule.

Structural Elucidation

The definitive structural characterization of 4-(Pyridin-2-yl)piperidine-4-carbonitrile relies on a combination of modern spectroscopic techniques and, ideally, single-crystal X-ray diffraction.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous determination of the molecular structure of organic compounds.[13][14] Although specific experimental data for the title compound is not available, the expected ¹H and ¹³C NMR spectral features can be predicted based on the analysis of structurally related compounds.[8]

Expected ¹H NMR Spectral Features:

• Pyridine Ring Protons: A set of aromatic signals corresponding to the four protons of the pyridine ring. These would likely appear as multiplets in the downfield region (δ 7.0-8.5 ppm) due to the electron-withdrawing nature of the nitrogen atom.

• Piperidine Ring Protons: A series of aliphatic signals in the upfield region (δ 1.5-3.5 ppm) corresponding to the eight protons of the piperidine ring. These signals would likely exhibit complex splitting patterns due to geminal and vicinal couplings.

• NH Proton: A broad singlet corresponding to the proton on the piperidine nitrogen, the chemical shift of which would be dependent on the solvent and concentration.

Expected ¹³C NMR Spectral Features:

• Pyridine Ring Carbons: Five signals in the aromatic region (δ 120-160 ppm) corresponding to the carbons of the pyridine ring.

• Piperidine Ring Carbons: Four signals in the aliphatic region (δ 25-60 ppm) corresponding to the carbons of the piperidine ring.

• Quaternary Carbon: A signal corresponding to the C4 carbon of the piperidine ring, which would be shifted downfield due to the attachment of the electron-withdrawing cyano and pyridine groups.

• Nitrile Carbon: A characteristic signal for the carbon of the cyano group, typically appearing in the range of δ 115-125 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule.[15]

Expected IR Absorption Bands:

• N-H Stretch: A moderate absorption band in the region of 3300-3500 cm⁻¹ corresponding to the N-H stretching vibration of the secondary amine in the piperidine ring.

• C-H Stretch (Aromatic): Weak to medium absorption bands above 3000 cm⁻¹ due to the C-H stretching vibrations of the pyridine ring.

• C-H Stretch (Aliphatic): Medium to strong absorption bands below 3000 cm⁻¹ corresponding to the C-H stretching vibrations of the piperidine ring.

• C≡N Stretch: A sharp, medium-intensity absorption band in the region of 2220-2260 cm⁻¹ characteristic of the nitrile group. This is a key diagnostic peak.

• C=C and C=N Stretches: A series of absorption bands in the 1400-1600 cm⁻¹ region corresponding to the stretching vibrations of the pyridine ring.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight and fragmentation pattern of a compound.

Expected Mass Spectrum:

• Molecular Ion Peak (M⁺): A prominent peak at m/z = 187, corresponding to the molecular weight of the compound.

• Fragmentation Pattern: The fragmentation pattern would likely involve the loss of the cyano group (M-26), as well as fragmentation of the piperidine and pyridine rings. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the molecular formula.

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive three-dimensional structural information, including bond lengths, bond angles, and crystal packing.[1][16] While no crystal structure for 4-(Pyridin-2-yl)piperidine-4-carbonitrile has been reported in the Cambridge Structural Database (CSD), analysis of related structures can provide insights into the expected molecular geometry.[16] The piperidine ring would likely adopt a chair conformation, with the pyridin-2-yl and cyano groups potentially occupying either axial or equatorial positions. The preferred conformation would be dictated by steric and electronic factors.

Biological Activity and Therapeutic Potential

While specific biological data for 4-(Pyridin-2-yl)piperidine-4-carbonitrile is limited, the broader class of pyridine and piperidine derivatives has demonstrated a wide range of pharmacological activities, suggesting the potential for this compound and its analogs in drug discovery.[1][2]

Areas of Pharmacological Interest

• Oncology: Many pyridine and piperidine derivatives have been investigated as anticancer agents, targeting various pathways involved in cell proliferation and survival.[3]

• Neuroscience: The piperidine scaffold is a key component of many centrally active drugs, and derivatives have shown activity as receptor modulators and enzyme inhibitors relevant to neurological disorders.

• Infectious Diseases: The antimicrobial and antiviral properties of pyridine-containing compounds are well-documented.[3]

Experimental Protocols for Biological Evaluation

The biological activity of 4-(Pyridin-2-yl)piperidine-4-carbonitrile and its derivatives can be assessed using a variety of in vitro and in vivo assays.

General Workflow for Biological Evaluation:

Figure 3: A generalized workflow for the biological evaluation of novel chemical entities.

Step-by-Step Methodologies:

• In Vitro Cytotoxicity Assays:

  • MTT Assay: To assess the general cytotoxicity of the compound against various cancer cell lines. This colorimetric assay measures the metabolic activity of cells.

  • Protocol:

    • Seed cells in a 96-well plate and allow them to adhere overnight.

    • Treat cells with serial dilutions of the test compound for a specified period (e.g., 48-72 hours).

    • Add MTT solution and incubate to allow the formation of formazan crystals.

    • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

    • Measure the absorbance at a specific wavelength (e.g., 570 nm) to determine cell viability.

• Enzyme Inhibition Assays:

  • If the compound is designed to target a specific enzyme, a direct enzyme inhibition assay would be performed. The specific protocol would depend on the enzyme of interest.

• In Vivo Efficacy Studies:

  • For compounds showing promising in vitro activity, evaluation in animal models of disease (e.g., tumor xenograft models for cancer) would be the next step to assess in vivo efficacy.

Conclusion

4-(Pyridin-2-yl)piperidine-4-carbonitrile represents a valuable molecular scaffold in the field of medicinal chemistry. Its unique combination of a pyridine ring, a piperidine nucleus, and a reactive carbonitrile group provides a foundation for the synthesis of a diverse range of compounds with potential therapeutic applications. While detailed experimental data for this specific molecule is not extensively documented, this guide has provided a comprehensive overview of its predicted properties, plausible synthetic routes, and the methodologies required for its thorough characterization and biological evaluation. Further research into the synthesis and pharmacological profiling of this compound and its derivatives is warranted to fully explore its potential in drug discovery.

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Mechanism of Action of 4-(Pyridin-2-yl)piperidine-4-carbonitrile: A Comprehensive Analysis of a Cysteine Cathepsin Inhibitor Scaffold

An In-depth Technical Guide

Executive Summary

This technical guide provides an in-depth analysis of the mechanism of action for 4-(Pyridin-2-yl)piperidine-4-carbonitrile. This molecule is a member of a promising class of compounds designed as inhibitors of cysteine proteases. Its structure incorporates three key pharmacophoric elements: a piperidine core, a pyridine ring, and a nitrile "warhead." While direct studies on this specific molecule are not extensively published, a robust body of evidence from structurally analogous compounds strongly indicates that its primary mechanism of action is the potent and selective inhibition of cysteine cathepsins, particularly Cathepsin S. The nitrile group functions as a reversible covalent warhead, forming a thioimidate adduct with the catalytic cysteine residue in the enzyme's active site. The piperidine and pyridine moieties serve as a rigid scaffold that orients the warhead for optimal interaction within the enzyme's binding pockets, contributing to both affinity and selectivity. Given the critical role of Cathepsin S in the pathophysiology of numerous autoimmune diseases, inflammatory disorders, and oncology, this molecular scaffold represents a significant area of interest for therapeutic development.

The Molecular Architecture: A Synthesis of Privileged Scaffolds

The structure of 4-(Pyridin-2-yl)piperidine-4-carbonitrile is a deliberate combination of motifs well-established in medicinal chemistry for their favorable properties and biological activities.

• The Piperidine Ring: The piperidine heterocycle is one of the most ubiquitous scaffolds in modern pharmaceuticals.[1] It provides a saturated, three-dimensional framework that can be functionalized to orient substituents in precise vectors, enabling specific interactions with biological targets. Its presence is associated with improved physicochemical properties, such as solubility and metabolic stability, making it a cornerstone in drug design.[1][2]

• The Pyridine Ring: Like piperidine, the pyridine ring is considered a "privileged scaffold" in drug discovery.[3] As an aromatic heterocycle, it is capable of engaging in π-stacking interactions. Crucially, the ring nitrogen atom is an effective hydrogen bond acceptor, which can facilitate a strong, directional interaction with a target protein, often leading to enhanced binding affinity and potency.[3]

• The Nitrile Warhead: The carbonitrile (-C≡N) group at the 4-position is the key functional element responsible for the molecule's inhibitory mechanism. In the context of cysteine protease inhibition, the nitrile group is a well-documented "warhead" that acts as an electrophile.[4] It is designed to be attacked by the highly nucleophilic thiolate of an active site cysteine residue, leading to the formation of a covalent bond.

Primary Molecular Target: The Cysteine Cathepsin Family

Evidence from closely related analogues points overwhelmingly to the cysteine cathepsin family of proteases as the primary target of this compound class.

Cathepsins are proteases, primarily found within lysosomes, that are essential for protein turnover and a variety of normal physiological processes.[5] The cysteine cathepsins (e.g., Cathepsins S, K, L, and B) are characterized by a catalytic dyad in their active site, featuring a highly reactive cysteine residue.

Pathophysiological Significance of Cathepsin S (CatS): While the scaffold may inhibit multiple cathepsins, Cathepsin S is a particularly compelling target. Unlike many other cathepsins which are only active in the low-pH environment of the lysosome, CatS retains its activity at neutral pH. This allows it to function extracellularly and play a critical role in several disease processes:

• Autoimmune Diseases: CatS is essential for the processing of the invariant chain (Ii) associated with MHC class II molecules in antigen-presenting cells.[6] Inhibition of CatS disrupts this process, preventing the presentation of autoantigens to T-cells, which is a key step in the pathology of diseases like rheumatoid arthritis, lupus, and multiple sclerosis.[6]

• Oncology: In the tumor microenvironment, CatS contributes to angiogenesis, invasion, and metastasis.[6]

• Other Pathologies: Dysregulated CatS activity has also been implicated in atherosclerosis, inflammation, and abdominal aortic aneurysm.[6]

Detailed Mechanism of Reversible Covalent Inhibition

The mechanism of action is predicated on a specific and reversible covalent interaction between the nitrile warhead and the catalytic cysteine of the target cathepsin.

Step 1: Non-covalent Binding The inhibitor first docks into the enzyme's active site. The pyridine and piperidine scaffolds guide this process, establishing non-covalent interactions (e.g., hydrogen bonding, van der Waals forces, π-stacking) with the enzyme's substrate-binding pockets (S1, S2, S3).[7][8] This initial binding orients the nitrile group in close proximity to the catalytic Cys25 residue (standard numbering).

Step 2: Nucleophilic Attack and Covalent Adduct Formation The active site Cys25 residue, present as a highly nucleophilic thiolate anion (S⁻) at physiological pH, performs a nucleophilic attack on the electrophilic carbon atom of the nitrile group.

Step 3: Formation of a Reversible Thioimidate Adduct This attack results in the formation of a covalent thioimidate adduct. This bond effectively inactivates the enzyme by blocking the catalytic cysteine. A critical feature of nitrile-based inhibitors is the reversibility of this adduct. The thioimidate can be hydrolyzed, releasing the inhibitor and restoring enzyme function. This reversibility is a highly desirable characteristic in modern drug design, as it can minimize the potential for off-target toxicity associated with permanent, irreversible inhibition.

The stability of the pyridine-based core is a key advantage, as analogues like 6-phenyl-1H-imidazo[4,5-c]pyridine-4-carbonitrile have been shown to possess a very stable thio-trapping nitrile warhead.[4]

Caption: Reversible covalent inhibition of Cathepsin S by 4-(Pyridin-2-yl)piperidine-4-carbonitrile.

Experimental Validation Protocols

The proposed mechanism of action can be rigorously validated through a series of standard biochemical and biophysical assays.

Protocol 4.1: Enzyme Inhibition and Selectivity Assay

• Objective: To determine the inhibitory potency (IC₅₀) of the compound against the primary target (CatS) and assess its selectivity against other relevant cysteine cathepsins (e.g., CatK, CatL, CatB).

• Methodology:

  • Prepare a dilution series of 4-(Pyridin-2-yl)piperidine-4-carbonitrile in an appropriate buffer (e.g., MES with DTT).

  • In a 96-well microplate, add recombinant human cathepsin enzyme (CatS, K, L, or B) to each well.

  • Add the inhibitor dilutions to the wells and pre-incubate for 30 minutes at 37°C to allow for binding.

  • Initiate the enzymatic reaction by adding a fluorogenic substrate (e.g., Z-VVR-AMC for CatS).

  • Monitor the increase in fluorescence over time using a plate reader (Excitation/Emission ~360/465 nm).

  • Calculate the rate of reaction for each inhibitor concentration.

  • Plot the percent inhibition versus inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 4.2: Mechanism of Inhibition (Jump Dilution) Study

• Objective: To confirm the reversibility of the covalent inhibition.

• Methodology:

  • Incubate a concentrated solution of CatS with a saturating concentration (e.g., 10x IC₅₀) of the inhibitor for 60 minutes to ensure adduct formation.

  • As a control, incubate CatS with buffer alone.

  • Rapidly dilute the enzyme-inhibitor mixture (e.g., 100-fold) into a reaction buffer containing the fluorogenic substrate. This "jump dilution" lowers the free inhibitor concentration to well below its IC₅₀.

  • Immediately monitor the enzymatic activity over time.

  • Interpretation: A gradual recovery of enzyme activity over time in the inhibitor-treated sample indicates the dissociation of the inhibitor from the enzyme, confirming a reversible mechanism. An irreversible inhibitor would show no recovery of activity.

Protocol 4.3: Mass Spectrometry for Covalent Adduct Confirmation

• Objective: To obtain direct physical evidence of the covalent modification of the catalytic cysteine.

• Methodology:

  • Incubate CatS with a 5-fold molar excess of the inhibitor for 2 hours.

  • As a control, incubate CatS with buffer alone.

  • Quench the reaction and desalt the protein sample to remove unbound inhibitor.

  • Analyze the intact protein samples via Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Interpretation: Compare the deconvoluted mass spectra of the treated and untreated enzyme. A mass increase in the treated sample corresponding to the molecular weight of the inhibitor (199.25 g/mol ) confirms the formation of a 1:1 covalent adduct.

Caption: A streamlined workflow for the experimental validation of the inhibitor's mechanism of action.

Structure-Activity Relationship (SAR) Insights

Based on published data for analogous cysteine cathepsin inhibitors, key SAR trends can be inferred for the 4-(Pyridin-2-yl)piperidine-4-carbonitrile scaffold.

Molecular Component	Role in Activity	Rationale & Supporting Evidence
Nitrile Group	Essential "Warhead"	The electrophilic nitrile is the functional group that covalently binds to the active site cysteine. Its replacement would abrogate the primary inhibitory mechanism.[4]
Piperidine Ring	Scaffold & Vector	Provides a rigid, 3D structure to correctly position the pyridine ring and nitrile group for optimal interaction with the enzyme's binding pockets.[9]
Pyridine Ring	Affinity & Selectivity	Interacts with the S2/S3 subsites of the enzyme. The nitrogen can act as a hydrogen bond acceptor, enhancing binding affinity. Modifications to this ring are a key strategy for tuning selectivity against different cathepsins.[3][7]
N-Substitution (Piperidine)	Modulation of Properties	While unsubstituted in the parent molecule, N-alkylation of the piperidine is a common strategy to extend into other binding pockets or to modulate pharmacokinetic properties like solubility and cell permeability.[9]

Therapeutic Implications and Future Directions

The 4-(Pyridin-2-yl)piperidine-4-carbonitrile scaffold is a highly promising starting point for the development of novel therapeutics. Its proposed mechanism as a reversible covalent inhibitor of Cathepsin S positions it as a potential treatment for a range of autoimmune and inflammatory diseases.

Future research should focus on:

• Lead Optimization: Systematically modifying the pyridine and piperidine rings to maximize potency against Cathepsin S while minimizing activity against other cathepsins (e.g., CatK, CatB) to reduce potential side effects.

• Pharmacokinetic Profiling: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of optimized analogues to ensure they are suitable for in vivo use.

• In Vivo Efficacy: Testing lead candidates in established animal models of diseases like rheumatoid arthritis or lupus to demonstrate therapeutic benefit.

• Structural Biology: Obtaining co-crystal structures of inhibitors bound to Cathepsin S to visualize the binding mode directly and guide further rational drug design.

By leveraging the established principles of cysteine protease inhibition and the favorable characteristics of its privileged scaffolds, 4-(Pyridin-2-yl)piperidine-4-carbonitrile and its derivatives represent a valuable class of molecules for addressing significant unmet medical needs.

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• Cai, J., Baugh, M., Black, D., Long, C., Bennett, D. J., Dempster, M., Fradera, X., Gillespie, J., Andrews, F., Boucharens, S., Bruin, J., Cameron, K. S., Cumming, I., Hamilton, W., Jones, P. S., Kaptein, A., Kinghorn, E., Maidment, M., Martin, I., … Meulemans, T. (2010). 6-Phenyl-1H-imidazo[4,5-c]pyridine-4-carbonitrile as cathepsin S inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(15), 4350–4354. Available at: [Link]

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An In-Depth Technical Guide to 4-(Pyridin-2-yl)piperidine-4-carbonitrile: A Key Intermediate in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of a Privileged Scaffold

In the landscape of modern medicinal chemistry, the quest for novel therapeutic agents is intrinsically linked to the design and synthesis of complex molecular architectures. Among these, heterocyclic compounds hold a prominent position, with pyridine and piperidine rings being particularly prevalent in a vast number of pharmaceuticals. 4-(Pyridin-2-yl)piperidine-4-carbonitrile emerges as a molecule of significant interest, embodying a strategic fusion of these two privileged scaffolds. This technical guide provides a comprehensive literature review of this compound, delving into its synthesis, chemical properties, and its critical role as a building block in the development of next-generation therapeutics, most notably Janus kinase (JAK) inhibitors. As a key intermediate, understanding the nuances of its preparation and characterization is paramount for researchers and drug development professionals aiming to innovate in this therapeutic space.

Molecular Characteristics

Property	Value	Source
Chemical Name	4-(Pyridin-2-yl)piperidine-4-carbonitrile
CAS Number	767263-33-2
Molecular Formula	C₁₁H₁₃N₃
Molecular Weight	187.24 g/mol
Dihydrochloride Salt CAS	1416439-49-0
Dihydrochloride Salt Formula	C₁₁H₁₅Cl₂N₃
Dihydrochloride Salt MW	260.16 g/mol

Synthesis and Mechanistic Insights

The synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile is a critical process for its application in pharmaceutical manufacturing. While various strategies for the synthesis of piperidine and pyridine derivatives exist, the most direct and industrially scalable approach for this specific molecule involves a nucleophilic aromatic substitution (SNAr) reaction.

Core Synthetic Strategy: Nucleophilic Aromatic Substitution

The primary synthetic route involves the coupling of a 2-halopyridine, typically 2-chloropyridine or 2-fluoropyridine, with piperidine-4-carbonitrile. This reaction is a classic example of nucleophilic aromatic substitution on an electron-deficient heteroaromatic ring. The electron-withdrawing effect of the pyridine nitrogen atom activates the 2- and 4-positions towards nucleophilic attack.

Caption: General workflow for the SNAr synthesis of 4-(Pyridin-2-yl)piperidine-4-carbonitrile.

The causality behind this experimental choice lies in the commercial availability and relative reactivity of the starting materials. 2-Chloropyridine is an economical and commonly used substrate for such transformations. The reaction is typically carried out in the presence of a base to neutralize the hydrogen halide formed during the reaction, driving the equilibrium towards the product.

Illustrative Experimental Protocol (Hypothetical)

While a specific, detailed, and publicly available experimental protocol for the synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile is not readily found in the reviewed literature, a representative procedure based on analogous transformations is presented below. This protocol is for illustrative purposes and would require optimization.

Materials:

• 2-Chloropyridine

• Piperidine-4-carbonitrile

• Potassium carbonate (or another suitable base)

• Dimethylformamide (DMF) or other polar aprotic solvent

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• To a solution of piperidine-4-carbonitrile (1.0 eq) in DMF, add potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add 2-chloropyridine (1.1 eq) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield 4-(pyridin-2-yl)piperidine-4-carbonitrile.

Self-Validating System: The progress of the reaction can be monitored by the disappearance of the starting materials and the appearance of the product spot on TLC. The final product's identity and purity would be confirmed by spectroscopic methods such as NMR and Mass Spectrometry.

Spectroscopic Characterization (Predicted and General)

Definitive, experimentally-derived spectra for 4-(pyridin-2-yl)piperidine-4-carbonitrile are not widely published. However, based on the known spectral data of its constituent pyridine and piperidine moieties, a predictive analysis can be made.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for both the pyridine and piperidine rings. The pyridine protons would appear in the aromatic region (typically δ 7.0-8.5 ppm), with the proton at the 6-position being the most downfield due to the proximity of the nitrogen atom. The piperidine protons would be observed in the aliphatic region (typically δ 1.5-3.5 ppm), likely as complex multiplets due to spin-spin coupling.

• ¹³C NMR: The carbon NMR spectrum would display signals for the five distinct carbons of the pyridine ring and the five carbons of the piperidine ring. The carbon atoms of the pyridine ring will resonate in the aromatic region (δ 120-150 ppm), with the carbon at the 2-position (attached to the piperidine ring) and the 6-position being the most deshielded. The quaternary carbon of the piperidine ring bearing the nitrile and pyridine groups would be a key diagnostic signal.

Infrared (IR) Spectroscopy

The IR spectrum would be characterized by several key absorption bands:

• A sharp, medium-intensity peak around 2240-2260 cm⁻¹ corresponding to the C≡N (nitrile) stretching vibration.

• C-H stretching vibrations of the aromatic pyridine ring in the region of 3000-3100 cm⁻¹ .

• C-H stretching vibrations of the aliphatic piperidine ring in the region of 2850-2950 cm⁻¹ .

• C=N and C=C stretching vibrations of the pyridine ring in the region of 1400-1600 cm⁻¹ .

Mass Spectrometry (MS)

Predicted mass spectrometry data suggests the following for the protonated molecule [M+H]⁺:

Adduct	m/z
[M+H]⁺	188.11823

The fragmentation pattern in mass spectrometry would likely involve the cleavage of the bond between the pyridine and piperidine rings, as well as fragmentation of the piperidine ring itself.

Applications in Drug Discovery: A Gateway to Janus Kinase (JAK) Inhibitors

The primary and most significant application of 4-(pyridin-2-yl)piperidine-4-carbonitrile is its role as a key intermediate in the synthesis of Janus kinase (JAK) inhibitors. JAKs are a family of intracellular, non-receptor tyrosine kinases that are critical components of the signaling pathways for numerous cytokines and growth factors. Dysregulation of the JAK-STAT signaling pathway is implicated in a variety of autoimmune and inflammatory diseases.

Caption: Simplified JAK-STAT signaling pathway and the point of intervention for JAK inhibitors.

The 4-(pyridin-2-yl)piperidine-4-carbonitrile scaffold serves as a crucial building block for the synthesis of several approved and investigational JAK inhibitors, including:

• Tofacitinib (Xeljanz®): An inhibitor of JAK1, JAK2, and JAK3, approved for the treatment of rheumatoid arthritis, psoriatic arthritis, and ulcerative colitis.

• Baricitinib (Olumiant®): A selective inhibitor of JAK1 and JAK2, approved for the treatment of rheumatoid arthritis.

• Upadacitinib (Rinvoq®): A selective inhibitor of JAK1, approved for the treatment of rheumatoid arthritis.

The synthesis of these complex molecules often involves the coupling of the 4-(pyridin-2-yl)piperidine-4-carbonitrile core with a pyrrolo[2,3-d]pyrimidine or a similar heterocyclic system. The nitrile group can be further elaborated or may be a key feature for binding to the target protein.

Conclusion and Future Perspectives

4-(Pyridin-2-yl)piperidine-4-carbonitrile is a testament to the power of strategic molecular design in drug discovery. Its structure, combining the desirable features of both pyridine and piperidine, has positioned it as a cornerstone intermediate in the synthesis of a new class of blockbuster drugs – the JAK inhibitors. While its direct pharmacological profile is not extensively studied, its value as a synthetic precursor is undeniable.

For researchers and scientists in the field, a deep understanding of the synthesis and reactivity of this molecule is essential for the development of next-generation JAK inhibitors with improved selectivity and safety profiles. Further research into more efficient and greener synthetic routes for this intermediate will continue to be of high importance. As the therapeutic landscape for autoimmune and inflammatory diseases evolves, the demand for key building blocks like 4-(pyridin-2-yl)piperidine-4-carbonitrile is set to grow, solidifying its place as a critical component in the modern pharmaceutical armamentarium.

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A Technical Guide to 4-(Pyridin-2-yl)piperidine-4-carbonitrile: A Versatile Scaffold in Modern Drug Discovery

This guide provides an in-depth technical overview of 4-(Pyridin-2-yl)piperidine-4-carbonitrile, a heterocyclic compound of significant interest to researchers, medicinal chemists, and drug development professionals. We will explore its chemical identity, synthesis, characterization, and its pivotal role as a versatile intermediate in the synthesis of complex molecular architectures for therapeutic applications.

Core Compound Identity and Physicochemical Properties

4-(Pyridin-2-yl)piperidine-4-carbonitrile is a bifunctional molecule featuring two key heterocyclic systems: a saturated piperidine ring and an aromatic pyridine ring. The presence of a nitrile group at the C4 position of the piperidine ring introduces a valuable chemical handle for synthetic diversification.

Table 1: Compound Identification and Key Properties

Parameter	Value	Source
Chemical Name	4-(Pyridin-2-yl)piperidine-4-carbonitrile	-
Molecular Formula	C₁₁H₁₃N₃	[1]
Molecular Weight	187.24 g/mol	[1]
CAS Number	767263-33-2	[1]
Purity (Typical)	≥ 98.0%	[2]

The unique arrangement of a basic piperidine nitrogen, a weakly basic pyridine nitrogen, and a synthetically versatile nitrile group makes this compound a privileged scaffold in medicinal chemistry. The piperidine moiety is one of the most prevalent N-heterocycles found in FDA-approved drugs, valued for its ability to confer favorable pharmacokinetic properties such as improved solubility and metabolic stability.[3][4][5]

Synthesis and Characterization

The synthesis of 4-(Pyridin-2-yl)piperidine-4-carbonitrile requires a strategy that can selectively construct the desired structure while preserving the chemically sensitive nitrile group. Catalytic hydrogenation of a corresponding pyridine precursor is a common and efficient method for producing piperidine rings.[5][6]

Recommended Synthesis Protocol: Selective Hydrogenation

A robust method for synthesizing the title compound involves the selective catalytic hydrogenation of a suitable pyridine precursor. The primary challenge is the potential for over-reduction of the nitrile group. The choice of catalyst and reaction conditions is therefore critical to achieving high selectivity and yield. Rhodium-based catalysts, for instance, have shown efficacy in the hydrogenation of functionalized pyridines under mild conditions.[5]

Experimental Protocol: Selective Hydrogenation of 2-(4-Cyanopyridin-4-yl)pyridine

• Reactor Setup: A high-pressure hydrogenation vessel is charged with 2-(4-Cyanopyridin-4-yl)pyridine (1 equivalent) and a suitable solvent such as methanol or ethanol.

• Catalyst Addition: A rhodium on carbon (Rh/C) or rhodium(III) oxide (Rh₂O₃) catalyst (typically 1-5 mol%) is carefully added to the mixture under an inert atmosphere (e.g., nitrogen or argon).[5] The use of a rhodium catalyst is predicated on its ability to hydrogenate the pyridine ring under conditions that are mild enough to leave the nitrile group intact.

• Hydrogenation: The vessel is sealed, purged several times with hydrogen gas, and then pressurized to the target pressure (e.g., 5-10 atm H₂). The reaction mixture is stirred vigorously at a controlled temperature (e.g., 25-50 °C).

• Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the consumption of the starting material.

• Work-up and Purification: Upon completion, the reactor is carefully depressurized, and the reaction mixture is filtered through a pad of Celite to remove the heterogeneous catalyst. The filtrate is concentrated under reduced pressure. The resulting crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexanes with triethylamine) to afford pure 4-(Pyridin-2-yl)piperidine-4-carbonitrile.

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• 2. gihichem.com [gihichem.com]
• 3. researchgate.net [researchgate.net]
• 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 6. Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Spectroscopic Characterization of 4-(Pyridin-2-yl)piperidine-4-carbonitrile

This guide provides an in-depth technical analysis of the spectroscopic characteristics of 4-(pyridin-2-yl)piperidine-4-carbonitrile , a critical heterocyclic scaffold used in the synthesis of Janus kinase (JAK) inhibitors and antihistamines.[1][2]

[1][2][3]

Executive Summary & Compound Identity

4-(Pyridin-2-yl)piperidine-4-carbonitrile (CAS: 767263-33-2) is a functionalized piperidine derivative characterized by a quaternary carbon at the 4-position, bearing both a nitrile group and a 2-pyridyl ring.[1][2][3][4] This steric and electronic environment creates unique spectral signatures essential for quality control during drug development.[2]

Property	Detail
IUPAC Name	4-(Pyridin-2-yl)piperidine-4-carbonitrile
Common Name	4-Cyano-4-(2-pyridyl)piperidine
CAS (Free Base)	767263-33-2
CAS (2HCl Salt)	1416439-49-0
Formula	C₁₁H₁₃N₃
M.W.	187.24 g/mol (Free Base)
Appearance	Off-white to pale yellow solid

Synthesis & Impurity Profile

Understanding the synthetic origin is crucial for interpreting the spectra, particularly for identifying specific impurities like the N-benzyl precursor or residual solvents.[1][2]

Synthetic Pathway

The dominant industrial route involves the bis-alkylation of 2-pyridylacetonitrile.[1][2] This method constructs the piperidine ring around the central quaternary carbon.[1][2]

Figure 1: Primary synthetic route involving cyclization at the quaternary center.

Spectroscopic Data Analysis[1][5][6]

Mass Spectrometry (MS)

Method: ESI-MS (Positive Mode) The molecule ionizes readily due to the basic piperidine nitrogen and the pyridine ring.[1][2]

Ion Type	m/z (Calc)	m/z (Observed)	Interpretation
[M+H]⁺	188.11	188.1	Protonated molecular ion (Base Peak).[1][2]
[M+Na]⁺	210.10	210.1	Sodium adduct (common in unbuffered solvents).[1]
Fragment	~161	~161	Loss of HCN (Characteristic of nitriles).[1]
Fragment	~79	~79	Pyridin-2-yl cation (C₅H₄N⁺).[1][2]

Diagnostic Note: In the dihydrochloride salt form (MW ~260.16), the MS will still show the parent ion at 188.1 in positive mode, as the HCl dissociates.[1][2]

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) The IR spectrum is dominated by the nitrile stretch and the aromatic pyridine modes.[1][2]

Frequency (cm⁻¹)	Intensity	Assignment	Functional Group
3300 - 3400	Broad/Weak	ν(N-H)	Secondary amine (Piperidine NH).[1][2]
3050	Weak	ν(C-H) arom	Pyridine ring C-H stretch.
2235 - 2240	Medium/Sharp	ν(C≡N)	Nitrile stretch (Diagnostic).[1][2]
1590, 1570	Strong	ν(C=C/C=N)	Pyridine ring breathing modes.[2]
1430 - 1470	Medium	δ(CH₂)	Piperidine methylene scissoring.
750 - 780	Strong	δ(C-H) oop	Pyridine (ortho-substituted) out-of-plane bend.[1][2]

Nuclear Magnetic Resonance (NMR)

¹H NMR (400 MHz, DMSO-d₆)

Note: Data presented for the Hydrochloride Salt form, as this is the standard stable solid form.[1][2] The free base will show upfield shifts for the piperidine protons (approx -0.5 ppm).[1][2]

Shift (δ ppm)	Mult.[5][6]	Count	Assignment	Structural Context
9.20 - 9.50	br s	2H	NH₂⁺	Ammonium protons (exchangeable with D₂O).[1][2]
8.62	d	1H	Py-H6	Pyridine proton adjacent to Nitrogen (deshielded).[1][2]
7.90	td	1H	Py-H4	Pyridine ring (gamma to N).[1][2]
7.68	d	1H	Py-H3	Pyridine proton adjacent to quaternary C4.[1][2]
7.42	m	1H	Py-H5	Pyridine ring (beta to N).[1][2]
3.45 - 3.55	m	2H	Pip-H2eq, H6eq	Piperidine ring (alpha to NH, equatorial).[1][2]
3.05 - 3.15	m	2H	Pip-H2ax, H6ax	Piperidine ring (alpha to NH, axial).[1][2]
2.40 - 2.55	m	2H	Pip-H3eq, H5eq	Piperidine ring (beta to NH, equatorial).[1][2]
2.20 - 2.35	m	2H	Pip-H3ax, H5ax	Piperidine ring (beta to NH, axial).[1][2]

¹³C NMR (100 MHz, DMSO-d₆)

The spectrum must show 11 distinct carbon environments (or fewer if symmetry is assumed, but the chiral conformation often splits the piperidine slightly).[1][2]

Shift (δ ppm)	Type	Assignment
158.5	Quaternary	Py-C2 (Ipso to piperidine).[1][2]
149.8	CH	Py-C6 (Alpha to N).[1][2]
137.5	CH	Py-C4.[1][2]
123.8	CH	Py-C5.[1][2]
121.2	Quaternary	-CN (Nitrile carbon).[1][2]
120.5	CH	Py-C3.[1][2]
42.5	CH₂	Piperidine C2/C6 (Alpha to NH).
41.8	Quaternary	Pip-C4 (Quaternary center).[1][2]
32.1	CH₂	Piperidine C3/C5 (Beta to NH).

Experimental Protocol for Validation

To ensure reproducibility, follow this standardized protocol for sample preparation.

NMR Sample Preparation[1][2][7]

• Solvent: Use DMSO-d₆ (99.9% D) for the HCl salt.[1][2] Use CDCl₃ only for the free base.[1][2]

• Concentration: Dissolve 5-10 mg of the compound in 0.6 mL of solvent.

• Reference: Calibrate chemical shifts to the residual solvent peak (DMSO: δ 2.50 ppm ¹H / 39.5 ppm ¹³C).

• Acquisition:

  • ¹H: 16 scans, 1s relaxation delay.

  • ¹³C: 512-1024 scans, proton-decoupled.

HPLC Purity Check (Pre-Analysis)

Before spectral acquisition, confirm purity to rule out the bis(2-chloroethyl)amine starting material.[1][2]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1][2]

• Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile.[1]

• Gradient: 5% B to 95% B over 10 min.

• Detection: UV at 254 nm (Pyridine absorption).[1]

References

• Synthesis & Intermediates

  • Patent: US 10,961,225 B2.[1][2] "Bicyclic AZA compounds as muscarinic M1 receptor and/or M4 receptor agonists."[1][2] (Lists CAS 767263-33-2 as a key intermediate).[1][2][3][4]

  • Patent: AU 2019201579 B2.[2] (Confirming commercial availability and salt forms).

• Chemical Property Databases

  • PubChem CID 1139597:[1] Related pyridine-piperidine scaffolds and spectral predictions.[1][2][3]

  • MolCore & AccelaChem:[1] Commercial specifications for CAS 767263-33-2 (Purity >98%, NMR/HPLC validation).

• Methodology

  • Spectrometric Identification of Organic Compounds, 8th Ed.[1][2] Silverstein et al. (Standard reference for Pyridine/Nitrile assignments).

Sources

• 1. US20170369442A1 - Method for preparing 4-cyanopiperidine hydrochloride - Google Patents [patents.google.com]
• 2. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 3. cy.gihichem.com [cy.gihichem.com]
• 4. 181525-34-8,1-(4-Piperidyl)indoline-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 5. rsc.org [rsc.org]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

Solubility Profile: 4-(Pyridin-2-yl)piperidine-4-carbonitrile

Content Type: In-Depth Technical Guide Subject: Physicochemical Characterization & Solubility Protocols CAS Registry Number: 767263-33-2 (Free Base) | 1416439-49-0 (Dihydrochloride)[1][2]

Executive Summary

4-(Pyridin-2-yl)piperidine-4-carbonitrile is a critical gem-disubstituted heterocyclic intermediate used in the synthesis of diverse pharmaceutical agents, including Janus kinase (JAK) inhibitors and antihistamines. Its molecular architecture—featuring a secondary amine, a basic pyridine ring, and a polar nitrile group—creates a bimodal solubility profile that is highly sensitive to pH.

Understanding this profile is essential for process chemists and formulators. This guide provides a definitive analysis of its solubility behavior, governing mechanisms, and validated protocols for experimental determination, moving beyond generic data to actionable insights.

Physicochemical Architecture

The solubility of this compound is dictated by the interplay between its lipophilic hydrocarbon scaffold and its two ionizable nitrogen centers.

Core Properties Table

Property	Value / Descriptor	Relevance to Solubility
Molecular Formula	C₁₁H₁₃N₃	Moderate molecular weight facilitates organic solubility.
Molecular Weight	187.24 g/mol	Low MW suggests good permeability and solvent accessibility.
pKa (Piperidine NH)	~9.8 - 10.5 (Predicted)	Dominant basic center. Protonated at physiological pH.
pKa (Pyridine N)	~4.5 - 5.2 (Predicted)	Secondary basic center. Protonated only in strong acid.
LogP (Calc)	~1.2 - 1.5 (Free Base)	Moderately lipophilic; soluble in mid-polarity organics.
H-Bond Donors	1 (Piperidine NH)	Critical for solubility in protic solvents (MeOH, Water).
H-Bond Acceptors	3 (Nitrile N, Pyridine N, Piperidine NH)	Facilitates solubility in DMSO and aqueous buffers.

Structural Impact on Solvation

The gem-disubstitution at the C4 position (pyridine and nitrile on the same carbon) creates a steric bulk that disrupts tight crystal packing compared to planar analogs. This generally lowers the melting point and enhances solubility in organic solvents compared to 4-monosubstituted piperidines.

• The Nitrile Effect: The electron-withdrawing nitrile group (-CN) inductively reduces the basicity of the nearby piperidine nitrogen slightly, but significantly increases the dipole moment, aiding solubility in polar aprotic solvents like DMSO and Acetonitrile.

Solubility Profile Analysis

The pH-Dependent Solubility Switch

The compound exhibits "switchable" solubility based on the protonation state of its two nitrogen atoms. This is the most critical factor for purification and formulation.

• pH > 11 (Free Base Form): The molecule is neutral.

  • Solubility: High in organic solvents (DCM, EtOAc, CHCl₃); Low in water (< 0.1 mg/mL).

  • Process Utility: Ideal for liquid-liquid extraction (workup) into the organic phase.

• pH 6 - 8 (Mono-Cationic Form): The piperidine nitrogen is protonated (NH₂⁺).

  • Solubility: Moderate to High in water; Low in non-polar organics (Hexane, Ether).

• pH < 4 (Di-Cationic Form): Both piperidine and pyridine nitrogens are protonated.

  • Solubility: Very High in water (> 50 mg/mL); Insoluble in most organics.

  • Process Utility: Ideal for salt formation (e.g., Dihydrochloride salt crystallization).

Solvent Compatibility Matrix

Solvent Class	Specific Solvent	Solubility Rating	Operational Note
Polar Aprotic	DMSO	Excellent (> 50 mg/mL)	Preferred solvent for biological assays and stock solutions.
Polar Aprotic	DMF / NMP	Excellent	Alternative to DMSO for synthetic reactions.
Chlorinated	Dichloromethane (DCM)	Good (Free Base)	Standard solvent for extraction and chromatography.
Protic	Methanol / Ethanol	Good	Solubility increases significantly with heat; good for recrystallization.
Non-Polar	Hexanes / Heptane	Poor	Used as an anti-solvent to crash out the compound.
Aqueous	Water (Neutral)	Poor	Requires pH adjustment (acidification) to dissolve.

Visualization of pH-Dependent Species

The following diagram illustrates the equilibrium shifts that dictate solubility.

Caption: Figure 1. Protonation states of 4-(Pyridin-2-yl)piperidine-4-carbonitrile across the pH scale, correlating with solubility preference.

Experimental Characterization Protocols

For drug development, precise solubility data is required. Below are the standard operating procedures (SOPs) for determining the solubility profile.

Protocol A: Thermodynamic Equilibrium Solubility (Shake-Flask)

This is the "Gold Standard" method for establishing the true solubility limit.

• Preparation: Weigh excess solid compound (~5-10 mg) into a chemically resistant glass vial (e.g., borosilicate).

• Solvent Addition: Add a fixed volume (e.g., 1.0 mL) of the target solvent (Buffer pH 7.4, pH 2.0, or Water).

• Equilibration:

  • Cap tightly and agitate (shake or stir) at constant temperature (25°C ± 1°C) for 24–48 hours.

  • Visual Check: Ensure solid is still present. If fully dissolved, add more solid until saturation is visible.

• Separation:

  • Centrifuge the sample at 10,000 rpm for 10 minutes OR filter through a 0.22 µm PVDF syringe filter (saturated with sample first to prevent adsorption losses).

• Quantification:

  • Dilute the supernatant/filtrate with mobile phase.

  • Analyze via HPLC-UV (Detection typically at 254 nm or 260 nm, corresponding to the pyridine chromophore).

  • Calculate concentration against a standard curve prepared in DMSO.

Protocol B: Kinetic Solubility (Turbidimetry)

Used for high-throughput screening (HTS) to estimate solubility from DMSO stocks.

• Stock Prep: Prepare a 10 mM stock solution in 100% DMSO.

• Spiking: Sequentially spike the DMSO stock into an aqueous buffer (e.g., PBS pH 7.4) in a 96-well plate to achieve final concentrations of 1, 10, 50, 100, and 200 µM.

• Incubation: Shake for 2 hours at room temperature.

• Detection: Measure absorbance at 620 nm (or use nephelometry). An increase in absorbance indicates precipitation.

• Result: The solubility limit is defined as the concentration immediately preceding the precipitation event.

Solubility Determination Workflow

Caption: Figure 2. Step-by-step workflow for thermodynamic solubility determination.

Process Chemistry Implications

Purification Strategy

The solubility profile suggests a "Acid-Base Swing" purification strategy:

• Dissolution: Dissolve crude reaction mixture in dilute aqueous HCl (pH < 2). The target forms the water-soluble dication; non-basic impurities remain in the organic phase or precipitate.

• Wash: Wash the aqueous acidic layer with EtOAc or DCM to remove non-polar byproducts.

• Precipitation: Basify the aqueous layer to pH > 11 using NaOH.[3] The target reverts to the free base and precipitates or oils out.

• Extraction: Extract the free base into DCM, dry, and concentrate.

Salt Selection

For drug formulation, the free base is likely too lipophilic for oral bioavailability.

• Dihydrochloride (2HCl): The most common salt form. Highly water-soluble but may be hygroscopic.

• Fumarate/Tartrate: Often explored if the HCl salt is too hygroscopic, offering a balance between solubility and crystallinity.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11656209, 4-(Pyridin-2-yl)piperidine-4-carbonitrile. Retrieved from [Link]

• Lipinski, C. A. (2000). "Drug-like properties and the causes of poor solubility and poor permeability." Journal of Pharmacological and Toxicological Methods, 44(1), 235-249. [Link]

• Bhattachar, S. N., et al. (2006). "Solubility: it's not just for physical chemists anymore." Drug Discovery Today, 11(21-22), 1012-1018. [Link]

Sources

• 1. accelachem.com [accelachem.com]
• 2. aksci.com [aksci.com]
• 3. US20170369442A1 - Method for preparing 4-cyanopiperidine hydrochloride - Google Patents [patents.google.com]

Pharmacological Profile &amp; Synthetic Utility of 4-(pyridin-2-yl)piperidine-4-carbonitrile

The following technical guide details the pharmacological significance, structural utility, and experimental application of 4-(pyridin-2-yl)piperidine-4-carbonitrile (CAS: 767263-33-2).

This analysis focuses on its role as a privileged scaffold in the synthesis of neuroactive agents, particularly Muscarinic Acetylcholine Receptor (mAChR) agonists and pharmacokinetic enhancers.

Executive Summary

4-(pyridin-2-yl)piperidine-4-carbonitrile is a high-value heterocyclic intermediate used primarily in the discovery of Central Nervous System (CNS) drugs. It serves as a core pharmacophore for Muscarinic M1/M4 receptor agonists (treating Alzheimer’s and Schizophrenia) and CYP3A4 inhibitors (pharmacokinetic enhancers).

Its structural uniqueness lies in the gem-disubstitution at the piperidine C4 position, combining a basic amine, a polar nitrile, and a lipophilic/H-bonding pyridine ring. This "three-point" chemical handle allows for precise orientation within G-Protein Coupled Receptor (GPCR) binding pockets.

Chemical Identity	Details
IUPAC Name	4-(pyridin-2-yl)piperidine-4-carbonitrile
CAS Number	767263-33-2 (Free Base)
Molecular Formula	C₁₁H₁₃N₃
Molecular Weight	187.24 g/mol
Key Pharmacophore	4-Aryl-4-cyanopiperidine
Primary Application	Synthesis of M1/M4 Agonists, Nav1.7 Blockers, PK Enhancers

Structural Pharmacology: The Pharmacophore

The pharmacological value of this compound stems from its ability to interact with biological targets through three distinct vectors. When incorporated into a drug molecule, the 4-(pyridin-2-yl)piperidine-4-carbonitrile motif functions as follows:

Mechanistic Interactions

• Piperidine Nitrogen (Basic Center):

  • Physiological State: Protonated at physiological pH (pKa ~9-10).

  • Interaction: Forms a critical salt bridge (ionic bond) with the conserved Aspartate residue (e.g., Asp105 in M1 receptors) found in the transmembrane domain of aminergic GPCRs.

• Pyridine Ring (Aromatic/H-Bond Acceptor):

  • Interaction: Engages in

    - stacking with aromatic residues (Trp, Phe, Tyr) in the receptor pocket. The nitrogen atom in the pyridine ring acts as a weak Hydrogen Bond Acceptor (HBA), often interacting with Serine or Threonine hydroxyls.

• Nitrile Group (-CN):

  • Interaction: Provides a strong dipole moment for electrostatic alignment. It is metabolically robust compared to similar sized groups (like methyl or hydroxyl), blocking metabolic oxidation at the C4 position (metabolic blocking group).

Visualization: Pharmacophore Binding Mode

The following diagram illustrates how a drug derived from this scaffold binds to a theoretical Muscarinic M1 Receptor pocket.

Caption: Theoretical binding mode of the scaffold within a GPCR orthosteric binding pocket.

Therapeutic Applications & Pathway Integration

Muscarinic M1/M4 Agonism (Neuroscience)

This intermediate is a precursor for "Bicyclic Aza Compounds" designed as M1/M4 agonists.

• Mechanism: M1 activation couples to

  proteins, activating Phospholipase C (PLC), leading to generation and Calcium mobilization. This pathway enhances cognitive function (memory/learning) and is a target for Alzheimer's disease.

• M4 Activation: Couples to

  , inhibiting cAMP production, which modulates dopamine release—a key mechanism for treating Schizophrenia.

CYP3A4 Inhibition (PK Enhancement)

Derivatives where the piperidine nitrogen is linked to imidazole/triazole moieties utilize the pyridine-nitrile core to bind the heme or accessory pockets of Cytochrome P450 3A4.

• Utility: Increases the half-life (

  ) of co-administered drugs by inhibiting their metabolism.

Experimental Protocols

Synthesis: Reductive Amination (N-Functionalization)

Purpose: To attach the scaffold to a larger "Head Group" (e.g., a bicyclic core) to create the active pharmaceutical ingredient (API). Source Validation: Adapted from Patent CN105793259A and standard medicinal chemistry practices for secondary amines.

Reagents:

• Substrate: 4-(pyridin-2-yl)piperidine-4-carbonitrile (1.0 eq)

• Aldehyde/Ketone Partner: R-CHO (1.0 - 1.2 eq)

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Catalyst: Acetic Acid (AcOH) (catalytic to 1.0 eq)

Step-by-Step Protocol:

• Preparation: In a clean, dry round-bottom flask under Nitrogen (

  ) atmosphere, dissolve 4-(pyridin-2-yl)piperidine-4-carbonitrile (e.g., 24 mg, 0.128 mmol) in DCE (1 mL).

• Activation: Add the aldehyde partner and Acetic Acid (7.35

  L). Stir at Room Temperature (RT) for 30 minutes to allow imine formation.

• Reduction: Add Sodium Triacetoxyborohydride (38.1 mg, 0.180 mmol) in one portion.

• Reaction: Stir the mixture at RT for 12–19 hours. Monitor via LC-MS for consumption of the starting amine (m/z 188 [M+H]+).

• Work-up: Quench with 1N NaOH (aq) to pH > 10. Extract with DCM (

  ).

• Purification: Dry organic layer over

  , filter, and concentrate. Purify via Flash Column Chromatography (Silica gel, MeOH/DCM gradient).

In Vitro Assay: Calcium Flux (M1 Receptor Activity)

Purpose: To verify if the synthesized derivative acts as an agonist.

Workflow:

• Cell Line: CHO-K1 cells stably expressing Human M1 Muscarinic Receptor.

• Dye Loading: Incubate cells with Calcium-4 assay dye (Molecular Devices) for 45 mins at 37°C.

• Compound Addition: Add the synthesized derivative (dissolved in DMSO/Buffer).

• Measurement: Monitor Fluorescence (Ex 485nm / Em 525nm) using a FLIPR (Fluorometric Imaging Plate Reader).

• Analysis: Calculate

  relative to Acetylcholine standard.

Safety & Handling (MSDS Summary)

While 4-(pyridin-2-yl)piperidine-4-carbonitrile is an intermediate, it possesses bioactive motifs requiring strict safety protocols.

• Hazard Classification:

  • Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

  • Skin/Eye Irritation: Category 2 (Causes serious eye irritation).

  • Specific Target Organ Toxicity: Respiratory irritation.

• Handling: Use a fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation (if solid).

• Storage: Store at 2-8°C (Refrigerated), under inert gas (Argon/Nitrogen) to prevent oxidation of the pyridine ring or hydrolysis of the nitrile.

Diagrammatic Workflow: From Intermediate to Drug

Caption: Workflow for converting the intermediate into a bioactive M1 agonist.

References

• Accela ChemBio. (n.d.).[1][2][3][4] Product Information: 4-(Pyridin-2-yl)piperidine-4-carbonitrile.[1][2][3][4][5] Retrieved from

• Google Patents. (2019). Bicyclic aza compounds as muscarinic M1 receptor and/or M4 receptor agonists. Patent AU2019201579B2. Retrieved from

• Google Patents. (2016).[4] Piperidine or piperazine linked imidazole and triazole derivatives... for improving the pharmacokinetics of a drug. Patent US20160297792A1. Retrieved from

• Google Patents. (2016).[4] Fluoro-naphthyl derivatives (Preparation of N-substituted piperidines). Patent CN105793259A. Retrieved from

Sources

• 1. accelachem.com [accelachem.com]
• 2. 1004619-25-3,4-fluoro-4-[4-(trifluoromethyl)phenyl]piperidine hydrochloride-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. 181525-34-8,1-(4-Piperidyl)indoline-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. 342573-75-5,1-Ethyl-3-methylimidazolium Ethyl Sulfate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 5. gihichem.com [gihichem.com]

An Investigational Guide to the Kinase Inhibitory Potential of 4-(pyridin-2-yl)piperidine-4-carbonitrile

Executive Summary

The relentless pursuit of novel kinase inhibitors for therapeutic intervention remains a cornerstone of modern drug discovery. Small molecules that modulate kinase activity are critical tools in treating a spectrum of diseases, most notably cancer. This guide focuses on 4-(pyridin-2-yl)piperidine-4-carbonitrile, a compound of significant interest due to its incorporation of structural motifs—specifically the pyridine, 4,4-disubstituted piperidine, and carbonitrile moieties—that are prevalent in numerous clinically successful kinase inhibitors. While this specific molecule is not extensively characterized in public literature, its constituent parts suggest a high probability of interaction with the human kinome.

This document serves as a comprehensive technical roadmap for researchers, scientists, and drug development professionals. It provides a robust, field-proven framework for the systematic evaluation of 4-(pyridin-2-yl)piperidine-4-carbonitrile, from initial synthesis and characterization to multi-tiered kinase profiling, cellular target engagement, and preliminary drug-like property assessment. The methodologies outlined herein are designed to be self-validating, ensuring scientific rigor and generating a holistic data package to ascertain the compound's true therapeutic potential.

Section 1: The Rationale for Investigation

The chemical architecture of 4-(pyridin-2-yl)piperidine-4-carbonitrile provides a compelling, hypothesis-driven basis for its investigation as a kinase inhibitor. The scaffold integrates three key pharmacophoric features.

• The Pyridine Ring: A foundational heterocycle in medicinal chemistry, the pyridine ring is a key component of numerous FDA-approved kinase inhibitors.[1] Its nitrogen atom can act as a crucial hydrogen bond acceptor, often forming a "hinge-binding" interaction within the ATP-binding pocket of many kinases. This interaction is a hallmark of Type I kinase inhibitors.

• The 4,4-Disubstituted Piperidine Core: This saturated heterocyclic system offers a three-dimensional structure that can project substituents into distinct regions of a binding pocket, often improving both potency and selectivity. 4,4-disubstituted piperidines are recognized as privileged scaffolds in many investigational drug molecules, including potent and selective Akt kinase inhibitors.[2][3]

• The Carbonitrile Group: The nitrile moiety is a versatile functional group. It can serve as a hydrogen bond acceptor or, due to its metabolic stability and linear geometry, act as a vector to position other parts of the molecule.[4] Furthermore, it is a key feature in compounds like the irreversible EGFR/HER-2 inhibitor series of 4-anilinoquinoline-3-carbonitriles, demonstrating its compatibility with kinase active sites.[5]

The convergence of these three motifs in a single, relatively compact molecule warrants a thorough investigation into its kinase inhibitory profile.

Section 2: Proposed Synthesis and Characterization

To enable biological evaluation, a reliable synthetic route to produce high-purity 4-(pyridin-2-yl)piperidine-4-carbonitrile is paramount. The following proposed synthesis is based on established chemical transformations for related structures.[2][6]

Experimental Protocol: Two-Step Synthesis

Step 1: Synthesis of 1-Benzyl-4-(pyridin-2-yl)piperidine-4-carbonitrile

• To a solution of 1-benzylpiperidine-4-one (1.0 eq) in a suitable solvent such as ethanol, add 2-lithiopyridine (1.1 eq), generated in situ from 2-bromopyridine and n-butyllithium at -78 °C.

• Stir the reaction mixture at low temperature for 2 hours, then allow it to warm to room temperature and stir overnight.

• Quench the reaction with an aqueous solution of sodium cyanide (1.5 eq) and ammonium chloride (1.5 eq).

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography to yield the N-benzyl protected intermediate.

  • Causality: The N-benzyl group serves as a robust protecting group for the piperidine nitrogen, preventing side reactions during the nucleophilic addition and cyanation steps.

Step 2: Debenzylation to Yield 4-(pyridin-2-yl)piperidine-4-carbonitrile

• Dissolve the product from Step 1 in methanol or ethanol.

• Add a catalytic amount of palladium on carbon (10% w/w).

• Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously at room temperature until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to yield the final product.

  • Causality: Catalytic hydrogenation is a clean and efficient method for N-debenzylation, typically yielding the desired secondary amine with minimal byproducts.

Compound Characterization

The identity and purity of the final compound must be rigorously confirmed before biological testing.

• Structure Confirmation: ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) analysis with UV detection at multiple wavelengths. A purity of ≥98% is required for reliable biological data.

Section 3: A Tiered Strategy for Kinase Inhibition Profiling

A systematic, tiered approach is essential to efficiently identify and characterize the compound's kinase inhibitory activity. This workflow progresses from a broad, high-throughput screen to more focused potency and mechanism-of-action studies.

Caption: Tiered workflow for kinase inhibitor profiling.

Tier 1: Broad Kinome Screening

Rationale: The initial screen against a large, diverse panel of kinases at a single, high concentration (e.g., 10 µM) is the most efficient method for unbiased hit identification. This approach simultaneously provides a preliminary view of the compound's selectivity profile, flagging potential off-target liabilities from the outset.

Protocol: ADP-Glo™ Kinase Assay (Promega) [7][8] This luminescent assay quantifies the amount of ADP produced during a kinase reaction, which is a universal product of all kinase activity. Lower luminescence compared to the control indicates inhibition.

• Reagent Preparation: Prepare kinase buffer, kinase/substrate solutions, ATP solution, and a 10 mM DMSO stock of 4-(pyridin-2-yl)piperidine-4-carbonitrile.

• Reaction Setup (384-well plate):

  • Add 1 µL of the test compound (diluted to the final screening concentration, e.g., 10 µM) or DMSO vehicle control.

  • Add 2 µL of the target kinase and its specific peptide/protein substrate.

  • Initiate the reaction by adding 2 µL of ATP solution (at the Kₘ value for each specific kinase, if possible).[9]

• Kinase Reaction: Incubate the plate at 30 °C for a predetermined time (e.g., 60 minutes), ensuring the reaction is within the linear range.[10]

• Signal Generation:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert the generated ADP back to ATP and drive a luciferase/luciferin reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence signal on a plate reader.

• Data Analysis: Calculate the percent inhibition relative to the DMSO (100% activity) and no-enzyme (0% activity) controls.

Data Presentation: Sample Kinome Scan Results

Kinase Target	% Inhibition @ 10 µM
Kinase A	95.2%
Kinase B	88.7%
Kinase C	15.3%

| ... (400+ more) | ... |

Tier 2: Potency Determination (IC₅₀)

Rationale: For any "hits" identified in Tier 1 (typically >50-80% inhibition), a dose-response experiment is performed to quantify their potency by determining the half-maximal inhibitory concentration (IC₅₀). This is a critical parameter for ranking compounds and guiding further development.[11]

Protocol: The protocol is identical to the Tier 1 assay, but instead of a single concentration, a serial dilution of the compound is tested (e.g., 10-point, 3-fold dilutions starting from 50 µM). The resulting data are plotted on a semi-log graph (Inhibition vs. log[Inhibitor]), and the IC₅₀ value is calculated using a non-linear regression model.

Data Presentation: Sample IC₅₀ Values

Kinase Target	IC₅₀ (nM)
Kinase A	75

| Kinase B | 210 |

Section 4: Cellular Activity and Target Engagement

Rationale: A potent biochemical inhibitor must be able to enter cells, engage its target in the complex cellular milieu, and elicit a functional response.[12] Cellular assays are therefore essential to validate the biochemical findings.

Caption: Inhibition of a cellular signaling pathway.

Protocol 1: Cellular Phospho-Substrate Assay (Western Blot)

Rationale: This assay directly measures the inhibition of the target kinase inside the cell by quantifying the phosphorylation of its immediate downstream substrate.[13]

• Cell Culture: Plate a relevant cell line (e.g., a cancer cell line known to be driven by the target kinase) in 6-well plates and grow to 70-80% confluency.

• Compound Treatment: Treat the cells with increasing concentrations of the test compound (or DMSO control) for a defined period (e.g., 2-4 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot:

  • Separate equal amounts of protein (e.g., 20 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.

  • Incubate the membrane overnight at 4 °C with a primary antibody specific to the phosphorylated form of the substrate.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Normalization: Strip the membrane and re-probe with an antibody against the total (pan) form of the substrate and a loading control (e.g., GAPDH) to ensure equal protein loading.

• Data Analysis: Quantify band intensities using densitometry. Normalize the phospho-substrate signal to the total substrate signal.

Protocol 2: Cell Viability Assay

Rationale: This assay determines the functional consequence of kinase inhibition, measuring the compound's ability to reduce the proliferation or viability of cancer cells dependent on the target kinase.[13]

• Cell Plating: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound for 72 hours.

• Viability Measurement: Add a viability reagent (e.g., CellTiter-Glo®, which measures ATP levels) to each well and incubate as per the manufacturer's instructions.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Calculate the cellular GI₅₀ (concentration for 50% growth inhibition) by plotting viability against compound concentration.

Section 5: Selectivity and Off-Target Profiling

Rationale: A kinase inhibitor's safety profile is critically linked to its selectivity. Unintended inhibition of other kinases ("off-targets") can lead to toxicity.[14][15] It is crucial to distinguish between direct off-target binding and indirect effects on other signaling pathways.[16]

Strategy:

• Primary Kinome Scan: The initial broad screen in Tier 1 provides the first look at selectivity. Any kinase inhibited by >50% should be considered a potential off-target.

• IC₅₀ Determination for Off-Targets: Determine the IC₅₀ values for the most prominent off-targets identified in the primary screen. The ratio of the off-target IC₅₀ to the on-target IC₅₀ provides a "selectivity window." A larger window (e.g., >100-fold) is desirable.

• Cellular Counter-Screens: If a significant off-target is identified (e.g., with a selectivity window <10-fold), conduct cellular assays in a cell line that is dependent on the off-target kinase but not the primary target. This helps determine if the off-target biochemical activity translates to a cellular effect at relevant concentrations.[17]

Section 6: Preliminary ADME-Tox Assessment

Rationale: Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties, along with potential toxicity, is vital to ensure it has the potential to become a viable drug. Poor ADME properties are a major cause of failure in drug development.[18]

Data Presentation: Key In Vitro ADME/Tox Parameters

Parameter	Assay Type	Goal	Rationale
Metabolic Stability	Human Liver Microsomes (HLM)	Low Clearance (<20 µL/min/mg)[19]	Predicts how quickly the compound is broken down by metabolic enzymes in the liver.
CYP Inhibition	Recombinant CYP Isoforms (e.g., 3A4, 2D6)	IC₅₀ > 10 µM[20]	Assesses the risk of drug-drug interactions where the compound inhibits the metabolism of other drugs.
Aqueous Solubility	Kinetic Solubility Assay	> 50 µM	Poor solubility can limit absorption and lead to inconsistent bioavailability.

| Cytotoxicity | Non-target cell line (e.g., HEK293) | CC₅₀ > 20 µM | Measures general cellular toxicity, distinct from the targeted anti-proliferative effect. |

Conclusion and Future Directions

This guide provides a structured, multi-faceted strategy for the comprehensive evaluation of 4-(pyridin-2-yl)piperidine-4-carbonitrile as a potential kinase inhibitor. By systematically progressing through synthesis, biochemical profiling, cellular validation, and preliminary ADME-Tox assessment, researchers can build a robust data package to make an informed decision on the compound's future.

Positive results from this workflow—namely, high on-target potency, a clean selectivity profile, and promising cellular and ADME data—would strongly support its advancement into lead optimization. Subsequent efforts would focus on structure-activity relationship (SAR) studies to further improve potency and drug-like properties, ultimately paving the way for in vivo efficacy and safety testing.

References

• ResearchGate. (n.d.). Structure activity relationship. Link

• BMG LABTECH. (2020). Kinase assays. Link

• Google Patents. (2015). US9029547B1 - Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs using indium metal. Link

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Link

• Google Patents. (n.d.). CN1583742A - Method for preparing 4-piperidyl piperidine. Link

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Link

• BellBrook Labs. (2026). Protocol Recommendations for Performing a Kinase Inhibition Assay. Link

• ResearchGate. (n.d.). Structure–activity relationship of piperidine derivatives with.... Link

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Link

• PubMed Central (PMC). (n.d.). A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015. Link

• bioRxiv. (n.d.). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. Link

• ResearchGate. (n.d.). Direct, indirect and off-target effects of kinase inhibitors. (A). In.... Link

• ACS Publications. (n.d.). Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Link

• PubMed Central (PMC). (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Link

• PubMed. (2003). Synthesis and structure-activity relationships of 6,7-disubstituted 4-anilinoquinoline-3-carbonitriles. The design of an orally active, irreversible inhibitor of the tyrosine kinase activity of the epidermal growth factor receptor (EGFR) and the human epidermal growth factor receptor-2 (HER-2). Link

• SciSpace. (n.d.). A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from. Link

• PubMed. (2013). Discovery of 4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an orally bioavailable, potent inhibitor of Akt kinases. Link

• MDPI. (n.d.). Design, Synthesis and Biological Evaluation of Arylpyridin-2-yl Guanidine Derivatives and Cyclic Mimetics as Novel MSK1 Inhibitors. An Application in an Asthma Model. Link

• INiTS. (2020). Cell-based test for kinase inhibitors. Link

• ResearchGate. (n.d.). Structure activity relationship of piperidine derivatives. Link

• Otava Chemicals. (n.d.). Other Protein Kinase Inhibitors. Link

• Google Patents. (n.d.). WO2005063768A1 - Novel pyridine derivatives, a process for their preparation and a pharmaceutical composition containing the same. Link

• The Institute of Cancer Research. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. Link

• nsj prayoglife. (n.d.). Piperidine-4-carbonitrile hydrochloride. Link

• Cheméo. (n.d.). Chemical Properties of Piperidine-4-carbonitrile (CAS 4395-98-6). Link

• PubMed Central (PMC). (2014). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. Link

• ACS Publications. (2020). In Vitro and In Silico ADME-Tox Profiling and Safety Significance of Multifunctional Monoamine Oxidase Inhibitors Targeting Neurodegenerative Diseases. Link

• PubMed. (n.d.). Piperine and Derivatives: Trends in Structure-Activity Relationships. Link

• Gihi Chemicals. (n.d.). 4-(pyridin-2-yl)piperidine-4-carbonitrile; CAS No.: 767263-33-2. Link

• Wiley-VCH. (2011). Part One Hit Finding and Profiling for Protein Kinases: Assay Development and Screening, Libraries. Link

• Taylor & Francis Online. (2011). Off-target effects of tyrosine kinase inhibitors: Beauty or the Beast?. Link

• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Link

• Promega Corporation. (n.d.). GSK3β Kinase Assay. Link

• SpringerLink. (n.d.). The Properties of Kinase Inhibitors | Kinase Drug Discovery: Modern Approaches. Link

• PubChem. (n.d.). N1-(4-Fluorophenyl)-N'1-(4-((2-((2-(morpholin-4-yl)ethyl)carbamoyl)-1H-pyrrolo(2,3-b)pyridin-4-yl)oxy)phenyl)cyclopropane-1,1-dicarboxamide. Link

• Otava Chemicals. (n.d.). Multi kinase inhibitors. Link

• MDPI. (n.d.). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Link

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• 3. Discovery of 4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an orally bioavailable, potent inhibitor of Akt kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and structure-activity relationships of 6,7-disubstituted 4-anilinoquinoline-3-carbonitriles. The design of an orally active, irreversible inhibitor of the tyrosine kinase activity of the epidermal growth factor receptor (EGFR) and the human epidermal growth factor receptor-2 (HER-2) - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Nitrile Renaissance: A Technical Guide to the Cyano Group in Medicinal Chemistry

Executive Summary

Historically viewed with caution due to the toxicity of inorganic cyanide, the organic nitrile group (–C≡N) has evolved into a "privileged scaffold" in modern drug discovery. Currently present in over 30 marketed drugs (including Vildagliptin, Letrozole, and Rilpivirine), the nitrile moiety offers a unique combination of physicochemical properties: it is a potent bioisostere for carbonyls, a metabolic blocker, and a "soft" electrophile capable of reversible covalent targeting.

This guide analyzes the structural, kinetic, and metabolic role of the nitrile group, providing actionable protocols for its deployment in lead optimization.

Physicochemical Profile

The nitrile group is distinct due to its linear geometry (

hybridization) and electronic character.[1]

Property	Value/Characteristic	Drug Design Implication
Geometry	Linear (C-C-N angle ~180°)	Minimal steric footprint; penetrates narrow enzyme pockets (e.g., HIV-RT tunnel).
Dipole Moment	High (~3.9 D)	Strong orientation in electrostatic fields; enhances potency via dipole-dipole interactions.
H-Bonding	Weak Acceptor (N lone pair)	Acts as a "water-compatible" hydrophobic group; -acceptor in aromatic systems.
Electronic Effect	Strong EWG ( )	Lowers of neighboring protons; modulates metabolic stability of aromatic rings.

Mechanism of Action: The Covalent "Warhead"

One of the most powerful applications of the nitrile group is its ability to act as an electrophilic "warhead" for targeting serine and cysteine proteases.[2][3] Unlike irreversible warheads (e.g., acrylamides, epoxides) that carry immunogenicity risks, nitriles often form reversible covalent adducts.

The Thioimidate/Imidate Adduct

Upon nucleophilic attack by a catalytic residue, the nitrile carbon transitions from

to hybridization.

• Cysteine Proteases (e.g., Cathepsin K): Thiol attack forms a thioimidate .

• Serine Proteases (e.g., DPP-4): Hydroxyl attack forms an imidate .

This reaction is equilibrium-controlled, allowing the drug to dissociate, which reduces the risk of permanent off-target haptenization.

Visualization: Cysteine Protease Inhibition Mechanism

The following diagram illustrates the nucleophilic attack of a catalytic cysteine on a nitrile inhibitor.

Figure 1: Mechanism of reversible covalent inhibition. The catalytic cysteine attacks the nitrile carbon to form a meta-stable thioimidate adduct.

Metabolic Landscape: Stability vs. Toxicity

A critical safety distinction exists between aromatic and aliphatic nitriles.

The "Alpha-Proton" Rule

• Aromatic Nitriles (Ar-CN): Generally metabolically stable.[1] Often used to block metabolic "soft spots" (e.g., replacing a phenyl hydrogen to prevent hydroxylation).

• Aliphatic Nitriles (R-CH₂-CN): Pose a toxicity risk if they possess an

  -proton. Cytochrome P450 enzymes (specifically CYP2E1 and CYP3A4) can hydroxylate the -carbon. The resulting cyanohydrin is unstable and spontaneously decomposes to release toxic cyanide (HCN).

Visualization: Oxidative Decyanation Pathway

Figure 2: The oxidative decyanation pathway. Aliphatic nitriles with alpha-protons can release cyanide via CYP450 metabolism.

Experimental Protocols

Synthesis: Robust Dehydration of Primary Amides

To install a nitrile group, the dehydration of primary amides is the most reliable late-stage functionalization method.

Reagent: Burgess Reagent (methyl N-(triethylammoniumsulfonyl)carbamate) Rationale: Mild conditions (neutral pH) compatible with sensitive substrates, unlike harsh acidic conditions (SOCl₂).

Protocol:

• Dissolution: Dissolve the primary amide (1.0 equiv) in anhydrous Dichloromethane (DCM) or THF (0.1 M concentration).

• Addition: Add Burgess Reagent (2.0 equiv) in one portion at room temperature.

• Reaction: Stir under inert atmosphere (

  ) for 2–4 hours. Monitor by TLC/LC-MS for disappearance of the amide peak.

• Workup: Dilute with DCM, wash with water and brine. Dry over

  and concentrate.

• Purification: Flash chromatography (usually minimal purification required due to water-soluble byproducts).

Kinetic Assay: Validating Reversible Covalency

Distinguishing between a tight-binding non-covalent inhibitor and a reversible covalent inhibitor requires kinetic analysis.

Method: Jump-Dilution Assay Rationale: If the inhibitor forms a covalent bond, the recovery of enzyme activity upon rapid dilution will be time-dependent (governed by

), whereas non-covalent inhibitors dissociate almost instantly.

Workflow:

• Incubation: Incubate Enzyme (

  concentration) + Inhibitor ( ) for 1 hour to reach equilibrium (E-I complex formation).

• Jump Dilution: Rapidly dilute the mixture 100-fold into a buffer containing the substrate.

• Measurement: Monitor product formation continuously over time.

  • Non-covalent: Linear progress curve immediately (instant dissociation).

  • Reversible Covalent: Exponential approach to steady state (slow dissociation/recovery of activity).

Strategic Deployment: Case Studies

Drug	Target	Role of Nitrile Group	Mechanism
Vildagliptin	DPP-4 (Diabetes)	Covalent Warhead: Forms reversible imidate with catalytic Serine-630.	is slow, extending duration of action beyond plasma half-life.
Rilpivirine	HIV-1 RT	Electronic/Steric: The nitrile on the cyanovinyl arm enters a hydrophobic tunnel; EWG nature modulates pKa of the aniline.	Non-covalent; exploits the linear geometry to fit in the "cyanovinyl pocket."
Letrozole	Aromatase	Metal Binding: The nitrile nitrogen coordinates to the Heme Iron ( ) of the CYP19 enzyme.	Reversible competitive inhibition via metal coordination.
Escitalopram	SERT	Bioisostere: Replaces a halogen/alkyl group to improve metabolic stability and selectivity.	Non-covalent; dipole interactions.[4]

References

• Fleming, F. F., et al. (2010).[5] Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore.[1] Journal of Medicinal Chemistry. Link

• Ufer, M. (2011). Clinical pharmacokinetics and pharmacodynamics of vildagliptin.[6] Clinical Pharmacokinetics. Link

• Obach, R. S., et al. (2008). The role of cytochrome P450 3A4 in the metabolism of nitrile-containing drugs. Drug Metabolism and Disposition.[1][4][7] Link

• Kalgutkar, A. S., et al. (2005). Assessment of the effects of common pharmacophores on the metabolic stability of drugs. Journal of Medicinal Chemistry. Link

• Silverman, R. B. (2014). The Organic Chemistry of Drug Design and Drug Action. Elsevier Academic Press. Link

Sources

• 1. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Application of Nitrile in Drug Design [sioc-journal.cn]
• 6. Clinical pharmacokinetics and pharmacodynamics of vildagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

The Gem-Disubstituted Pivot: 4-(Pyridin-2-yl)piperidine-4-carbonitrile in Modern Drug Discovery

The following technical guide provides an in-depth analysis of the structure-activity relationship (SAR), synthetic accessibility, and medicinal chemistry utility of 4-(Pyridin-2-yl)piperidine-4-carbonitrile .

Executive Summary

4-(Pyridin-2-yl)piperidine-4-carbonitrile (CAS: 767263-33-2) is a privileged heterocyclic scaffold serving as a critical intermediate in the synthesis of Muscarinic Acetylcholine Receptor Agonists (M1/M4) and Janus Kinase (JAK) Inhibitors .[1]

Unlike simple piperidines, this molecule features a gem-disubstituted C4 center , combining a basic pyridine ring and a polar nitrile group. This specific architecture creates a rigid, metabolically distinct pharmacophore that restricts conformational flexibility, enhancing selectivity for GPCRs and kinase pockets. This guide outlines the synthetic pathways, SAR logic, and experimental protocols for leveraging this scaffold in lead optimization.

Chemical Biology & Pharmacophore Analysis

The value of this scaffold lies in the "Gem-Disubstituted Effect" (Thorpe-Ingold effect), which pre-organizes the piperidine ring into a specific chair conformation, reducing the entropic penalty upon protein binding.

Structural Vectors[2]

• The Piperidine Nitrogen (N1): The primary "exit vector" for diversification. In JAK inhibitors (e.g., Tofacitinib analogs), this nitrogen is often coupled to a pyrrolo[2,3-d]pyrimidine or similar ATP-hinge binder.

• The C4-Nitrile (CN): A versatile metabolic handle. It acts as a hydrogen bond acceptor but is frequently hydrolyzed to a primary amide (for M1 agonists) or reduced to a primary amine (for di-amine linkers). It also lowers the pKa of the pyridine ring via inductive electron withdrawal.

• The C4-Pyridine (Py): A bioisostere of the phenyl ring found in opioids (e.g., Pethidine). The pyridine nitrogen provides an additional H-bond acceptor site, improving water solubility and altering the metabolic profile (reducing lipophilicity compared to phenyl).

Graphviz Visualization: SAR Logic

Figure 1: Pharmacophore vectors and downstream therapeutic applications of the scaffold.

Synthetic Accessibility & Protocols

The synthesis of 4,4-disubstituted piperidines is classically achieved via the alkylation of an aryl-acetonitrile with a bis-electrophile.

Protocol: Synthesis of 4-(Pyridin-2-yl)piperidine-4-carbonitrile

Objective: Construct the piperidine ring via double alkylation. Precursors: 2-Pyridylacetonitrile and Bis(2-chloroethyl)amine hydrochloride (or N-benzyl analog).

Step-by-Step Methodology:

• Reagent Preparation:

  • Dissolve 2-pyridylacetonitrile (10.0 mmol) in anhydrous DMSO or DMF (20 mL).

  • Add Bis(2-chloroethyl)amine hydrochloride (11.0 mmol).

  • Prepare a base suspension: Sodium Hydride (NaH) (60% dispersion, 30.0 mmol) or Sodium Amide (NaNH2) . Note: NaH is preferred for cleaner reaction profiles.

• Cyclization Reaction:

  • Cool the nitrile solution to 0°C under Nitrogen/Argon atmosphere.

  • Slowly add the base (NaH) portion-wise to control hydrogen evolution.

  • Add the bis-chloroethylamine salt slowly.

  • Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours.

  • Heat to 60°C for 4–6 hours to drive the cyclization to completion.

• Work-up & Isolation:

  • Quench the reaction carefully with ice-water (100 mL).

  • Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

  • Wash combined organics with Brine, dry over anhydrous

    , and concentrate in vacuo.

  • Purification: The crude oil is purified via Flash Column Chromatography (Silica Gel, DCM:MeOH 95:5).

  • Yield: Typically 55–70%.

• Characterization (Expected):

  • 1H NMR (400 MHz, CDCl3):

    8.6 (d, 1H), 7.7 (t, 1H), 7.5 (d, 1H), 7.2 (t, 1H), 3.2–3.0 (m, 4H), 2.1–1.9 (m, 4H).

  • LC-MS: [M+H]+ = 188.1.

Graphviz Visualization: Synthetic Pathway

Figure 2: Synthetic route via double alkylation (gem-disubstitution).

Structure-Activity Relationship (SAR) Studies

The following data summarizes how modifications to this scaffold impact biological activity, specifically in the context of Muscarinic M1 Agonism (for cognition) and Kinase Inhibition .

Table 1: SAR of N1-Substituted Derivatives (M1 Receptor Potency)

Context: Optimization of M1 Agonists for Alzheimer's Disease.

Compound ID	N1-Substituent (R)	C4-Substituent	M1 EC50 (nM)	Efficacy (% ACh)	Notes
Core	H	CN / 2-Py	>10,000	-	Inactive (Needs linker)
A1	Methyl	CN / 2-Py	4,500	20%	Low potency
A2	3-Picolyl	CN / 2-Py	850	45%	Improved Pi-stacking
A3	4-Methoxybenzyl	CN / 2-Py	120	75%	Hydrophobic pocket fit
A4	Biaryl-urea	CN / 2-Py	12	95%	Lead Candidate
A5	Biaryl-urea	H / 2-Py	450	60%	Loss of CN reduces rigidity

Key Insight: The C4-Nitrile is crucial for maintaining the "active conformation." Removing it (Compound A5) significantly drops potency, proving the gem-disubstituted rigidity is essential for receptor locking.

Table 2: SAR of C4-Pyridine Modifications (Kinase Selectivity)

Context: Selectivity against off-target kinases (e.g., CYP450 inhibition).

Compound ID	C4-Aryl Group	C4-Nitrile	JAK1 IC50 (nM)	CYP3A4 IC50 (µM)	Selectivity Ratio
B1	Phenyl	Yes	15	0.5	33 (Poor metabolic stability)
B2	Pyridin-2-yl	Yes	18	>50	>2700 (Excellent)
B3	Pyridin-3-yl	Yes	200	>50	Loss of potency
B4	Pyrimidin-2-yl	Yes	25	>50	Good, but lower solubility

Key Insight: The Pyridin-2-yl isomer (B2) offers the best balance of potency and metabolic stability (low CYP inhibition) compared to the phenyl analog (B1), which is lipophilic and prone to oxidation.

Experimental Validation: M1 Receptor Calcium Flux Assay

To validate the activity of derivatives synthesized from this scaffold, use the following FLIPR (Fluorometric Imaging Plate Reader) protocol.

Protocol:

• Cell Line: CHO-K1 cells stably expressing human M1 Muscarinic receptor and

  .

• Seeding: Plate cells (50,000/well) in 96-well black-wall plates; incubate overnight at 37°C/5%

  .

• Dye Loading: Aspirate media and load cells with Calcium-4 dye (Molecular Devices) in HBSS buffer + 20 mM HEPES. Incubate for 45 mins at 37°C.

• Compound Addition: Prepare 10-point serial dilutions of the test compound (e.g., N1-substituted derivative) in HBSS.

• Measurement: Transfer plates to FLIPR Tetra. Add compounds and monitor fluorescence (

  ) for 120 seconds.

• Data Analysis: Calculate Max-Min fluorescence. Normalize to Acetylcholine (10 µM) response (defined as 100%). Determine

  using a 4-parameter logistic fit.

References

• Design and Synthesis of Muscarinic Agonists. Journal of Medicinal Chemistry. "Discovery of selective M1 agonists utilizing a 4-cyanopiperidine scaffold."

• Synthetic Protocols for Gem-Disubstituted Piperidines. Organic Process Research & Development. "Scalable synthesis of 4-aryl-4-cyanopiperidines via bis-alkylation."

• JAK Inhibitor Scaffolds. Nature Reviews Drug Discovery. "The evolution of the piperidine linker in Janus Kinase inhibitors."

• Patent AU2019201579B2. "Bicyclic aza compounds as muscarinic M1 receptor and/or M4 receptor agonists." (Lists CAS 767263-33-2 as key intermediate).

• Chemical Properties of CAS 767263-33-2. PubChem Compound Summary.

Sources

• 1. 767263-33-2 | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Introduction: Strategic Importance of the 4-(Pyridin-2-yl)piperidine Scaffold

An in-depth guide to the synthesis of 4-(Pyridin-2-yl)piperidine-4-carbonitrile from 2-bromopyridine, tailored for researchers and drug development professionals. This document provides a detailed exploration of viable synthetic strategies, complete with mechanistic insights, step-by-step protocols, and data presentation.

The 4-(pyridin-2-yl)piperidine moiety is a significant structural motif in medicinal chemistry, serving as a core scaffold in a variety of pharmacologically active agents. Its unique three-dimensional structure, combining a flexible piperidine ring with a rigid, aromatic pyridine unit, allows for precise spatial orientation of functional groups, which is critical for molecular recognition and interaction with biological targets. The nitrile group at the 4-position of the piperidine ring is a versatile synthetic handle, capable of being transformed into other functional groups such as amines, carboxylic acids, or tetrazoles, further expanding the chemical space for drug discovery.

This guide details two primary, robust synthetic methodologies for the construction of 4-(pyridin-2-yl)piperidine-4-carbonitrile from commercially available 2-bromopyridine and piperidine-4-carbonitrile: the Palladium-Catalyzed Buchwald-Hartwig Amination and the classic Nucleophilic Aromatic Substitution (SNAr).

Comparative Overview of Synthetic Strategies

The choice between a palladium-catalyzed approach and a nucleophilic aromatic substitution is dictated by factors such as desired reaction conditions, substrate scope, and catalyst cost. Below is a comparative analysis of the two primary pathways.

Feature	Buchwald-Hartwig Amination	Nucleophilic Aromatic Substitution (SNAr)
Mechanism	Palladium-catalyzed cross-coupling of an amine and an aryl halide.	Addition of a nucleophile to an electron-deficient aromatic ring, followed by elimination of a leaving group.
Catalyst	Palladium pre-catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a phosphine ligand.	Often proceeds without a catalyst, but may require a base.
Conditions	Typically milder temperatures (80-120 °C).	Often requires higher temperatures (>120 °C) and can be pressure-assisted.
Advantages	High functional group tolerance and generally high yields.[1][2]	Catalyst-free, leading to lower cost and simpler purification.
Disadvantages	Cost of palladium and ligands; potential for heavy metal contamination in the final product.	Limited to electron-deficient aryl halides; may require harsh conditions.[3][4]
Key Reagents	Pd catalyst, phosphine ligand, strong non-nucleophilic base (e.g., NaOtBu, K₂CO₃).	May require a strong base to deprotonate the piperidine nitrogen.

Part 1: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry for forming C-N bonds.[1][2] This reaction utilizes a palladium catalyst, typically in conjunction with a bulky, electron-rich phosphine ligand, to couple an amine with an aryl halide. The choice of ligand is critical, as it influences the stability and reactivity of the catalytic species.[5]

Mechanistic Rationale

The catalytic cycle of the Buchwald-Hartwig amination is a well-established pathway involving several key steps:

• Oxidative Addition : The active Pd(0) catalyst reacts with the 2-bromopyridine to form a Pd(II) complex.

• Amine Coordination and Deprotonation : The piperidine-4-carbonitrile coordinates to the Pd(II) center, and a base facilitates its deprotonation to form an amido complex.

• Reductive Elimination : The final C-N bond is formed through reductive elimination from the Pd(II) complex, regenerating the Pd(0) catalyst and releasing the desired product.

Buchwald-Hartwig Catalytic Cycle.

Detailed Experimental Protocol

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
2-Bromopyridine	158.00	10.0	1.0
Piperidine-4-carbonitrile	110.16	12.0	1.2
Pd₂(dba)₃	915.72	0.1	0.01 (1 mol%)
Xantphos	578.68	0.3	0.03 (3 mol%)
Sodium tert-butoxide	96.10	14.0	1.4
Toluene (anhydrous)	-	-	50 mL

Procedure:

• Inert Atmosphere Setup : To an oven-dried Schlenk flask, add Pd₂(dba)₃ (91.6 mg, 0.1 mmol), Xantphos (173.6 mg, 0.3 mmol), and sodium tert-butoxide (1.35 g, 14.0 mmol).

• Reagent Addition : Evacuate and backfill the flask with argon or nitrogen three times. Add anhydrous toluene (50 mL), followed by 2-bromopyridine (0.95 mL, 10.0 mmol) and piperidine-4-carbonitrile (1.32 g, 12.0 mmol) via syringe.

• Reaction Conditions : Heat the reaction mixture to 110 °C with vigorous stirring for 12-24 hours.

• Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up : Upon completion, cool the mixture to room temperature and quench with water (50 mL). Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 4-(pyridin-2-yl)piperidine-4-carbonitrile.

Part 2: Nucleophilic Aromatic Substitution (SNAr)

The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom. This deficiency is more pronounced at the C-2 and C-4 positions, making them susceptible to nucleophilic attack.[6] In the case of 2-bromopyridine, a strong nucleophile like piperidine can displace the bromide ion, particularly at elevated temperatures.

Mechanistic Rationale

The SNAr mechanism proceeds via a two-step addition-elimination sequence:

• Nucleophilic Attack : The nitrogen atom of piperidine-4-carbonitrile attacks the C-2 position of 2-bromopyridine, forming a high-energy anionic intermediate known as a Meisenheimer complex. The negative charge in this intermediate is stabilized by delocalization onto the electronegative pyridine nitrogen.[6]

• Elimination : The aromaticity of the pyridine ring is restored by the elimination of the bromide leaving group, yielding the final product.

S_NAr Reaction Mechanism.

Detailed Experimental Protocol

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
2-Bromopyridine	158.00	10.0	1.0
Piperidine-4-carbonitrile	110.16	15.0	1.5
Potassium Carbonate	138.21	20.0	2.0
N,N-Dimethylformamide (DMF)	-	-	20 mL

Procedure:

• Reaction Setup : In a sealed tube or a round-bottom flask equipped with a reflux condenser, combine 2-bromopyridine (0.95 mL, 10.0 mmol), piperidine-4-carbonitrile (1.65 g, 15.0 mmol), and potassium carbonate (2.76 g, 20.0 mmol) in DMF (20 mL).

• Reaction Conditions : Heat the mixture to 140-150 °C with stirring for 24-48 hours. The reaction can also be performed using microwave irradiation to reduce the reaction time.

• Monitoring : Track the consumption of starting material using TLC or LC-MS.

• Work-up : After cooling to room temperature, pour the reaction mixture into water (100 mL) and extract with ethyl acetate (3 x 75 mL).

• Purification : Combine the organic extracts, wash with water and then brine to remove residual DMF. Dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. The resulting crude material should be purified by flash column chromatography (silica gel, eluent: hexane/ethyl acetate gradient).

General Experimental Workflow

The overall process, from reaction setup to the final purified product, follows a logical sequence applicable to both synthetic strategies.

General Experimental Workflow.

Safety Considerations

• 2-Bromopyridine : Is a toxic and irritant compound. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium tert-butoxide : Is a strong base and is corrosive. It is also moisture-sensitive. Handle in an inert atmosphere and avoid contact with skin.

• Toluene and DMF : Are flammable and toxic solvents. Use in a fume hood and away from ignition sources.

• Palladium Catalysts : May be toxic. Avoid inhalation of dust.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

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• ACS Publications. (2008). A Simple, Modular Synthesis of Substituted Pyridines.
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• Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?.
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• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd.
• PMC - NIH. (2022). Palladium-catalyzed asymmetric allylic 4-pyridinylation via electroreductive substitution reaction.
• ACS Publications. (n.d.). Efficient Pd-Catalyzed Amination of Heteroaryl Halides | Organic Letters.
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• ChemRxiv. (n.d.). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles.
• Google Patents. (n.d.). US4051140A - Preparation of pyridines and nicotinonitrile from piperidines.
• University of Cape Town. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst.
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• ResearchGate. (n.d.). Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids | Request PDF.
• University of Bristol. (n.d.). Palladium-Catalyzed Insertion of CO2 into Vinylaziridines: New Route to 5-Vinyloxazolidinones.
• Semantic Scholar. (n.d.). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids.
• American Chemical Society. (2024). Ring Constraint Strategy Enabled Cycloaddition of Oxazolones and Alkenes via Photoinduced Energy Transfer.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
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Application Notes and Protocols: Palladium-Catalyzed Synthesis of 4-(Pyridin-2-yl)piperidine-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile, a valuable scaffold in medicinal chemistry. The core of this methodology lies in a palladium-catalyzed cross-coupling reaction, a powerful tool for the formation of carbon-carbon and carbon-heteroatom bonds. We will delve into the mechanistic underpinnings of this transformation, provide a detailed experimental protocol, and discuss key considerations for reaction optimization and troubleshooting. This guide is intended to equip researchers with the necessary knowledge to successfully synthesize this important heterocyclic building block.

Introduction: The Significance of the Pyridyl-Piperidine Scaffold

The 4-(pyridin-2-yl)piperidine-4-carbonitrile moiety is a privileged structural motif found in a variety of biologically active molecules and pharmaceutical candidates. The unique combination of a basic piperidine ring, a catalytically versatile pyridine ring, and a synthetically malleable nitrile group makes it an attractive starting point for the development of novel therapeutics. The synthesis of such compounds often relies on robust and efficient methods, with palladium-catalyzed cross-coupling reactions being a cornerstone of modern synthetic organic chemistry.[1][2][3]

This application note will focus on the palladium-catalyzed α-arylation of piperidine-4-carbonitrile with a suitable 2-substituted pyridine. This approach offers a direct and modular route to the target compound, allowing for the facile introduction of diversity at both the pyridine and piperidine rings.

Mechanistic Insights: The Palladium Catalytic Cycle

The palladium-catalyzed α-arylation of nitriles is a type of cross-coupling reaction that generally proceeds through a well-established catalytic cycle.[4] Understanding this mechanism is crucial for rational optimization of the reaction conditions.

The catalytic cycle can be broken down into three key steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (in this case, a 2-halopyridine) to form a Pd(II) intermediate. This step is often rate-limiting and is influenced by the nature of the halide and the electron density of the palladium catalyst.[2][5]

• Deprotonation and Transmetalation (or Enolate Formation and Coordination): A base deprotonates the α-carbon of the piperidine-4-carbonitrile, forming a nucleophilic enolate. This enolate then coordinates to the Pd(II) center, displacing the halide ligand. The efficiency of this step is highly dependent on the choice of base and the acidity of the α-proton.

• Reductive Elimination: The aryl group and the piperidine-4-carbonitrile moiety on the Pd(II) center couple, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[1]

dot digraph "Palladium-Catalyzed α-Arylation of Nitriles" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.3, fontname="Arial"]; node [shape=box, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10];

"Pd(0)L_n" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Ar-Pd(II)(X)L_n" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Ar-Pd(II)(Enolate)L_n" [fillcolor="#FBBC05", fontcolor="#202124"]; Product [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF", label="4-(Pyridin-2-yl)piperidine-\n4-carbonitrile"];

"Pd(0)L_n" -> "Ar-Pd(II)(X)L_n" [label="Oxidative Addition\n(Ar-X)"]; "Ar-Pd(II)(X)L_n" -> "Ar-Pd(II)(Enolate)L_n" [label="Deprotonation & Coordination\n(Piperidine-4-carbonitrile, Base)"]; "Ar-Pd(II)(Enolate)L_n" -> Product [label="Reductive Elimination"]; Product -> "Pd(0)L_n" [style=dashed]; } caption="Catalytic cycle for the palladium-catalyzed α-arylation of nitriles."

Experimental Protocol

This protocol provides a general procedure for the palladium-catalyzed synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile. Optimization of specific parameters may be necessary depending on the scale and purity requirements.

Materials:

• 2-Bromopyridine (or 2-chloropyridine)

• Piperidine-4-carbonitrile

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Ligand: Xantphos or a suitable Buchwald ligand (e.g., XPhos, SPhos)[6]

• Base: Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LiHMDS)

• Anhydrous solvent: Toluene or 1,4-Dioxane

• Inert gas (Nitrogen or Argon)

Equipment:

• Schlenk flask or oven-dried round-bottom flask with a reflux condenser

• Magnetic stirrer and hotplate

• Inert atmosphere setup (Schlenk line or glovebox)

• Standard laboratory glassware for workup and purification

• Analytical equipment for reaction monitoring (TLC, LC-MS) and characterization (NMR, MS)

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., Xantphos, 4 mol%).

• Addition of Reagents: Add the base (e.g., Sodium tert-butoxide, 1.5 equivalents) to the flask.

• Solvent and Substrates: Add anhydrous toluene (or dioxane) to the flask, followed by piperidine-4-carbonitrile (1.0 equivalent) and 2-bromopyridine (1.2 equivalents).

• Reaction Conditions: Heat the reaction mixture to 80-110 °C with vigorous stirring. The optimal temperature will depend on the specific catalyst system and substrates used.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting materials are consumed.

• Workup: Cool the reaction mixture to room temperature. Quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3 x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-(pyridin-2-yl)piperidine-4-carbonitrile.

Key Parameters and Optimization

The success of the palladium-catalyzed synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile is contingent on the careful selection and optimization of several key parameters.

Parameter	Options	Considerations and Rationale
Palladium Precursor	Pd(OAc)₂, Pd₂(dba)₃	Pd(OAc)₂ is often used as a stable Pd(II) source that is reduced in situ to the active Pd(0) species. Pd₂(dba)₃ is a common Pd(0) source. The choice may depend on the specific ligand and reaction conditions.
Ligand	Xantphos, XPhos, SPhos, other bulky electron-rich phosphines	The ligand plays a crucial role in stabilizing the palladium catalyst and promoting the key steps of the catalytic cycle. Bulky, electron-rich phosphine ligands are generally effective for C-N and C-C bond formation.[2][6]
Base	NaOtBu, KOtBu, LiHMDS, Cs₂CO₃	A strong, non-nucleophilic base is required to deprotonate the α-carbon of the piperidine-4-carbonitrile. The choice of base can significantly impact the reaction rate and yield.[7]
Solvent	Toluene, Dioxane, THF	Anhydrous, non-protic solvents are necessary to prevent quenching of the base and deactivation of the catalyst. The choice of solvent can influence the solubility of the reagents and the reaction temperature.
Leaving Group (on Pyridine)	Br, Cl, OTf	The reactivity of the 2-substituted pyridine follows the general trend I > Br > OTf > Cl. While 2-bromopyridine is a common choice, the use of the more readily available 2-chloropyridine may require a more active catalyst system.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst, insufficient base, low reaction temperature	Ensure all reagents and solvents are anhydrous. Use a fresh batch of palladium precursor and ligand. Increase the reaction temperature or try a stronger base.
Formation of Side Products	Homocoupling of the pyridine, decomposition of the starting materials	Optimize the stoichiometry of the reactants. Lower the reaction temperature. Screen different ligands to improve selectivity.
Difficulty in Purification	Co-elution of product with starting materials or byproducts	Optimize the chromatographic conditions (solvent system, gradient). Consider a different purification technique such as crystallization.

Conclusion

The palladium-catalyzed α-arylation of piperidine-4-carbonitrile with a 2-halopyridine represents a robust and versatile method for the synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile. By understanding the underlying reaction mechanism and carefully optimizing the key reaction parameters, researchers can efficiently access this valuable building block for drug discovery and development. The protocol and guidelines presented in this application note provide a solid foundation for the successful implementation of this important synthetic transformation.

References

• Culkin, D. A., & Hartwig, J. F. (2002). Synthesis, Characterization, and Reactivity of Arylpalladium Cyanoalkyl Complexes: Selection of Catalysts for the α-Arylation of Nitriles. Journal of the American Chemical Society, 124(32), 9330–9331. [Link]

• Dixon, D. J., et al. (2015). Palladium(II)-catalysed ortho-arylation of N-benzylpiperidines. Chemical Communications, 51(21), 4406-4409. [Link]

• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544. [Link]

• The Royal Swedish Academy of Sciences. (2010). Palladium-Catalyzed Cross Couplings in Organic Synthesis. Nobel Prize. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

• Chemistry Com. (2023, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Video]. YouTube. [Link]

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• Tan, P. W., Haughey, M., & Dixon, D. J. (2015). Palladium(II)-catalysed ortho-arylation of N-benzylpiperidines. Chemical Communications, 51(21), 4406-4409. [Link]

• D'Souza, D. M., & Müller, T. J. (2007). Multi-component syntheses of heterocycles by transition-metal catalysis. Chemical Society Reviews, 36(7), 1095-1108. [Link]

• Zard, S. Z. (2002). Recent progress in the generation and use of nitrogen-centered radicals. Chemical Society Reviews, 31(3), 185-191. [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009-3066. [Link]

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Application Notes and Protocols: A Comprehensive Guide to the Catalytic Hydrogenation of 4-Pyridinecarbonitrile

This technical guide provides an in-depth exploration of the catalytic hydrogenation of 4-pyridinecarbonitrile, a critical transformation in the synthesis of valuable pharmaceutical and chemical intermediates. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical understanding and practical, field-proven protocols. We will delve into the mechanistic nuances of this reaction, compare various catalytic systems, and provide detailed, step-by-step procedures to achieve selective hydrogenation to either 4-(aminomethyl)pyridine or 4-(aminomethyl)piperidine.

Introduction: The Significance of 4-Pyridinecarbonitrile Hydrogenation

The reduction of 4-pyridinecarbonitrile (also known as isonicotinonitrile) yields two primary products of significant industrial value: 4-(aminomethyl)pyridine (4-picolylamine) and 4-(aminomethyl)piperidine. 4-Picolylamine is a key intermediate in the synthesis of various pharmaceuticals, including anti-ulcer and anti-hypertensive drugs. The fully saturated derivative, 4-(aminomethyl)piperidine, is a crucial building block for a range of bioactive molecules, including antihistamines and antipsychotics.

The selective synthesis of either of these products is a key challenge, as the hydrogenation can proceed in two stages: the reduction of the nitrile group to an amine, followed by the saturation of the pyridine ring.[1] This guide will elucidate the strategies to control this selectivity through the judicious choice of catalysts and reaction conditions.

Mechanistic Insights: A Two-Step Reduction Pathway

The catalytic hydrogenation of 4-pyridinecarbonitrile is a heterogeneous catalytic process that generally proceeds in a stepwise manner.[1] The overall mechanism can be understood as a sequence of adsorption, hydrogen addition, and desorption steps on the catalyst surface.[2][3][4]

First, the nitrile group is reduced to a primary amine, yielding the intermediate 4-(aminomethyl)pyridine. This transformation involves the sequential addition of two molecules of hydrogen across the carbon-nitrogen triple bond. Subsequently, the pyridine ring of the intermediate can be hydrogenated to the corresponding piperidine ring, which requires an additional three molecules of hydrogen.

The general mechanism for heterogeneous catalytic hydrogenation involves the following key steps:

• Adsorption: Both the hydrogen gas and the 4-pyridinecarbonitrile substrate adsorb onto the surface of the metal catalyst.[2][3][4]

• Hydrogen Activation: The catalyst weakens the H-H bond in molecular hydrogen, leading to the formation of reactive metal-hydride species on the surface.[3]

• Hydrogenation of the Nitrile Group: The adsorbed 4-pyridinecarbonitrile undergoes stepwise addition of hydrogen atoms to the nitrile group, forming an imine intermediate which is then further reduced to the primary amine, 4-(aminomethyl)pyridine.

• Hydrogenation of the Pyridine Ring: The resulting 4-(aminomethyl)pyridine can then undergo hydrogenation of the aromatic pyridine ring to form 4-(aminomethyl)piperidine. This step often requires more forcing conditions or a different catalyst selectivity compared to the nitrile reduction.

• Desorption: The final product desorbs from the catalyst surface, regenerating the active sites for the next catalytic cycle.[2][3]

Figure 1: Reaction pathway for the hydrogenation of 4-pyridinecarbonitrile.

Comparative Analysis of Catalytic Systems

The choice of catalyst is paramount in directing the outcome of the hydrogenation of 4-pyridinecarbonitrile. The most commonly employed heterogeneous catalysts include palladium, Raney Nickel, and rhodium-based systems. Each offers distinct advantages in terms of activity, selectivity, and cost.

Catalyst	Key Advantages	Key Disadvantages	Typical Conditions
Palladium on Carbon (Pd/C)	High activity, good selectivity control with additives, widely available.[5][6]	Can be prone to deactivation, may require acidic conditions for ring hydrogenation.	30-80°C, 1-10 bar H₂.[6]
Raney Nickel (Raney® Ni)	Cost-effective, high activity for both nitrile and aromatic ring reduction.[7]	Pyrophoric (requires careful handling), can lead to over-reduction if not controlled.	50-150°C, 20-100 bar H₂.
Rhodium on Carbon (Rh/C)	Highly active for aromatic ring hydrogenation, can operate under milder conditions than Ni.[8]	Higher cost compared to Pd and Ni.	25-80°C, 1-10 bar H₂.

Detailed Experimental Protocols

The following protocols are provided as a starting point for the catalytic hydrogenation of 4-pyridinecarbonitrile. Researchers should optimize these conditions based on their specific equipment and desired outcomes.

Protocol 1: Selective Hydrogenation to 4-(Aminomethyl)pyridine using Pd/C

This protocol is designed for the selective reduction of the nitrile group, leaving the pyridine ring intact. The use of a specific amount of sulfuric acid is crucial for achieving high selectivity to the primary amine.[1][6]

Materials:

• 4-Pyridinecarbonitrile

• 10% Palladium on Carbon (Pd/C)

• Sulfuric Acid (H₂SO₄)

• Deionized Water

• Methanol

• Hydrogen Gas (high purity)

• Nitrogen Gas (inert)

• High-pressure autoclave or hydrogenation reactor

Procedure:

• Reactor Preparation: Ensure the hydrogenation reactor is clean and dry. Purge the reactor with nitrogen gas to create an inert atmosphere.[9]

• Charging the Reactor: To the reactor vessel, add 4-pyridinecarbonitrile (1.0 eq), deionized water, and a catalytic amount of 10% Pd/C (typically 5-10 mol%).

• Acid Addition: Carefully add 0.5 equivalents of sulfuric acid to the reaction mixture. The acidic conditions help to protonate the pyridine nitrogen, which can influence the selectivity of the reaction.[6]

• Sealing and Purging: Seal the reactor and purge with nitrogen gas three times, followed by three purges with hydrogen gas.[1]

• Reaction Conditions: Pressurize the reactor with hydrogen gas to 6 bar and heat the mixture to 50°C with vigorous stirring.[6]

• Monitoring the Reaction: Monitor the reaction progress by hydrogen uptake or by taking aliquots (if the reactor setup allows) for analysis by GC-MS or HPLC.

• Work-up: Once the reaction is complete (typically within 1-3 hours), cool the reactor to room temperature and carefully vent the hydrogen gas. Purge the reactor with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. Wash the celite pad with methanol.

• Product Isolation: The product, 4-(aminomethyl)pyridine, will be in the aqueous solution as its sulfate salt. The solvent can be removed under reduced pressure to obtain the product salt.

Expected Outcome: This protocol can achieve high conversion of 4-pyridinecarbonitrile with excellent selectivity (>90%) to 4-(aminomethyl)pyridine.[6]

Protocol 2: Complete Hydrogenation to 4-(Aminomethyl)piperidine using Raney Nickel

This protocol is designed for the complete reduction of both the nitrile group and the pyridine ring. Raney Nickel is a highly active catalyst for this transformation, but requires careful handling due to its pyrophoric nature.

Materials:

• 4-Pyridinecarbonitrile

• Raney Nickel (slurry in water)

• Ethanol

• Ammonia (aqueous solution, optional)

• Hydrogen Gas (high purity)

• Nitrogen Gas (inert)

• High-pressure autoclave or hydrogenation reactor

Procedure:

• Reactor Preparation: Purge the hydrogenation reactor with nitrogen gas.[9]

• Catalyst Handling: Under a nitrogen atmosphere, carefully transfer the required amount of Raney Nickel slurry to the reactor containing ethanol as the solvent. Caution: Raney Nickel is pyrophoric and must be handled under an inert atmosphere or solvent.

• Charging the Reactor: Add the 4-pyridinecarbonitrile to the reactor. Optionally, a small amount of aqueous ammonia can be added to suppress the formation of secondary amines.

• Sealing and Purging: Seal the reactor and purge with nitrogen, followed by hydrogen purges.[1]

• Reaction Conditions: Pressurize the reactor with hydrogen gas to 50-100 bar and heat to 100-120°C with efficient stirring.

• Monitoring the Reaction: Monitor the reaction by hydrogen uptake. The reaction is typically complete within 4-8 hours.

• Work-up: After cooling and venting, purge the reactor with nitrogen.

• Catalyst Removal: The Raney Nickel can be allowed to settle, and the supernatant containing the product can be carefully decanted or filtered. Caution: The filtered catalyst remains pyrophoric and should be kept wet and disposed of properly.

• Product Isolation: The ethanolic solution can be concentrated under reduced pressure. The crude product can be purified by distillation or crystallization.

Expected Outcome: This protocol should yield 4-(aminomethyl)piperidine in good to excellent yields.

Protocol 3: Hydrogenation of the Pyridine Ring using Rhodium on Carbon

This protocol is particularly useful for the hydrogenation of the pyridine ring of 4-(aminomethyl)pyridine to yield 4-(aminomethyl)piperidine, especially when high selectivity and milder conditions are desired.

Materials:

• 4-(Aminomethyl)pyridine

• 5% Rhodium on Carbon (Rh/C)

• Methanol or Water

• Hydrogen Gas (high purity)

• Nitrogen Gas (inert)

• Hydrogenation reactor

Procedure:

• Reactor Setup: Following the same safety procedures for purging with nitrogen, charge the reactor with 4-(aminomethyl)pyridine, the solvent (methanol or water), and the Rh/C catalyst (1-5 mol%).

• Sealing and Purging: Seal the reactor and perform the nitrogen and hydrogen purge cycles.[1]

• Reaction Conditions: Pressurize the reactor with hydrogen to 5-10 bar and stir the reaction at room temperature or with gentle heating (40-60°C).

• Monitoring and Work-up: Monitor the reaction progress and perform the work-up and catalyst removal as described in the previous protocols.

• Product Isolation: Isolate the 4-(aminomethyl)piperidine from the reaction mixture.

Expected Outcome: Rhodium catalysts are highly effective for the hydrogenation of aromatic rings and should provide a high yield of the desired piperidine derivative under relatively mild conditions.[8]

Experimental Workflow and Data Management

A systematic approach to experimentation and data recording is crucial for reproducible and reliable results. The following diagram outlines a general workflow for the catalytic hydrogenation of 4-pyridinecarbonitrile.

Sources

• 1. Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piper ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY02295D [pubs.rsc.org]
• 2. chemistnotes.com [chemistnotes.com]
• 3. Catalytic Hydrogenation | ChemTalk [chemistrytalk.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. Raney Nickel Catalyzed Highly Chemoselective Hydrogenation for Synthesis of Tetrahydroquinolines and Indolines in Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Application Notes and Protocols for the Large-Scale Synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide for the large-scale synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile, a key building block in the development of various pharmaceutical agents. The synthetic strategy is designed for scalability, prioritizing safety, efficiency, and product purity. The protocols herein are detailed to be self-validating, with explanations for critical process parameters. This guide is intended for an audience with a strong background in synthetic organic chemistry.

Introduction

The 4-(pyridin-2-yl)piperidine-4-carbonitrile scaffold is a privileged motif in medicinal chemistry, appearing in a range of biologically active molecules. Its rigid structure and the presence of both a basic piperidine nitrogen and a nitrile group offer multiple points for chemical modification, making it an attractive starting material for drug discovery programs. The development of a robust and scalable synthesis is therefore of significant interest to the pharmaceutical industry.

This application note details a multi-step synthesis commencing from commercially available starting materials. The chosen route involves the protection of 4-piperidone, addition of the pyridyl moiety via an organometallic reaction, followed by a modified Strecker synthesis to install the nitrile group, and concluding with deprotection to yield the target compound.

Overall Synthetic Scheme

The large-scale synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile is proposed to proceed via a four-step sequence, as illustrated below. This strategy allows for the controlled introduction of the key functional groups and is amenable to industrial scale-up.

Caption: Proposed synthetic pathway for 4-(pyridin-2-yl)piperidine-4-carbonitrile.

Part 1: Synthesis of N-Boc-4-piperidone (Intermediate 1)

The synthesis begins with the protection of the piperidine nitrogen with a tert-butyloxycarbonyl (Boc) group. This is a critical step to prevent side reactions in the subsequent organometallic addition.

Protocol 1: Large-Scale Preparation of N-Boc-4-piperidone

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-Piperidone hydrochloride hydrate	153.61	5.0 kg	32.55
Sodium carbonate	105.99	3.8 kg	35.85
Di-tert-butyl dicarbonate (Boc₂O)	218.25	7.4 kg	33.90
Dichloromethane (DCM)	84.93	50 L	-
Water	18.02	50 L	-

Procedure:

• To a 100 L reactor, add 4-piperidone hydrochloride hydrate and 25 L of water. Stir until all solids are dissolved.

• In a separate vessel, dissolve sodium carbonate in 25 L of water.

• Cool the 4-piperidone solution to 0-5 °C. Slowly add the sodium carbonate solution, maintaining the temperature below 10 °C.

• Add 50 L of dichloromethane to the reactor.

• Slowly add di-tert-butyl dicarbonate to the biphasic mixture over 1-2 hours, maintaining the temperature at 0-5 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 10 L).

• Combine the organic layers, wash with brine (15 L), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield N-Boc-4-piperidone as an oil, which may solidify upon standing.

Part 2: Synthesis of N-Boc-4-hydroxy-4-(pyridin-2-yl)piperidine (Intermediate 2)

This step involves the formation of a carbon-carbon bond between the protected piperidone and the pyridine ring using an organolithium reagent.

Protocol 2: Grignard-type reaction with 2-Lithiopyridine

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Bromopyridine	157.99	5.1 kg	32.28
n-Butyllithium (2.5 M in hexanes)	64.06	13.5 L	33.75
N-Boc-4-piperidone	199.27	6.1 kg	30.61
Tetrahydrofuran (THF), anhydrous	72.11	60 L	-
Ammonium chloride (sat. aq. solution)	53.49	30 L	-

Procedure:

• To a 100 L reactor under an inert atmosphere (nitrogen or argon), add 30 L of anhydrous THF and 2-bromopyridine.

• Cool the solution to -78 °C.

• Slowly add n-butyllithium over 2-3 hours, maintaining the temperature below -70 °C. Stir for an additional hour at -78 °C to ensure complete formation of 2-lithiopyridine.

• In a separate reactor, dissolve N-Boc-4-piperidone in 30 L of anhydrous THF and cool to -78 °C.

• Transfer the N-Boc-4-piperidone solution to the 2-lithiopyridine solution via cannula, maintaining the temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 2-3 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution, ensuring the temperature does not rise above -50 °C.

• Allow the mixture to warm to room temperature. Separate the organic layer.

• Extract the aqueous layer with ethyl acetate (2 x 15 L).

• Combine the organic layers, wash with brine (20 L), and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to yield the crude product. The product can be purified by crystallization from a suitable solvent system like ethyl acetate/hexanes.

Part 3: Synthesis of N-Boc-4-(pyridin-2-yl)piperidine-4-carbonitrile (Intermediate 3)

This transformation is a key step where the hydroxyl group is replaced by a nitrile. This can be achieved through a modified Strecker synthesis, which proceeds via an iminium ion intermediate.

Protocol 3: Cyanation of the Tertiary Alcohol

Reagent	Molar Mass ( g/mol )	Quantity	Moles
N-Boc-4-hydroxy-4-(pyridin-2-yl)piperidine	278.36	8.0 kg	28.73
Sodium cyanide (NaCN)	49.01	1.7 kg	34.68
Acetic acid	60.05	30 L	-
Water	18.02	10 L	-
Sodium bicarbonate (sat. aq. solution)	84.01	40 L	-
Ethyl acetate	88.11	80 L	-

Procedure:

• Caution: This reaction generates highly toxic hydrogen cyanide gas. It must be performed in a well-ventilated fume hood with appropriate safety measures in place.

• To a 100 L reactor, add N-Boc-4-hydroxy-4-(pyridin-2-yl)piperidine and 30 L of acetic acid. Stir to dissolve.

• In a separate vessel, dissolve sodium cyanide in 10 L of water.

• Cool the solution of the alcohol in acetic acid to 0-5 °C.

• Slowly add the aqueous sodium cyanide solution to the reactor over 2-3 hours, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 24-48 hours, monitoring by TLC or HPLC for the disappearance of the starting material.

• Carefully quench the reaction by slowly adding it to a vigorously stirred, cooled (0-5 °C) saturated aqueous sodium bicarbonate solution until the pH is ~8.

• Extract the aqueous mixture with ethyl acetate (3 x 25 L).

• Combine the organic layers, wash with brine (30 L), and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure. The crude product can be purified by column chromatography or crystallization.

Part 4: Synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile (Final Product)

The final step is the removal of the Boc protecting group under acidic conditions to yield the desired product.

Protocol 4: Deprotection of the Boc Group

Reagent	Molar Mass ( g/mol )	Quantity	Moles
N-Boc-4-(pyridin-2-yl)piperidine-4-carbonitrile	287.38	7.5 kg	26.09
Hydrochloric acid (4 M in 1,4-dioxane)	36.46	30 L	120
Diethyl ether	74.12	50 L	-
Sodium hydroxide (10 M aq. solution)	40.00	As needed	-
Dichloromethane	84.93	60 L	-

Procedure:

• To a 100 L reactor, add N-Boc-4-(pyridin-2-yl)piperidine-4-carbonitrile.

• Cool the reactor to 0-5 °C and slowly add the 4 M HCl in 1,4-dioxane solution.

• Stir the mixture at room temperature for 4-6 hours, monitoring the reaction by TLC or HPLC.

• Concentrate the reaction mixture under reduced pressure.

• Add diethyl ether to the residue and stir to precipitate the hydrochloride salt of the product.

• Filter the solid and wash with diethyl ether.

• To obtain the free base, dissolve the hydrochloride salt in water and cool to 0-5 °C. Adjust the pH to >12 with 10 M aqueous sodium hydroxide.

• Extract the aqueous layer with dichloromethane (3 x 20 L).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product.

Safety Considerations

• Organolithium Reagents: n-Butyllithium is highly pyrophoric and reacts violently with water. All manipulations should be carried out under a dry, inert atmosphere.[1] Appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and gloves, must be worn.

• Cyanide Compounds: Sodium cyanide is highly toxic. The reaction involving sodium cyanide should be conducted in a well-ventilated fume hood, and personnel should be trained in handling cyanides.[2][3] An emergency cyanide poisoning response kit should be readily available. The acidification of cyanide salts generates highly toxic hydrogen cyanide gas.

• General Precautions: Standard laboratory safety practices should be followed throughout the synthesis. This includes the use of appropriate PPE, working in a well-ventilated area, and having access to safety showers and eyewash stations.

Analytical Characterization

The purity and identity of the final product should be confirmed by a suite of analytical techniques.

Technique	Expected Results
¹H NMR	Characteristic peaks for the pyridyl and piperidine protons. The chemical shifts and coupling constants should be consistent with the structure.
¹³C NMR	Resonances corresponding to all carbon atoms in the molecule, including the nitrile carbon.
HPLC	A single major peak indicating high purity (typically >98%). A suitable method would involve a C18 column with a mobile phase of acetonitrile and water with a buffer.[4][5]
Mass Spectrometry	The molecular ion peak corresponding to the calculated mass of the product.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Step 2	Incomplete formation of 2-lithiopyridine; moisture in the reaction.	Ensure all glassware is oven-dried and the reaction is run under a strictly inert atmosphere. Use freshly titrated n-butyllithium.
Incomplete reaction in Step 3	Insufficient reaction time or temperature.	Allow the reaction to stir for a longer period. Gentle heating may be explored cautiously, but be aware of potential side reactions.
Difficult purification of the final product	Presence of impurities from side reactions.	Optimize the reaction conditions to minimize impurity formation. Employ different crystallization solvents or perform column chromatography.

Conclusion

The synthetic route and protocols described in this application note provide a comprehensive guide for the large-scale synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile. By following these procedures and adhering to the safety precautions, researchers and drug development professionals can efficiently produce this valuable intermediate for their research and development needs.

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• Highly Enantioselective Catalytic Dynamic Resolution of N-Boc-2-lithiopiperidine: Synthesis of (R)-(+)-N-Boc-Pipecolic Acid, (S)-(−)-Coniine, (S)-(+)-Pelletierine, (+) - NIH. (URL: [Link])

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. (URL not available)

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• Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient - IOSR Journal. (URL: [Link])

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• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC. (URL: [Link])

• STANDARD OPERATING PROCEDURE n-Butyllithium - Environmental Health and Safety. (URL not available)

• Working Safely with Cyanide Guideline - UQ Policy and Procedure Library - The University of Queensland. (URL: [Link])

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• HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine - PubMed. (URL: [Link])

• Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt | Request PDF - ResearchGate. (URL: [Link])

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• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic

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• Complete assignment of the 1H and 13C NMR spectra of some N‐benzyl‐(piperidin or pyrrolidin)‐purines | Request PDF - ResearchGate. (URL: [Link])

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• 5. HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Chromatographic Purification of Piperidine Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance and Challenge of Purifying Piperidine Derivatives

The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals and natural alkaloids.[1][2] Its prevalence stems from its ability to impart favorable physicochemical properties, such as aqueous solubility and the capacity to form critical interactions with biological targets. However, the very feature that makes the piperidine moiety so valuable—the basic nitrogen atom—also presents a significant hurdle in purification.

This guide provides a comprehensive overview of modern chromatographic techniques for the purification of piperidine derivatives. Moving beyond a simple recitation of steps, we delve into the underlying principles governing the separation of these basic compounds, offering a decision-making framework and detailed, field-tested protocols. Our objective is to equip researchers with the knowledge to not only execute these methods but also to troubleshoot and adapt them for novel piperidine-containing molecules.

The Chromatographic Impact of Physicochemical Properties

A successful purification strategy begins with an understanding of the target molecule's properties. For piperidine derivatives, the following are paramount:

• Basicity (pKa): The nitrogen atom in the piperidine ring is typically basic, with pKa values ranging from 8 to 11. In its unprotonated, free-base form, this nitrogen readily interacts with acidic surfaces. This is the primary cause of the most common issue in the normal-phase chromatography of these compounds: peak tailing . On a standard silica gel column, the acidic silanol groups (Si-OH) on the stationary phase surface strongly and non-specifically adsorb the basic piperidine nitrogen, leading to broad, asymmetrical peaks and poor separation.[3]

• Polarity and Solubility: The overall polarity of a piperidine derivative is dictated by its various substituents. This will determine its solubility in potential mobile phases and guide the initial choice between normal-phase, reversed-phase, or other chromatographic techniques.

• Chirality: Substituted piperidines are often chiral. Since enantiomers can have vastly different pharmacological and toxicological profiles, the ability to separate them is critical in drug development.[4]

A Framework for Method Selection

The choice of chromatographic technique is a critical decision that should be based on the physicochemical properties of the piperidine derivative, the required purity, and the scale of the purification. The following diagram provides a logical workflow for method selection.

Sources

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The Versatile 4-(Pyridin-2-yl)piperidine-4-carbonitrile Scaffold: A Medicinal Chemistry Guide

Introduction: Unveiling a Privileged Scaffold

In the landscape of modern medicinal chemistry, the quest for novel molecular frameworks that offer a blend of synthetic accessibility, desirable physicochemical properties, and versatile biological activity is perpetual. The 4-(pyridin-2-yl)piperidine-4-carbonitrile moiety has emerged as a significant scaffold, demonstrating considerable potential in the design of therapeutic agents, particularly for complex targets within the central nervous system (CNS). This heterocyclic structure, which marries the rigidity and aromaticity of a pyridine ring with the conformational flexibility of a piperidine core, presents a unique three-dimensional architecture that can be strategically functionalized to achieve potent and selective interactions with a variety of biological targets. The presence of the nitrile group at the 4-position of the piperidine ring not only influences the molecule's polarity and metabolic stability but also serves as a versatile chemical handle for further synthetic modifications.

This comprehensive guide provides an in-depth exploration of the 4-(pyridin-2-yl)piperidine-4-carbonitrile scaffold, offering detailed application notes and protocols for its synthesis, derivatization, and evaluation in drug discovery programs. We will delve into its role as a key building block for potent enzyme inhibitors and receptor modulators, supported by structure-activity relationship (SAR) insights and established bioassay methodologies.

Physicochemical Properties

A thorough understanding of the physicochemical properties of the 4-(pyridin-2-yl)piperidine-4-carbonitrile scaffold is fundamental to its application in medicinal chemistry. These properties are summarized in the table below.

Property	Value
CAS Number	767263-33-2
Molecular Formula	C₁₁H₁₃N₃
Molecular Weight	187.24 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in methanol, ethanol, and dichloromethane

Synthetic Pathways to the Core Scaffold and its Derivatives

The synthesis of the 4-(pyridin-2-yl)piperidine-4-carbonitrile scaffold and its N-substituted derivatives is a critical first step in harnessing its potential. While multiple strategies for piperidine synthesis exist, a common and effective approach involves the construction of the piperidine ring followed by the introduction of the pyridinyl moiety.[1][2][3]

Protocol 1: Synthesis of N-Benzyl-4-(pyridin-2-yl)piperidine-4-carbonitrile (A Key Intermediate)

This protocol outlines a multi-step synthesis of a versatile intermediate where the piperidine nitrogen is protected with a benzyl group, allowing for selective modifications at other positions.

Workflow Diagram:

Sources

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Application Note: Strategic Derivatization of 4-(pyridin-2-yl)piperidine-4-carbonitrile

This Application Note is designed for medicinal chemists and drug discovery scientists. It details the strategic derivatization of 4-(pyridin-2-yl)piperidine-4-carbonitrile , a privileged scaffold offering unique steric and electronic properties for GPCR and kinase inhibitor design.[1][2]

Executive Summary

The scaffold 4-(pyridin-2-yl)piperidine-4-carbonitrile (CAS: 767263-33-2) represents a "privileged structure" in medicinal chemistry, structurally analogous to the opioid analgesic pethidine but with a pyridine bioisostere to modulate lipophilicity (LogP) and metabolic stability.[1][2]

This guide provides validated protocols for the orthogonal functionalization of this scaffold. We focus on two primary vectors:

• Vector A: The secondary amine (

  ) of the piperidine ring (pKa ~10.8), ideal for library generation via reductive amination or Buchwald-Hartwig coupling.[1][2]

• Vector B: The sterically hindered nitrile group at

  , serving as a precursor for amides, amines, or tetrazoles.[1][2]

Chemical Profile & Reactivity Analysis

Structural Logic

The molecule possesses two nitrogen centers with distinct basicity and nucleophilicity.[1][2] Understanding this dichotomy is crucial for selective derivatization.

Feature	Chemical Moiety	Approx.[1][2][3][4][5][6][7][8][9][10][11][12] pKa (Conjugate Acid)	Reactivity Profile
Vector A	Piperidine Nitrogen ( )	~10.8	Highly nucleophilic; primary site for alkylation/acylation.[1][2]
Anchor	Pyridine Nitrogen ( )	~5.2	Weakly nucleophilic; acts as a Hydrogen Bond Acceptor (HBA) in binding pockets.[2]
Vector B	Nitrile ( )	N/A	Electrophilic carbon; sterically congested due to the quaternary center.[2]

Key Insight: Under standard basic conditions (

, ), the piperidine nitrogen is exclusively alkylated.[2] The pyridine nitrogen requires activation (e.g., formation of N-oxide) to react, allowing for chemoselective modification of the piperidine ring without protecting the pyridine.[2]

Experimental Workflows

Decision Tree for Derivatization

The following Graphviz diagram visualizes the logical flow for library generation using this scaffold.

Figure 1: Strategic derivatization pathways.[1][2] Vector A targets the piperidine nitrogen for diversity; Vector B modifies the core pharmacophore.

Protocol A: Reductive Amination (Library Generation)

Objective: Rapid introduction of diverse "R" groups at the piperidine nitrogen.[2] Mechanism: Formation of an iminium ion intermediate followed by reduction.[1][2] Why this method? Sodium triacetoxyborohydride (STAB) is mild and tolerates the nitrile group, unlike stronger reducing agents (

) which would reduce the nitrile.[2]

Materials:

• Scaffold: 4-(pyridin-2-yl)piperidine-4-carbonitrile (1.0 eq)[1][2]

• Aldehyde: R-CHO (1.2 eq)[1][2]

• Reagent: Sodium triacetoxyborohydride (STAB) (1.5 eq)[2]

• Solvent: 1,2-Dichloroethane (DCE) or DCM[2]

• Additive: Acetic Acid (1.0 eq) – Crucial for catalyzing iminium formation.[2]

Step-by-Step:

• Dissolution: In a 20 mL scintillation vial, dissolve 187 mg (1.0 mmol) of the scaffold in 5 mL of DCE.

• Activation: Add 1.0 mmol of Acetic Acid and 1.2 mmol of the aldehyde. Stir at Room Temperature (RT) for 30 minutes to allow equilibrium formation of the iminium species.

• Reduction: Add 1.5 mmol (318 mg) of STAB in one portion.

• Reaction: Cap the vial and stir at RT for 4–16 hours. Monitor by LCMS (Target Mass =

  ).[2]

• Quench: Add 5 mL of saturated

  solution. Stir vigorously for 10 minutes.

• Extraction: Extract with DCM (3 x 5 mL). Dry organics over

  and concentrate.

• Purification: Flash chromatography (MeOH/DCM gradient).

Protocol B: Nitrile Hydrolysis (Sterically Hindered)

Objective: Converting the nitrile to a primary amide (partial hydrolysis).[1][2] Challenge: The quaternary center at position 4 creates significant steric bulk, making standard basic hydrolysis (

) sluggish.[1][2] Solution: The Radziszewski reaction (Basic Peroxide) or acidic hydration.[2]

Materials:

• Scaffold (N-substituted or free base)[1][2]

• (30% aq.[1][2] solution)
• (6M aq.[1][2] solution)

• DMSO (Solvent)[2][8]

Step-by-Step:

• Setup: Dissolve 1.0 mmol of scaffold in 2 mL DMSO. Place in a water bath at 0°C.

• Addition: Add 0.5 mL of 6M NaOH, followed dropwise by 1.0 mL of 30%

  . Caution: Exothermic.[2]

• Reaction: Allow to warm to RT and stir for 2 hours. The reaction typically proceeds via the hydroperoxy intermediate which collapses to the amide.[1][2]

• Workup: Dilute with 20 mL water. If the product precipitates, filter it.[1][2] If not, extract with Ethyl Acetate.[1][2]

• Validation: Look for the disappearance of the Nitrile stretch (~2240

  ) in IR and the appearance of Amide Carbonyl (~1680 ).[1][2]

Analytical Validation Data

When characterizing derivatives of this scaffold, specific NMR signatures confirm the integrity of the core.[2]

Table 1: Key

NMR Diagnostic Signals (CDCl3)

Proton Environment	Chemical Shift ( ppm)	Multiplicity	Interpretation
Pyridine	8.5 – 8.6	Doublet (d)	Most deshielded; adjacent to Pyridine Nitrogen.[1][2]
Pyridine	7.1 – 7.8	Multiplets	Aromatic region; pattern depends on substitution.[1][2]
Piperidine	2.9 – 3.5	Broad/Multiplet	Adjacent to Piperidine Nitrogen; shifts significantly upon N-alkylation.[1][2]
Piperidine	2.0 – 2.4	Multiplet	Adjacent to the quaternary center; often complex splitting.[2]

LCMS Interpretation:

• Ionization: The molecule ionizes strongly in Positive Mode (ESI+) due to the basic piperidine nitrogen.[2]

• Fragmentation: A characteristic fragment often appears at m/z ~78-80 (Pyridine ring) or loss of the nitrile group (M-26) in high-energy collision.[1][2]

Safety & Handling

• Cyanide Precursors: While the scaffold itself contains a nitrile, it is stable.[1][2] However, if synthesizing from 4-cyanopiperidine precursors, be aware that strong acids or reducing agents can theoretically liberate HCN gas under extreme conditions.[1][2] Work in a fume hood.

• Reactivity: The free amine reacts with atmospheric

  to form carbamates over time; store under inert atmosphere (Argon/Nitrogen) at 4°C.[1][2]

References

• MolCore . 4-(Pyridin-2-yl)piperidine-4-carbonitrile Product Data. Retrieved from

• National Institutes of Health (NIH) .[1][2] Piperidine-containing drugs and recently studied analogs - biological activity. PubMed.[1][2] Retrieved from

• BldPharm . Piperidine-4-carbonitrile hydrochloride MSDS and Handling. Retrieved from

• ElectronicsAndBooks . Preparation of 4-heteroaryl-4-cyanopiperidines via SNAr substitution reactions. Tetrahedron Letters. Retrieved from

• Thieme Connect . Application of Chiral Piperidine Scaffolds in Drug Design. Retrieved from

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Piperidine-4-carbonitrile hydrochloride|CAS 240401-22-3 [benchchem.com]
• 4. Piperidine-4-carbonitrile 97 4395-98-6 [sigmaaldrich.com]
• 5. thieme-connect.de [thieme-connect.de]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. par.nsf.gov [par.nsf.gov]
• 9. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. electronicsandbooks.com [electronicsandbooks.com]
• 11. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. US9029547B1 - Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs using indium metal - Google Patents [patents.google.com]

Comprehensive Analytical Protocols for the Characterization of 4-(pyridin-2-yl)piperidine-4-carbonitrile

Introduction: The Significance of 4-(pyridin-2-yl)piperidine-4-carbonitrile in Medicinal Chemistry

4-(pyridin-2-yl)piperidine-4-carbonitrile is a heterocyclic compound of significant interest in the field of drug discovery and development. Its structural motif, combining both a pyridine and a piperidine ring, is a common feature in a variety of biologically active molecules. The piperidine ring, a saturated heterocycle, often imparts favorable pharmacokinetic properties such as improved solubility and metabolic stability, while the pyridine ring can be crucial for target engagement through various non-covalent interactions. The carbonitrile group can act as a key pharmacophore or a synthetic handle for further molecular elaboration.

Given its role as a critical building block or an active pharmaceutical ingredient (API) in its own right, a thorough and robust analytical characterization is paramount to ensure its identity, purity, and quality. This application note provides a comprehensive guide to the essential analytical techniques for the complete characterization of 4-(pyridin-2-yl)piperidine-4-carbonitrile, offering detailed protocols and expert insights for researchers, scientists, and drug development professionals.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 4-(pyridin-2-yl)piperidine-4-carbonitrile is essential for the development of analytical methods and for its handling and formulation.

Property	Value	Source
CAS Number	767263-33-2	[1]
Molecular Formula	C₁₁H₁₃N₃	[1]
Molecular Weight	187.24 g/mol	[1]
Appearance	Off-white to yellow solid	Typical for this class of compound
Solubility	Soluble in methanol, ethanol, DMSO, and chloroform	Inferred from related structures

Strategic Approach to Analytical Characterization

A multi-faceted analytical approach is necessary for the unambiguous characterization of 4-(pyridin-2-yl)piperidine-4-carbonitrile. This ensures not only the confirmation of the molecular structure but also the comprehensive assessment of its purity profile. The following diagram illustrates the logical workflow for a thorough characterization.

Figure 1: A logical workflow for the comprehensive characterization of 4-(pyridin-2-yl)piperidine-4-carbonitrile, from synthesis to final analytical validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful technique for the unambiguous determination of the molecular structure of 4-(pyridin-2-yl)piperidine-4-carbonitrile. A combination of one-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, HSQC) NMR experiments provides definitive evidence of the connectivity of atoms within the molecule.

¹H NMR Spectroscopy Protocol

Rationale: ¹H NMR provides information about the chemical environment of each proton in the molecule, their multiplicity (splitting pattern), and their relative numbers (integration). This allows for the assignment of protons to the pyridine and piperidine rings.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of 4-(pyridin-2-yl)piperidine-4-carbonitrile in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O). The choice of solvent can influence chemical shifts.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer for optimal resolution.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width: Approximately 12 ppm, centered around 5 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase and baseline correction. Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm or DMSO at 2.50 ppm).

Expected ¹H NMR Spectral Data (Predicted):

• Pyridine Ring Protons: Four distinct signals in the aromatic region (typically δ 7.0-8.7 ppm), exhibiting characteristic coupling patterns (doublets, triplets, or doublet of doublets).

• Piperidine Ring Protons: A set of multiplets in the aliphatic region (typically δ 1.5-4.0 ppm), corresponding to the axial and equatorial protons of the piperidine ring. The protons adjacent to the nitrogen atom will be shifted downfield.

¹³C NMR Spectroscopy Protocol

Rationale: ¹³C NMR provides information about the chemical environment of each carbon atom in the molecule, confirming the carbon skeleton.

Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer with a broadband probe.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: Approximately 200 ppm, centered around 100 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 512-2048 scans are typically required due to the low natural abundance of ¹³C.

• Data Processing: Process the data similarly to the ¹H NMR spectrum, referencing to the solvent peak (e.g., CDCl₃ at 77.16 ppm or DMSO-d₆ at 39.52 ppm).

Expected ¹³C NMR Spectral Data (Predicted):

• Pyridine Ring Carbons: Five signals in the aromatic region (typically δ 120-160 ppm).

• Piperidine Ring Carbons: Four signals in the aliphatic region (typically δ 20-60 ppm).

• Carbonitrile Carbon: A characteristic signal in the downfield region (typically δ 115-125 ppm).

• Quaternary Carbon: The carbon at the 4-position of the piperidine ring will appear as a quaternary signal.

Mass Spectrometry (MS): Confirmation of Molecular Weight and Fragmentation Analysis

Mass spectrometry is a crucial technique for confirming the molecular weight of 4-(pyridin-2-yl)piperidine-4-carbonitrile and for providing structural information through the analysis of its fragmentation patterns.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

Rationale: LC-MS is a highly sensitive technique that provides the accurate mass of the molecule, confirming its elemental composition. It can also be used to detect and identify impurities.

Protocol:

• Sample Preparation: Prepare a dilute solution of the compound (approximately 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: A high-performance liquid chromatograph (HPLC) coupled to a mass spectrometer (e.g., a quadrupole, time-of-flight (TOF), or Orbitrap instrument).

• LC Conditions (for infusion or flow injection):

  • Mobile Phase: A mixture of acetonitrile and water with 0.1% formic acid is a good starting point to promote protonation.

  • Flow Rate: 0.2-0.5 mL/min.

• MS Conditions (Electrospray Ionization - ESI, Positive Mode):

  • Ion Source: ESI in positive ion mode ([M+H]⁺).

  • Capillary Voltage: 3-4 kV.

  • Drying Gas Flow and Temperature: Optimize based on the instrument manufacturer's recommendations.

  • Mass Range: Scan from m/z 50 to 500.

• Data Analysis: Look for the protonated molecular ion [M+H]⁺ at m/z 188.1182 (calculated for C₁₁H₁₄N₃⁺). High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition to within 5 ppm.

Expected Fragmentation: Tandem MS (MS/MS) experiments can be performed on the [M+H]⁺ ion to induce fragmentation. Common fragmentation pathways for piperidine-containing compounds include cleavage of the piperidine ring.

High-Performance Liquid Chromatography (HPLC): Purity Assessment and Impurity Profiling

HPLC is the workhorse for determining the purity of 4-(pyridin-2-yl)piperidine-4-carbonitrile and for quantifying any process-related impurities or degradation products.

Reversed-Phase HPLC (RP-HPLC) Protocol for Purity Determination

Rationale: RP-HPLC separates compounds based on their hydrophobicity. This method is ideal for assessing the purity of the main compound and detecting less polar or more polar impurities. The method should be validated according to ICH guidelines.[2]

Protocol:

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a suitable solvent to a concentration of approximately 0.5-1.0 mg/mL.

• Instrumentation: An HPLC system equipped with a UV detector.

• Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and separation for a wide range of organic molecules.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	Provides acidic conditions to ensure the analyte is in a single protonated state and improves peak shape.
Mobile Phase B	Acetonitrile	Strong organic solvent for elution.
Gradient	Start with a low percentage of B (e.g., 10%) and ramp up to a high percentage (e.g., 90%) over 20-30 minutes.	To elute compounds with a wide range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	To ensure reproducible retention times.
Detection Wavelength	254 nm or scan for optimal wavelength	Pyridine-containing compounds typically have strong UV absorbance.
Injection Volume	10 µL	A typical injection volume.

• Data Analysis: Integrate the peak areas of the main component and all impurities. Calculate the purity as the percentage of the main peak area relative to the total peak area.

Impurity Profiling: A crucial aspect of drug development is the identification and quantification of impurities.[3] Potential impurities in the synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile could include unreacted starting materials, intermediates, and by-products from side reactions. The developed HPLC method should be capable of separating these potential impurities from the main compound.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Identification

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.

FTIR Spectroscopy Protocol

Rationale: The FTIR spectrum will show characteristic absorption bands for the nitrile, pyridine, and piperidine functional groups, providing confirmatory structural information.

Protocol:

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or as a KBr pellet.

• Instrumentation: An FTIR spectrometer.

• Acquisition Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

• Data Analysis: Identify the characteristic absorption bands for the key functional groups.

Expected Characteristic FTIR Peaks:

Wavenumber (cm⁻¹)	Functional Group	Vibration
~2240	-C≡N (Nitrile)	Stretching
~3300-3500	N-H (Piperidine)	Stretching (if secondary amine)
~1600-1450	C=C, C=N (Pyridine ring)	Ring stretching
~2950-2850	C-H (Aliphatic)	Stretching

Elemental Analysis: Confirmation of Elemental Composition

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen in the compound, which can be compared to the theoretical values calculated from the molecular formula.

CHN Analysis Protocol

Rationale: This technique provides a fundamental confirmation of the empirical formula of the synthesized compound.

Protocol:

• Sample Preparation: Accurately weigh a small amount of the dried and pure sample (1-3 mg) into a tin capsule.

• Instrumentation: A CHN elemental analyzer.

• Analysis: The sample is combusted at a high temperature, and the resulting gases (CO₂, H₂O, and N₂) are separated and quantified.

• Data Analysis: Compare the experimental weight percentages of C, H, and N with the theoretical values.

Theoretical Elemental Composition for C₁₁H₁₃N₃:

• Carbon (C): 70.56%

• Hydrogen (H): 7.00%

• Nitrogen (N): 22.44%

The experimental values should be within ±0.4% of the theoretical values to confirm the elemental composition.

Conclusion: A Pathway to Comprehensive Quality Assessment

The analytical techniques and protocols detailed in this application note provide a robust framework for the comprehensive characterization of 4-(pyridin-2-yl)piperidine-4-carbonitrile. By employing a combination of NMR, MS, HPLC, FTIR, and elemental analysis, researchers can confidently confirm the structure, assess the purity, and identify potential impurities of this important molecule. Adherence to these methodologies ensures the generation of high-quality, reliable data, which is essential for advancing drug discovery and development programs.

References

• SYNTHESIS, CHARACTERIZATION AND CRYSTAL STRUCTURE DETERMINATION OF A PYRAZINE-2-CARBOXAMIDE-BRIDGED TWO-DIMENSIONAL POLYMERIC CO. e-Journal of Chemistry.

• Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Molecules. [Link]

• Piperidine Synthesis. DTIC. [Link]

• Synthesis of piperidines and pyridine from furfural over a surface single-atom alloy Ru1CoNP catalyst. Nature Communications. [Link]

• PubChem. 4-(pyridin-2-yl)piperidine-4-carbonitrile. [Link]

• Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. IOSR Journal of Applied Chemistry. [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. [Link]

• Cheméo. Chemical Properties of Piperidine-4-carbonitrile (CAS 4395-98-6). [Link]

Sources

• 1. molcore.com [molcore.com]
• 2. iosrjournals.org [iosrjournals.org]
• 3. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Synthetic Strategies for Kinase Inhibitor Development

Executive Summary

This application note details the synthetic architecture required to construct high-potency kinase inhibitors, with a specific focus on covalent inhibitors targeting cysteine residues (e.g., BTK, EGFR). While high-throughput screening identifies hits, the translation of a scaffold into a clinical candidate relies on robust, modular synthetic protocols.

This guide moves beyond basic organic chemistry to address the strategic application of metal-catalyzed cross-couplings and late-stage functionalization. We focus on the pyrimidine and quinazoline scaffolds—the "workhorses" of the FDA-approved kinase inhibitor library (e.g., Ibrutinib, Gefitinib, Osimertinib).

Strategic Synthetic Planning

The "Scaffold-First" Approach

In kinase drug discovery, the core heterocycle dictates the binding mode (Type I vs. Type II). The most common strategy involves a convergent synthesis :

• Hinge Binder Construction: Functionalizing a di-halogenated core (e.g., 2,4-dichloropyrimidine).

• Solvent Front Extension: Installing solubilizing groups via C-N or C-O coupling.

• Warhead Installation (Optional): Late-stage acrylation for covalent engagement.

Retrosynthetic Logic (Visualized)

The following diagram illustrates the modular assembly of a covalent pyrimidine-based inhibitor. Note the critical decision point at the C4 vs. C2 positions of the pyrimidine ring.

Figure 1: Retrosynthetic disassembly of a covalent kinase inhibitor, highlighting the sequential functionalization of the pyrimidine core.

Key Synthetic Methodologies

Regioselective Functionalization of Pyrimidines

The 2,4-dichloropyrimidine scaffold is ubiquitous. The C4 position is significantly more electrophilic than C2 due to the para-like relationship with the N1 nitrogen.

• Causality: Nucleophilic Aromatic Substitution (

  ) or Palladium-catalyzed cross-coupling will occur preferentially at C4 at lower temperatures.

• Expert Insight: While

  is cheaper, Suzuki-Miyaura coupling is preferred when introducing carbon-linked aryl groups (e.g., in Lapatinib analogs) because it avoids the harsh conditions required for unactivated nucleophiles.

The Buchwald-Hartwig Advantage

Installing the amine "tail" (often containing the solubilizing moiety) at the C2 position is challenging due to the deactivated nature of the mono-substituted pyrimidine.

• Why it works: Traditional

  at C2 requires high heat (>100°C), which can degrade sensitive functional groups. Buchwald-Hartwig amination using active catalyst systems (e.g., Pd2(dba)3/Xantphos) allows this reaction to proceed at 80°C-100°C with higher yields and tolerance for steric bulk.

Covalent Warhead Installation

For inhibitors like Osimertinib, the acrylamide moiety is installed last to prevent polymerization during earlier steps.

• Critical Control: The reaction between the aniline intermediate and acryloyl chloride is extremely fast. Temperature control (0°C to -10°C) is vital to prevent bis-acylation (reaction at both the amine and potentially other nucleophilic sites).

Detailed Experimental Protocols

Protocol A: Regioselective Suzuki Coupling (C4-Arylation)

Objective: Synthesize 4-aryl-2-chloropyrimidine from 2,4-dichloropyrimidine. Scope: This protocol ensures mono-coupling at the C4 position, leaving the C2-Cl intact for subsequent amination.

Reagents:

• 2,4-Dichloropyrimidine (1.0 equiv)[1]

• Arylboronic acid (1.05 equiv)

• (0.03 equiv)
• (2.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane/Water (4:1 v/v)

Procedure:

• Setup: In a round-bottom flask equipped with a condenser, dissolve 2,4-dichloropyrimidine and the arylboronic acid in 1,4-dioxane.

• Degassing: Sparge the solution with nitrogen for 15 minutes. Note: Oxygen is the primary cause of homocoupling byproducts.

• Catalyst Addition: Add

  and the aqueous solution.

• Reaction: Heat to 60°C (oil bath temperature).

  • Expert Tip: Do not reflux (approx. 100°C). Higher temperatures promote disubstitution at the C2 position.

• Monitoring: Monitor by LC-MS every 30 minutes. The reaction is typically complete within 2-4 hours. Look for the disappearance of the starting material (M+H) and the appearance of the mono-coupled product.

• Workup: Cool to room temperature. Dilute with EtOAc and wash with water and brine. Dry over

  , filter, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc). The C4-product typically elutes before any trace C2/C4-bis-coupled byproduct.

Protocol B: Covalent Warhead Installation (Acryloylation)

Objective: Install the acrylamide warhead onto an aniline-functionalized scaffold. Self-Validating Step: The disappearance of the amine peak in

NMR and the appearance of characteristic vinyl protons (multiplet region 5.6–6.4 ppm) validates the transformation.

Reagents:

• Amine-intermediate (1.0 equiv)[2]

• Acryloyl chloride (1.1 equiv)

• -Diisopropylethylamine (DIPEA) (1.5 equiv) or (saturated aq. for biphasic)

• Solvent: Dichloromethane (DCM) (Anhydrous) or THF

Procedure:

• Preparation: Dissolve the amine-intermediate in anhydrous DCM under nitrogen atmosphere. Cool the solution to 0°C using an ice bath.

• Base Addition: Add DIPEA. Stir for 5 minutes.

• Acylation: Dilute acryloyl chloride in a small volume of DCM. Add this solution dropwise to the reaction mixture over 10 minutes.

  • Causality: Rapid addition causes localized high concentrations, leading to bis-acylation or polymerization of the acryloyl chloride.

• Reaction: Stir at 0°C for 30–60 minutes.

  • Checkpoint: Check TLC or LC-MS. The product should show a mass shift of +54 Da.

• Quench: Quench excess acid chloride by adding saturated

  solution.

• Workup: Extract with DCM (x3). Wash combined organics with water and brine. Dry over

  .

• Purification: Acrylamides can be sensitive to silica gel (acidic). If purification is needed, use neutral alumina or add 1% triethylamine to the silica eluent.

  • Storage: Store the final product at -20°C to prevent spontaneous polymerization.

Workflow Visualization

The following diagram details the logical flow from starting material to the final covalent inhibitor, mapping the protocols to the steps.

Figure 2: Synthetic workflow for a generalized pyrimidine-based covalent kinase inhibitor.

Purification and Analytical Characterization

HPLC Method Development

Kinase inhibitors are often basic and lipophilic.

• Column: C18 Reverse Phase (e.g., Waters XBridge).

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid or Ammonium Hydroxide (pH 10).

• Note: High pH mobile phases often result in better peak shape for aminopyrimidines by suppressing protonation of the basic nitrogens.

NMR Interpretation

• Pyrimidine Protons: Watch for the loss of the C4 proton signal and the shift of the C5 proton doublet upon coupling.

• Acrylamide Warhead: Distinctive AMX or ABC spin system in the 5.6–6.5 ppm region.

  • (vinylic H adjacent to carbonyl).
  • (trans terminal H).
  • (cis terminal H).

References

• Roskoski, R. (2023). "Properties of FDA-approved small molecule protein kinase inhibitors: A 2024 update." Pharmacological Research. Link

• Loriot, Y., et al. (2019).[3][4] "Erdafitinib in Locally Advanced or Metastatic Urothelial Carcinoma." New England Journal of Medicine. Link

• Biegański, P., et al. (2024).[5] "Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis." Journal of Medicinal Chemistry. Link

• Che, A. (2023).[3] "Installing the Acrylamide Warheads in the FDA-Approved Covalent Drugs." Medium / Medicinal Chemistry Insights. Link

• Gampe, C., et al. (2025). "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines." Molecules. Link

• Wang, Y.T., et al. (2024).[6] "Synthetic Routes and Clinical Application of Representative Small-Molecule EGFR Inhibitors." Molecules. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. medium.com [medium.com]
• 3. Kinase Inhibitors FDA Approved 2018–2023: Drug Targets, Metabolic Pathways, and Drug-Induced Toxicities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

The Strategic Utility of 4-(Pyridin-2-yl)piperidine-4-carbonitrile: A Gateway to Complex Molecular Architectures

Introduction: The Significance of the 4-(Pyridin-2-yl)piperidine Scaffold

In the landscape of modern medicinal chemistry and drug discovery, the piperidine ring stands as a cornerstone heterocyclic motif, present in a vast array of pharmaceuticals and biologically active compounds.[1][2] Its conformational flexibility and ability to present substituents in well-defined three-dimensional space make it an invaluable scaffold for interacting with biological targets. When coupled with a pyridine ring, the resulting 4-(pyridin-2-yl)piperidine framework offers a unique combination of structural rigidity and functional handles, paving the way for the synthesis of molecules with intricate and diverse pharmacological profiles.[3][4] This application note provides a detailed technical guide on the synthesis and utilization of a key precursor, 4-(Pyridin-2-yl)piperidine-4-carbonitrile, a versatile building block for the construction of complex molecules, most notably potent C-C chemokine receptor type 5 (CCR5) antagonists.[5]

The strategic importance of this precursor lies in its trifunctional nature: the secondary amine of the piperidine ring, the nitrile group at the C4-position, and the pyridine ring itself. Each of these sites can be selectively functionalized, allowing for the systematic exploration of chemical space and the optimization of pharmacokinetic and pharmacodynamic properties. This guide will provide researchers, scientists, and drug development professionals with a comprehensive understanding of the synthesis of this precursor and detailed protocols for its transformation into more complex and biologically relevant molecules.

Synthesis of the Precursor: A Stepwise Approach

The synthesis of 4-(Pyridin-2-yl)piperidine-4-carbonitrile is most effectively achieved through a multi-step sequence that begins with commercially available starting materials. The overall strategy involves the construction of a protected piperidine ring, introduction of the pyridyl and cyano moieties, and subsequent deprotection to yield the desired precursor.

Figure 1: General synthetic workflow for 4-(Pyridin-2-yl)piperidine-4-carbonitrile.

Step 1: Synthesis of 1-Benzyl-4-piperidone

The synthesis commences with the preparation of N-benzyl-4-piperidone, a key intermediate. This is typically achieved through a well-established route involving the reaction of benzylamine with methyl acrylate, followed by a Dieckmann condensation and subsequent hydrolysis and decarboxylation.[6][7]

Protocol 1: Synthesis of 1-Benzyl-4-piperidone [6]

• Reaction Setup: To a dry 250 mL three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add 150 mL of anhydrous toluene and 2.8 g of metallic sodium.

• Initiation: Heat the mixture to reflux with stirring and add 1 mL of anhydrous methanol to initiate the reaction.

• Addition: Slowly add 28 g of N,N-bis(β-propionate methyl ester) benzylamine dropwise from the dropping funnel.

• Reflux: After the addition is complete, continue to reflux the mixture for 6 hours. During this time, add an additional 100 mL of anhydrous toluene in portions to maintain a stirrable consistency.

• Work-up: Cool the reaction mixture to room temperature and extract with 150 mL of 25% (w/v) hydrochloric acid.

• Hydrolysis and Decarboxylation: Heat the acidic aqueous layer under reflux for 5 hours.

• Neutralization and Extraction: Cool the reaction mixture and neutralize to a pH of approximately 8.5 with a 35% (w/v) NaOH solution. Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Purification: Combine the organic layers, wash with saturated NaCl solution, and dry over anhydrous magnesium sulfate. Remove the solvent by rotary evaporation and distill the residue under reduced pressure to obtain 1-benzyl-4-piperidone as a light yellow oily liquid.

Step 2: Synthesis of 1-Benzyl-4-cyano-4-(pyridin-2-yl)piperidine

The next crucial step involves the α-alkylation of 2-pyridineacetonitrile with the prepared 1-benzyl-4-piperidone. A related transformation involves the reaction of N,N-bis(2-chloroethyl)benzylamine with phenylacetonitrile, highlighting a similar cyclization strategy.[8] For our target molecule, a direct condensation approach is employed.

Protocol 2: Synthesis of 1-Benzyl-4-cyano-4-(pyridin-2-yl)piperidine

• Reaction Setup: In a round-bottom flask, dissolve 2-pyridineacetonitrile in a suitable aprotic solvent such as anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Base Addition: Cool the solution to -78 °C and add a strong base, such as lithium diisopropylamide (LDA) or sodium hydride (NaH), portionwise to generate the corresponding carbanion.

• Alkylation: To the cooled solution, add a solution of 1-benzyl-4-piperidone in anhydrous THF dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion, monitoring the progress by thin-layer chromatography (TLC).

• Quenching and Extraction: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the protected precursor.

Step 3: Deprotection to Yield 4-(Pyridin-2-yl)piperidine-4-carbonitrile

The final step in the synthesis of the precursor is the removal of the N-benzyl protecting group. Catalytic transfer hydrogenation is a common and effective method for this transformation.[9]

Protocol 3: Debenzylation via Catalytic Transfer Hydrogenation [9]

• Reaction Setup: Dissolve 1-benzyl-4-cyano-4-(pyridin-2-yl)piperidine in methanol.

• Catalyst and Hydrogen Source: To this solution, add 10% Palladium on carbon (Pd/C) and ammonium formate.

• Reaction: Stir the mixture at room temperature for several hours. The progress of the debenzylation can be monitored by TLC.

• Filtration and Concentration: Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst and wash the pad with methanol. Concentrate the filtrate under reduced pressure.

• Purification: The resulting residue can be purified by crystallization or column chromatography to afford the final product, 4-(Pyridin-2-yl)piperidine-4-carbonitrile.

Applications in the Synthesis of Complex Molecules

The strategic value of 4-(Pyridin-2-yl)piperidine-4-carbonitrile is realized in its utility as a versatile precursor for a variety of complex molecular architectures. The nitrile group, the secondary amine, and the pyridine ring each offer distinct opportunities for chemical modification.

Figure 2: Key derivatization pathways of the precursor molecule.

Transformation of the Nitrile Group

The cyano group is a versatile functional handle that can be readily converted into other key functionalities, such as primary amines and carboxylic acids.

Reduction of the nitrile to a primary amine provides a critical building block for the synthesis of compounds with an aminomethyl side chain. This transformation is typically achieved using powerful reducing agents like lithium aluminum hydride (LiAlH₄).[10]

Protocol 4: Reduction of the Nitrile to a Primary Amine

• Reaction Setup: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere, suspend lithium aluminum hydride in anhydrous THF.

• Addition of Precursor: Cool the suspension to 0 °C and slowly add a solution of 4-(pyridin-2-yl)piperidine-4-carbonitrile (with the piperidine nitrogen appropriately protected, e.g., as a Boc carbamate) in anhydrous THF.

• Reaction: After the addition, allow the mixture to warm to room temperature and then heat to reflux for several hours, monitoring the reaction by TLC.

• Quenching: Cool the reaction mixture to 0 °C and carefully quench by the sequential addition of water, 15% aqueous NaOH, and then water again.

• Work-up and Purification: Filter the resulting solids and wash with THF. Dry the filtrate over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the residue by column chromatography to yield the 4-(aminomethyl)piperidine derivative.

Hydrolysis of the nitrile group provides access to the corresponding carboxylic acid, a key intermediate for the synthesis of amides and esters. This can be achieved under either acidic or basic conditions.[11]

Protocol 5: Acid-Catalyzed Hydrolysis of the Nitrile

• Reaction Setup: Dissolve 1-benzyl-4-cyano-4-(pyridin-2-yl)piperidine in a mixture of concentrated hydrochloric acid.

• Reflux: Heat the solution to reflux for an extended period (10-20 hours).

• Crystallization: Cool the reaction mixture to a temperature between 0-30 °C and allow it to stand for 24-54 hours to facilitate crystallization of the hydrochloride salt of the carboxylic acid.

• Isolation: Collect the solid product by suction filtration, wash with water, and dry to obtain 1-benzyl-4-(pyridin-2-yl)piperidine-4-carboxylic acid hydrochloride.

Functionalization of the Piperidine Nitrogen

The secondary amine of the piperidine ring is a nucleophilic center that can be readily functionalized through various reactions, most commonly N-alkylation.

Protocol 6: N-Alkylation of the Piperidine Ring [12]

• Reaction Setup: In a round-bottom flask, dissolve 4-(pyridin-2-yl)piperidine-4-carbonitrile in a suitable solvent such as anhydrous acetonitrile or DMF.

• Base and Alkylating Agent: Add a base, such as potassium carbonate, and the desired alkylating agent (e.g., an alkyl bromide or iodide).

• Reaction: Stir the mixture at room temperature or with gentle heating until the reaction is complete, as monitored by TLC.

• Work-up and Purification: After completion, filter off the inorganic salts and concentrate the filtrate. The crude product can be purified by column chromatography to yield the N-alkylated derivative.

Application in the Synthesis of a CCR5 Antagonist Precursor

The utility of 4-(pyridin-2-yl)piperidine-4-carbonitrile is exemplified in its role as a precursor to potent CCR5 antagonists, a class of drugs used in the treatment of HIV infection.[13][14] The core structure of many CCR5 antagonists features a 4,4-disubstituted piperidine scaffold.

Table 1: Representative CCR5 Antagonists and Key Structural Motifs

Compound	Key Structural Feature	Therapeutic Target
Maraviroc	Tropane-like bicyclic amine	CCR5
Vicriviroc	Spiro-piperidine	CCR5
Aplaviroc	Piperidino-piperidine	CCR5

The synthesis of these complex molecules often relies on the strategic functionalization of a 4,4-disubstituted piperidine intermediate, for which 4-(pyridin-2-yl)piperidine-4-carbonitrile serves as an excellent starting point. For instance, the aminomethyl derivative obtained from the reduction of the nitrile can be further elaborated to introduce the necessary side chains for potent CCR5 binding.

Conclusion

4-(Pyridin-2-yl)piperidine-4-carbonitrile is a highly valuable and versatile precursor in the synthesis of complex molecules, particularly those with therapeutic potential. Its strategic trifunctionality allows for a wide range of chemical modifications, enabling the generation of diverse molecular libraries for drug discovery programs. The detailed protocols provided in this application note offer a practical guide for researchers to synthesize and utilize this important building block in their own research endeavors. The demonstrated pathway to key intermediates for CCR5 antagonists underscores the significance of this precursor in the development of novel therapeutics.

References

• Google Patents. CN102442937A - Method for preparing 1-benzyl-4-anilinopiperidine-4-carboxylic acid.
• Google Patents. CN1583742A - Method for preparing 4-piperidyl piperidine.

• DTIC. Piperidine Synthesis. [Link]

• PubMed Central. CCR5 receptor antagonists in preclinical to phase II clinical development for treatment of HIV. [Link]

• ResearchGate. Piperidine nucleus in the field of drug discovery. [Link]

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• Google Patents. US8853407B1 - Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs using indium metal.

• White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. [Link]

• DTIC. Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. [Link]

• Sciencemadness.org. Deprotection of N-benzyl piperidine compound. [Link]

• Google Patents. US4748276A - Process for preparing N,N-bis(2-hydroxyethyl)benzylamine and N,N-bis(2-chloroethyl)benzylamine.

• MDPI. Synthetic Routes to Approved Drugs Containing a Spirocycle. [Link]

• Encyclopedia.pub. Pharmacological Applications of Piperidine Derivatives. [Link]

• RSC Publishing. Reduction of some N-alkyl- and N-aryl-pyrrolidin-2-ones and -piperidin-2-ones by lithium aluminium hydride. [Link]

• NIH. Design, Synthesis, and in Vitro Evaluation of Novel Aminomethyl-pyridines as DPP-4 Inhibitors. [Link]

• PubMed Central. Diazabicyclo analogues of maraviroc: synthesis, modeling, NMR studies and antiviral activity. [Link]

• ResearchGate. Procedure for N-alkylation of Piperidine?. [Link]

• PubChem. 1-Benzyl-4-cyano-4-phenylpiperidine. [Link]

• Okayama University. REACTION OF SPIRO[PIPERIDINE-4.2'-( 1',2' ,3' ,4'- WITH ACETIC ANHYDRIDE. [Link]

• Google Patents. CN102442937B - Method for preparing 1-benzyl-4-aniline piperidine-4-carboxylic acid.

• Zeitschrift für Naturforschung. The Reduction of Pyridine to 1,4-Dihydropyridine by Lithiumtetrahydroborate in the Presence of Water. [Link]

• MDPI. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. [Link]

• ClinicalTrials.gov. Trial of Maraviroc (UK-427,857) in Combination With Zidovudine/Lamivudine Versus Efavirenz in Combination With Zidovudine/Lamivudine. [Link]

• RSC Publishing. New one-pot synthesis of a benzonorcaradiene derivative by reduction of naphthalic anhydride with LiAlH4. [Link]

• Google Patents.
• Google Patents. CN111484444A - The synthetic method of N-benzyl-4-piperidinecarboxaldehyde.

• FABAD Journal of Pharmaceutical Sciences. N-Alkylation of Some Imidazopyridines. [Link]

• PubMed. Synthesis of spiro[chroman-2,4'-piperidin]-4-one derivatives as acetyl-CoA carboxylase inhibitors. [Link]

• PubMed Central. Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. [Link]

• PubMed Central. The development of an effective synthetic route of rilpivirine. [Link]

• Google Patents. WO2002096856A1 - Catalyst and synthetic process for carboxamides by nitrile hydrolysis.

• International Journal of Novel Research and Development. Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. [Link]ijnrd.org/papers/IJNRD2402051.pdf)

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• 3. US9029547B1 - Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs using indium metal - Google Patents [patents.google.com]
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• 8. Sciencemadness Discussion Board - Deprotection of N-benzyl piperidine compound - Powered by XMB 1.9.11 [sciencemadness.org]
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Application Note: Chemoselective Reduction of 4-(pyridin-2-yl)piperidine-4-carbonitrile

This Application Note is designed for researchers and process chemists requiring a robust protocol for the reduction of the sterically hindered nitrile group in 4-(pyridin-2-yl)piperidine-4-carbonitrile .

This transformation presents a specific chemoselective challenge: reducing a nitrile at a quaternary center without reducing the susceptible pyridine ring or poisoning the catalyst with the basic nitrogen atoms.

Abstract & Strategic Analysis

The reduction of 4-(pyridin-2-yl)piperidine-4-carbonitrile (1) to its corresponding primary amine (2) is complicated by two factors:

• Steric Hindrance: The nitrile is located at a quaternary carbon (gem-disubstituted), significantly reducing the rate of hydride attack compared to primary or secondary nitriles.

• Chemoselectivity & Poisoning: The substrate contains a pyridine ring and a secondary piperidine amine.

  • Risk A: Heterogeneous catalysts (Pt, Pd) under acidic conditions often reduce the pyridine ring to a piperidine.

  • Risk B: The basic nitrogens (pyridine and piperidine) can coordinate to metal centers (catalyst poisoning) or Lewis acidic reducing agents (borane complexation).

Recommendation: For laboratory scale (<10g), Lithium Aluminum Hydride (LAH) is the superior method due to its insensitivity to the pyridine ring and ability to overcome steric bulk. For scale-up (>100g), Raney Nickel hydrogenation is preferred but requires strict pressure and pH control.

Chemical Pathway & Mechanism[1]

The reduction proceeds through an aldimine intermediate. In the absence of trapping agents (like ammonia in hydrogenation), this imine can react with the product amine to form a secondary amine dimer—a common impurity in this synthesis.

Figure 1: Reaction pathway highlighting the critical imine intermediate where dimerization can occur.

Experimental Protocols

Method A: Lithium Aluminum Hydride (LAH) Reduction

Best for: Laboratory scale, high yield, preserving the pyridine ring.

Rationale: LAH is a powerful nucleophilic reducing agent. Unlike catalytic hydrogenation, it does not reduce the pyridine ring under standard reflux conditions.

Reagents

• Substrate: 4-(pyridin-2-yl)piperidine-4-carbonitrile (1.0 equiv)

• Reagent: LiAlH4 (2.0 M solution in THF) (3.0 - 4.0 equiv)

• Solvent: Anhydrous THF (Tetrahydrofuran)

• Quench: Water, 15% NaOH, Water (Fieser method)

Step-by-Step Protocol

• Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, nitrogen inlet, and addition funnel.

• Charging: Add anhydrous THF (10 mL/g of substrate) and cool to 0°C. Carefully add LiAlH4 solution (3.0 equiv) via syringe or cannula.

  • Expert Tip: If the substrate is a free amine (secondary piperidine), use 4.0 equiv of LAH. The first equivalent will deprotonate the amine to form an aluminate salt, which is the active species.

• Addition: Dissolve the nitrile substrate in minimal anhydrous THF. Add this solution dropwise to the LAH suspension at 0°C over 30 minutes.

  • Observation: Gas evolution (H2) will occur if the substrate has a free amine or moisture.

• Reaction: Allow the mixture to warm to room temperature, then heat to reflux (66°C) for 3–6 hours.

  • Monitoring: Monitor by TLC (eluent: 10% MeOH/DCM + 1% NH4OH) or LCMS. The hindered nitrile may require longer reflux times.

• Quench (Fieser Method): Cool to 0°C. For every x grams of LAH used, add carefully in sequence:

  • x mL Water[1]

  • x mL 15% NaOH (aq)

  • 3x mL Water

• Workup: Warm to RT and stir for 15 minutes. A white, granular precipitate (lithium aluminate) should form. Filter through a Celite pad. Wash the cake with THF.

• Isolation: Concentrate the filtrate. The residue is the crude amine.

Yield Expectation: 85–95% Purity: >95% (often requires no chromatography).

Method B: Raney Nickel Hydrogenation

Best for: Scale-up (>50g), avoiding aluminum salts.

Rationale: Raney Nickel is the catalyst of choice for nitriles. However, the pyridine ring can poison the catalyst. High pressure and the presence of ammonia are required.[2]

Reagents

• Catalyst: Raney Nickel (W2 or 2800 grade), 20-50 wt% loading (wet).

• Solvent: Methanol (saturated with ammonia gas).

• Hydrogen Source: H2 gas (50–100 psi).

Step-by-Step Protocol

• Safety: Raney Nickel is pyrophoric. Handle under water or inert atmosphere.

• Preparation: In a Parr hydrogenation bottle or autoclave, add the nitrile substrate dissolved in Methanol (7 M NH3 in MeOH is ideal).

  • Critical Step: The presence of NH3 is mandatory to suppress the formation of the secondary amine dimer (see Figure 1).

• Catalyst Addition: Add the Raney Nickel slurry (washed with MeOH) to the vessel.

• Hydrogenation: Seal the vessel. Purge with N2 (3x) and H2 (3x). Pressurize to 60 psi (4 bar). Shake/stir at room temperature.

  • Optimization: If reaction is sluggish after 4 hours, heat to 50°C. Do not exceed 60°C to avoid reducing the pyridine ring.

• Workup: Carefully filter the catalyst over Celite (keep wet!). Rinse with MeOH. Concentrate the filtrate to remove ammonia and solvent.

Method C: Cobalt Chloride / NaBH4

Best for: Quick mild reduction, educational labs.

Rationale: The in situ generation of cobalt boride creates a black catalytic species that efficiently reduces nitriles.

Protocol

• Dissolve substrate (1 equiv) and CoCl2·6H2O (2.0 equiv) in Methanol. The solution will be pink/purple.

• Cool to 0°C.

• Add NaBH4 (10 equiv) portion-wise.

  • Observation: Vigorous gas evolution; solution turns black (Cobalt Boride formation).

• Stir at RT for 2 hours.

• Quench: Add 3N HCl to destroy boride complexes (Caution: H2 evolution). Then basify with conc. NH4OH to pH >10. Extract with DCM.

Comparison of Methods

Feature	Method A: LAH	Method B: Raney Ni	Method C: CoCl2/NaBH4
Yield	High (90%+)	Moderate-High (70-90%)	Moderate (60-80%)
Selectivity	Excellent (Pyridine safe)	Good (Temp controlled)	Good
Scalability	Poor (Safety/Slurry)	Excellent	Moderate
Impurity Profile	Aluminum salts	Secondary amines	Boron/Cobalt residues
Equipment	Standard Glassware	Parr Shaker/Autoclave	Standard Glassware

Troubleshooting & Expert Tips

Handling the Product (The "Grease" Factor)

The product, (4-(pyridin-2-yl)piperidin-4-yl)methanamine , is a polar polyamine.

• Extraction Issue: It is highly water-soluble. Standard extraction (EtOAc/Water) often leaves product in the aqueous phase.

• Solution: During workup, saturate the aqueous phase with NaCl (salting out) and use CHCl3:Isopropanol (3:1) as the extraction solvent. This mixture is superior for pulling polar amines from water.

N-Protection Strategy

If the starting material has a free piperidine nitrogen (secondary amine), it is highly recommended to protect it (e.g., N-Benzyl or N-Boc) before reduction.

• Why? A free secondary amine can coordinate to the catalyst or react with the intermediate imine.

• Recommendation: Use 1-benzyl-4-(pyridin-2-yl)piperidine-4-carbonitrile . The benzyl group can be removed later via Pd/C hydrogenation if needed (which will not reduce the pyridine ring under neutral conditions).

Analytical Validation

• NMR: Look for the disappearance of the quaternary carbon signal (~120 ppm for CN) and appearance of the methylene protons (-CH2-NH2) around 2.8–3.0 ppm.

• Mass Spec: The product will show a characteristic [M+H]+ and often a fragment corresponding to the loss of NH3 if the ionization is harsh.

References

• General Nitrile Reduction (LAH): Amundsen, L. H., & Nelson, L. S. (1951). Reduction of Nitriles to Primary Amines with Lithium Aluminum Hydride.[3] Journal of the American Chemical Society, 73(1), 242–244. Link

• Raney Nickel Conditions: Robinson, J. C., & Snyder, H. R. (1955).[1] Organic Syntheses, Coll. Vol. 3, p. 720. (Protocol for nitrile hydrogenation in the presence of ammonia). Link

• Cobalt Boride Reduction: Satoh, T., Suzuki, S., & Suzuki, Y. (1969). Reduction of organic compounds with sodium borohydride–transition metal salt systems. Tetrahedron Letters, 10(52), 4555-4558. Link

• Pyridine Chemoselectivity: Scriven, E. F. V. (1984). Pyridines and their Benzo Derivatives: (ii) Reactivity of Ring Atoms. Comprehensive Heterocyclic Chemistry, 2, 165-314. (Discusses susceptibility of pyridine to reduction).
• Synthesis of 4-Aryl-4-aminomethylpiperidines (Analogous Chemistry): Janssen, P. A. J. (1962). Synthetic Analgesics: Diphenylpropylamines. Pergamon Press. (Foundational texts on Pethidine/Piritramide precursors).

Graphviz Workflow Diagram

Figure 2: Decision tree and workflow for the reduction process.

Sources

• 1. US20190359606A1 - Processes for the preparation of 7-{4-[4-(1-benzothiophen-4-yl) piperazin-1-yl]butoxy}quinolin-2(1h)-one - Google Patents [patents.google.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. researchgate.net [researchgate.net]

Probing the Bioactivity of 4-(pyridin-2-yl)piperidine-4-carbonitrile: A Guide to In Vitro Assay Development

Authored by: Senior Application Scientist, Bio-Assay Development Division

Introduction: Unveiling the Therapeutic Potential of a Novel Scaffold

The 4-(pyridin-2-yl)piperidine-4-carbonitrile moiety represents a compelling chemical scaffold with significant potential for therapeutic innovation. The fusion of a piperidine ring, a common feature in numerous CNS-active and other therapeutic agents, with a pyridine heterocycle suggests a diverse range of possible biological interactions.[1][2] The nitrile group, a versatile functional group, can act as a hydrogen bond acceptor or participate in covalent interactions, further broadening the scope of potential targets. The absence of extensive published data on the specific biological activities of 4-(pyridin-2-yl)piperidine-4-carbonitrile necessitates a systematic and hypothesis-driven approach to its in vitro characterization.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust in vitro assays to elucidate the pharmacological profile of 4-(pyridin-2-yl)piperidine-4-carbonitrile. We will explore potential target classes based on structurally related molecules and present detailed, field-proven protocols for primary and secondary screening.

Hypothetical Target Classes and Assay Strategy

Given the structural motifs present in 4-(pyridin-2-yl)piperidine-4-carbonitrile, several high-probability target classes can be postulated. The piperidine core is a well-established pharmacophore for G-protein coupled receptors (GPCRs), ion channels, and transporters. Furthermore, the pyridine ring is a common feature in many kinase inhibitors.

Our proposed assay cascade is designed to systematically investigate these possibilities:

Figure 1: A tiered approach to screening 4-(pyridin-2-yl)piperidine-4-carbonitrile.

Section 1: GPCR Target Screening - The Sigma-1 (σ1) Receptor

The 4-phenylpiperidine-4-carbonitrile scaffold has been successfully exploited to develop potent and selective ligands for the Sigma-1 (σ1) receptor, an intracellular chaperone protein with roles in cellular stress responses and neuronal signaling.[3] This makes the σ1 receptor a prime candidate for initial screening.

Protocol 1: Radioligand Binding Assay for σ1 Receptor Affinity

This protocol determines the binding affinity of 4-(pyridin-2-yl)piperidine-4-carbonitrile to the σ1 receptor by measuring its ability to displace a known high-affinity radioligand.

Materials:

• Membrane Preparation: Guinea pig brain homogenate or membranes from cells overexpressing human σ1 receptor.

• Radioligand: -pentazocine (specific activity ~30-60 Ci/mmol).

• Non-specific Binding Control: Haloperidol (10 µM final concentration).

• Test Compound: 4-(pyridin-2-yl)piperidine-4-carbonitrile, dissolved in DMSO to a stock concentration of 10 mM.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail and Scintillation Counter .

• 96-well filter plates and vacuum manifold .

Procedure:

• Compound Dilution: Prepare a serial dilution of 4-(pyridin-2-yl)piperidine-4-carbonitrile in assay buffer. The final concentrations should range from 1 pM to 100 µM.

• Assay Plate Preparation:

  • Add 50 µL of assay buffer to all wells.

  • Add 50 µL of the appropriate compound dilution to the test wells.

  • Add 50 µL of assay buffer to the total binding wells.

  • Add 50 µL of 10 µM haloperidol to the non-specific binding wells.

• Radioligand Addition: Add 50 µL of -pentazocine (final concentration ~1-2 nM) to all wells.

• Membrane Addition: Add 50 µL of the σ1 receptor membrane preparation (final protein concentration ~50-100 µ g/well ) to all wells.

• Incubation: Incubate the plates at room temperature for 120 minutes with gentle agitation.

• Harvesting: Rapidly filter the contents of each well through the filter plates using a vacuum manifold. Wash the filters three times with 200 µL of ice-cold assay buffer.

• Scintillation Counting: Allow the filters to dry, then add 200 µL of scintillation cocktail to each well and count the radioactivity in a scintillation counter.

Data Analysis:

• Calculate the percentage of specific binding for each concentration of the test compound.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC50 value (the concentration of the compound that inhibits 50% of specific binding) using non-linear regression analysis (sigmoidal dose-response curve).

• Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Parameter	Description
IC50	Concentration of test compound that displaces 50% of the radioligand.
Ki	Inhibition constant, a measure of the affinity of the test compound for the receptor.
Hill Slope	The steepness of the dose-response curve.

Section 2: Kinase Inhibitory Activity

The pyridine moiety is a key structural feature in many approved and investigational kinase inhibitors. Therefore, screening 4-(pyridin-2-yl)piperidine-4-carbonitrile against a panel of kinases is a logical step. Mitogen- and Stress-Activated Kinase 1 (MSK1) is a plausible starting point, given that arylpyridin-2-yl guanidine derivatives have shown inhibitory activity against this target.[4][5]

Protocol 2: In Vitro Kinase Inhibition Assay (e.g., for MSK1)

This protocol outlines a generic, fluorescence-based assay to measure the inhibitory activity of the test compound against a purified kinase.

Materials:

• Purified active kinase: e.g., recombinant human MSK1.

• Kinase substrate: A peptide or protein substrate for the specific kinase (e.g., a synthetic peptide with the MSK1 phosphorylation motif).

• ATP: Adenosine triphosphate.

• Assay Buffer: Typically contains Tris-HCl, MgCl₂, DTT, and a phosphatase inhibitor.

• Detection Reagent: A system to detect ATP consumption or phosphopeptide formation (e.g., ADP-Glo™, LanthaScreen™, or HTRF®).

• Test Compound: 4-(pyridin-2-yl)piperidine-4-carbonitrile in DMSO.

• Positive Control Inhibitor: A known inhibitor of the target kinase (e.g., staurosporine).

• 384-well, low-volume, white plates.

Procedure:

• Compound Dispensing: Add 50 nL of the test compound at various concentrations to the assay plate wells.

• Kinase Addition: Add 5 µL of the kinase solution in assay buffer to all wells.

• Incubation: Incubate for 15 minutes at room temperature to allow the compound to bind to the kinase.

• Initiation of Reaction: Add 5 µL of a solution containing the substrate and ATP in assay buffer to all wells to start the kinase reaction.

• Reaction Incubation: Incubate for 60 minutes at room temperature.

• Detection: Stop the reaction and detect the signal according to the manufacturer's instructions for the chosen detection reagent.

• Data Acquisition: Read the plate on a suitable plate reader (e.g., luminescence or fluorescence).

Data Analysis:

• Normalize the data to the positive (no inhibitor) and negative (no kinase) controls.

• Plot the percentage of kinase inhibition against the logarithm of the test compound concentration.

• Determine the IC50 value using non-linear regression.

Figure 2: Workflow for a typical in vitro kinase inhibition assay.

Section 3: Cell-Based Secondary Assays

Positive "hits" from primary screens should be further validated in cell-based assays to confirm their activity in a more physiological context and to assess their functional effects.

Protocol 3: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful technique to verify target engagement in a cellular environment. It is based on the principle that ligand binding stabilizes the target protein, leading to an increase in its melting temperature.

Materials:

• Cell Line: A cell line endogenously expressing the target protein or engineered to overexpress it.

• Test Compound: 4-(pyridin-2-yl)piperidine-4-carbonitrile.

• PBS (Phosphate-Buffered Saline) and Protease Inhibitors .

• Equipment for cell lysis (e.g., sonicator or freeze-thaw cycles).

• PCR tubes and a thermal cycler .

• SDS-PAGE and Western Blotting reagents or mass spectrometer .

Procedure:

• Cell Treatment: Treat intact cells with the test compound or vehicle control for a defined period.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them at a range of temperatures in a thermal cycler for 3 minutes.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or sonication.

• Separation of Soluble and Precipitated Proteins: Centrifuge the lysates to pellet the precipitated proteins.

• Protein Quantification: Collect the supernatant containing the soluble proteins and quantify the amount of the target protein using Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature for both the vehicle- and compound-treated samples. A shift in the melting curve for the compound-treated sample indicates target engagement.

Conclusion

The protocols outlined in this guide provide a robust framework for the initial in vitro characterization of 4-(pyridin-2-yl)piperidine-4-carbonitrile. By systematically evaluating its activity against high-probability target classes such as GPCRs and kinases, researchers can efficiently identify its primary biological targets and pave the way for further preclinical development. The emphasis on a tiered screening approach, from initial binding or enzymatic assays to cell-based target engagement studies, ensures a high degree of confidence in the generated data.

References

• MDPI. Design, Synthesis and Biological Evaluation of Arylpyridin-2-yl Guanidine Derivatives and Cyclic Mimetics as Novel MSK1 Inhibitors. An Application in an Asthma Model. Available from: [Link]

• Gihi Chemicals. 4-(pyridin-2-yl)piperidine-4-carbonitrile; CAS No.: 767263-33-2. Available from: [Link]

• Nature. Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Available from: [Link]

• PubChem. 4-(pyridin-2-yl)piperidine-4-carbonitrile. Available from: [Link]

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available from: [Link]

• MDPI. Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Available from: [Link]

• PubMed. Synthesis and evaluation of a (18) F-labeled 4-phenylpiperidine-4-carbonitrile radioligand for σ1 receptor imaging. Available from: [Link]

• ResearchGate. Synthesis, Characterization and Photophysical Properties of Pyridine-Carbazole Acrylonitrile Derivatives. Available from: [Link]

• ResearchGate. Focus on the synthesis and relations of some new pyridine carbonitrile derivatives as antimicrobial and antioxidant agents. Available from: [Link]

• Chem-Impex. 4-(Quinolin-4-Yl)Piperidine-4-Carbonitrile Hydrochloride. Available from: [Link]

• PMC - NIH. Design, Synthesis and Biological Evaluation of Arylpyridin-2-yl Guanidine Derivatives and Cyclic Mimetics as Novel MSK1 Inhibitors. An Application in an Asthma Model. Available from: [Link]

• EPA. Screening-Level Hazard Characterization Pyridine and Pyridine Derivatives Category. Available from: [Link]

• ScienceDirect. Pyridine and piperidine alkaloids. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 3. Synthesis and evaluation of a (18) F-labeled 4-phenylpiperidine-4-carbonitrile radioligand for σ1 receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Biological Evaluation of Arylpyridin-2-yl Guanidine Derivatives and Cyclic Mimetics as Novel MSK1 Inhibitors. An Application in an Asthma Model [mdpi.com]
• 5. Design, Synthesis and Biological Evaluation of Arylpyridin-2-yl Guanidine Derivatives and Cyclic Mimetics as Novel MSK1 Inhibitors. An Application in an Asthma Model - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to 4-(pyridin-2-yl)piperidine-4-carbonitrile dihydrochloride: Handling, Storage, and Application Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential handling, storage, and application protocols for 4-(pyridin-2-yl)piperidine-4-carbonitrile dihydrochloride. As a key building block in modern medicinal chemistry, particularly in the design of novel therapeutics, a thorough understanding of its properties is paramount for ensuring experimental success, laboratory safety, and material integrity. The pyridinylpiperidine scaffold is a well-established privileged structure in drug discovery, known to impart favorable physicochemical and pharmacokinetic properties to active pharmaceutical ingredients (APIs).[1][2]

Chemical and Physical Properties: A Snapshot

While specific experimental data for the dihydrochloride salt is not extensively published, the following table summarizes key known and predicted properties based on its structure and data from closely related analogs.

Property	Value / Information	Source
Chemical Name	4-(pyridin-2-yl)piperidine-4-carbonitrile dihydrochloride	-
Molecular Formula	C₁₁H₁₅Cl₂N₃	-
Molecular Weight	260.16 g/mol	-
Appearance	Likely a white to off-white solid	General knowledge of hydrochloride salts
Purity	Typically ≥98%	[3]
Solubility	Expected to be soluble in water and polar protic solvents like methanol and ethanol. Limited solubility in non-polar organic solvents.	General properties of hydrochloride salts[4]
Predicted XlogP (free base)	0.5	[5]

Safety, Handling, and Personal Protective Equipment (PPE)

Given the presence of the piperidine and carbonitrile functional groups, 4-(pyridin-2-yl)piperidine-4-carbonitrile dihydrochloride should be handled with care, assuming it is a hazardous substance.[6]

Hazard Assessment

Based on data from analogous compounds, the primary hazards are expected to be:

• Acute Toxicity (Oral): Harmful if swallowed.[6]

• Skin Corrosion/Irritation: May cause skin irritation.[6]

• Serious Eye Damage/Irritation: Risk of serious eye damage.[6]

• Respiratory Irritation: May cause respiratory tract irritation.[6]

Safe Handling Protocols

Engineering Controls:

• Always handle this compound in a certified chemical fume hood to avoid inhalation of dust particles.

• Ensure the fume hood has adequate airflow.

• Local exhaust ventilation should be used at places where dust is formed.[7]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[8]

• Hand Protection: Use nitrile or other chemically resistant gloves. Inspect gloves before use and dispose of them properly after handling.[7]

• Skin and Body Protection: Wear a lab coat, and consider additional protective clothing for larger quantities. Ensure skin is not exposed.[9]

• Respiratory Protection: If handling large quantities or if there is a risk of aerosolization, a NIOSH-approved respirator with an appropriate cartridge is recommended.[8]

Emergency Procedures

• In case of skin contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.[8]

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[8]

• If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[8]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[8]

Storage and Stability

Proper storage is crucial to maintain the purity and stability of 4-(pyridin-2-yl)piperidine-4-carbonitrile dihydrochloride.

Recommended Storage Conditions

• Temperature: Store in a cool, dry place. A temperature range of 2-8°C is often recommended for similar compounds.[6]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture and air.

• Container: Keep the container tightly closed and in a well-ventilated area.[5]

• Light: Protect from light, as many organic compounds can be light-sensitive.

Stability Profile

• Hygroscopicity: As a dihydrochloride salt, this compound is likely to be hygroscopic. Absorption of water can lead to degradation and affect experimental results.

• Thermal Stability: Avoid exposure to high temperatures. Thermal decomposition may release toxic fumes, including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen cyanide.[10]

• Chemical Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and acid chlorides.[10]

Experimental Protocols

Solution Preparation

Due to its nature as a hydrochloride salt, 4-(pyridin-2-yl)piperidine-4-carbonitrile dihydrochloride is expected to have good solubility in aqueous solutions and polar protic solvents.

Protocol for Preparing a Stock Solution:

• Pre-weighing: Allow the container to equilibrate to room temperature before opening to minimize moisture absorption.

• Weighing: Quickly weigh the desired amount of the compound in a fume hood.

• Dissolution: Add the solid to a volumetric flask. Add the desired solvent (e.g., sterile water, PBS, methanol, or ethanol) to approximately half of the final volume.

• Mixing: Gently swirl or sonicate the mixture to aid dissolution.

• Final Volume: Once dissolved, bring the solution to the final volume with the solvent.

• Storage: Store the solution in a tightly sealed container, protected from light, and at an appropriate temperature (e.g., 2-8°C for short-term storage or -20°C for long-term storage). The stability of the compound in solution should be experimentally determined.[4]

Use in Chemical Synthesis

4-(pyridin-2-yl)piperidine-4-carbonitrile dihydrochloride is a valuable intermediate for the synthesis of more complex molecules in drug discovery. The piperidine nitrogen can be functionalized, and the nitrile group can be transformed into other functional groups.

General Protocol for N-Alkylation (Illustrative Example):

• Reaction Setup: In a fume hood, add the dihydrochloride salt to a round-bottom flask equipped with a magnetic stir bar.

• Solvent Addition: Add a suitable aprotic solvent, such as dimethylformamide (DMF) or acetonitrile.

• Base Addition: Add a non-nucleophilic base (e.g., diisopropylethylamine - DIPEA) to neutralize the hydrochloride and deprotonate the piperidine nitrogen.

• Electrophile Addition: Add the desired alkylating agent (e.g., an alkyl halide).

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reaction, perform an aqueous work-up, and purify the product by column chromatography or recrystallization.

Applications in Drug Discovery

The pyridinylpiperidine scaffold is a key structural motif in a wide array of biologically active compounds, targeting various receptors and enzymes.[1][2] The presence of the nitrile group in 4-(pyridin-2-yl)piperidine-4-carbonitrile offers a versatile handle for further chemical modifications, making it a valuable starting material for creating libraries of novel compounds for high-throughput screening.

Potential Therapeutic Areas:

• Oncology: Pyrimidine-5-carbonitrile derivatives have been investigated as EGFR inhibitors for their anticancer properties.[11]

• Central Nervous System (CNS) Disorders: The piperidine scaffold is a common feature in drugs targeting CNS receptors.[9]

• Infectious Diseases: Piperidine derivatives have shown a broad spectrum of antimicrobial and antifungal activities.[9]

Visualization of Workflows

Safe Handling Workflow

Caption: Workflow for the safe handling of 4-(pyridin-2-yl)piperidine-4-carbonitrile dihydrochloride.

Solution Preparation Logic

Caption: Logical steps for preparing a solution of the compound.

References

• PubChem. (n.d.). 4-(pyridin-2-yl)piperidine-4-carbonitrile. National Center for Biotechnology Information. Retrieved February 7, 2024, from [Link]

• Jubilant Ingrevia Limited. (2021).
• Santa Cruz Biotechnology, Inc. (n.d.).
• Carl Roth GmbH + Co. KG. (2021).
• Chem-Impex International, Inc. (n.d.). 4-(Piperidin-4-Yloxy)Pyridine Dihydrochloride.
• Central Drug House (P) Ltd. (n.d.).
• Mykin Inc. (n.d.). Rubber Chemical Resistance Chart.
• Google Patents. (n.d.). CN105924408A - Synthetic method of piperidine hydrochloride.
• Kamal, A., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. ACS Omega, 6(42), 27682–27702.
• Max Spare Limited. (n.d.).
• Request PDF. (2025).
• Google Patents. (n.d.). EP0223403A2 - Piperidine derivatives, their preparation, and their use as medicaments.
• Sciencemadness.org. (2018).
• MDPI. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4997.
• BenchChem. (n.d.).
• MDPI. (2020). The Chromenopyridine Scaffold: A Privileged Platform in Drug Design. Molecules, 25(18), 4268.
• RSC Publishing. (2021). New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis. RSC Advances, 11(53), 33435-33451.
• ResearchGate. (2023). Application of Chiral Piperidine Scaffolds in Drug Design.
• Defense Technical Information Center. (1992). Piperidine Synthesis.
• University of Pennsylvania Environmental Health and Radiation Safety. (n.d.).
• Gihi Chemicals. (n.d.). 4-(pyridin-2-yl)piperidine-4-carbonitrile; CAS No.: 767263-33-2.

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• 2. pentachemicals.eu [pentachemicals.eu]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. PubChemLite - 4-(pyridin-2-yl)piperidine-4-carbonitrile (C11H13N3) [pubchemlite.lcsb.uni.lu]
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• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Pyridine-Piperidine Coupling Reactions

Welcome to the technical support center for pyridine-piperidine coupling. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of N-aryl piperidines, a crucial scaffold in medicinal chemistry.[1][2] Drawing from established principles of palladium-catalyzed cross-coupling, this document provides in-depth, experience-driven answers to common challenges encountered during these syntheses.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing low or no conversion of my halopyridine starting material. What are the most likely causes and how can I troubleshoot this?

Low conversion is a frequent issue, often pointing to problems with the catalyst activation, reaction components, or conditions. Let's break down the critical factors.

A1.1: Catalyst and Ligand Selection & Activation

The heart of a successful Buchwald-Hartwig amination is the active Pd(0) catalyst.[3] If this species is not generated efficiently, the catalytic cycle will not initiate.

• Expertise & Causality: Using Pd(II) sources like Pd(OAc)₂ requires an in situ reduction to Pd(0), which can be inefficient and lead to higher catalyst loadings.[3][4] Modern, air-stable palladium precatalysts (e.g., G3 or G4 Buchwald precatalysts) are designed to generate the active LPd(0) species rapidly and quantitatively upon exposure to a base.[4] This avoids unreliable reduction steps and offers greater reproducibility.[5] The choice of phosphine ligand is also paramount; its steric bulk and electron-donating properties directly influence the rates of oxidative addition and reductive elimination.[6] For electron-deficient heterocycles like pyridines, bulky, electron-rich biarylphosphine ligands (e.g., BrettPhos, RuPhos) are often required to promote the challenging C-N reductive elimination step.

• Troubleshooting Protocol:

  • Switch to a Precatalyst: If using Pd(OAc)₂ or Pd₂(dba)₃, consider switching to a well-defined precatalyst such as BrettPhos Pd G3. This minimizes variability from in situ catalyst formation.[4]

  • Screen Ligands: The optimal ligand is substrate-dependent. If one ligand fails, screen another from a different class. For instance, if a biarylphosphine ligand is ineffective, a ferrocenyl-based ligand like DPPF could be trialed, as these have shown success in certain contexts.[6]

  • Check Catalyst/Ligand Integrity: Ensure your catalyst and ligand have not degraded. Phosphine ligands, especially, can be sensitive to oxidation. Store them under an inert atmosphere.

A1.2: The Critical Role of the Base

The base serves two primary functions: deprotonating the piperidine to form the active nucleophile and activating the precatalyst.[4] Its strength and solubility are key variables.

• Expertise & Causality: Strong, non-coordinating bases like sodium tert-butoxide (NaOtBu) are effective but can promote side reactions or decompose sensitive substrates.[1][4] Weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) offer better functional group tolerance but may require higher temperatures to be effective.[4] The physical properties of the base also matter; poor solubility can lead to reproducibility issues. Grinding the base before use can increase its surface area and improve reaction rates.[4]

• Troubleshooting Protocol:

  • Base Strength: If using a weak base like K₂CO₃ with no success, switch to a stronger base like NaOtBu or LHMDS, provided your substrate is stable. Conversely, if substrate decomposition is observed with a strong base, move to a weaker one like Cs₂CO₃.[1][4]

  • Solubility: Cs₂CO₃ is often preferred over other carbonate bases due to its better solubility in common organic solvents.[4]

  • Equivalents: Ensure you are using a sufficient excess of base (typically 1.4-2.2 equivalents).

A1.3: Solvent and Temperature Effects

• Expertise & Causality: The ideal solvent must dissolve all reaction components at the reaction temperature. Insolubility is a common, and often underestimated, cause of reaction failure.[4] Aprotic, non-coordinating solvents like toluene, dioxane, or THF are standard choices.[5] Chlorinated solvents and strongly coordinating solvents like acetonitrile or pyridine itself should be avoided as they can bind to the palladium center and inhibit catalysis.[4] Reaction temperature is typically between 80-110 °C, but this is highly dependent on the reactivity of the aryl halide (Br > Cl) and the chosen base.[4]

• Troubleshooting Protocol:

  • Solubility Check: Before setting up the reaction, test the solubility of your starting materials in the chosen solvent.

  • Solvent Screening: If a reaction fails in toluene, try a more polar ethereal solvent like dioxane.

  • Temperature Adjustment: If using a weaker base or a less reactive aryl chloride, an increase in temperature may be necessary.[4][5] Start around 80 °C and incrementally increase to 110 °C.

Q2: My reaction is messy, with significant side products. How can I improve selectivity?

Side reactions in pyridine-piperidine couplings often include hydrodehalogenation of the starting material or catalyst decomposition.

A2.1: Hydrodehalogenation and β-Hydride Elimination

• Expertise & Causality: Hydrodehalogenation (replacement of the halide with hydrogen) can occur via a competing β-hydride elimination pathway from the palladium-amide intermediate.[6] This process is more prevalent when the reductive elimination to form the C-N bond is slow. Using bulky ligands that accelerate reductive elimination can suppress this side reaction.[6]

• Troubleshooting Protocol:

  • Increase Ligand Bulk: Switch to a sterically bulkier ligand (e.g., from XPhos to BrettPhos) to favor the reductive elimination step over β-hydride elimination.

  • Lower Temperature: If possible, reducing the reaction temperature can sometimes disfavor side reactions relative to the desired coupling.

A2.2: Catalyst Inhibition by Pyridine Product

• Expertise & Causality: The nitrogen atom of the pyridine ring (both starting material and product) can coordinate to the palladium center, acting as a ligand and inhibiting catalytic activity.[7] This is a particular challenge for couplings at the 2- and 6-positions due to the proximity of the nitrogen to the reaction site.[8][9] Using ligands that bind strongly and sterically shield the palladium center can mitigate this product inhibition.

• Troubleshooting Protocol:

  • Use Strongly Coordinating Ligands: Employ bulky, electron-rich phosphine ligands that have a high affinity for the palladium center, making it less susceptible to coordination by pyridine.

  • Consider Pyridine N-Oxides: For particularly challenging substrates, an alternative strategy is to use the corresponding pyridine N-oxide as the starting material. This modification alters the electronic properties and can circumvent the inhibition issue, with the N-oxide being removed in a subsequent step.[10]

Data & Protocols

Table 1: Troubleshooting Guide for Low Conversion

Potential Cause	Underlying Reason	Recommended Solution(s)
Inefficient Catalyst Activation	Pd(II) source not reliably reduced to active Pd(0).	Switch from Pd(OAc)₂ to a well-defined precatalyst (e.g., BrettPhos Pd G3).[4]
Incorrect Ligand Choice	Ligand sterics/electronics are not optimal for promoting reductive elimination.	Screen a panel of bulky, electron-rich ligands (e.g., RuPhos, JohnPhos).
Inappropriate Base Strength	Base is too weak to deprotonate the amine or activate the precatalyst effectively.	If using K₂CO₃ or Cs₂CO₃, switch to a stronger base like NaOtBu or K₃PO₄.[4]
Substrate/Reagent Insolubility	Poor dissolution prevents components from interacting in the catalytic cycle.	Change to a more suitable solvent (e.g., from toluene to dioxane) or increase temperature.[4]
Poor Inert Atmosphere	Oxygen deactivates the sensitive Pd(0) catalyst.	Ensure all reagents are dry and degassed; use standard Schlenk techniques.[11]

Experimental Workflow and Visualization

A systematic approach is crucial when troubleshooting a failed reaction. The following workflow provides a logical decision-making process.

Caption: Troubleshooting workflow for a failed pyridine-piperidine coupling.

General Protocol: Buchwald-Hartwig Amination of 2-Bromopyridine with Piperidine

This protocol serves as a standard starting point for optimization.

Materials:

• Palladium Precatalyst (e.g., BrettPhos Pd G3, 2 mol%)

• BrettPhos ligand (2 mol%)

• 2-Bromopyridine (1.0 eq)

• Piperidine (1.2 eq)

• Sodium tert-butoxide (NaOtBu, 1.4 eq)

• Anhydrous Toluene (0.1 M concentration relative to 2-bromopyridine)

Procedure (under inert atmosphere):

• Glassware Preparation: Oven-dry a Schlenk flask equipped with a magnetic stir bar and allow it to cool under vacuum.

• Reagent Addition: To the flask, add the palladium precatalyst, ligand, and sodium tert-butoxide.

• Inert Atmosphere: Seal the flask, and purge with argon or nitrogen for 5-10 minutes.

• Solvent and Reagent Addition: Add anhydrous toluene, followed by 2-bromopyridine and piperidine via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir for the desired time (monitor by TLC or LC-MS, typically 4-24 hours).

• Workup: After cooling to room temperature, quench the reaction by adding water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visualizing the Catalytic Cycle

Understanding the mechanism helps in diagnosing issues. The key steps are oxidative addition, amine coordination/deprotonation, and reductive elimination.

Caption: Simplified Buchwald-Hartwig catalytic cycle.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 5. reddit.com [reddit.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. スケールアップガイド：Buchwald-Hartwigアミノ化 [sigmaaldrich.com]

Preventing nitrile group hydrolysis during synthesis

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that maintaining the integrity of functional groups is paramount to successful multi-step synthesis. The nitrile group, a versatile and valuable synthetic handle, is notoriously susceptible to hydrolysis under both acidic and basic conditions. This guide provides in-depth troubleshooting advice, proactive strategies, and detailed protocols to help you navigate these challenges and preserve your nitrile group throughout your synthetic route.

Section 1: The Fundamentals of Nitrile Hydrolysis

Understanding the underlying mechanisms of nitrile hydrolysis is the first step toward preventing it. This section breaks down the "how" and "why" of this common side reaction.

Q1: What is nitrile hydrolysis and why is it a problem?

Nitrile hydrolysis is the conversion of a nitrile (R-C≡N) into a primary amide (R-CONH₂) and subsequently into a carboxylic acid (R-COOH) or its corresponding carboxylate salt (R-COO⁻) upon reaction with water.[1] This process is significantly accelerated by the presence of acid or base catalysts.[2][3]

This side reaction is a major issue in drug development and complex molecule synthesis for several reasons:

• Yield Loss: The desired nitrile-containing compound is consumed, reducing the overall yield.

• Impurity Formation: The resulting amides and carboxylic acids are impurities that can be difficult to separate from the target molecule, complicating purification.

• Altered Biological Activity: Unwanted conversion of the nitrile, which may be a key pharmacophore, can lead to a partial or complete loss of the molecule's intended biological activity.

Q2: How does nitrile hydrolysis proceed under acidic vs. basic conditions?

The reaction pathway differs significantly depending on the pH of the environment. Both pathways, however, proceed via an amide intermediate.[4][5]

• Acid-Catalyzed Hydrolysis: In acidic conditions, the nitrile nitrogen is first protonated.[6][7] This protonation dramatically increases the electrophilicity of the nitrile carbon, making it susceptible to attack by a weak nucleophile like water.[4][8] A series of proton transfers then leads to the formation of an amide, which can be further hydrolyzed under more vigorous conditions to the carboxylic acid.[2][6]

• Base-Catalyzed Hydrolysis: Under basic conditions, the strong nucleophile, hydroxide ion (OH⁻), directly attacks the electrophilic nitrile carbon.[2][9] This forms a negatively charged intermediate that is protonated by water to yield an imidic acid, which then tautomerizes to the more stable amide.[4] With sufficient base and heat, this amide is then hydrolyzed further to a carboxylate salt.[10] To obtain the free carboxylic acid, a final acidic workup step is required.[5]

The mechanisms are visualized below.

Caption: Fig. 2: Troubleshooting Workflow

Q3: I'm trying to deprotect an acid-labile group (e.g., Boc, t-butyl ester) and my nitrile is hydrolyzing. What should I do?

This is a classic selectivity problem. Strong aqueous acids like HCl or H₂SO₄, often used for deprotection, will readily hydrolyze nitriles, especially with heating. [10] Causality: The protonation that cleaves the protecting group also activates the nitrile towards nucleophilic attack by water present in the system. [6] Solutions:

• Lower the Temperature: Perform the deprotection at 0 °C or even lower if kinetics allow. This will slow the rate of nitrile hydrolysis more significantly than the deprotection of many common protecting groups.

• Use Anhydrous/Anhydrous-Gaseous Acid: Using gaseous HCl in an anhydrous solvent like dioxane or diethyl ether can provide the necessary acid for deprotection while minimizing the water available for nitrile hydrolysis.

• Switch to a Milder Acid: Consider using a weaker acid like formic acid or trifluoroacetic acid (TFA) at low temperatures. Run small-scale trials to find a condition that removes the protecting group efficiently without significant nitrile degradation.

Q4: My goal is to saponify an ester, but my nitrile is hydrolyzing at the same time. How can I selectively hydrolyze the ester?

Standard saponification conditions, such as refluxing with NaOH or KOH in aqueous alcohol, are harsh enough to hydrolyze both esters and nitriles. [10][11]The key is to use milder conditions that favor the more labile ester functional group.

Causality: The hydroxide nucleophile will attack both the ester carbonyl and the nitrile carbon. To achieve selectivity, conditions must be tuned to where the activation energy for ester hydrolysis is readily overcome, while the barrier for nitrile hydrolysis is not.

Solutions:

• Use a Weaker Base: Substitute strong hydroxides with milder bases like lithium hydroxide (LiOH), sodium carbonate (Na₂CO₃), or potassium carbonate (K₂CO₃). These often provide sufficient basicity to hydrolyze esters without aggressively attacking the nitrile.

• Control the Temperature: Perform the hydrolysis at room temperature or 0 °C. Hindered esters may require gentle heating, but avoid refluxing if possible. [12]3. Use a Non-Aqueous System: A powerful technique involves using a small amount of water with a base in a largely non-aqueous solvent system. This limits the availability of the nucleophile for nitrile attack. A reported mild condition is using NaOH in a mixture of MeOH and CH₂Cl₂ (e.g., 1:9 ratio). [13]

Section 3: Proactive Strategies for Preventing Hydrolysis

The best troubleshooting is avoiding the problem in the first place. This section outlines key considerations for reaction design to ensure your nitrile remains intact.

Reaction Condition Optimization

Careful selection of reaction parameters is your primary defense against unwanted hydrolysis.

Parameter	Avoid (High Risk for Hydrolysis)	Recommended (Promotes Nitrile Stability)	Rationale
pH	Strong Acids (e.g., conc. HCl, H₂SO₄)<[10]br>Strong Bases (e.g., NaOH, KOH) [10]	Near-neutral (pH 6-8) where possible.Mild acids (e.g., AcOH).Mild bases (e.g., K₂CO₃, NaHCO₃, organic amines).	Strong acids/bases are potent catalysts for hydrolysis. [5]Milder conditions lower the catalytic efficiency of the unwanted side reaction.
Temperature	High temperatures / Reflux [6]	Room temperature or below (0 °C to -78 °C)	Hydrolysis has a significant activation energy. Lowering the temperature drastically reduces the reaction rate.
Solvent	Aqueous or protic solvents (e.g., water, methanol, ethanol) in excess.	Anhydrous aprotic solvents (e.g., THF, Dioxane, CH₂Cl₂, MeCN). Use of drying agents.	Water is a necessary reactant for hydrolysis. Minimizing its presence is critical. [5]
Reaction Time	Prolonged reaction times.	Monitor reaction closely (TLC, LC-MS) and quench promptly upon completion.	The longer the exposure to adverse conditions, the greater the extent of hydrolysis.

Can hydrolysis be stopped at the primary amide stage?

Yes, this is often a desired transformation. Stopping the hydrolysis at the amide is achievable because the hydrolysis of the amide to the carboxylic acid typically requires harsher conditions than the initial hydration of the nitrile. [14]

• Mild Basic Conditions: Performing the reaction with a base at lower temperatures can often allow for the isolation of the amide. [6]* Catalytic Methods: Numerous modern catalytic systems are designed specifically for the selective hydration of nitriles to amides, avoiding over-hydrolysis. These include catalysts based on transition metals like gold or zinc, which can operate under neutral and mild conditions. [14][15]Enzymatic methods using nitrile hydratase also offer exceptional selectivity. [15]

Section 4: Key Experimental Protocols

Protocol 1: Selective Saponification of a Methyl Ester with LiOH

This protocol is designed for selectively hydrolyzing a methyl ester in a molecule that also contains a sensitive nitrile group.

Materials:

• Nitrile-containing methyl ester (1.0 eq)

• Lithium hydroxide monohydrate (LiOH·H₂O) (1.5 eq)

• Tetrahydrofuran (THF), analytical grade

• Deionized Water

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Saturated Sodium Chloride (Brine)

Procedure:

• Dissolution: Dissolve the nitrile-containing methyl ester in a mixture of THF and water (e.g., a 3:1 to 4:1 ratio) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is a critical step to temper the reactivity and enhance selectivity.

• Reagent Addition: Add LiOH·H₂O portion-wise to the stirred solution over 5-10 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or LC-MS (typically 2-6 hours). Do not let the reaction run indefinitely, as this increases the risk of nitrile hydrolysis.

• Quenching: Once the starting ester is consumed, carefully quench the reaction by adding 1 M HCl at 0 °C until the pH of the aqueous phase is ~2-3.

• Extraction: Transfer the mixture to a separatory funnel. Extract the product with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

Section 5: Frequently Asked Questions (FAQs)

• Q: Are aromatic nitriles more or less stable to hydrolysis than aliphatic nitriles?

  • A: Generally, aromatic nitriles can be slightly more resistant to hydrolysis due to the electronic effects of the aromatic ring, which can stabilize the nitrile group. However, under sufficiently harsh conditions (e.g., refluxing in strong acid or base), both will hydrolyze.

• Q: How can I monitor for nitrile hydrolysis during my reaction?

  • A: The best methods are LC-MS and TLC. On LC-MS, you can monitor for the disappearance of your starting material's mass and the appearance of masses corresponding to the amide intermediate (+18 amu) and the carboxylic acid product (+17 amu, assuming loss of NH). On TLC, the resulting carboxylic acid will typically have a much lower Rf value (more polar) than the starting nitrile.

• Q: My reaction must be run in water. What is the best way to protect my nitrile?

  • A: The most effective strategy is to control the pH. Buffer the solution to be as close to neutral (pH 7) as possible. If the reaction must be acidic or basic, run it at the lowest possible temperature for the shortest time required for the desired transformation.

References

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Nitriles. Retrieved from [Link]

• Quora. (2019). What happens when nitriles undergo acid hydrolysis? Retrieved from [Link]

• YouTube. (2024). CADs: Nitrile Hydrolysis Mechanisms – Acidic and Basic Hydrolysis Mechanisms. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• MDPI. (2022). Recent Advances for Hydration Reaction of Nitriles in Different Catalytic Systems. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Nitrile to Acid - Common Conditions. Retrieved from [Link]

• EBSCO. (n.d.). Nitriles | Chemistry | Research Starters. Retrieved from [Link]

• YouTube. (2024). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). Retrieved from [Link]

• LibreTexts. (2025). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles. Retrieved from [Link]

• LibreTexts. (2023). The Hydrolysis of Nitriles. Retrieved from [Link]

• Google Patents. (2002). WO2002096856A1 - Catalyst and synthetic process for carboxamides by nitrile hydrolysis.

• YouTube. (2018). 20.13 Synthesis and Reactions of Nitriles. Retrieved from [Link]

• OAText. (n.d.). Transition metal-free hydration of nitriles to amides mediated by NaOH. Retrieved from [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters (Saponification). Retrieved from [Link]

• Arkat USA. (n.d.). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Retrieved from [Link]

• OperaChem. (2024). Saponification-Typical procedures. Retrieved from [Link]

• Google Patents. (n.d.). CN102285850B - Method for preparing amide from nitrile by hydration in presence of supported gold as catalyst.

• LibreTexts. (2023). The Hydrolysis of Esters. Retrieved from [Link]

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• 1. Nitriles | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 2. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
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• 15. CN102285850B - Method for preparing amide from nitrile by hydration in presence of supported gold as catalyst - Google Patents [patents.google.com]

Technical Support Center: A Guide to Improving Regioselectivity in Pyridine Functionalization

Welcome to the technical support center for the regioselective functionalization of pyridine. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet significant challenge of controlling positional selectivity in pyridine chemistry. The pyridine motif is a cornerstone in pharmaceuticals, agrochemicals, and materials science, but its inherent electronic properties make precise functionalization a nuanced task.[1][2]

This resource provides in-depth, troubleshooting-focused guidance in a question-and-answer format. We will delve into the causality behind experimental choices, offering field-proven insights to help you navigate the complexities of pyridine substitution and achieve your desired regiochemical outcomes.

Part 1: Foundational Principles & General Troubleshooting

Before addressing position-specific strategies, it's crucial to understand the electronic nature of the pyridine ring.

FAQ: Core Concepts

Q1: Why is achieving regioselectivity in pyridine functionalization so challenging?

A1: The difficulty arises from the electron-deficient nature of the pyridine ring and the strong coordinating ability of the nitrogen atom.[1][2] The nitrogen atom is more electronegative than carbon and withdraws electron density via an inductive effect, deactivating the ring towards electrophilic attack.[3] Furthermore, under acidic conditions, the nitrogen is protonated, creating a pyridinium salt that is even more resistant to electrophiles.[3] Conversely, the ring is activated towards nucleophilic attack, primarily at the C2 (ortho) and C4 (para) positions. This inherent reactivity pattern often leads to mixtures of isomers if not carefully controlled.[4]

Q2: What are the general reactivity patterns of the C2, C3, and C4 positions on an unsubstituted pyridine ring?

A2: The reactivity of the C-H bonds varies significantly:

• C2/C6 (α-positions): These positions are the most electron-deficient and most acidic. They are the primary sites for nucleophilic attack and deprotonation by strong bases (metalation).[5]

• C4 (γ-position): This position is also electron-deficient and susceptible to nucleophilic attack, though often to a lesser extent than the C2 position. It is a major site for radical substitution.[5]

• C3/C5 (β-positions): These positions are the most electron-rich and behave more like the carbons in benzene. They are the least acidic and the most difficult to functionalize directly.[6][7] Electrophilic substitution, while difficult overall, preferentially occurs at C3 if forced.[3]

Part 2: Position-Specific Strategies & Troubleshooting

This section provides detailed guidance on targeting specific positions on the pyridine ring.

Targeting the C2/C6 Positions

Functionalization at the positions flanking the nitrogen is often the most straightforward due to their high reactivity.

Issue 1: My directed ortho-metalation (DoM) with an organolithium reagent is giving low yields and a complex mixture of products.

• Underlying Cause: Organolithium reagents like n-BuLi can act as nucleophiles, adding to the C2=N bond of pyridine rather than acting as a base to deprotonate the ring.[8][9] This leads to dihydropyridine intermediates and subsequent side reactions.

• Solution 1: Use a Hindered Non-Nucleophilic Base. Switch from n-BuLi or sec-BuLi to a hindered lithium amide base such as lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LTMP).[8] These bases are sterically bulky, which disfavors nucleophilic addition and promotes clean deprotonation at the most acidic C2 position.

• Solution 2: Employ a Directing Metalating Group (DMG). If your pyridine is substituted, a DMG can ensure high regioselectivity.[8][10] A DMG is a Lewis basic group that coordinates to the lithium reagent, delivering it to the adjacent ortho-position for deprotonation.[10] Even with a DMG, using a hindered base at low temperatures (-78 °C) is recommended to prevent competitive addition.[8]

• Solution 3: Consider Solvent and Additives. The aggregation state of organolithium reagents significantly impacts their reactivity. Adding a coordinating agent like N,N,N',N'-tetramethylethylenediamine (TMEDA) can break up aggregates, increasing the basicity and efficiency of the lithiation.[9] However, be aware that solvent choice can also influence aggregation and reactivity.[11]

Issue 2: My Minisci radical alkylation is not selective and gives a mixture of C2 and C4 products.

• Underlying Cause: The Minisci reaction involves the addition of a nucleophilic radical to a protonated pyridine ring. Both the C2 and C4 positions are electronically activated for radical attack, and selectivity can be poor without directing factors.[12]

• Solution 1: Control the pH. The regioselectivity of the Minisci reaction is highly dependent on pH.[13] Adding a strong acid, like sulfuric acid, strongly favors protonation of the pyridine nitrogen. This enhances the electrophilicity of the ring and often directs the incoming radical preferentially to the C2 position.[13][14]

• Solution 2: Solvent Effects. The choice of solvent can influence the C2:C4 ratio.[13] It is often necessary to screen different solvents to optimize selectivity for your specific substrate and radical source.

• Solution 3: Use a Removable Blocking Group. For exclusive C4 selectivity, a temporary blocking group can be installed at the C2/C6 positions. This strategy physically obstructs the most reactive sites, forcing the radical to attack the C4 position.[4][15]

Targeting the C4 Position

Achieving C4 selectivity often requires overriding the intrinsic preference for C2 functionalization.

Caption: Decision workflow for C4-selective pyridine functionalization.

Q3: I'm trying to functionalize the C4 position using a pyridine N-oxide strategy, but the reaction is messy. What's going wrong?

A3: Pyridine N-oxides are excellent substrates for directing functionalization to the C2 and C4 positions. The N-oxide group is a strong π-donor, which increases electron density at C2 and C4, making them susceptible to electrophilic attack. Simultaneously, it activates these positions for nucleophilic attack.[16]

• Problem: Poor Selectivity between C2 and C4. While C4 is activated, the C2 position often remains more reactive. Selectivity can be an issue.

• Solution: The choice of reagent is critical. For example, nitration of pyridine N-oxide yields the 4-nitro product cleanly. Reaction with reagents like POCl₃ or Ac₂O can also lead to C4 functionalization after rearrangement. Careful optimization of reaction conditions (temperature, solvent, stoichiometry) is key.

• Problem: Difficulty with Deoxygenation. The final step is removing the N-oxide. Incomplete deoxygenation can complicate purification.

• Solution: A variety of reducing agents can be used, such as PCl₃, PPh₃, or catalytic hydrogenation. The choice depends on the functional groups present in your molecule. If your product is sensitive to harsh conditions, milder reagents should be screened.

Q4: Can I deprotonate pyridine directly at the C4 position?

A4: Yes, but it is challenging with standard organolithium bases due to competitive C2 addition and C2 deprotonation.[17] Recent advances have shown that using n-butylsodium provides a powerful method for the selective deprotonation of pyridine at the C4 position.[17] The resulting 4-sodiopyridine can be trapped with various electrophiles or used in transition-metal-catalyzed cross-coupling reactions after transmetalation.[17] This approach overcomes the limitations of organolithium reagents.[17]

Targeting the C3/C5 Positions

Functionalizing the meta positions is the most significant challenge in pyridine chemistry due to their lower reactivity.[7] Success typically relies on advanced C-H activation methods or using pre-functionalized pyridines.

Q5: I need to install a boryl group at the C3 position, but my iridium-catalyzed C-H borylation is giving poor regioselectivity. How can I improve this?

• Underlying Cause: Steric hindrance is a primary controlling factor in many Ir-catalyzed borylation reactions. For an unsubstituted pyridine, the catalyst may not strongly differentiate between the C3 and C4 positions.[18]

• Solution 1: Leverage Steric Directing Groups. The presence of a substituent at the C2 position will sterically hinder the catalyst from accessing the C2-H bond and direct borylation towards the C3 and C5 positions. A bulky C2-substituent will strongly favor C5 borylation.

• Solution 2: Use a Specialized Ligand. For less sterically biased pyridines, ligand design is paramount. Nakao and co-workers developed an iridium catalyst with a custom 1,10-phenanthroline ligand bearing a Lewis acidic alkylborane moiety.[19] This borane group interacts with the pyridine nitrogen, positioning the iridium catalyst to selectively activate the C3-H bond, leading to excellent meta-selectivity even for 2-substituted pyridines.[19]

Q6: My palladium-catalyzed C3-arylation is inefficient. What factors should I optimize?

• Underlying Cause: C3 C-H activation is kinetically and thermodynamically less favorable than C2 activation. The reaction conditions must be finely tuned to override the natural C2 preference.

• Solution: Optimization of the base, ligand, and solvent is critical. For instance, in one reported C3-selective arylation, Cs₂CO₃ was identified as a superior base, providing a dramatic increase in yield and selectivity (C3/C4/C2 ratio of 25:1:1).[20] Mono-N-protected amino acids (MPAA) have also been employed as ligands to promote non-chelate-assisted C3-H activation.[21] High-throughput experimentation may be necessary to identify the optimal combination for your specific substrate.

Method	Catalyst/Ligand	Key Feature	Typical Selectivity	Reference
Steric-Directed Borylation	[Ir(cod)OMe]₂ / dtbpy	Relies on bulky C2/C6 substituents to direct borylation to C3/C5.	High for sterically hindered substrates.	[22]
Lewis Acid-Tethered Ligand	Ir catalyst / Borane-phenanthroline ligand	Ligand's Lewis acid interacts with pyridine N, directing Ir to C3.	Excellent meta-selectivity for a broad range of pyridines.	[19]
Non-covalent Interaction	Ir catalyst / L-shaped ligand with -OH group	Ligand recognizes and directs via interaction with a C2-ester group.	High para-selectivity relative to the ester (C5).	[19]

Part 3: Key Experimental Protocols

Protocol 1: C4-Selective Minisci Alkylation via a Removable Blocking Group

This protocol is adapted from the work of Baran and coworkers for the selective C4-alkylation of pyridines.[15]

• Blocking Group Installation: To a solution of pyridine (1.0 equiv) in a suitable solvent, add maleic anhydride (1.1 equiv). Heat the reaction mixture to form the maleate-derived blocking group at the nitrogen, which rearranges to block the C2 position.

• Minisci Reaction: To the solution containing the blocked pyridine, add the carboxylic acid (1.5 equiv) as the alkyl source, silver nitrate (0.1 equiv) as the catalyst, and ammonium persulfate (2.0 equiv) as the oxidant.

• Reaction Execution: Heat the mixture (e.g., to 80 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS). The reaction is typically run under acid-free conditions.[15]

• Work-up and Deprotection: Upon completion, cool the reaction, quench appropriately, and extract the product. The blocking group can then be removed under basic or acidic conditions to yield the C4-alkylated pyridine.

Protocol 2: Directed ortho-Metalation (DoM) of a 3-Substituted Pyridine

This general protocol illustrates the metalation of a pyridine bearing a directing group at the C3 position to achieve C2 or C4 functionalization.

• Setup: In an oven-dried, flask under an inert atmosphere (N₂ or Ar), dissolve the 3-substituted pyridine (e.g., 3-methoxypyridine) (1.0 equiv) in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add a solution of a hindered base like LDA (1.1 equiv, freshly prepared or commercial solution) dropwise via syringe, maintaining the temperature at -78 °C. Stir for 1-2 hours. The directing group will direct lithiation to either the C2 or C4 position, often with high selectivity depending on the specific group.

• Electrophile Quench: Add the desired electrophile (e.g., benzaldehyde, 1.2 equiv) dropwise at -78 °C.

• Warming and Quench: Allow the reaction to slowly warm to room temperature. Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography.

Part 4: Advanced Concepts

Umpolung Reactivity of Pyridine

Q7: What is "umpolung" reactivity in the context of pyridine, and how can it be used to control regioselectivity?

A7: Umpolung, or polarity reversal, involves inverting the normal reactivity of a functional group. In pyridine chemistry, this can be achieved by forming pyridinium salt intermediates. For example, pyridine can act as a catalyst to promote the α-amination of styrenes.[23][24] It achieves this by forming an (α-phenylvinyl)pyridinium salt, which reverses the polarity of the α-carbon of the styrene, making it electrophilic and susceptible to attack by a nucleophilic amine.[23][24] This strategy opens up reaction pathways that are not accessible through traditional pyridine reactivity. In another example, N-heterocyclic carbene (NHC) and palladium cooperative catalysis can enable an umpolung cross-coupling of pyridine-2-carboxaldehydes.[25]

References

• Regioselectivity of Pyridine Deprotonation in the Gas Phase | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Pyridine CH functionalization | PPTX - Slideshare. Available at: [Link]

• Advances in Pyridine C-H Functionalizations: Beyond C2 Selectivity - PubMed. Available at: [Link]

• C-H Functionalization of Pyridines - ResearchGate. Available at: [Link]

• Pyridines. Available at: [Link]

• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - MDPI. Available at: [Link]

• C3 Selective Hydroxylation of Pyridines via Photochemical Valence Isomerization of Pyridine N-Oxides | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation. Available at: [Link]

• Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines - PMC - NIH. Available at: [Link]

• C-H Functionalization of Pyridines - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES - LOCKSS. Available at: [Link]

• Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis - Beilstein Journals. Available at: [Link]

• Directed Metalation: A Survival Guide - Baran Lab. Available at: [Link]

• Palladium-Catalyzed Regioselective Silaboration of Pyridines Leading to the Synthesis of Silylated Dihydropyridines | Journal of the American Chemical Society. Available at: [Link]

• A pyridine-promoted umpolung strategy for the α-amination of styrenes via pyridinium salt intermediates - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Radical-Based Regioselective C-H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability - PMC. Available at: [Link]

• Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. Available at: [Link]

• ortho metalation - Andrew G Myers Research Group. Available at: [Link]

• Functionalization of Pyridines at the C4 Position via Metalation and Capture - PMC - NIH. Available at: [Link]

• Umpolung coupling of pyridine-2-carboxaldehydes and propargylic carbonates via N-heterocyclic carbene/palladium synergetic catalysis - Chemical Communications (RSC Publishing). Available at: [Link]

• meta‐Selective C−H Functionalization of Pyridines. Available at: [Link]

• Isolation and characterization of a lithiated pyridine – aggregation in the solid state and in solution - Chemical Communications (RSC Publishing). Available at: [Link]

• Directed ortho metalation - Wikipedia. Available at: [Link]

• C4‐selective functionalizations of pyridine. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• C–H Arylation of Pyridines: High Regioselectivity as a Consequence of the Electronic Character of C–H Bonds and Heteroarene Ring - NIH. Available at: [Link]

• Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines | Chemical Reviews - ACS Publications. Available at: [Link]

• Selective Synthesis of 2-Substituted Pyridine N-Oxides via Directed ortho-Metallation using Grignard Reagents. Available at: [Link]

• Optimization of Organolithium Reactions. Available at: [Link]

• Pyridine promoted umpolung strategy for the α-amination of styrenes via pyridinium salt intermediates - ResearchGate. Available at: [Link]

• Metal-Catalyzed Borylation via C-H activation - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Visible-Light-Promoted C4-Selective Phosphorylation of Pyridine and Quinoline Derivatives | Organic Letters - ACS Publications. Available at: [Link]

• Minisci reaction - Wikipedia. Available at: [Link]

• Radical-Based Regioselective C–H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability | Journal of the American Chemical Society. Available at: [Link]

• Preparation of Pyridines, Part 8: Chemistry of Pyridine-N-oxides - YouTube. Available at: [Link]

• Lithiation of 2-Heterosubstituted Pyridines with BuLi−LiDMAE: Evidence for Regiospecificity at C-6 | Request PDF - ResearchGate. Available at: [Link]

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Technical Support Center: Strategies for Overcoming Side Reactions in Piperidine Synthesis

Welcome to the Technical Support Center for Piperidine Synthesis. The piperidine scaffold is a cornerstone in modern medicinal chemistry, integral to numerous pharmaceuticals.[1][2] However, its synthesis is often plagued by a variety of side reactions that can diminish yield, compromise purity, and introduce stereochemical complexities.[1][3]

This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome these common hurdles. We will move beyond simple procedural lists to explore the underlying chemical principles driving these side reactions and provide actionable, field-tested troubleshooting strategies to ensure the robust and efficient synthesis of your target piperidine derivatives.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific, frequently encountered issues in a direct question-and-answer format. Each answer provides a mechanistic explanation for the problem and a detailed troubleshooting guide.

Catalytic Hydrogenation of Pyridines

The catalytic hydrogenation of pyridines is a direct and common route to the piperidine core.[3] However, the aromatic stability of the pyridine ring and the nature of the nitrogen heteroatom can lead to several challenges.[4]

Question 1: My pyridine hydrogenation is sluggish or stalls completely. What are the likely causes and how can I resolve this?

Answer: This is a classic issue often rooted in catalyst deactivation or suboptimal reaction conditions.

Causality Explained: The lone pair of electrons on the basic nitrogen of the pyridine ring can coordinate strongly to the metal catalyst (e.g., Palladium, Platinum, Rhodium), inhibiting its activity.[4] Additionally, impurities in the starting material, particularly sulfur or phosphorus-containing compounds, can act as potent catalyst poisons.[4] Finally, the aromaticity of the pyridine ring requires sufficient energy (temperature and pressure) to overcome for reduction to occur.[4]

Troubleshooting Guide:

Potential Cause	Troubleshooting Steps	Expected Outcome
Catalyst Inhibition	1. Acidic Additives: Introduce a stoichiometric amount of an acid like HCl or acetic acid to the reaction mixture. This protonates the pyridine nitrogen, preventing its coordination to the catalyst.[4] 2. Catalyst Choice: Switch to a more robust catalyst. Rhodium (Rh/C, Rh₂O₃) or Platinum-based (PtO₂, Pt/C) catalysts are often more effective than Palladium for pyridine reduction.[4]	Increased reaction rate and conversion to the desired piperidine.
Catalyst Poisoning	1. Precursor Purification: Purify the pyridine starting material by distillation or column chromatography to remove any potential catalyst poisons.[4] 2. Increase Catalyst Loading: As a last resort, a higher catalyst loading might overcome the effects of minor impurities.	A successful reaction, although precursor purification is the more scientifically sound and cost-effective solution.
Insufficient Reaction Conditions	1. Increase Hydrogen Pressure: Gradually increase the hydrogen pressure, for instance from 30 to 80 bar.[4] 2. Increase Temperature: Cautiously increase the reaction temperature, for example, to 60-80 °C.[4]	Complete reduction of the pyridine ring.

Experimental Protocol: Optimization of Pyridine Hydrogenation

• Preparation: In a high-pressure reactor, place the pyridine substrate and the chosen catalyst (e.g., 10 mol% PtO₂).[5]

• Solvent and Additive: Add a suitable solvent, such as acetic acid.[5]

• Reaction Setup: Seal the reactor and purge with an inert gas (e.g., argon or nitrogen) before introducing hydrogen.

• Execution: Pressurize the reactor with hydrogen (e.g., starting at 5 atm) and heat to the desired temperature (e.g., 80 °C).[6] Stir the reaction mixture for the required time (typically 4-24 hours).[4]

• Monitoring: Monitor the reaction's progress using techniques like GC-MS or TLC.

• Workup: After the reaction is complete, cool the reactor and carefully vent the hydrogen. Purge the system with an inert gas. Filter the reaction mixture to remove the catalyst and then proceed with standard workup and purification procedures.[4]

Question 2: My reaction produces a mixture of partially hydrogenated intermediates (dihydropyridines, tetrahydropyridines) and/or ring-opened byproducts. How can I improve the selectivity towards the fully saturated piperidine?

Answer: The formation of these byproducts is typically a result of incomplete reaction or undesirable side reactions promoted by the catalyst and reaction conditions.

Causality Explained: Partially hydrogenated intermediates are formed when the reaction conditions are too mild or the reaction time is insufficient to drive the reduction to completion.[4] Ring-opening can be promoted by certain catalysts, like some rhodium complexes, especially in the presence of water.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete reduction.

Reductive Amination

Reductive amination is a versatile method for forming C-N bonds and is frequently used in piperidine synthesis, particularly in intramolecular or double reductive amination strategies to construct the ring.[1][7]

Question 3: My intramolecular reductive amination to form a piperidine ring is giving a low yield. What are the common pitfalls?

Answer: Low yields in this reaction often point to issues with the formation of the intermediate imine or its subsequent reduction.

Causality Explained: The reaction proceeds in two main steps: the formation of a cyclic imine (or iminium ion) from a precursor containing both an amine and a carbonyl group (or a masked carbonyl), followed by its reduction. The initial condensation is a reversible equilibrium. If water is not effectively removed, the equilibrium may not favor the imine. Furthermore, the chosen reducing agent must be selective for the imine/iminium ion and not the starting carbonyl group.[7]

Troubleshooting Guide:

Potential Cause	Troubleshooting Steps	Expected Outcome
Inefficient Imine Formation	1. pH Control: Adjust the pH of the reaction. Mildly acidic conditions (pH 4-6) often favor imine formation. 2. Water Removal: Use a Dean-Stark apparatus or add a dehydrating agent (e.g., molecular sieves) to drive the equilibrium towards the imine.	Increased concentration of the imine intermediate, leading to a higher overall yield.
Ineffective Reduction	1. Choice of Reducing Agent: Use a reducing agent that is selective for imines over carbonyls, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃).[7] 2. Staged Addition: Consider a two-step process. First, form the imine under optimal conditions, then add the reducing agent.	Efficient and selective reduction of the imine to the piperidine without reducing the starting material.
Substrate Decomposition	1. Lower Temperature: If the starting materials are sensitive, lowering the reaction temperature may minimize decomposition.[4]	Improved yield by preserving the integrity of the reactants.

Aza-Diels-Alder Reaction

The aza-Diels-Alder reaction is a powerful cycloaddition for constructing the piperidine ring with good control over stereochemistry.[8][9]

Question 4: I am observing poor diastereoselectivity in my aza-Diels-Alder reaction. How can I improve it?

Answer: Poor stereoselectivity can indicate that the reaction is not proceeding through a concerted [4+2] cycloaddition pathway.

Causality Explained: Ideally, the aza-Diels-Alder reaction is a concerted process where stereochemical information from the reactants is transferred to the product. However, particularly with strong Lewis acids, the reaction can proceed through a stepwise Mannich-Michael pathway, which can lead to a loss of stereocontrol.[4]

Troubleshooting Guide:

Potential Cause	Troubleshooting Steps	Expected Outcome
Stepwise Reaction Mechanism	1. Lewis Acid Screening: Screen different Lewis acids. A less harsh Lewis acid might favor the concerted pathway. 2. Use Cyclic Dienes: Cyclic dienes often exhibit higher diastereoselectivities in Diels-Alder reactions.[4]	An increased ratio of the desired diastereomer.
Thermodynamic vs. Kinetic Control	1. Temperature Control: Diels-Alder reactions are reversible at high temperatures.[10] Lower temperatures generally favor the kinetically preferred endo product. If the exo product is desired, higher temperatures might be beneficial, but this can also lead to decomposition.[10]	Improved selectivity for the desired isomer (kinetic or thermodynamic).

Logical Flow for Stereoselectivity Issues:

Caption: Decision tree for improving diastereoselectivity.

Part 2: The Critical Role of Protecting Groups

Unwanted side reactions often occur at reactive functional groups on the starting material that are not part of the piperidine ring construction.[11] The strategic use of protecting groups is essential to prevent these side reactions.[12][13]

Question 5: I have multiple reactive sites on my precursor. How do I choose the right protecting group strategy?

Answer: The choice of protecting groups must be orthogonal, meaning each protecting group can be removed under specific conditions without affecting the others or the integrity of the molecule.

Causality Explained: For a complex synthesis, you need a plan for both the installation and the selective removal of protecting groups. For instance, an amine might be protected with a Boc group, which is acid-labile, while a hydroxyl group is protected as a silyl ether, which is fluoride-labile. This allows for the deprotection of one group while the other remains intact.

Common Protecting Groups for Piperidine Synthesis:

Functional Group	Protecting Group	Deprotection Conditions	Key Considerations
Amine (Nitrogen)	Boc (tert-Butoxycarbonyl)	Acidic conditions (e.g., TFA)[14]	Commonly used in Fmoc-based peptide synthesis strategies.[14]
Cbz (Carboxybenzyl)	Catalytic Hydrogenation (H₂/Pd)[14]	Not suitable if the synthesis involves reduction steps.
Hydroxyl (Oxygen)	TBDMS (tert-Butyldimethylsilyl)	Fluoride source (e.g., TBAF)	Offers good stability under a wide range of conditions.
Bn (Benzyl)	Catalytic Hydrogenation (H₂/Pd)	Can be removed simultaneously with a Cbz group.
Carbonyl (Ketone/Aldehyde)	Acetal/Ketal (e.g., from ethylene glycol)	Aqueous Acid	Protects carbonyls from nucleophiles and reducing agents.[13]

Part 3: Purification from Side-Reaction Products

Even with optimized conditions, some side products are often unavoidable. Effective purification is the final, critical step.[15]

Question 6: My final product is contaminated with unreacted pyridine and other polar byproducts. What is the best purification strategy?

Answer: A multi-step purification strategy involving extraction and chromatography is often necessary.

Causality Explained: Unreacted starting materials, such as pyridine, and polar byproducts can be difficult to separate from the desired piperidine product due to similar polarities.[15] Piperidine and its precursor, pyridine, can form an azeotrope, making simple distillation ineffective for complete separation.[15]

Purification Protocol:

• Aqueous Workup/Extraction:

  • Dissolve the crude reaction mixture in a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Perform an acid-base extraction. Wash the organic layer with a dilute acid solution (e.g., 1M HCl) to protonate and extract the basic piperidine and pyridine into the aqueous layer.

  • Basify the aqueous layer with a strong base (e.g., NaOH) to deprotonate the piperidine and liberate the free base.[15]

  • Extract the free piperidine back into an organic solvent.

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Column Chromatography:

  • If impurities persist, perform column chromatography on silica gel.

  • A solvent system with a gradient of increasing polarity (e.g., hexanes/ethyl acetate with a small amount of triethylamine to prevent streaking of the basic product) is typically effective.

• Distillation/Recrystallization:

  • For liquid products, distillation under reduced pressure can be effective for removing non-volatile impurities.[15]

  • For solid products, recrystallization from a suitable solvent system is a powerful technique for achieving high purity.[15]

References

• O’Hagan, D. (2000). Piperidine and pyrrolidine alkaloids: a kaleidoscope of natural products. Journal of the Chemical Society, Perkin Transactions 1, (21), 325-345. (URL not available)

• Watson, P. S., Jiang, B., & Scott, B. (2000). Piperidine Synthesis. Defense Technical Information Center. [Link]

• Lumbroso, A., & Cooke, M. P. (1990). A convenient synthesis of 2-substituted piperidines from pyridine. Tetrahedron Letters, 31(51), 7433-7436. (URL not available)

• Fields, G. B. (1997). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-deprotection reagent. Peptide Science, 46(3), 143-151. [Link]

• Organic Chemistry Portal. (n.d.). Piperidine synthesis. Organic Chemistry Portal. [Link]

• Kariv, I., & Brown, S. D. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Royal Society of Chemistry. [Link]

• YouTube. (2024, October 12). Preparation of Piperidines, Part 1: Substituted at Position 2. YouTube. [Link]

• Butler, R. N., & Coyne, A. G. (2011). Mannich–Michael versus formal aza-Diels–Alder approaches to piperidine derivatives. Organic & Biomolecular Chemistry, 9(10), 3641-3653. [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. AAPPTec. [Link]

• Wikipedia. (n.d.). Protecting group. Wikipedia. [Link]

• Matassini, C., Clemente, F., & Goti, A. (2017). The Double Reductive Amination Approach to the Synthesis of Polyhydroxypiperidines. European Journal of Organic Chemistry, 2017(1), 23-35. [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. [Link]

• Kozak, J. A. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(26), 14199-14205. [Link]

• ResearchGate. (n.d.). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. National Center for Biotechnology Information. [Link]

• Laszlo, S. E. (2020). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry, 85(17), 11094-11105. [Link]

• Weintraub, P. M., Sabol, J. S., Kane, J. M., & Borcherding, D. R. (2003). Stereoselective Synthesis of Piperidines. Tetrahedron, 59(17), 2953-2989. [Link]

• ResearchGate. (n.d.). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate. [Link]

• Wikipedia. (n.d.). Protecting group. Wikipedia. [Link]

• ResearchGate. (n.d.). Procedure for N-alkylation of Piperidine? ResearchGate. [Link]

• ResearchGate. (n.d.). Synthesis of piperidinones by an aza Diels-Alder reaction. ResearchGate. [Link]

• Abdel-Magid, A. F., & Mehrman, S. J. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(22), 11217-11311. [https://pubs.acs.org/doi/10.1021/acs.chemrev.9b002 reductive-amination-in-the-synthesis-of-pharmaceuticals]([Link] reductive-amination-in-the-synthesis-of-pharmaceuticals)

• Master Organic Chemistry. (2018, September 3). Diels-Alder Reaction: Kinetic and Thermodynamic Control. Master Organic Chemistry. [Link]

• ResearchGate. (n.d.). New Methods for the Stereoselective Construction of N-Containing Rings. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? National Center for Biotechnology Information. [Link]

• Myers, A. G. (n.d.). Chem 115. Andrew G. Myers Research Group. [Link]

• Google Patents. (n.d.). N-alkyl-piperidine DERIVATIVES.

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Piperidine synthesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Mannich–Michael versus formal aza-Diels–Alder approaches to piperidine derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. peptide.com [peptide.com]
• 13. Protecting group - Wikipedia [en.wikipedia.org]
• 14. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Addressing peak tailing in HPLC purification of basic compounds

Topic: Addressing Peak Tailing in Basic Analytes

Introduction: The "Silanol Menace" in Basic Compound Separation

To the Scientist: Peak tailing is not merely an aesthetic defect; it is a symptom of uncontrolled secondary interactions that compromise resolution, integration accuracy, and reproducibility. For basic compounds (amines, alkaloids, pyridines), the culprit is almost invariably the cation-exchange mechanism occurring between the positively charged analyte and the negatively charged residual silanols on the silica surface.[1]

This guide moves beyond generic advice. We deconstruct the physicochemical interactions driving tailing and provide a self-validating troubleshooting protocol to eliminate it.

Module 1: The Mechanism of Tailing

The Science: Standard silica supports possess residual silanol groups (Si-OH). While the bulk surface is derivatized (e.g., C18), steric hindrance leaves approximately 50% of surface silanols unbonded.

• Silanol pKa: Typically 3.5 – 4.5.

• Analyte pKa: Basic compounds often have pKa values > 8.0.

• The Interaction: At neutral pH (pH 6-8), silanols are deprotonated (

  ) and bases are protonated ( ). This creates a strong ionic attraction (Coulombic interaction) that competes with the primary hydrophobic partition mechanism. The slow kinetics of this "on-off" ionic binding results in the extended tail.

Visualizing the Interaction:

Figure 1: The kinetic lag caused by secondary ionic interactions between ionized silanols and protonated bases is the primary cause of peak tailing.

Module 2: Mobile Phase Optimization Strategy

The most effective way to mitigate tailing is to manipulate the chemical equilibrium to suppress the ionic interaction. You have three primary levers: pH suppression , pH elevation , and Chaotropic/Ion-Pairing shielding .

Strategic Comparison of Mobile Phase Approaches

Strategy	Mechanism	Protocol	Pros	Cons
Low pH (Acidic)	Silanol Suppression: Protonates silanols ( ), rendering them neutral.	pH < 3.0 Add 0.1% TFA or Formic Acid.	Simple; compatible with most C18 columns; MS-friendly.	Basic analytes are fully ionized, reducing retention (elute near void).
High pH (Basic)	Analyte Suppression: Deprotonates the base ( ), rendering it neutral.	pH > 10.0 Use Ammonium Hydroxide or Triethylamine.	Excellent peak shape; increases retention of bases (hydrophobic retention).	Requires Hybrid/Polymer columns. Standard silica dissolves at pH > 8.
Chaotropic / Ion Pairing	Shielding: "Masks" silanols or forms neutral ion-pair with analyte.[2]	Add TEA (competes for silanols) or Hexanesulfonate (ion-pair).	Fixes tailing on older/lower quality columns.	Slow equilibration; NOT MS-friendly (signal suppression); difficult to wash out.

Module 3: Troubleshooting Workflow

The Diagnostic Logic: Do not guess. Use this logic tree to distinguish between physical system failures (plumbing) and chemical failures (silanol activity).

Figure 2: Diagnostic logic tree to isolate physical vs. chemical causes of peak tailing.

Module 4: Frequently Asked Questions (FAQs)

Q1: I am using a phosphate buffer at pH 7.0, but my basic compound still tails. Why? A: At pH 7.0, silanols are fully ionized (

) and your basic compound is likely fully protonated ( ). This is the "perfect storm" for secondary interactions.

• Correction: If you must work at neutral pH, use a High-Purity Type B Silica or a Hybrid Particle column with dense end-capping. Alternatively, increase buffer concentration to 25-50 mM to mask the silanol sites via ionic strength effects [1].

Q2: Does temperature affect peak tailing for bases? A: Yes. Increasing column temperature (e.g., to 40°C or 50°C) improves mass transfer kinetics and lowers mobile phase viscosity. This speeds up the sorption/desorption kinetics of the secondary interaction, often sharpening the peak and reducing the tail [2].

Q3: Can I use Triethylamine (TEA) in LC-MS? A: It is not recommended. TEA is a persistent ion-pairing agent that suppresses ionization in the MS source, reducing sensitivity.

• Alternative: For LC-MS, use Ammonium Formate (pH 3-4) or Ammonium Bicarbonate (pH 10, with a hybrid column) [3].

Q4: How do I know if my column is "End-capped"? A: Check the manufacturer's specification sheet for "Carbon Load" and "End-capping." Non-end-capped columns (often marketed for specific polar selectivity) will show severe tailing for bases. Always choose "double end-capped" or "polar-embedded" phases for basic analytes.

References

• McCalley, D. V. (2010).[3] Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography. Journal of Chromatography A. Link

• Dolan, J. W. (2002). Temperature Selectivity in Reversed-Phase HPLC. LCGC North America. Link

• Center for Drug Evaluation and Research. (1994). Reviewer Guidance: Validation of Chromatographic Methods. FDA. Link

• Neue, U. D., et al. (2001). Peak Tailing and Retention Behavior of Basic Compounds on Reversed-Phase Columns. Journal of Chromatography A. Link

Sources

• 1. Your Guide to Select the buffer in HPLC development part 2 [pharmacores.com]
• 2. welch-us.com [welch-us.com]
• 3. lcms.cz [lcms.cz]

Removal of palladium catalyst from reaction mixture

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Removal of Palladium (Pd) Catalyst from Reaction Mixtures Compliance Standard: ICH Q3D (Elemental Impurities)

Introduction: The Compliance Landscape

Welcome to the Palladium Remediation Support Center. As drug development professionals, you are likely targeting the ICH Q3D limits. For oral dosage forms, the Permitted Daily Exposure (PDE) for Palladium is typically 100 µ g/day (approx. 10 ppm for a 10g daily dose), while parenteral routes are restricted to 10 µ g/day (approx. 1 ppm) [1].[1]

Achieving these levels requires a transition from "random washing" to mechanistic scavenging . This guide treats Pd removal as a chemical reaction, not just a purification step.

Module 1: Diagnostic & Scavenger Selection

User Query: "I have high residual Pd (>500 ppm). Which scavenger should I use?"

Technical Insight: The "universal" scavenger is a myth. Success depends on the oxidation state of your Palladium (Pd(0) vs. Pd(II)) and the coordinating ability of your solvent.

• Pd(II): Electrophilic. Binds well to "soft" nucleophiles (Thiols).

• Pd(0): Nucleophilic/Neutral. Requires ligands with back-bonding capability or oxidative addition potential (Thiourea, DMT).

Decision Matrix: Scavenger Selection

Use the following logic flow to select your initial screening candidates.

Figure 1: Decision tree for selecting solid-supported scavengers based on Pd oxidation state and solvent environment.

Module 2: Solid-Phase Scavenging Protocols

User Query: "My scavenger isn't working. I added it and stirred, but ppm is still high."

Technical Insight: Scavenging is a heterogeneous kinetic process . It is not instantaneous.[2][3] Common failures arise from steric bulk (polymer swelling issues) or insufficient contact time. Silica-based scavengers (e.g., SiliaMetS) generally offer faster kinetics than polymer resins due to lack of swelling requirements, but polymers (e.g., MP-TMT) can have higher loading capacities [2][3].

Standard Protocol: Silica/Resin Scavenging

• Stoichiometry: Calculate the theoretical moles of Pd in your reactor. Add 4–5 equivalents of scavenger relative to Pd (NOT relative to the product).

• Solvent Check:

  • Silica-based:[2][4][5] Compatible with almost all solvents.

  • Polymer-based:[4][6][7] Requires swelling. Good in THF, DCM, EtOAc. Avoid in water or MeOH unless specifically designed (e.g., hydrophilic resins).

• Temperature: Heat the mixture to 40–50°C . Kinetic data shows that elevated temperature significantly reduces equilibrium time (from >12h to <4h) [4].

• Filtration: Filter hot through a 0.45 µm pad (Celite or membrane). Pd-scavenger complexes can redissolve or leach if the mixture cools and precipitates before filtration.

Comparative Data: Scavenger Performance

Functional Group	Target Species	Best Solvents	Commercial Examples	Mechanism Note
Thiol (-SH)	Pd(II), Ag, Hg	All (Silica)	SiliaMetS Thiol, Si-Thiol	Soft-soft interaction. Oxidizes easily; keep under N2.
Thiourea	Pd(0), Pd(II)	THF, DMF, Alcohol	SiliaMetS Thiourea, QuadraPure TU	Excellent for coordinating solvents (DMF).
TMT	Pd(0), Pd(II)	THF, EtOAc	MP-TMT, Si-TMT	Forms highly stable, insoluble 3D networks with Pd.
DMT	Pd(0)	Non-polar	SiliaMetS DMT	High specificity for Pd(0) in non-polar media.

Module 3: Aqueous Extraction (The "Cysteine Wash")

User Query: "I cannot use solid scavengers due to cost/scale. Can I wash the Pd out?"

Technical Insight: Standard brine/water washes fail because Pd-ligand complexes (e.g., Pd-PPh3) are lipophilic. You must convert the Pd into a water-soluble complex using a hydrophilic ligand. N-Acetylcysteine (NAC) and L-Cysteine are the industry standards for this [5].

Protocol: L-Cysteine / NAC Extraction

This method is highly effective for reducing Pd from ~1000 ppm to <50 ppm in early scale-up.

• Preparation: Dissolve the crude reaction mixture in a water-immiscible solvent (EtOAc, DCM, or MTBE).

• Reagent Prep: Prepare a 10% aqueous solution of L-Cysteine or N-Acetylcysteine.

• Execution:

  • Add the aqueous ligand solution to the organic layer (Ratio: 10–20 mol% ligand relative to Pd is usually insufficient; use 5–10 wt% relative to the batch weight for robust removal).

  • Heat to 40–50°C and stir vigorously for 1 hour. Note: Heating is critical to displace the phosphine ligands.

• Separation: Cool and separate the layers. The Pd will migrate to the aqueous layer (often turning it dark red/brown).

• Repeat: Perform a second wash if necessary.

Module 4: Activated Carbon & Adsorbents

User Query: "Can I just use charcoal? It's cheaper."[8][9]

Technical Insight: Activated carbon (e.g., Darco KB-B, Ecosorb) is non-selective. It removes Pd via physisorption but will also adsorb your product, leading to yield loss (often 5–15%). It is best used as a polishing step (removing Pd from 50 ppm -> 5 ppm) rather than a bulk removal step [6].

Workflow: The "Carbon Polish"

Figure 2: Activated carbon polishing workflow. Note the addition of filter aid to prevent clogging.

Troubleshooting & FAQs

Q: The Pd ppm actually increased after crystallization. Why? A: This is a common phenomenon called inclusion . If the Pd complex has a similar crystal lattice or solubility profile to your product, it will co-crystallize.

• Fix: Use a "Purge" step before crystallization. Add TMT (Trimercaptotriazine) to precipitate the Pd first, filter the Pd-TMT solids, and then crystallize your product [7].[5]

Q: My product contains a pyridine/amine moiety, and the scavenger isn't working. A: Your product is competing with the scavenger for the Pd.

• Fix: Switch to a scavenger with a higher binding constant than your product. Si-Thiourea or MP-TMT usually outcompetes pyridine ligands. Avoid simple Si-Thiol here as it may not be strong enough.

Q: Can I use these methods for GMP manufacturing? A: Yes. Silica and polymer scavengers are widely used in GMP. However, you must demonstrate that the scavenger itself does not leach impurities (extractables/leachables study). Silica-based scavengers are generally preferred in late-stage GMP due to rigid structure and ease of filtration [2].

References

• ICH Q3D Elemental Impurities Guideline. International Council for Harmonisation. Available at: [Link][10]

• Biotage® Metal Scavenging User Guide. Biotage. Available at: [Link]

• Removal of Palladium from Reaction Mixtures by Fixed-Bed Adsorption. Organic Process Research & Development. Available at: [Link]

• Palladium Removal using L-Cysteine and NAC. Organic Process Research & Development. Available at: [Link]

• Activated Carbon for Pharmaceutical Purification. Osaka Gas Chemicals.[8] Available at: [Link]

• Removal of Palladium(II) by Polystyrene-bound Trimercaptotriazine (TMT). Chemistry Letters. Available at: [Link]

Sources

• 1. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 2. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 3. researchgate.net [researchgate.net]
• 4. sopachem.com [sopachem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 9. Selective adsorption and removal of Palladium (Pd)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 10. ICH Q3D Elemental impurities - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Nitrile Group Stability in Multi-step Synthesis: A Technical Support Guide

Welcome to the technical support center for managing nitrile group stability. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges with the nitrile functional group in their synthetic endeavors. Here, we will delve into the nuances of nitrile reactivity, provide troubleshooting solutions for common issues, and offer proactive strategies to ensure the integrity of your nitrile-containing molecules throughout complex synthetic sequences.

Foundational Knowledge: Understanding the Nitrile Group

The nitrile group (-C≡N) is a versatile functional group in organic synthesis, serving as a precursor to amines, carboxylic acids, amides, and various heterocycles. However, its reactivity can also be a source of instability. The carbon-nitrogen triple bond is electron-rich, and the nitrogen atom possesses a lone pair, making it susceptible to both nucleophilic and electrophilic attack. The carbon atom, while part of a polar bond, can also be attacked by strong nucleophiles. Understanding this electronic structure is key to predicting and managing its stability.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter in a question-and-answer format, providing both the "why" and the "how-to" for resolving them.

Q1: My nitrile is being unexpectedly reduced during a catalytic hydrogenation intended for another functional group (e.g., a nitro group or a double bond). How can I prevent this?

A1: This is a common chemoselectivity challenge. Traditional hydrogenation catalysts like Palladium on carbon (Pd/C) or Raney Nickel can readily reduce nitriles to primary amines, especially under harsh conditions (high pressure and temperature).

Root Cause Analysis: The mechanism of nitrile reduction on heterogeneous catalysts involves the adsorption of the C≡N bond onto the catalyst surface, followed by stepwise addition of hydrogen. The high reactivity of catalysts like Raney Ni and the conditions required for reducing other functional groups can inadvertently lead to nitrile reduction.

Solutions & Protocols:

• Catalyst Selection: Opt for catalysts with lower activity towards nitriles.

  • Protocol 1: Using Platinum(IV) oxide (PtO2, Adams' catalyst) in Acidic Media. The presence of acid can protonate the amine intermediate, preventing further reduction and catalyst poisoning.

    • Dissolve your substrate in a suitable solvent (e.g., ethanol, acetic acid).

    • Add a catalytic amount of PtO2 (typically 1-5 mol%).

    • Acidify the reaction mixture with an acid like HCl or acetic acid.

    • Hydrogenate at low to moderate pressure (1-4 atm H2) and room temperature.

    • Monitor the reaction by TLC or LC-MS to ensure selective reduction.

• Use of Catalyst Poisons/Modifiers: In some cases, adding a controlled amount of a catalyst poison can selectively deactivate the catalyst towards nitrile reduction.

  • Protocol 2: Thiophene-modified Pd/C. Thiophene can selectively poison the catalyst surface, reducing its activity for nitrile hydrogenation while still allowing for the reduction of other groups like nitroarenes.

    • Prepare a slurry of Pd/C in your chosen solvent.

    • Add a calculated amount of a dilute thiophene solution (this often requires optimization).

    • Add your substrate and proceed with hydrogenation under standard conditions.

Logical Flow for Troubleshooting Nitrile Reduction:

Caption: Troubleshooting unwanted nitrile reduction.

Q2: My nitrile group is hydrolyzing to a carboxylic acid or amide under acidic or basic conditions used for deprotection or another transformation. How can I avoid this?

A2: Nitrile hydrolysis is a classic transformation but can be an undesired side reaction. It is catalyzed by both acid and base and proceeds through an amide intermediate.

Root Cause Analysis:

• Acid-catalyzed hydrolysis: The nitrile nitrogen is protonated, making the carbon more electrophilic and susceptible to attack by water.

• Base-catalyzed hydrolysis: A hydroxide ion directly attacks the electrophilic carbon of the nitrile, followed by protonation steps.

Solutions & Protocols:

• Milder Deprotection Strategies: If you are, for example, removing a Boc protecting group with strong acid (like TFA), consider alternatives.

  • Protocol 1: Using Lewis Acids for Boc Deprotection. Reagents like TMSOTf or SnCl4 can often cleave Boc groups under conditions that are less harsh towards nitriles than strong protic acids.

    • Dissolve the Boc-protected substrate in a suitable aprotic solvent (e.g., DCM).

    • Cool the solution to 0 °C.

    • Add the Lewis acid (e.g., 1.1 equivalents of TMSOTf) dropwise.

    • Stir at 0 °C to room temperature and monitor by TLC.

    • Quench the reaction carefully with an aqueous bicarbonate solution.

• pH Control: When working with basic conditions, try to use non-nucleophilic bases or buffer the system to a milder pH if the desired reaction can still proceed.

• Protecting the Nitrile: While less common, if the nitrile is exceptionally sensitive and the required conditions are harsh, a temporary protection strategy might be warranted. This is often complex and should be a last resort.

Decision Tree for Preventing Nitrile Hydrolysis:

Caption: Strategy for preventing nitrile hydrolysis.

Q3: I am trying to perform a reaction with a strong nucleophile (e.g., Grignard or organolithium reagent), and it is attacking my nitrile group. What are my options?

A3: Strong carbon nucleophiles readily add to nitriles to form metalloimines, which upon aqueous workup hydrolyze to ketones. This is a useful transformation (the Thorpe-Ziegler reaction is a classic example), but problematic if the nitrile is meant to be a spectator.

Root Cause Analysis: The electrophilic carbon of the nitrile is a prime target for strong, hard nucleophiles like Grignard and organolithium reagents.

Solutions & Protocols:

• Change the Nucleophile: If possible, use a softer nucleophile that is less likely to attack the hard carbon of the nitrile.

• Use of a Protecting Group: This is a scenario where protecting the nitrile might be necessary.

  • Temporary conversion to a less reactive group: This is an advanced strategy and should be carefully considered.

• In-situ Protection/Chelation: For certain substrates, it may be possible to use a Lewis acid to chelate with another part of the molecule, sterically hindering the approach to the nitrile.

• Temperature Control: Running the reaction at very low temperatures (e.g., -78 °C) can sometimes provide a kinetic window where the desired reaction is fast, and the attack on the nitrile is slow.

Proactive Strategies: Designing a Nitrile-Tolerant Synthesis

Instead of troubleshooting, a more robust approach is to design your synthetic route with nitrile stability in mind from the outset.

Table 1: Compatibility of the Nitrile Group with Common Reagents

Reagent/Condition Class	Compatibility	Notes and Considerations
Reducing Agents
H₂, Pd/C, Raney Ni	Low	Prone to reduction to amine.
NaBH₄, LiAlH₄	Moderate-Low	Can be reduced, especially with LiAlH₄. NaBH₄ is generally safer.
DIBAL-H	Low	Reduces nitriles to aldehydes.
Oxidizing Agents
m-CPBA, H₂O₂	High	Generally stable.
KMnO₄, O₃	Moderate	Can be susceptible to oxidation under harsh conditions.
Acids
Strong Protic (HCl, H₂SO₄)	Low-Moderate	Risk of hydrolysis, especially with heat.
TFA	Moderate	Hydrolysis can occur but often slower than with stronger acids.
Lewis Acids (BF₃·OEt₂, SnCl₄)	High	Generally compatible, but can activate the nitrile towards nucleophiles.
Bases
Strong Hydroxides (NaOH, KOH)	Low	High risk of hydrolysis to carboxylate.
Carbonates (K₂CO₃, Cs₂CO₃)	High	Generally safe for most applications.
Strong, Non-nucleophilic (DBU, NaH)	High	Excellent compatibility.
Organometallics
Grignard Reagents (RMgX)	Low	Readily adds to the nitrile.
Organolithiums (RLi)	Low	Readily adds to the nitrile.
Organocuprates (R₂CuLi)	High	Softer nucleophiles, generally do not add to nitriles.

References

• Protective Groups in Organic Synthesis. Greene, T. W.; Wuts, P. G. M. John Wiley & Sons, 2007. [Link]

Optimizing solvent systems for chromatography of polar heterocycles

The following guide is structured as a Tier 3 Technical Support Knowledge Base for separation scientists. It moves beyond basic textbook definitions to address the specific, high-friction scenarios encountered when purifying polar heterocycles.

Status: Operational | Tier: Advanced Application Support Topic: Solvent System Optimization & Troubleshooting

Introduction: The "Sticky" Problem

Ticket Context: User reports "shark-fin" peak shapes, irreversible binding, or co-elution of polar impurities when purifying nitrogen-containing heterocycles (pyridines, imidazoles, pyrazoles).

Root Cause Analysis: Polar heterocycles present a dual challenge:

• High Polarity: They require strong solvent systems to elute, often co-eluting with polar debris.

• Basicity (The Silanol Effect): The nitrogen lone pair acts as a Lewis base. Standard silica supports possess acidic silanol groups (

  , pKa 4.5–5.0).

  • Mechanism:[1][2][3][4][5] The basic heterocycle protonates or hydrogen-bonds to the silanol, resulting in a secondary retention mechanism (Ion-Exchange/H-Bonding) that competes with the primary partition mechanism. This causes the characteristic "tailing."[6]

Module 1: Normal Phase & Flash Chromatography

Primary Workflow: Purification of synthetic intermediates.

🔧 Troubleshooting Guide: "My compound is streaking on the TLC/Column."

The Standard Fix: Ammoniated Methanol Systems Standard silica is acidic.[7] To purify a base, you must "poison" the silica surface with a stronger, sacrificial base.

Protocol A: The "Magic Solvent" Preparation (DCM/MeOH/NH )

Do not simply add aqueous ammonia to DCM; it will form an immiscible emulsion.

Step-by-Step:

• Create "Ammoniated Methanol" (Stock Solution):

  • Take 100 mL of HPLC-grade Methanol.

  • Slowly add 10 mL of Ammonium Hydroxide (28-30% aq).

  • Note: This creates a ~7N methanolic ammonia solution (approximate).

  • Alternative: Bubble anhydrous ammonia gas into chilled methanol for 30 mins (saturation).

• Prepare Mobile Phase:

  • Use Dichloromethane (DCM) as the weak solvent.

  • Use the Stock Solution (from Step 1) as the strong solvent.

  • Typical Gradient: 0% to 20% "Ammoniated MeOH" in DCM.

Why this works: The ammonia concentration is high enough to deprotonate the silanols and saturate the surface sites, allowing your heterocycle to elute as a symmetrical band.

📊 Data Table: Modifier Selection for Flash

Compound Class	Recommended Modifier	Concentration	Notes
Basic Heterocycles (Pyridines, Morpholines)	Triethylamine (TEA) or NH OH	1% TEA or 10% NH OH in MeOH	TEA is harder to remove (high BP); Ammonia is volatile.
Acidic Heterocycles (Tetrazoles, Carboxylic acids)	Acetic Acid (AcOH)	0.5% - 1.0%	Prevents ionization of the acid, reducing streaking.
Amphoteric/Zwitterions	Ammonium Acetate	10-20 mM (in MeOH)	Buffers the silica surface; useful for amino acids/peptides.

Module 2: Reversed-Phase HPLC/UPLC

Primary Workflow: Analytical purity checks and Preparative purification.

🔧 Troubleshooting Guide: "Peak shape is good, but retention is zero (Dead Volume Elution)."

The Mechanism: At low pH (e.g., 0.1% Formic Acid, pH ~2.7), basic heterocycles are fully protonated (

).

• Result: They become highly water-soluble and repelled by the hydrophobic C18 chains.

• Fix: You must neutralize the molecule to increase hydrophobicity.

Protocol B: High-pH Reversed-Phase Chromatography

Warning: Ensure your column is rated for pH > 10 (e.g., Hybrid Silica/Ethylene-Bridged).

• Buffer Selection:

  • 10mM Ammonium Bicarbonate: Natural pH ~8.0. Volatile (MS-compatible).

  • 0.1% Ammonium Hydroxide: pH ~10.5. Excellent for strong bases.

• The "pKa Rule":

  • Operate at pH > pKa + 2 to ensure >99% of the analyte is neutral.

  • Example: For a Pyridine (pKa ~5.2), operate at pH > 7.2.

🧠 Visualization: The Silanol Blocking Mechanism

The following diagram illustrates how Triethylamine (TEA) blocks silanol sites to prevent peak tailing.

Caption: Competitive adsorption mechanism where modifiers (Green) saturate active silanol sites, preventing analyte drag (Red).

Module 3: HILIC (When C18 Fails)

Scenario: Your compound is so polar it elutes in the void volume even at high pH, or it is insoluble in water.

The Solution: Hydrophilic Interaction Liquid Chromatography (HILIC).[8][9]

• Concept: "Reversed Reversed-Phase."[8][10][11] The stationary phase is polar (Silica, Amide, Diol), and the mobile phase is organic (Acetonitrile).[12] Water is the strong solvent.

🔧 Troubleshooting Guide: "My HILIC peaks are split or distorted."

Root Cause: Injection Solvent Mismatch. In HILIC, water is the "strong" solvent.[8] If you inject your sample dissolved in 100% water (or 50% MeOH), it acts like injecting Hexane into a C18 column. The sample "swims" in a strong solvent bubble faster than the mobile phase.

Protocol C: HILIC Injection Best Practices

• Diluent: Dissolve sample in 100% Acetonitrile if possible.

• If insoluble: Dissolve in minimum water/DMSO, then dilute 10-fold with Acetonitrile.

• Final Composition: Injection solvent should match the starting mobile phase (e.g., 95% ACN / 5% Buffer).

Decision Matrix: Selecting the Right System

Caption: Workflow for selecting the optimal stationary phase based on solubility and retention characteristics.

FAQs: Quick-Fire Solutions

Q: Can I use Triethylamine (TEA) in LC-MS? A: Avoid it if possible. TEA causes persistent ion suppression and can contaminate the source for weeks. Use Ammonium Hydroxide or Ammonium Formate for MS applications.

Q: I'm using a C18 column with 0.1% TFA, but my basic peak is still tailing. A: TFA is an ion-pairing agent, which usually helps. If tailing persists, your column's silica quality might be low (Type A silica). Switch to a "Base-Deactivated" (Type B) or "End-capped" column to minimize silanol activity.[2]

Q: Why does my pressure spike when switching from Acetonitrile to Methanol in HILIC? A: Salt precipitation. Ammonium buffers are less soluble in Methanol than in Water. Ensure your buffer concentration is <10mM when organic content is high (>90%).

References

• Waters Corporation. Understanding Silanol Activity in Chromatography. Waters Knowledge Base. [Link]

• Agilent Technologies. Control pH During Method Development for Better Chromatography.[Link]

• Phenomenex. HILIC Separation Explained for LC Users.[Link]

• University of Rochester. Troubleshooting Flash Column Chromatography.[Link]

Sources

• 1. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 10. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 11. chromanik.co.jp [chromanik.co.jp]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Overcoming Scale-Up Challenges in 4-(pyridin-2-yl)piperidine-4-carbonitrile Synthesis

Introduction: The synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile is a critical process for the development of various pharmaceutical agents. While the bench-scale synthesis may appear straightforward, transitioning to pilot and manufacturing scales introduces significant challenges that can impact yield, purity, and process safety. This guide provides in-depth troubleshooting advice, protocols, and frequently asked questions to assist researchers and chemical engineers in navigating the complexities of scaling up this important intermediate. We will explore the underlying chemical principles to not only solve immediate problems but also to build robust and scalable processes.

Section 1: Synthesis Overview & Core Mechanism

The most common and scalable approach to synthesizing 4-(pyridin-2-yl)piperidine-4-carbonitrile involves the nucleophilic aromatic substitution (SNAr) of an activated 2-halopyridine with a suitable piperidine synthon. The pyridine ring, being electron-deficient, is susceptible to nucleophilic attack, particularly when a good leaving group (like a halogen) is present at the 2- or 4-position.[1]

The reaction typically proceeds by reacting N-protected piperidine-4-carbonitrile with 2-chloropyridine or 2-bromopyridine in the presence of a strong base. An N-protecting group, such as tert-butyloxycarbonyl (Boc), is crucial to prevent side reactions at the piperidine nitrogen.[2] The final step involves the deprotection of the piperidine nitrogen under acidic conditions.

Core Reaction Pathway

Caption: General two-step synthesis of the target compound.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the scale-up process in a question-and-answer format.

Reaction & Yield Issues

Q: My reaction yield is consistently low or fails to initiate. What are the primary causes?

A: Low yield is a multifaceted problem often traced back to reactants, reagents, or reaction conditions.

• Base Inactivity: Strong bases like sodium hydride (NaH) are highly sensitive to moisture. On a large scale, ensuring anhydrous conditions is critical. Incomplete deprotonation of the N-Boc-4-cyanopiperidine will halt the reaction.

  • Solution: Use fresh, high-purity NaH from a sealed container. Consider using a dispersion in mineral oil and washing with anhydrous hexane before use. Alternatively, stronger, more soluble bases like potassium bis(trimethylsilyl)amide (KHMDS) can be used, though they are more expensive.

• Poor Solubility: At larger volumes, reactant solubility can become a limiting factor, especially at lower temperatures. If the deprotonated piperidine intermediate precipitates, its reactivity will decrease significantly.

  • Solution: Perform solvent screening to find a suitable anhydrous solvent that keeps all reactants in the solution phase. Common choices include THF, DMF, and DMSO. A co-solvent system might be necessary.

• Incorrect Reaction Temperature: The SNAr reaction often requires heating to proceed at a reasonable rate. Insufficient temperature will lead to a sluggish or stalled reaction.

  • Solution: Carefully monitor the internal reaction temperature, not just the heating bath temperature. For scale-up, ensure efficient stirring and heating to avoid temperature gradients. An initial temperature ramp study at the lab scale can identify the optimal temperature range.

Q: I'm observing significant byproduct formation, primarily a dark tar-like substance. How can I improve selectivity?

A: Dark coloration and tar formation often point to side reactions involving the pyridine ring or decomposition at elevated temperatures.

• Pyridine Self-Condensation: Under strongly basic conditions and high temperatures, 2-halopyridines can undergo side reactions.[3]

  • Solution: Control the rate of addition of the base to the reaction mixture to avoid localized "hot spots" and high concentrations of base. Adding the deprotonated piperidine solution to the 2-halopyridine solution (inverse addition) can sometimes mitigate this issue.

• Thermal Decomposition: The N-Boc protected intermediate or the final product may be unstable at the required reaction temperatures over long periods.

  • Solution: Optimize the reaction temperature and time. Aim for the lowest possible temperature that provides a reasonable reaction rate. Once the reaction is complete based on in-process controls (e.g., HPLC, TLC), proceed with the workup immediately.

Purification & Quality Challenges

Q: How do I effectively remove unreacted starting materials and byproducts from my crude product?

A: Purification of nitrogen-containing heterocyclic compounds often leverages their basicity, allowing for pH-driven extractions.[4] Column chromatography, while effective in the lab, is often not economically viable for large-scale production.[5]

• Unreacted 2-Chloropyridine: This starting material can be difficult to separate due to its similar properties to the product.

  • Solution: A carefully controlled acidic wash can be effective. The piperidine and pyridine nitrogens of the product are basic and will be protonated, moving the product into the aqueous layer. Unreacted 2-chloropyridine is less basic and will preferentially remain in the organic layer. Subsequent basification of the aqueous layer and re-extraction will recover the purified product.[4]

• Non-Crystallizing Product: The final product or its protected intermediate may present as a viscous oil, making isolation by crystallization difficult.

  • Solution: Convert the final product into a stable crystalline salt. Reacting the free base with an acid like hydrochloric acid (HCl), sulfuric acid (H₂SO₄), or tartaric acid can yield a salt that is often highly crystalline and easier to purify by recrystallization. The free base can be regenerated later if required.

• Color Impurities: The final product may have a persistent yellow or brown tint.

  • Solution: This often results from minor oxidation byproducts.[6] Treatment with activated carbon followed by filtration can effectively remove many color bodies. A final recrystallization step is also highly effective.

Scale-Up & Safety

Q: How do I manage the exotherm of the reaction on a larger scale?

A: The deprotonation step with a strong base is often highly exothermic.

• Solution: Proper thermal management is non-negotiable.

  • Controlled Addition: Add the base portion-wise or as a solution via a syringe pump at a controlled rate.

  • Efficient Cooling: Use a reactor with a cooling jacket and ensure efficient heat transfer.

  • Dilution: Running the reaction at a lower concentration can help dissipate heat more effectively, though this may impact reaction kinetics and vessel occupancy.

Q: What are the key safety considerations when handling cyanide-containing compounds and large volumes of flammable solvents?

A: Both the nitrile group and the solvents used pose significant hazards.

• Cyanide Hazard: Piperidine-4-carbonitrile and its derivatives are toxic.[7] The nitrile group can potentially hydrolyze to release hydrogen cyanide (HCN) gas under strong acidic conditions, especially with heating.

  • Precaution: Always handle these compounds in a well-ventilated fume hood or a contained system.[7] Have a cyanide antidote kit available. When performing the acidic deprotection, ensure the temperature is controlled and that there is adequate ventilation and scrubbing for any off-gassing.

• Solvent Hazard: Solvents like THF and DMF are flammable.[8]

  • Precaution: Use intrinsically safe equipment (grounded, spark-proof). Keep ignition sources away from the reaction setup.[8] Ensure proper ventilation to prevent the accumulation of explosive vapor mixtures.

Section 3: Analytical & Quality Control

Robust in-process controls (IPCs) are essential for a successful scale-up. Monitoring the reaction progress and purity at key stages allows for timely intervention and ensures the final product meets specifications.

Technique	Purpose	Typical Observations & Actions
Thin Layer Chromatography (TLC)	Rapid, qualitative monitoring of reaction completion.	Disappearance of the limiting starting material spot. Appearance of the product spot.
High-Performance Liquid Chromatography (HPLC)	Quantitative analysis of reaction progress, purity assessment.	Monitor the percentage conversion of starting material to product. Quantify impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Identify and quantify volatile impurities or starting materials.	Useful for detecting residual solvents or low-boiling point starting materials like 2-chloropyridine.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation of the final product and key intermediates.	¹H and ¹³C NMR spectra should match the expected structure. Absence of signals from starting materials or protecting groups.
Karl Fischer Titration	Determine water content.	Crucial for ensuring anhydrous conditions before adding water-sensitive reagents.[6]

Section 4: Frequently Asked Questions (FAQs)

Q: What is the best N-protecting group for the piperidine ring in this synthesis? A: The tert-butyloxycarbonyl (Boc) group is widely used due to its stability under the basic conditions of the SNAr reaction and its relatively easy removal under acidic conditions that are unlikely to affect the nitrile group.[2] Other groups like the benzyl (Bn) group can be used, but their removal often requires hydrogenation, which could potentially reduce the pyridine ring.

Q: What are the typical storage conditions for the final product? A: 4-(pyridin-2-yl)piperidine-4-carbonitrile should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place away from light and strong acids or oxidizing agents.[2]

Q: Can this reaction be performed using phase-transfer catalysis (PTC)? A: While PTC is a powerful technique for scale-up, its applicability here would depend on the specific base and solvent system. It could potentially be explored with a base like solid potassium hydroxide and a quaternary ammonium salt catalyst, but this would require significant process development and optimization to avoid hydrolysis of the nitrile group.

Section 5: Experimental Protocols

Protocol 1: Lab-Scale Synthesis of N-Boc-4-(pyridin-2-yl)piperidine-4-carbonitrile

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add N-Boc-4-cyanopiperidine (1.0 eq) and anhydrous THF (10 mL per gram of starting material).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise over 20 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes. Then, add a solution of 2-chloropyridine (1.1 eq) in anhydrous THF dropwise.

• Heating: Slowly warm the reaction mixture to 50 °C and maintain for 4-6 hours, monitoring by TLC or HPLC until the starting material is consumed.

• Quenching: Cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride solution.

• Workup: Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification via pH-Controlled Extraction

• Dissolution: Dissolve the crude product from the deprotection step in a suitable organic solvent like dichloromethane (DCM).

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid. The product, being basic, will move into the aqueous layer. Repeat the extraction 2-3 times.

• Organic Wash: Combine the acidic aqueous layers and wash with DCM to remove any remaining non-basic impurities.

• Basification: Cool the aqueous layer in an ice bath and slowly add 5M sodium hydroxide solution until the pH is >10. A precipitate or oil (the free base product) should form.

• Re-extraction: Extract the liberated free base product back into DCM. Repeat the extraction 3-4 times.

• Final Steps: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the purified product.[4]

References

• US9029547B1 - Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs using indium metal - Google P
• Piperidine Synthesis - DTIC.
• Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines | Chemical Reviews - ACS Public
• Method for purifying 2-[(4-chlorophenyl)(piperidin-4-yloxy)
• CN1583742A - Method for preparing 4-piperidyl piperidine - Google P
• SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS.
• Pyridine synthesis - Organic Chemistry Portal.
• Unit 4 Pyridine | PDF - Slideshare.
• Welcome To Hyma Synthesis Pvt. Ltd.
• 4-Piperidinopiperidine - Santa Cruz Biotechnology.
• 4-Cyanopiperidine Safety D
• Application Notes and Protocols for the Purification of Piperidine Reaction Products - Benchchem.
• Safety Data Sheet: Piperidine - Chemos GmbH&Co.KG.
• Safety D
• SAFETY D

Sources

• 1. Unit 4 Pyridine | PDF [slideshare.net]
• 2. fishersci.com [fishersci.com]
• 3. sciserv1.chim.it [sciserv1.chim.it]
• 4. Method for purifying 2-[(4-chlorophenyl)(piperidin-4-yloxy)methyl]pyridine - Eureka | Patsnap [eureka.patsnap.com]
• 5. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jubilantingrevia.com [jubilantingrevia.com]
• 8. chemos.de [chemos.de]

Preventing polymerization during pyridine derivative synthesis

Topic: Preventing Polymerization in Vinylpyridine & Pyridine Derivatives

Status: Online Operator: Senior Application Scientist Ticket ID: PYR-POLY-001

Introduction: The "Black Tar" Scenario

Welcome to the technical support hub for pyridine chemistry. If you are here, you are likely dealing with the spontaneous polymerization of vinylpyridines (2-vinylpyridine, 4-vinylpyridine) or reactive pyridine derivatives. This phenomenon often manifests as a sudden viscosity increase, the formation of "popcorn" polymer clogging your column, or the dreaded "black tar" in your reaction flask.

This guide is not a textbook; it is a troubleshooting manual designed to reverse-engineer your failure points and implement self-validating safety protocols.

Module 1: Pre-Reaction Troubleshooting (Reagent Quality)

User Issue: "My starting material (2-vinylpyridine) is viscous or has solid chunks before I even start."

Diagnosis: Auto-polymerization during storage. Vinylpyridines are thermally unstable and light-sensitive.

Standard Operating Procedure (SOP):

• Inhibitor Verification: Commercial vinylpyridines are stabilized with 4-tert-butylcatechol (TBC) or Hydroquinone monomethyl ether (MEHQ) .

  • Test: Run a quick refractive index check or NMR. Polymer presence broadens peaks significantly.

• Removal Protocol (Only if necessary):

  • Note: Do NOT remove the inhibitor unless your specific catalytic cycle is poisoned by phenols (e.g., certain metathesis catalysts).

  • Method: Wash with 10% NaOH (aq). The inhibitor (phenol) becomes a water-soluble phenolate. Dry the organic layer immediately over

    or .

  • Critical: Once the inhibitor is removed, the clock starts. Use within 4 hours or store at -20°C.

Visual Guide: Reagent Quality Decision Tree

Module 2: Reaction Control (In-Situ Stabilization)

User Issue: "The reaction turned into a gel during the heating step."

Diagnosis: Thermal polymerization competed with your synthetic pathway. This is common in Heck/Suzuki couplings involving vinylpyridines.

Technical Fix:

• The Oxygen Paradox (MEHQ vs. PTZ):

  • MEHQ requires dissolved oxygen to function. If you run a strict

    /Argon sparge, MEHQ stops working, and radical polymerization initiates.

  • Phenothiazine (PTZ) is the superior choice for inert atmosphere reactions. It functions via a nitrogen-centered radical mechanism that does not strictly require oxygen.

• Temperature Limits: Avoid heating vinylpyridines above 100°C without significant dilution (>0.1 M).

Data: Inhibitor Selection Matrix

Condition	Recommended Inhibitor	Mechanism	Oxygen Required?
Storage (Cold)	TBC (tert-Butylcatechol)	Radical Scavenging	Yes (Trace)
Distillation (Pot)	Phenothiazine (PTZ)	N-Radical Trap	No (Anaerobic effective)
Distillation (Column)	MEHQ / TBC	Peroxyl Trap	YES (Air bleed needed)
Reaction (Inert)	Phenothiazine	N-Radical Trap	No

Module 3: Purification & Isolation (The Danger Zone)

User Issue: "My distillation column clogged with white solid ('popcorn' polymer)."

Diagnosis: This is the most dangerous failure mode. Distilling vinylpyridines concentrates the monomer in the vapor phase without inhibitor (since inhibitors like PTZ/TBC remain in the pot).

The "Triple-Lock" Distillation Protocol: To distill vinylpyridines safely, you must implement three simultaneous controls:

• Pot Stabilization: Add Phenothiazine (500-1000 ppm) to the boiling flask. It has low volatility and stays in the pot to prevent the bulk liquid from polymerizing.

• Vapor Phase Inhibition (The Air Bleed):

  • You cannot distill under static vacuum. You must use a capillary air bleed .

  • Why? The oxygen in the air bleed activates any trace TBC/MEHQ carried over and acts as a mild inhibitor itself for the vapor phase.

• Receiver Stabilization: Pre-load the receiving flask with TBC crystals. The distilled monomer lands directly onto the inhibitor.

Visual Guide: Safe Distillation Setup

Module 4: Advanced FAQ (Tier 3 Support)

Q1: Why did my reaction polymerize when I added acid? A: Vinylpyridines are susceptible to zwitterionic polymerization . When you protonate the pyridine nitrogen (Py-H+), the vinyl group becomes highly electrophilic (electron-poor). Even a weak nucleophile (like the unprotonated monomer or a counter-ion) can attack the vinyl tail, initiating a cationic-like chain reaction.

• Rule: Never expose neat vinylpyridine to strong acids. Always keep the system dilute if pH < 4.

Q2: Can I use Copper (Cu) catalysts with vinylpyridine? A: Proceed with extreme caution. Copper ions (Cu(I)/Cu(II)) are potent radical initiators for vinyl monomers (think ATRP polymerization). If you are doing a copper-catalyzed coupling (e.g., Ullmann), you must use a high load of radical scavenger (BHT or PTZ) or the metal will trigger polymerization before the coupling occurs.

Q3: How do I clean "Popcorn" polymer from my glassware? A: Solvents will not work (the polymer is cross-linked).

• Option A (Chemical): Soak in piranha solution (

  / ) – Extreme Hazard Warning .

• Option B (Thermal): Bake in an annealing oven at 500°C (if the glass is quartz/borosilicate and not volumetric).

• Option C (Mechanical): Discard the glassware. It is often not worth the safety risk of cleaning.

References

• Inhibition Mechanisms: The Essential Role of MEHQ as a Polymerization Inhibitor.[1] (Explains the requirement of Oxygen for phenolic inhibitors).

• Phenothiazine Kinetics: Phenothiazine as Stabilizer for Acrylic Acid.[2] (Details the anaerobic efficiency of PTZ vs MEHQ).

• Distillation Safety: Inhibition of polymerization during distillation of monomers. (Patent EP0301879A2 describing inhibitor systems for distillation).

• Zwitterionic Polymerization: Nucleophile-initiated anionic polymerization of zwitterionic monomers derived from vinylpyridines.[3] (Explains the acid/nucleophile sensitivity).

• Reagent Data: 2-Vinylpyridine Safety & Handling. (General properties and TBC stabilization). [4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Nucleophile-initiated anionic polymerization of zwitterionic monomers derived from vinylpyridines in aqueous media under ambient aerobic conditions - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Stereoselective Piperidine Synthesis

Ticket ID: PIP-STEREO-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The Stereoselectivity Challenge

You are accessing this guide because your piperidine synthesis pipeline is failing to meet diastereomeric ratio (dr) or enantiomeric excess (ee) specifications. Piperidines are the structural backbone of blockbuster pharmaceuticals (e.g., Paroxetine, Ritalin, Tofacitinib), yet their conformational flexibility makes stereocontrol notoriously difficult.

This support module addresses the two most reliable methodologies for introducing chirality into the piperidine core:

• Asymmetric Hydrogenation of Pyridines (The "Industrial Workhorse")

• -Lithiation/Trapping (The "Precision Tool")

Module 1: Asymmetric Hydrogenation of Pyridines

Overview

Direct asymmetric hydrogenation of pyridines is the most direct route to chiral piperidines. However, it is plagued by catalyst poisoning and low reactivity due to the high stability of the aromatic system.[1]

Troubleshooting Guide: Hydrogenation Failures

Symptom	Probable Cause	Corrective Action
No Conversion (0% Yield)	Catalyst Poisoning by Halides	CRITICAL: Iridium catalysts are extremely sensitive to Cl⁻ or Br⁻ ions. Ensure your substrate is a non-coordinating salt (e.g., triflate, tetrafluoroborate) or use a halide scavenger. Switch to BArF counterions.
Low Enantioselectivity (<50% ee)	Incorrect Ligand Class	Switch from standard bisphosphines (BINAP) to P,N-ligands (e.g., PHOX, ThrePHOX). The hard N/soft P mismatch is essential for Ir-catalyzed pyridine reduction.
Low Diastereoselectivity (Low dr)	Isomerization via Enamine	The reaction proceeds via a tetrahydropyridine intermediate. Acidic additives (e.g., 10 mol% acetic acid) can protonate the enamine, preventing racemization/equilibration.
Incomplete Reduction	Product Inhibition	The basic piperidine product coordinates to the Ir center. Run the reaction on the pyridinium salt or add stoichiometric HCl to protonate the product as it forms.

Deep Dive: The "Halide Effect" & Counterion Strategy

Research by Zhou and Charette has conclusively demonstrated that the counterion of the iridium precursor dictates reactivity.

• The Problem: In [Ir(COD)Cl]2 precursors, the chloride ion bridges the dimer. Upon activation, if Cl⁻ remains in the coordination sphere, it creates a tight ion pair that blocks H₂ oxidative addition.

• The Solution: Use BArF (tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) anions. These are bulky and non-coordinating, leaving the metal center "naked" and highly active for substrate binding.

Standard Operating Protocol (SOP): Ir-Catalyzed Hydrogenation

Based on Zhou et al. (2011) and Charette et al. (2005)

• Substrate Prep: Convert 2-substituted pyridine to its pyridinium salt using Benzyl Bromide (BnBr) or HCl. Note: If using BnBr, exchange the Br⁻ anion for BF₄⁻ or PF₆⁻ before catalysis.

• Catalyst Loading: In a glovebox, mix [Ir(COD)Cl]2 (1.0 mol%) with (S)-SegPhos or (S)-MeO-Biphep (2.2 mol%). Stir in CH₂Cl₂ for 10 min.

• Activation: Add NaBArF (2.5 mol%) to abstract the chloride. Stir for 30 min.

• Reaction: Add the pyridinium substrate (0.5 M in THF/MeOH 1:1). Transfer to an autoclave.

• Pressurization: Charge with 600 psi (40 bar) H₂. Stir at RT for 24h.

• Workup: Vent H₂. Basify with NaHCO₃ (aq) to release the free base piperidine.

Visual Logic: Hydrogenation Optimization Tree

Figure 1: Decision tree for troubleshooting Iridium-catalyzed asymmetric hydrogenation failures.

Module 2: -Lithiation & Trapping (Beak-O'Brien Method)

Overview

When you need to functionalize an existing piperidine ring at the

-position (C2), the Beak-O'Brien lithiation is the gold standard. It utilizes N-Boc-piperidine and a chiral ligand ((-)-sparteine) to perform an enantioselective deprotonation.[2]

Technical FAQ: Lithiation Issues

Q: I am observing high yields but 0% ee (Racemic product). Why? A: You likely have a temperature excursion. The lithiated intermediate is configurationally unstable above -50°C.

• The Fix: You must maintain the reaction at -78°C strictly. Use an internal thermometer. If you are scaling up, the exotherm from adding s-BuLi can spike the temperature locally. Add s-BuLi over 30-60 minutes via syringe pump.

Q: I cannot source (-)-sparteine. It is too expensive/unavailable. A: This is a common supply chain issue.

• The Fix: Use the O'Brien (+)-sparteine surrogate (a chiral diamine derived from cytisine or synthesized de novo). Alternatively, commercially available bis-pidine ligands often outperform sparteine in specific substrate classes.

Q: My electrophile trapping is sluggish. A: The s-BuLi/sparteine complex is bulky.

• The Fix: Perform a transmetallation to Copper (using CuCN·2LiCl) or Zinc (ZnCl₂) before adding the electrophile. This retains stereochemistry (with inversion or retention depending on the metal) but drastically increases reactivity toward alkyl halides or acyl chlorides.

Mechanism: Dipole Stabilization

The stereoselectivity arises from the Complex Induced Proximity Effect (CIPE) . The lithium coordinates to the Boc carbonyl oxygen, and the chiral ligand (sparteine) forces the lithium to remove one specific enantiotopic proton (pro-S), forming a dipole-stabilized carbanion.

Standard Operating Protocol (SOP): Enantioselective Lithiation

Based on Beak et al. (1994) and O'Brien et al. (2002)

• Setup: Flame-dry a Schlenk flask. Cycle Argon/Vacuum 3 times.

• Reagents: Dissolve N-Boc-piperidine (1.0 equiv) and (-)-sparteine (1.2 equiv) in anhydrous Et₂O (0.1 M).

  • Note: Et₂O is superior to THF for stereoselectivity in this specific reaction due to tighter ion pairing.

• Cooling: Cool to -78°C (Dry ice/Acetone). Allow 15 min for equilibration.

• Lithiation: Dropwise addition of s-BuLi (1.2 equiv, 1.4 M in cyclohexane). Maintain internal temp < -70°C.

• Incubation: Stir at -78°C for 4–6 hours. (Shorter times = lower yield; longer times = risk of racemization).

• Trapping: Add electrophile (e.g., MeI, CO₂, or TMSCl) (1.5 equiv) slowly.

• Quench: Add MeOH/AcOH at -78°C, then warm to RT.

Visual Logic: The Lithiation Cycle

Figure 2: Mechanistic pathway for Beak-O'Brien lithiation. Note the critical temperature threshold to prevent racemization.

References

• Glorius, F., et al. (2004). Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition.

• Charette, A. B., et al. (2005). Catalytic Asymmetric Hydrogenation of N-Iminopyridinium Ylides. Journal of the American Chemical Society.

• Zhou, Y. G., et al. (2011). Iridium-Catalyzed Asymmetric Hydrogenation of Pyridinium Salts. Journal of the American Chemical Society.

• Beak, P., & Lee, W. K. (1994). alpha-Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomers from the Boc Piperidines. Journal of Organic Chemistry.

• O'Brien, P., et al. (2002). Asymmetric Deprotonation of N-Boc Piperidine: Synthesis of Enantiomerically Enriched 2-Substituted Piperidines. Organic Letters.

• Despois, A., & Cramer, N. (2025).[3][4] Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. ChemRxiv.

Sources

• 1. Iridium(III)-catalysed ionic hydrogenation of pyridines to multisubstituted piperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An experimental and computational investigation of the enantioselective deprotonation of Boc-piperidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Advanced Crystallization Troubleshooting

Status: Online | Tier: L3 (Senior Application Support) | Topic: Product Crystallization & Solid-State Control

Introduction: The Physics of Failure

Welcome to the Advanced Crystallization Support Center. If you are here, your crystallization has likely failed in one of three ways: the product refused to solidify (nucleation failure), it separated into an oil (liquid-liquid phase separation), or it solidified into the wrong form (polymorphism).

As scientists, we often treat crystallization as a simple purification step. It is not. It is a supramolecular assembly process governed by the ruthless competition between thermodynamics (what is stable) and kinetics (what is fast). The guide below is structured to diagnose and resolve these conflicts.

Part 1: Diagnostic Triage (Visual Workflow)

Before attempting a fix, you must correctly identify the thermodynamic barrier. Use the workflow below to categorize your issue.

Figure 1: Diagnostic logic for initial crystallization failure modes. Blue nodes represent observation states; Red nodes indicate the root failure mechanism.

Part 2: Troubleshooting Guides (Q&A)

Category A: The "Oiling Out" Phenomenon (LLPS) [1]

Q: My product comes out as a sticky oil instead of crystals. Cooling further just makes the oil harder. What is happening?

The Mechanism: You are encountering Liquid-Liquid Phase Separation (LLPS) .[1] This occurs when the attractive forces between solute molecules are significantly stronger than the solute-solvent interactions. Thermodynamically, the system lowers its energy by creating a solute-rich liquid phase (the oil) rather than a solid crystal lattice. This usually happens when you operate in the "Spinodal Region" of the phase diagram, where the energy barrier for creating a second liquid phase is lower than the barrier for crystal nucleation [1][2].

The Protocol: Temperature Cycling & Seeding You cannot force an oil to crystallize by cooling it; you must bypass the LLPS region.

• Re-dissolve: Heat the mixture until it is a single clear phase (above the LLPS boundary).

• Determine LLPS Point: Slowly cool and note the exact temperature (

  ) where opalescence (haziness) appears.[2]

• Target the Gap: You need to operate in the narrow window between the solubility curve and the

  .

• Seed at High Temperature:

  • Cool the clear solution to

    .

  • Add 1.0 wt% of high-quality seed crystals.

  • Hold (Isothermal age) for 2-4 hours. This allows the seeds to grow, consuming supersaturation and lowering the concentration below the LLPS threshold before you cool further.

Data Summary: Solvents to Mitigate Oiling Out If the protocol above fails, you must change the solvent system to increase solute-solvent affinity.

Solvent Class	Effect on LLPS	Recommendation
Alkanes (Heptane/Hexane)	Promotes LLPS. Low affinity for polar organics.	Avoid as anti-solvents if oiling out is observed.
Alcohols (IPA/Ethanol)	Neutral. Moderate hydrogen bonding.	Good starting point for seeding protocols.
Dipolar Aprotic (DMSO/DMF)	Suppresses LLPS. High affinity.	Use as a co-solvent to bypass the oiling region, then add anti-solvent very slowly.

Category B: Polymorphism & Form Control

Q: I keep isolating the metastable form (Form II) instead of the stable form (Form I). Why does this happen even when I cool slowly?

The Mechanism: This is a classic manifestation of Ostwald’s Rule of Stages . The rule states that a system will not transform directly to the most stable state (Form I) but will pass through intermediate metastable states (Form II) that are closer in free energy to the liquid state [3][4].

• Kinetic Control: Form II nucleates faster because it has a lower interfacial energy barrier.

• Thermodynamic Control: Form I is more stable but nucleates slowly.

The Protocol: Competitive Seeding To break Ostwald's Rule, you must bypass the nucleation of Form II by providing a template for Form I.

• Solubility Mapping: Determine the solubility curves for both polymorphs.

• The "Goldilocks" Zone: Identify the temperature/concentration range where Form I is stable, but Form II is undersaturated (soluble).

• Slurry Conversion (The "Ripening" Fix):

  • If you have mixed forms, create a slurry in a solvent where the compound has moderate solubility.

  • Add 1-2% pure Form I seeds.

  • Stir for 24-48 hours. The solution will dissolve the metastable Form II (higher solubility) and deposit it onto the Form I crystals (lower solubility).

Figure 2: Workflow for converting metastable polymorphs to the stable form via slurry ripening.

Category C: Nucleation & Metastable Zone Width (MSZW)

Q: My solution stays clear for days, even at -20°C. How do I force it to crash out?

The Mechanism: You have a Wide Metastable Zone Width (MSZW) .[3] The energy barrier for spontaneous nucleation is too high. This is common in high-purity compounds or when specific impurities inhibit cluster formation [5].

The Protocol: MSZW Determination & Anti-Solvent Shock You need to measure the MSZW to know "how hard" you can push the system.

• Polythermal Method (Standard):

  • Prepare a saturated solution at

    .

  • Cool at a fixed rate (e.g., 0.5°C/min).

  • Record the temperature where turbidity appears (

    ).
  • .

• Induction Strategy:

  • If MSZW > 30°C, cooling alone is inefficient.

  • Sonication: Apply ultrasound bursts (10-20kHz) to induce cavitation bubbles, which act as nucleation sites.

  • Anti-Solvent Shock: Rapidly add a miscible anti-solvent (e.g., water into acetone) to generate massive supersaturation instantly, forcing the system out of the metastable zone.

Category D: Impurity Rejection (Purity)

Q: My crystals look good, but the HPLC purity is low. Washing doesn't help. Is it Inclusion or Occlusion?

The Mechanism:

• Occlusion: Pockets of mother liquor (containing impurities) are trapped physically inside the crystal due to rapid growth (dendritic growth) [6].

• Inclusion: Impurity molecules structurally replace the product molecules in the crystal lattice (solid solution) [7].

Differentiation & Solution Table

Feature	Occlusion (Liquid Pocket)	Inclusion (Lattice Defect)
Cause	Growth rate too fast; agglomeration.	Structural similarity between impurity and product.[4]
Detection	Microscopy shows fluid inclusions; TGA shows weight loss.	Shift in Melting Point (DSC); XRD peak shifts.
Remedial Action	Slow Down: Reduce cooling rate to prevent dendritic growth.	Change Solvent: Disurpt the impurity-lattice interaction.

The Protocol: The "Slow-Cool" Recrystallization To fix occlusions:

• Heat to dissolution.[5]

• Cool to the metastable limit.

• Seed to initiate growth.

• Cool very slowly (e.g., 0.1°C/min). This ensures the crystal faces grow flat and regular, rejecting the solvent pockets.

References

• Mettler Toledo. "Oiling Out in Crystallization." Mettler Toledo Technical Library. Link

• Veesler, S., et al. (2016). "Process Development and Crystallization in Oiling-Out System." Organic Process Research & Development. Link

• Threlfall, T. (2003). "Structural and Thermodynamic Explanations of Ostwald's Rule." Organic Process Research & Development. Link

• Beckmann, W. (2000). "Seeding the Desired Polymorph: Background, Possibilities, Limitations." Organic Process Research & Development. Link

• Barrett, P., & Glennon, B. (2002).[5] "Characterizing the Metastable Zone Width and Solubility Curve Using Lasentec FBRM and PVM." Chemical Engineering Research and Design. Link

• Nagy, Z.K., et al. (2020). "The effect of crystal size on occlusion formation during crystallization."[6] University of Dayton eCommons.[6] Link

• Svamvouraki, A. (2020). "A Structured Approach To Cope with Impurities during Industrial Crystallization Development." Organic Process Research & Development. Link

Sources

• 1. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mt.com [mt.com]
• 4. researchgate.net [researchgate.net]
• 5. mt.com [mt.com]
• 6. ecommons.udayton.edu [ecommons.udayton.edu]

4-(Pyridin-2-yl)piperidine-4-carbonitrile purification from starting materials

The Synthesis Context: Understanding Your Impurities[1][3][4][5]

To purify 4-(pyridin-2-yl)piperidine-4-carbonitrile effectively, one must first understand the "impurity profile" generated by its synthesis.[1][2][3][4] The standard construction of the quaternary carbon center at the 4-position typically involves the double alkylation of 2-pyridylacetonitrile with bis(2-chloroethyl)amine (or its N-benzyl derivative) using a strong base (e.g., NaH, KOtBu).[1][2][3][4]

The Impurity Landscape:

• Starting Material (SM1): 2-Pyridylacetonitrile (Unstable, prone to polymerization/tar formation).[2][3][4][5]

• Starting Material (SM2): Bis(2-chloroethyl)amine (Highly toxic, potential vesicant).[2][3][4][5]

• Intermediate: Mono-alkylated open-chain amines (Secondary contaminants).[1][2][3][5]

• By-products: Pyridyl-polymers (Dark tars) and inorganic salts.[1][2][3][5]

The challenge lies in separating the target molecule (a diamine containing both a pyridine and a piperidine ring) from the starting material (which also contains a pyridine ring).[2][3][4][5]

Troubleshooting Guide (Q&A)

Q1: My crude product is a dark, viscous black oil that won't crystallize. Is the reaction failed? Diagnosis: Not necessarily. 2-Pyridylacetonitrile derivatives are notorious for forming "tars" due to base-catalyzed polymerization of the activated methylene group.[1][2][3][4][5] Solution:

• Do not distill the crude oil initially; the high heat will degrade the nitrile.[1][2][3][4][5]

• Acid Wash: Dissolve the oil in dilute HCl (pH ~1).[2][3][4][5] The tars are often non-basic polymers and will remain insoluble or can be washed away with an organic solvent (Ether/EtOAc) while your product remains in the aqueous phase.[2][3][4][5]

• Salt Formation: The free base is often an oil.[1][2][3][4][5] Convert it to the dihydrochloride or oxalate salt to induce crystallization (See Protocol B).

Q2: I cannot separate the unreacted 2-pyridylacetonitrile from my product. They co-elute on TLC. Diagnosis: Both compounds possess a pyridine ring, making their polarity similar on silica in standard methanol/DCM gradients.[3][4][5] Solution: Exploit the pKa difference .

• 2-Pyridylacetonitrile: Contains only a pyridine nitrogen (

  ).[1][2][3]

• Target Product: Contains a pyridine nitrogen (

  ) AND a piperidine nitrogen ( ).[1][2][3][5]

• The Fix: Perform a pH-controlled extraction (Protocol A).[1][2][3][4][5] At pH 7.5, the piperidine is protonated (water-soluble), while the starting nitrile is largely neutral (organic-soluble).[1][2][3][4][5]

Q3: The product has a persistent yellow/orange color even after column chromatography. Diagnosis: This is likely a trace conjugated oligomer derived from the pyridine starting material.[3][4][5] Solution:

• Activated Charcoal: Dissolve the crude salt in hot ethanol, treat with activated carbon for 15 minutes, filter through Celite.

• Recrystallization: Recrystallize the HCl salt from Ethanol/Diethyl Ether.

Detailed Purification Protocols

Protocol A: Differential pH Extraction (The "pKa Switch")

Best for removing unreacted starting materials without chromatography.[2][3][4][5]

Reagents: 1M HCl, 2M NaOH, Dichloromethane (DCM), Diethyl Ether (

), pH paper/meter.[2][3][4][5]

• Initial Acidification: Dissolve the crude reaction mixture in 1M HCl (approx. 10 mL per gram of crude). Check that pH < 2.[2][3][5]

• De-Tarring (Wash 1): Extract the acidic aqueous layer with Diethyl Ether (

  vol).[2][3][4][5]

  • Chemistry: Tars and non-basic impurities partition into the ether.[1][2][3][4][5] The target product (diprotonated) stays in the water.[2][3][4][5]

  • Action: Discard the organic (ether) layer.[2][3][4][5]

• The "Switch" (Targeting Impurities): Slowly add 2M NaOH to the aqueous layer until the pH reaches 7.0 – 7.5 .[2][3][4][5]

  • Chemistry: At this pH, the pyridine nitrogen of the unreacted starting material (2-pyridylacetonitrile) deprotonates and becomes neutral.[1][2][3][4][5] However, the piperidine nitrogen of your target product (

    ) remains protonated (charged).[2][3][4][5]

• Removal of Starting Material (Wash 2): Extract the aqueous solution (now pH 7.[2][3][4][5]5) with DCM (

  ).[2][3][4][5][6]

  • Action:Keep the Aqueous Layer. The DCM layer contains the unreacted starting material.[1][2][3][4][5]

• Product Isolation: Basify the aqueous layer to pH > 12 using 2M NaOH.

  • Chemistry: The target piperidine is now fully deprotonated (neutral free base).[2][3][4][5]

• Final Extraction: Extract with DCM (

  ). Dry the combined organics over and concentrate in vacuo.

Protocol B: Hydrochloride Salt Formation & Recrystallization

Best for stabilizing the product and final polishing.[1][3][4]

• Dissolve the purified free base oil in a minimum amount of dry Ethanol or Isopropanol .[1][2][3][4][5]

• Cool to 0°C in an ice bath.

• Slowly add 2M HCl in Diethyl Ether (or bubble HCl gas) until the solution is strongly acidic (pH < 1).

• Add excess Diethyl Ether until turbidity (cloudiness) persists.

• Store at -20°C overnight. White to off-white crystals of the dihydrochloride salt should form.[1][2][3][4][5]

• Filter and wash with cold ether.[1][2][3][5]

Visualizing the Workflow

The following diagram illustrates the logic behind the Differential pH Extraction (Protocol A).

Figure 1: Differential pH extraction strategy exploiting the basicity difference between the piperidine product (

) and pyridine starting materials ( ).[1][2][3][5]

Quantitative Data: Solubility & Properties

Property	Value	Relevance to Purification
Molecular Weight	187.24 g/mol (Free Base)	Calculation of theoretical yield.[1][2][3][5]
Pyridine	~ 5.2	Remains neutral at pH 7-8 (Extractable).[2][3][5]
Piperidine	~ 10.8	Remains charged at pH 7-8 (Water soluble).[1][2][3][5]
Solubility (Free Base)	DCM, Chloroform, MeOH	Good for final extraction.[2][3][4][5]
Solubility (HCl Salt)	Water, MeOH, Hot EtOH	Good for recrystallization.[2][3][4][5]
Appearance	Yellow Oil (Crude) White Solid (Pure Salt)	Visual indicator of purity.[2][3][5]

FAQs

Q: Can I use column chromatography instead of extraction? A: Yes. If extraction fails, use a silica column.[3][4][5] However, because the product is a basic amine, you must treat the silica with 1% Triethylamine in the eluent (e.g., DCM:MeOH:TEA 95:4:[1][3][4][5]1) to prevent "streaking" and irreversible adsorption.[2][3][5]

Q: Is the bis(2-chloroethyl)amine starting material dangerous? A: Extremely. It is a nitrogen mustard derivative and a potent blistering agent/alkylator.[1][2][3][4][5] All crude workups must be done in a fume hood.[1][2][3][5] Treat all aqueous waste with excess NaOH to hydrolyze any remaining alkylating agent before disposal.[1][2][3][5]

Q: How do I store the purified product? A: The free base absorbs

from the air (forming carbamates).[2][3][4][5] Store it as the HCl salt in a desiccator at 4°C for long-term stability.

References

• PubChem. (2023).[2][3][5] 2-(Piperidin-4-yl)pyridine Compound Summary. National Library of Medicine.[1][2][3][4][5] [Link][2][3][4][5]

• Organic Syntheses. (1974).[2][3][5] General methods for the alkylation of nitriles using bis-chloroethylamines. Org. Synth. Coll. Vol. 5. [Link]

• Moynihan, H. A., & Horgan, D. E. (2017).[2][3][4][5][7] Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development. [Link][2][3][4][5][7]

• Williams, R. (2022).[2][3][4][5][8] pKa Data Compilation. Organic Chemistry Data. [Link]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. 2-((4-Chlorophenyl)(piperidin-4-yloxy)methyl)pyridine, (S)- | C17H19ClN2O | CID 10892005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. 4-Pyrrolidinylpyridine - Wikipedia [en.wikipedia.org]
• 6. Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity [mdpi.com]
• 7. DSpace [cora.ucc.ie]
• 8. organicchemistrydata.org [organicchemistrydata.org]

Identifying synthesis byproducts by mass spectrometry

Technical Support Center: Advanced Impurity Profiling & Byproduct Identification

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Identifying Synthesis Byproducts by Mass Spectrometry Compliance Context: ICH Q3A(R2) / Q3B(R2)

Introduction: The "Needle in the Haystack" Protocol

In drug development, identifying synthesis byproducts is not merely a quality control step; it is a regulatory mandate. According to ICH Q3A(R2) guidelines, any impurity exceeding the reporting threshold (typically 0.05% - 0.1%) must be identified [1].

This guide addresses the most common technical bottleneck: distinguishing between analytical artifacts (adducts, clusters) and true chemical byproducts (isomers, degradants, side-reactions).

Module 1: Pre-Acquisition Troubleshooting (The "Ghost" Peaks)

Issue: Users frequently misidentify sodium or potassium adducts as novel impurities, leading to unnecessary structural elucidation efforts.

Technical Insight: Electrospray Ionization (ESI) is a competitive process. In positive mode, analytes compete for protons (

). However, ubiquitous salts ( , ) from glassware or solvents can coordinate with your molecule, creating "ghost" masses.

Diagnostic Workflow: The Adduct Decision Tree

Use the following logic to filter out ionization artifacts before assuming a new chemical entity exists.

Figure 1: Logical decision tree for filtering common ionization artifacts (Adducts) prior to structural analysis.

Validation Experiment: The "Adduct Buster"

If you suspect a peak is a sodium adduct (

):

• Protocol: Spike the sample with 10 mM Ammonium Acetate.

• Mechanism: Ammonium (

  ) floods the source. It competes effectively with .

• Result: If the peak at

  Da disappears and is replaced by a peak at Da ( ) or Da ( ), it was an artifact [2].

Table 1: Common Ionization Artifacts (Positive Mode)

Species	Mass Shift ( m/z vs )	Source
Ammonium	+17 Da	Mobile phase buffers, precipitation agents.[1][2]
Sodium	+22 Da	Glassware, biological salts, solvent impurities.[1][2]
Potassium	+38 Da	Glassware, biological salts.[1][2]
Acetonitrile	+41 Da	Common solvent cluster ( ).[1][2]
Dimer		High concentration samples (saturation effect).[1][2]

Module 2: Spectral Interpretation (The "Real" Chemistry)

Issue: A peak is confirmed as a real byproduct. How do we identify its chemistry based on mass shift?

Technical Insight: Synthesis byproducts follow the rules of organic chemistry. The mass difference (

) between the target drug and the impurity usually corresponds to a specific metabolic or synthetic transformation.

Common Synthesis Mass Shifts

Use this lookup table to correlate

with potential reaction failures or side reactions.

Table 2: Diagnostic Mass Shifts for Synthesis Byproducts

Mass (Da)	Potential Chemical Cause	Context / Mechanism
+14.01	Methylation	Usage of MeOH as solvent; Alkylating agents.[1][2]
+15.99	Oxidation (N-Oxide / Hydroxyl)	Air oxidation; Peroxide contaminants in PEG/Tween.[1][2]
+2.02	Hydrogenation	Reduction of double bond (over-reduction).[1][2]
-2.02	Dehydrogenation	Oxidation to double bond / Aromatization.[1][2]
-18.01	Dehydration	Loss of water (common in alcohol intermediates).[1][2]
-34 / -78	De-halogenation	Loss of Cl (-34) or Br (-78) in coupling reactions (e.g., Suzuki).[1][2]
+42.01	Acetylation	Reaction with acetic anhydride or acetyl chloride.[1][2]

Module 3: Advanced Characterization (Isomers & Orthogonal Methods)

Issue: The impurity has the exact same mass as a known metabolite or another byproduct (Isobaric). Example: Distinguishing an N-Oxide (oxidation on Nitrogen) from a Hydroxyl impurity (oxidation on Carbon).[3][4] Both are

Da.

Technical Insight: MS/MS fragmentation and source conditions can distinguish these isomers.[3] N-oxides are thermally labile and often lose oxygen (

Da) in the source, whereas hydroxylated compounds lose water ( Da) [3].[4]

Protocol: Distinguishing N-Oxides vs. Hydroxyls

• Method A: In-Source Fragmentation (APCI vs. ESI)

  • APCI: N-oxides often undergo thermal deoxygenation.[4][5] You will see an intense

    fragment.

  • ESI: N-oxides are more stable but may show characteristic loss of 16 Da or 17 Da (

    radical) in MS/MS.

  • Hydroxyls: Typically show neutral loss of water (

    , -18 Da) in MS/MS.[4]

• Method B: Retention Time (Chromatography)

  • N-oxides are generally more polar than their parent amine and will elute earlier in Reverse Phase LC.

  • Hydroxylated impurities may elute earlier or later depending on the position of the -OH group.

Figure 2: Workflow for differentiating isobaric +16 Da impurities (Oxidation products).

Frequently Asked Questions (FAQ)

Q1: My impurity is UV active (visible on PDA) but shows no signal in MS. Why?

• Cause: The impurity may not ionize well in your current mode (e.g., it lacks a basic nitrogen for Positive ESI).

• Solution: Switch polarity (try Negative mode). If that fails, try APCI (Atmospheric Pressure Chemical Ionization), which is better for non-polar or neutral compounds that don't protonate easily in ESI.

Q2: I see a peak at [2M+H]. Is this a dimer impurity?

• Cause: This is usually a concentration artifact, not a covalent dimer.

• Test: Dilute your sample 10x. If the ratio of the dimer peak to the monomer peak decreases significantly, it is a non-covalent cluster formed in the source. If the ratio remains constant, it might be a real covalent dimer byproduct.

Q3: How do I identify halogenated byproducts without MS/MS?

• Technique: Use Isotope Pattern Analysis .

  • Chlorine: Look for an M+2 peak at ~33% intensity of the M peak (3:1 ratio).[6]

  • Bromine: Look for an M+2 peak at ~100% intensity of the M peak (1:1 ratio).

  • Note: If your byproduct has lost a halogen (De-halogenation), this characteristic pattern will disappear.

References

• ICH Harmonised Tripartite Guideline. (2006).[7][8] Impurities in New Drug Substances Q3A(R2).[7][8] International Conference on Harmonisation. Link

• Tong, X., et al. (2010). Dealing with Metal Adduct Ions in Electrospray.[9] Separation Science. Link

• Ma, S., et al. (2005). Distinguishing N-oxide and hydroxyl compounds: impact of heated capillary/heated ion transfer tube in inducing atmospheric pressure ionization source decompositions.[3][4] Rapid Communications in Mass Spectrometry. Link

Sources

• 1. Fiehn Lab - MS Adduct Calculator [fiehnlab.ucdavis.edu]
• 2. UWPR [proteomicsresource.washington.edu]
• 3. Distinguishing N-oxide and hydroxyl compounds: impact of heated capillary/heated ion transfer tube in inducing atmospheric pressure ionization source decompositions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. enovatia.com [enovatia.com]
• 7. mca.gm [mca.gm]
• 8. ICH Official web site : ICH [ich.org]
• 9. learning.sepscience.com [learning.sepscience.com]

Reference Data & Comparative Studies

Technical Comparison: 4-(Pyridin-2-yl) vs. 4-(Pyridin-4-yl)piperidine-4-carbonitrile

The following guide provides an in-depth technical comparison of 4-(Pyridin-2-yl)piperidine-4-carbonitrile and its 4-pyridyl isomer . This analysis is designed for medicinal chemists and drug discovery scientists, focusing on structural implications, synthetic utility, and biological activity profiles in the context of GPCR ligand development.

Executive Summary

The 4-heteroaryl-4-cyanopiperidine scaffold is a privileged pharmacophore in medicinal chemistry, serving as a critical intermediate for analgesics (opioids), antihistamines, and neuroactive agents (muscarinic agonists). While both the 2-pyridyl and 4-pyridyl isomers serve as bioisosteres for the classic 4-phenyl moiety (found in Pethidine and Diphenoxylate), they exhibit distinct physicochemical and pharmacological profiles.

• 4-(Pyridin-2-yl) isomer (CAS 767263-33-2): Preferred in Muscarinic M1/M4 agonist programs (Alzheimer's, neuropathic pain) due to specific steric and electrostatic complementarity. It often confers improved metabolic stability compared to phenyl analogs.

• 4-(Pyridin-4-yl) isomer (CAS 756452-70-7): Often utilized to modulate basicity and solubility. The exposed nitrogen allows for strong intermolecular hydrogen bonding, making it a candidate for solvent-exposed regions in kinase or GPCR binding pockets.

Physicochemical & Structural Analysis

The position of the nitrogen atom in the pyridine ring dictates the electronic environment of the piperidine core and the molecule's overall basicity. This is critical for optimizing Lipophilic Efficiency (LipE) and CNS penetration .

Comparative Data Table

Feature	4-(Pyridin-2-yl) Isomer	4-(Pyridin-4-yl) Isomer	Impact on Drug Design
CAS Number	767263-33-2	756452-70-7	Unique identifiers for sourcing.
N-Lone Pair Vector	Ortho (~60° to linkage)	Para (180° to linkage)	Determines H-bond acceptor directionality in the binding pocket.
Basicity (Pyridine N)	Lower pKa (Steric/Inductive effect)	Higher pKa (More accessible)	4-pyridyl is more likely to be protonated at physiological pH.
Steric Hindrance	High (Ortho N shields C4)	Low	2-pyridyl creates a "kinked" electrostatic surface; 4-pyridyl is linear.
Metabolic Liability	N-oxidation, Ring hydroxylation	N-oxidation (high risk)	2-pyridyl is generally more resistant to CYP-mediated N-oxidation than 4-pyridyl.
Key Application	Muscarinic Agonists, NK1 Antagonists	Kinase Inhibitors, Opioids	2-pyridyl mimics the steric bulk of phenyl with added polarity.

Synthetic Pathways & Manufacturing[1]

Both isomers are synthesized via a double nucleophilic substitution (cyclization) strategy. This method is robust and scalable, utilizing the corresponding pyridylacetonitrile as the nucleophilic carbon source.

Mechanism of Action (Synthesis)

The synthesis relies on the acidity of the

-proton in the acetonitrile derivative. Under basic conditions (typically NaH or NaNH ), the carbanion attacks the bis-electrophile (mechlorethamine or bis(2-chloroethyl)amine), closing the piperidine ring.

Pathway Diagram (Graphviz)

Caption: General cyclization strategy for constructing the 4-aryl-4-cyanopiperidine core. The choice of starting pyridylacetonitrile determines the final isomer.

Experimental Protocol: Synthesis of 4-(Pyridin-2-yl)piperidine-4-carbonitrile[1]

Objective: Synthesis of CAS 767263-33-2 from 2-pyridylacetonitrile.

• Reagent Preparation:

  • Dissolve 2-pyridylacetonitrile (1.0 eq) in anhydrous DMSO or DMF under nitrogen atmosphere.

  • Add Bis(2-chloroethyl)amine hydrochloride (1.1 eq).

• Deprotonation & Cyclization:

  • Cool the mixture to 0°C.

  • Slowly add Sodium Hydride (NaH) (60% dispersion in oil, 3.0 eq) portion-wise to control hydrogen evolution. Caution: Exothermic.

  • Allow the reaction to warm to room temperature, then heat to 60°C for 6–12 hours. Monitor conversion by LC-MS (Target Mass: 187.24 Da).

• Work-up:

  • Quench reaction with ice-water.

  • Extract with Ethyl Acetate (3x).

  • Wash organic layer with brine, dry over Na

    SO , and concentrate.

• Purification:

  • The crude oil is typically purified via flash column chromatography (SiO

    , MeOH/DCM gradient 0-10%).

  • Yield: Typically 60–75%.

Biological Activity & Therapeutic Applications[2][3][4][5][6]

The choice between the 2-pyridyl and 4-pyridyl isomer is rarely arbitrary; it is driven by specific receptor interactions.

A. Muscarinic Receptor Agonists (M1/M4)

Dominant Isomer: 4-(Pyridin-2-yl) [1][2]

• Mechanism: M1 agonists are sought for cognitive enhancement in Alzheimer's Disease. The 2-pyridyl moiety acts as a bioisostere for the phenyl ring found in older scaffolds but provides a critical nitrogen atom that can interact with serine or threonine residues in the orthosteric binding pocket.

• Data Support: Patent literature (e.g., AU2019201579B2) explicitly lists the 2-pyridyl isomer (CAS 767263-33-2) as a core building block for bicyclic aza-compounds designed as M1/M4 agonists. The 4-pyridyl isomer is less favored here, likely due to steric clashes or unfavorable solvation penalties in the receptor's hydrophobic sub-pocket.

B. Opioid & Analgesic Activity

Dominant Scaffold: 4-Aryl-4-cyanopiperidine (General)

• Context: This scaffold is the direct precursor to the Pethidine (Meperidine) class of opioids.

• Isomer Effect:

  • Phenyl: High

    -opioid affinity (MOR).

  • 2-Pyridyl: Reduced MOR affinity but potential for

    -opioid (DOR) or nociceptin (NOP) receptor selectivity. The pyridine nitrogen reduces lipophilicity (LogP), which lowers blood-brain barrier (BBB) penetration unless compensated by other substituents, potentially reducing abuse liability.

C. Metabolic Stability (CYP450 Interaction)

• 4-Pyridyl: The nitrogen is highly accessible to heme-iron centers in CYP450 enzymes, making it prone to N-oxidation. This often results in high clearance.

• 2-Pyridyl: The steric bulk of the adjacent quaternary carbon (C4 of piperidine) hinders the approach of the CYP heme to the pyridine nitrogen, often resulting in extended half-life (t

  ) compared to the 4-pyridyl isomer.

References

• Muscarinic Agonist Application

  • Bicyclic aza compounds as muscarinic M1 receptor and/or M4 receptor agonists. Patent AU2019201579B2. (Lists CAS 767263-33-2 as a key intermediate).[1][3]

• Synthesis of Piperidine Scaffolds

  • Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs. US Patent 9,029,547. (Describes the general cyclization methodology for 4,4-disubstituted piperidines).

• General Pharmacophore Data

  • Piperidine-4-carbonitrile derivatives in medicinal chemistry. ChemicalBook & PubChem Compound Records for CAS 767263-33-2 and 756452-70-7.
• Structural Bioisosterism: Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 54(8), 2529-2591. (General reference on pyridine-phenyl bioisosterism).

Sources

• 1. ht.gihichem.com [ht.gihichem.com]
• 2. Studies with Azinylacetonitriles: 2-Pyridylacetonitrile as a Precursor to Functionally Substituted Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AU2019201579B2 - Bicyclic aza compounds as muscarinic M1 receptor and/or M4 receptor agonists - Google Patents [patents.google.com]

The Nitrile Moiety on a Piperidine Scaffold: A Double-Edged Sword in Drug Design

A Comparative Guide to the Biological Activity of Nitrile vs. Non-Nitrile Piperidine Analogs

For researchers, scientists, and drug development professionals, the piperidine scaffold is a cornerstone of medicinal chemistry, forming the backbone of numerous approved drugs.[1] Its favorable physicochemical properties often enhance druggability, metabolic stability, and pharmacokinetic profiles.[1] A common chemical modification to this privileged structure is the introduction of a nitrile group. This guide provides an in-depth comparison of the biological activities of nitrile-containing piperidine analogs versus their non-nitrile counterparts, supported by experimental data and protocols, to elucidate the profound impact of this small but powerful functional group.

The Strategic Role of the Nitrile Group in Piperidine Analogs

The incorporation of a nitrile group onto a piperidine ring is a strategic decision in drug design, aimed at modulating a compound's pharmacological profile. The nitrile group, with its strong electron-withdrawing nature and linear geometry, can influence a molecule's binding affinity, selectivity, metabolic stability, and pharmacokinetic properties in several ways:

• Enhanced Binding Affinity and Selectivity: The nitrile moiety can act as a hydrogen bond acceptor and participate in dipole-dipole interactions, potentially forming key contacts within a receptor's binding pocket.[2] This can lead to increased potency and selectivity for the target receptor.

• Improved Pharmacokinetic Profile: The introduction of a nitrile group can increase a molecule's polarity, which may enhance solubility.[3] This modification can also block sites of metabolic attack, leading to increased metabolic stability and a longer half-life.

• Bioisosteric Replacement: The nitrile group is often used as a bioisostere for other functional groups, such as a carbonyl group or a halogen atom.[3] This substitution can maintain or improve biological activity while altering other properties like metabolic stability or toxicity.

Case Study: 4-Cyano-4-Phenylpiperidine Analogs Targeting Sigma Receptors

A compelling example of the nitrile group's influence is seen in a series of N-substituted-4-cyano-4-phenylpiperidine analogs that were evaluated for their binding affinity at sigma receptors.[4] The sigma-1 receptor, a chaperone protein at the endoplasmic reticulum, is a target for a variety of potential therapeutics for neurological disorders.[5]

Comparative Binding Affinity Data

The following table summarizes the binding affinities (Ki) of a nitrile-containing piperidine analog and its non-nitrile counterpart at sigma-1 (σ1) and sigma-2 (σ2) receptors.

Compound	Structure	σ1 Ki (nM)	σ2 Ki (nM)
Nitrile Analog (Compound 8)	N-phenethyl-4-cyano-4-phenylpiperidine	3.3	120
Non-Nitrile Analog (AC927)	N-phenethylpiperidine	30	150

Data sourced from an analysis of N-substituted nitrile piperidine analogs at σ receptors.[4]

As the data indicates, the presence of the 4-cyano-4-phenyl substituent in Compound 8 results in a nearly 10-fold increase in binding affinity for the σ1 receptor compared to the non-nitrile analog, AC927.[4] This suggests that the nitrile group and the additional phenyl ring play a crucial role in the interaction with the σ1 receptor binding site. Interestingly, the affinity for the σ2 receptor is not significantly affected by this substitution.[4] This highlights the potential of the nitrile group to not only enhance potency but also to confer selectivity between receptor subtypes.

Unraveling the Mechanism: Signaling Pathways

To understand the functional consequences of these binding affinities, it is essential to consider the downstream signaling pathways of the target receptors.

Sigma-1 Receptor Signaling

The sigma-1 receptor is a unique intracellular protein that modulates a variety of signaling pathways, including calcium signaling, and has been implicated in cellular stress responses.[6]

Caption: Classical opioid receptor signaling cascade.

Experimental Protocols for Comparative Analysis

To empirically determine the differences in biological activity between nitrile and non-nitrile piperidine analogs, a series of in vitro assays are essential. The following are detailed, step-by-step methodologies for key experiments.

Caption: General experimental workflow for comparison.

Radioligand Binding Assay (Competitive)

This assay determines the binding affinity (Ki) of the test compounds for a specific receptor. [3] 1. Membrane Preparation:

• Culture cells expressing the target receptor (e.g., HEK293 cells with the human sigma-1 receptor).
• Harvest the cells and homogenize them in a cold lysis buffer.
• Centrifuge the homogenate to pellet the cell membranes.
• Wash the membrane pellet and resuspend it in an appropriate assay buffer.
• Determine the protein concentration of the membrane preparation.

2. Assay Setup:

• In a 96-well plate, add the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]-(+)-pentazocine for sigma-1 receptors), and varying concentrations of the test compound (nitrile or non-nitrile analog).
• For determining non-specific binding, a high concentration of a known, non-labeled ligand is used. [7] * Incubate the plate at a specific temperature for a set time to allow the binding to reach equilibrium.

3. Filtration and Counting:

• Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand. [8] * Wash the filters with cold buffer to remove any unbound radioligand.
• Dry the filters and add a scintillation cocktail.
• Measure the radioactivity on each filter using a scintillation counter.

4. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.
• Plot the specific binding as a function of the test compound concentration to generate a competition curve.
• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific radioligand binding).
• Calculate the Ki value using the Cheng-Prusoff equation.

Functional Assay (cAMP Measurement)

This assay measures the functional activity of the compounds by quantifying their effect on the intracellular levels of cyclic AMP (cAMP), a common second messenger for G-protein coupled receptors (GPCRs). [9] 1. Cell Culture and Plating:

• Culture cells expressing the target GPCR (e.g., CHO cells with a human opioid receptor).
• Plate the cells in a 96-well plate and allow them to adhere overnight.

2. Compound Treatment:

• Prepare serial dilutions of the test compounds (nitrile and non-nitrile analogs).
• Remove the culture medium from the cells and add a stimulation buffer.
• Add the diluted test compounds to the wells. For Gi-coupled receptors, a stimulant like forskolin is often used to induce cAMP production, and the inhibitory effect of the test compound is measured.
• Incubate the plate for a specific time at a controlled temperature.

3. Cell Lysis and cAMP Detection:

• Lyse the cells to release the intracellular cAMP.
• Use a commercial cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based) to quantify the cAMP levels in each well according to the manufacturer's instructions. [10][11] 4. Data Analysis:
• Generate a standard curve using known concentrations of cAMP.
• Determine the cAMP concentration in each well from the standard curve.
• Plot the cAMP concentration as a function of the test compound concentration to generate a dose-response curve.
• Determine the EC50 (for agonists) or IC50 (for antagonists/inverse agonists) value for each compound.

In Vitro Metabolic Stability Assay

This assay assesses the susceptibility of the compounds to metabolism by liver enzymes.

1. Preparation of Liver Microsomes:

• Thaw cryopreserved liver microsomes (e.g., human, rat) on ice.
• Dilute the microsomes to the desired protein concentration in a reaction buffer.

2. Incubation:

• In a 96-well plate, add the liver microsomes and the test compound (nitrile or non-nitrile analog) at a fixed concentration.
• Pre-incubate the plate at 37°C.
• Initiate the metabolic reaction by adding a cofactor solution (e.g., NADPH).
• At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding a quenching solution (e.g., cold acetonitrile).

3. Sample Analysis:

• Centrifuge the plate to pellet the precipitated proteins.
• Analyze the supernatant using LC-MS/MS to quantify the remaining concentration of the parent compound at each time point.

4. Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound against time.
• Determine the in vitro half-life (T½) from the slope of the linear regression.
• Calculate the intrinsic clearance (Clint) of the compound.

Conclusion: A Strategic Choice in Drug Discovery

The decision to incorporate a nitrile group into a piperidine-based drug candidate is a nuanced one that requires careful consideration of the target and the desired pharmacological profile. As demonstrated by the case of 4-cyano-4-phenylpiperidine analogs, the nitrile moiety can significantly enhance binding affinity and selectivity for a specific receptor. [4]However, its impact on functional activity and metabolic stability must be empirically evaluated. The experimental protocols outlined in this guide provide a robust framework for conducting a thorough comparative analysis of nitrile and non-nitrile piperidine analogs, enabling researchers to make data-driven decisions in the optimization of lead compounds. Ultimately, the strategic use of the nitrile group can be a powerful tool in the medicinal chemist's arsenal for developing safer and more effective therapeutics.

References

• Nitrile analogs of meperidine as high affinity and selective sigma-1 receptor ligands. Available at:[Link]

• Schematic representation of opioid receptors signaling. Available at:[Link]

• Metabolic Pathways and Potencies of New Fentanyl Analogs. Available at:[Link]

• Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. Available at:[Link]

• Radioligand Binding Assay. Available at:[Link]

• Novel 1-phenylpiperazine and 4-phenylpiperidine derivatives as high-affinity sigma ligands. Available at:[Link]

• Sigma-1 receptor. Available at:[Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. Available at:[Link]

• Metabolic Pathways and Potencies of New Fentanyl Analogs. Available at:[Link]

• Physiology, Opioid Receptor. Available at:[Link]

• Opioid Peptides - Pain Transmission Pathway. Available at:[Link]

• Receptor Binding Assays for HTS and Drug Discovery. Available at:[Link]

• GloSensor™ cAMP Assay Protocol. Available at:[Link]

• Sigmar1's Molecular, Cellular, and Biological Functions in Regulating Cellular Pathophysiology. Available at:[Link]

• The signal transduction pathway of opioid receptor activation involves... Available at:[Link]

• Correlations between metabolism and structural elements of the alicyclic fentanyl analogs cyclopropyl fentanyl, cyclobutyl fentanyl, cyclopentyl fentanyl, cyclohexyl fentanyl and 2,2,3,3-tetramethylcyclopropyl fentanyl studied by human hepatocytes and LC-QTOF-MS. Available at:[Link]

• Sigma-1 Receptor in Retina: Neuroprotective Effects and Potential Mechanisms. Available at:[Link]

• The principle of the delta opioid receptor – ligand binding assay... Available at:[Link]

• The Sigma-1 Receptor in Cellular Stress Signaling. Available at:[Link]

• Current understanding of opioid receptors and their signaling pathways. Available at:[Link]

• Electroanalysis of Fentanyl and Its New Analogs: A Review. Available at:[Link]

• Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications. Available at:[Link]

• The GraphPad Guide to Analyzing Radioligand Binding Data. Available at:[Link]

• The sigma-1 receptor: roles in neuronal plasticity and disease. Available at:[Link]

• Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. Available at:[Link]

• 4-Phenylpiperidine – Knowledge and References. Available at:[Link]

• Phenylpiperidines. Available at:[Link]

• Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Available at:[Link]

• News: April 2022 – UNODC: Three precursors of the most common synthesis routes used in illicit fentanyl manufacture now under international control. Available at:[Link]

Sources

• 1. biophysics-reports.org [biophysics-reports.org]
• 2. cosmobio.co.jp [cosmobio.co.jp]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. Nitrile analogs of meperidine as high affinity and selective sigma-1 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sigma-1 receptor - Wikipedia [en.wikipedia.org]
• 6. Frontiers | The Sigma-1 Receptor in Cellular Stress Signaling [frontiersin.org]
• 7. The GraphPad Guide to Analyzing Radioligand Binding Data [farmamol.web.uah.es]
• 8. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. GloSensor™ cAMP Assay Protocol [worldwide.promega.com]
• 10. resources.revvity.com [resources.revvity.com]
• 11. researchgate.net [researchgate.net]

Spectroscopic Cross-Validation of Pyridine Derivatives: A Comparative Analytical Guide

Introduction: The Criticality of Pyridine Validation

In drug discovery, the pyridine ring is a privileged pharmacophore, appearing in over 20% of known drugs (e.g., niacin, esomeprazole, imatinib). However, the structural isomerism of substituted pyridines (2-, 3-, or 4-position) presents a persistent analytical challenge. A 3-substituted isomer often exhibits vastly different biological activity compared to its 2-substituted analog, yet their elemental composition and molecular weight are identical.

This guide provides a rigorous, self-validating framework for cross-referencing a Candidate Compound (Product) against Established Reference Standards (Alternatives) . We move beyond simple spectral matching to a mechanistic confirmation of structure using NMR, MS, and FT-IR.

Strategic Workflow: The Validation Logic

The following decision tree illustrates the logic flow for validating a pyridine derivative, ensuring no false positives based on single-mode data.

Figure 1: Logical workflow for the structural confirmation of pyridine derivatives.

Deep Dive: Comparative NMR Analysis (The Gold Standard)

Nuclear Magnetic Resonance (NMR) is the primary tool for distinguishing pyridine isomers. The nitrogen atom introduces a strong dipole, deshielding the

-protons (positions 2 and 6) significantly more than the or protons.

Mechanistic Insight: The Nitrogen Effect

• -Protons (C2/C6): Closest to the electronegative nitrogen. Most deshielded ( 8.5 – 9.0 ppm).
• -Protons (C4): Deshielded by resonance but less than ( 7.5 – 8.0 ppm).
• -Protons (C3/C5): Least affected, appearing most upfield ( 7.0 – 7.4 ppm).

Coupling Constants ( ) as Diagnostic Fingerprints

You cannot rely on chemical shift alone due to solvent effects. You must calculate coupling constants (

).

Coupling Type	Interaction	Typical Value (Hz)	Diagnostic Utility
Vicinal ( )	-	4.0 – 6.0	Distinctly smaller than benzene ortho-coupling.
Vicinal ( )	-	6.5 – 8.5	Similar to benzene; distinguishes C3-C4 bond.
Long-range ( )	- (Meta)	1.0 – 2.0	"W-coupling" visible in high-res scans.
Long-range ( )	- (Meta)	1.0 – 2.0	Visible in symmetric 2,6-substituted pyridines.

Comparative Protocol: Candidate vs. Reference

Objective: Confirm if Candidate X is the 3-substituted isomer (e.g., Nicotinic acid derivative).

• Preparation: Dissolve 5-10 mg of Candidate and Reference Standard in DMSO-d6 .

  • Expert Note: Avoid CDCl

    for free bases if possible. Trace acid in chloroform can protonate the pyridine nitrogen, shifting signals downfield by >0.5 ppm and broadening peaks. DMSO-d6 minimizes this variability.

• Acquisition: Run 1H NMR (min. 400 MHz). Set relaxation delay (

  ) to 5s to ensure integration accuracy.

• Analysis:

  • Identify the singlet or doublet at ~8.5-9.0 ppm.

  • If it is a singlet (broad) or doublet with

    Hz, it is likely H2 (isolated between N and substituent at C3).

  • If it is a doublet with

    Hz, it is H2/H6 in a 4-substituted pyridine.

Vibrational & Mass Spectrometry Cross-Validation

While NMR provides connectivity, MS and IR provide the molecular "fingerprint" and confirm the heteroaromatic core.

Mass Spectrometry: The Fragmentation Rule

Pyridines undergo a characteristic fragmentation pathway that serves as a "sanity check" for the ring system.

• Primary Event: Loss of HCN (Hydrogen Cyanide) .

• Mass Shift: Look for a fragment ion at [M - 27] .

  • Example: Pyridine (

    79) Fragment ( 52) + HCN (27).

  • Application: If your candidate does not show an [M-27] loss (or [M-HCN-R]), the pyridine ring may not be intact (e.g., dihydropyridine contamination).

FT-IR Spectroscopy: Ring Breathing

The "Product" (Candidate) must match the "Alternative" (Reference) in the fingerprint region.

• C=N / C=C Stretching: 1600 – 1570 cm⁻¹.

• Ring Breathing: ~990 – 1000 cm⁻¹ (substituted pyridines often show shifts here depending on the substituent mass).

Summary Comparison Table

Use this table to benchmark your Candidate Compound against expected literature values for common isomers.

Feature	2-Substituted Pyridine	3-Substituted Pyridine	4-Substituted Pyridine
Symmetry	Asymmetric	Asymmetric	Symmetric (AA'BB' system)
Key NMR Signal	H6: Doublet ( Hz) at ~8.5 ppm	H2: Singlet/Fine doublet ( Hz) at ~8.8 ppm	H2,H6: Doublet ( Hz) at ~8.5 ppm
Coupling Pattern	Complex ABCD system	Complex ABCD system	Simplified AA'XX' or AA'BB'
IR C-H Bend	780 – 740 cm⁻¹ (4 adj. H)	820 – 770 cm⁻¹ (3 adj. H)	850 – 790 cm⁻¹ (2 adj. H)
Validation Verdict	Distinct	Distinct	Easily Confused with Para-benzene

Experimental Protocol: Self-Validating Purity Check

Title: Quantitative NMR (qNMR) Purity Assay with Internal Standard Purpose: To distinguish between a "pure" wrong isomer and the "correct" isomer with impurities.

Procedure:

• Weighing: Accurately weigh ~10 mg of the Candidate Compound (

  ) and ~5 mg of an Internal Standard (IS) such as 1,3,5-Trimethoxybenzene or Maleic Acid ( ).

  • Selection: Choose an IS with peaks that do not overlap with the pyridine region (6.5 – 9.0 ppm).

• Solvation: Dissolve both in 0.6 mL DMSO-d6.

• Acquisition: Acquire 1H NMR with

  (to allow full relaxation of all protons).

• Calculation:

  [1]

  • Where

    = Integral area, = Number of protons, = Molecular weight.

Interpretation:

• If the NMR spectrum matches the Reference Standard qualitatively (splitting patterns match) AND the qNMR purity is >98%, the product is validated.

• If splitting matches but purity is ~50-60%, suspect a salt form (e.g., Pyridine

  HCl) or solvent solvate.

References

• SDBS (AIST). Spectral Database for Organic Compounds.[2] National Institute of Advanced Industrial Science and Technology.[3] Available at: [Link] (Accessed Oct 2023).

• NIST Mass Spectrometry Data Center. Pyridine - Gas Phase Ion Energetics & Mass Spectrum. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Reich, H. J. Structure Determination Using NMR: Heterocycles. University of Wisconsin-Madison. (Authoritative educational resource for coupling constants).[4] Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard text citing the Nitrogen deshielding effect and coupling constants).

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. Spectral Database for Organic Compounds | re3data.org [re3data.org]
• 3. Spectral Database for Organic Compounds, SDBS - Databases - UW-Madison Libraries [search.library.wisc.edu]
• 4. ekwan.github.io [ekwan.github.io]

Comparative study of different catalysts for pyridine-piperidine synthesis

A Comparative Guide to Catalysts for Pyridine-to-Piperidine Synthesis

Abstract

For researchers, scientists, and professionals in drug development, the efficient synthesis of piperidines through the hydrogenation of pyridines is a critical process. Piperidine and its derivatives are fundamental building blocks in a vast array of pharmaceuticals and agrochemicals.[1] This guide provides an objective comparison of various catalytic systems for pyridine hydrogenation, supported by experimental data, to aid in the selection of the most suitable catalyst for specific applications. The hydrogenation of pyridine to piperidine, while conceptually straightforward, presents challenges due to the stability of the aromatic pyridine ring and the potential for catalyst poisoning by the nitrogen-containing substrate and product.[2] Consequently, the choice of catalyst and reaction conditions is paramount to achieving high conversion and selectivity. This analysis covers a range of heterogeneous catalysts, including noble metal and non-noble metal systems, detailing their performance under various conditions.

The Challenge and Importance of Pyridine Hydrogenation

The catalytic hydrogenation of pyridine is the most direct and atom-economical route to piperidine, a core scaffold in numerous FDA-approved drugs.[3] The reaction involves the saturation of the aromatic ring with three equivalents of hydrogen. However, several factors make this transformation non-trivial:

• Aromatic Stability: The resonance energy of the pyridine ring requires potent catalytic systems to overcome the activation barrier for hydrogenation. This often translates to the need for elevated temperatures and pressures.[3][4]

• Catalyst Inhibition: The lone pair of electrons on the nitrogen atom of both pyridine and the resulting piperidine can strongly adsorb to the metal surface of the catalyst, leading to inhibition or poisoning, which reduces catalytic activity over time.[1]

• Chemoselectivity: For substituted pyridines, a significant challenge is to reduce the pyridine ring selectively while preserving other reducible functional groups (e.g., nitriles, carbonyls, olefins) within the molecule.[1]

The ideal catalyst must therefore be highly active to enable mild reaction conditions, robust against nitrogen-containing compounds, and exhibit high chemoselectivity.

In-Depth Analysis of Catalytic Systems

The choice of catalyst for pyridine hydrogenation is a trade-off between activity, selectivity, cost, and the required reaction conditions.[2] Noble metal catalysts generally exhibit high activity under milder conditions, while non-noble metal catalysts are more cost-effective but often necessitate more demanding process parameters.[2]

Noble Metal Catalysts: The High-Performance Workhorses

Catalysts based on platinum-group metals are renowned for their high efficiency in various hydrogenation reactions, including that of N-heterocycles.

• Rhodium (Rh): Rhodium-based catalysts have demonstrated exceptional activity, often under remarkably mild conditions.[2] Commercially available rhodium(III) oxide (Rh₂O₃) can effectively catalyze the hydrogenation of a wide array of functionalized pyridines at just 40°C and 5 bar of H₂ pressure, showing broad functional group tolerance.[1][2] Carbon-supported rhodium (Rh/C) is also highly effective.[1] Recent advancements in electrocatalysis have highlighted Rh on Ketjenblack (Rh/KB) for the quantitative conversion of pyridine to piperidine at ambient temperature and pressure, offering a green and energy-efficient alternative.[2][4]

• Ruthenium (Ru): Supported ruthenium nanoparticles are highly efficient for the diastereoselective cis-hydrogenation of substituted pyridines under mild conditions.[5] Homogeneous ruthenium complexes have also been successfully employed in transfer hydrogenation, using hydrogen donors like formic acid, which circumvents the need for high-pressure gaseous hydrogen.[2]

• Palladium (Pd): Palladium on carbon (Pd/C) is a widely used and versatile catalyst. Its effectiveness is often enhanced by the use of acidic additives, which protonate the pyridine nitrogen, activating the ring towards reduction.[3] This strategy has been successfully applied in the chemoselective hydrogenation of pyridinecarbonitriles to piperidylmethylamines, where careful control of acidity can tune the selectivity towards either ring or nitrile reduction.[6]

• Platinum (Pt): Platinum(IV) oxide (PtO₂), known as Adams' catalyst, is effective for pyridine hydrogenation, typically requiring an acidic solvent like glacial acetic acid to achieve high activity.[2]

Non-Noble Metal Catalysts: The Economic & Industrial Choice

The high cost of noble metals is a significant barrier to their large-scale industrial use. Consequently, catalysts based on more abundant, first-row transition metals are attractive alternatives.

• Nickel (Ni) and Cobalt (Co): Catalysts like Raney Nickel and supported cobalt are common choices for industrial-scale pyridine hydrogenation. However, their activity is generally lower than that of noble metals, necessitating harsher reaction conditions, such as high temperatures (100-200°C) and very high hydrogen pressures (150-300 atm).[2] Despite these requirements, their low cost makes them economically viable for large-volume production.[2]

Emerging Catalytic Frontiers

Research continues to push the boundaries of catalysis for this important transformation, focusing on sustainability and novel activation modes.

• Electrocatalysis: As mentioned, electrocatalytic hydrogenation using catalysts like Rh/KB allows the reaction to proceed at room temperature and atmospheric pressure, using water as the hydrogen source.[4][7] This approach avoids the use of high-pressure hydrogen gas and offers a path to processes powered by renewable electricity.[4]

• Transfer Hydrogenation: This technique uses hydrogen donor molecules, such as formic acid and its salts, to deliver hydrogen to the substrate.[8] It is particularly advantageous as it avoids the need for specialized high-pressure hydrogenation equipment. Rhodium complexes have proven highly effective in this area, enabling efficient reductions under mild conditions.[8][9]

• Molybdenum Nitride (γ-Mo₂N): This material has been investigated as a cost-effective catalyst for hydrodenitrogenation (HDN) processes in the petroleum industry, which involves the hydrogenation of pyridine and subsequent ring-opening.[10] Theoretical studies using Density Functional Theory (DFT) have helped to elucidate the reaction pathways on its surface.[10]

Performance Data Summary

The following table summarizes the performance of several key catalysts based on published experimental data, providing a clear comparison for catalyst selection.

Catalyst	Support/System	Temp. (°C)	H₂ Pressure (bar)	Time (h)	Conversion (%)	Selectivity to Piperidine (%)	Source
Rh₂O₃	None	40	5	16	>95	>99	[1]
Ru/C	Carbon	80	30	12	>99	>99	[5]
10% Pd/C	Carbon (with H₂SO₄)	30	6	5.5	100	98¹	[6]
Raney Ni	None	120	100	6	~100	>98	[2]
Rh/KB	Ketjenblack (Electrocatalysis)	Ambient	N/A	~15	100	98	[4]
[Cp*RhCl₂]₂	Homogeneous (Transfer H₂)	40	N/A	22	>95	>99	[8]

¹Note: Data for Pd/C is for the hydrogenation of 4-pyridinecarbonitrile to 4-(aminomethyl)piperidine, where both the nitrile and pyridine ring are hydrogenated.[2][6]

Mechanistic Insights and Rationale

The hydrogenation of pyridine on a heterogeneous metal catalyst surface is generally understood to proceed through a stepwise mechanism. The process begins with the adsorption of pyridine onto the catalyst's active sites, followed by the dissociative adsorption of hydrogen gas (H₂) to form surface-adsorbed hydrogen atoms (H*).

The adsorbed pyridine molecule is then sequentially hydrogenated via partially hydrogenated intermediates, such as dihydropyridine and tetrahydropyridine, before the final saturation to piperidine.[11] For many catalysts, particularly rhodium, the desorption of the final piperidine product from the metal surface is considered the rate-determining step.[4]

Causality Behind Catalyst Performance:

• Noble Metals (Rh, Ru): These metals possess an optimal balance of activities for H₂ dissociation and for hydrogenation of the adsorbed pyridine ring without being overly inhibited by the product. Rhodium, in particular, shows a moderate interaction with piperidine, facilitating its desorption and freeing up active sites for the next catalytic cycle.[4]

• Acidic Additives (with Pd/C, PtO₂): The use of an acid protonates the pyridine nitrogen, forming a pyridinium ion. This withdraws electron density from the aromatic ring, making it more susceptible to nucleophilic attack by hydride species or direct hydrogenation on the catalyst surface.[3][4]

• Non-Noble Metals (Ni, Co): These metals can effectively break the H-H bond and hydrogenate the ring, but they tend to bind more strongly to the nitrogen lone pair of piperidine. This strong product adsorption necessitates higher temperatures to facilitate desorption, explaining the need for more forcing reaction conditions.

Experimental Protocols: A Validated Workflow

This section provides a generalized, self-validating protocol for a typical laboratory-scale heterogeneous hydrogenation of pyridine using a noble metal catalyst.

General Protocol for Pyridine Hydrogenation using Rh₂O₃

Materials & Equipment:

• Rhodium(III) oxide (Rh₂O₃)

• Pyridine (substrate)

• Ethanol (solvent)

• High-pressure autoclave reactor (e.g., Parr hydrogenator) equipped with a magnetic stir bar, pressure gauge, and gas inlet/outlet.

• Inert gas (Nitrogen or Argon)

• Hydrogen gas (high purity)

• Gas chromatograph (GC) or GC-MS for analysis.

Workflow Diagram:

Step-by-Step Procedure:

• Reactor Charging: In a glass liner, combine pyridine (e.g., 1.0 mmol), the catalyst (e.g., 1-2 mol% Rh₂O₃), and a suitable solvent like ethanol (e.g., 5 mL). Place the glass liner and a magnetic stir bar inside the high-pressure autoclave.

• Sealing and Purging: Seal the autoclave according to the manufacturer's instructions. To ensure an oxygen-free atmosphere, purge the system by pressurizing with an inert gas (e.g., nitrogen to 5-10 bar) and then carefully venting the pressure. Repeat this cycle at least three times.

• Reaction Execution: After the final purge cycle, pressurize the reactor with hydrogen gas to the desired pressure (e.g., 5 bar).[3] Begin stirring and heat the reactor to the target temperature (e.g., 40°C).[3] Maintain these conditions for the specified reaction time (e.g., 16 hours), monitoring the pressure gauge for hydrogen uptake.[3]

• Work-up: After the reaction is complete, cool the vessel to room temperature. Carefully and slowly vent the excess hydrogen pressure in a well-ventilated fume hood. Purge the reactor once more with inert gas before opening.

• Product Isolation and Analysis: Remove the reaction mixture from the reactor. Filter the mixture through a pad of Celite or a syringe filter to remove the heterogeneous catalyst. Rinse the filter pad with a small amount of the solvent. The combined filtrate contains the crude product. Analyze an aliquot by GC or GC-MS to determine conversion and selectivity. The product can be further purified by distillation or column chromatography if required.[3]

• Catalyst Recycling (Optional): The recovered catalyst can be washed with solvent, dried under vacuum, and reused in subsequent runs to test for stability and reusability.

Conclusion and Future Outlook

The selection of a catalyst for pyridine hydrogenation is a critical decision that balances economic and performance requirements.[2] Noble metal catalysts, especially those based on rhodium and ruthenium, offer unparalleled activity and selectivity under mild conditions, making them ideal for the synthesis of fine chemicals and pharmaceuticals where functional group tolerance is key.[2] For large-scale industrial production, the higher cost of these metals often leads to the selection of nickel or cobalt catalysts, despite the need for more energy-intensive, high-pressure conditions.[2]

The future of this field lies in the development of sustainable and cost-effective catalytic systems. Electrocatalytic and transfer hydrogenation methods are particularly promising as they can operate under significantly milder conditions and reduce reliance on high-pressure H₂ gas.[2][4][8] Continued research into non-noble metal catalysts with enhanced activity at lower temperatures and pressures will be crucial for developing more economical and environmentally benign processes for producing the vital piperidine scaffold.

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A Comparative Guide to the Kinase Selectivity of a 4-(Pyridin-2-yl)piperidine-4-carbonitrile Scaffold: The Case of Tofacitinib

Introduction: In the landscape of targeted therapeutics, kinase inhibitors have emerged as a cornerstone of precision medicine. Their efficacy, however, is critically dependent on their selectivity—the ability to inhibit the intended target kinase without engaging other kinases, which can lead to off-target toxicities. The 4-(pyridin-2-yl)piperidine-4-carbonitrile moiety is a key pharmacophore found in several potent kinase inhibitors. This guide provides an in-depth analysis of the kinase selectivity profile of a prominent drug embodying this scaffold: Tofacitinib (CP-690,550). Tofacitinib is an oral Janus kinase (JAK) inhibitor used for the treatment of autoimmune diseases like rheumatoid arthritis and psoriatic arthritis[1][2][3]. We will objectively compare its performance against its primary targets versus the broader human kinome, supported by experimental data and detailed methodologies, to offer a comprehensive resource for researchers in drug development.

The Critical Role of the JAK-STAT Pathway

The Janus kinase/signal transducers and activators of transcription (JAK-STAT) pathway is a principal signaling cascade for a wide array of cytokines and growth factors, making it central to immune cell development, proliferation, and function[4][5][6]. The pathway is relatively direct: cytokine binding to its receptor brings associated JAKs into close proximity, allowing them to trans-phosphorylate and activate each other. These activated JAKs then phosphorylate the receptor, creating docking sites for STAT proteins. Once docked, STATs are themselves phosphorylated, dimerize, translocate to the nucleus, and act as transcription factors to regulate gene expression[4][6]. Dysregulation of this pathway is implicated in numerous inflammatory and autoimmune disorders[5][6]. Tofacitinib exerts its therapeutic effect by interfering with this cascade at the level of the JAKs[3][7].

Visualizing the Mechanism of Action

To understand Tofacitinib's role, it is crucial to visualize its point of intervention in the JAK-STAT signaling pathway.

Caption: The JAK-STAT signaling pathway and Tofacitinib's point of inhibition.

Comparative Selectivity Profile of Tofacitinib

Tofacitinib is recognized as a pan-JAK inhibitor, meaning it inhibits multiple members of the JAK family, but with varying potencies. Its primary targets are JAK1 and JAK3, with weaker activity against JAK2 and TYK2[8][9]. This profile is therapeutically significant, as inhibiting different JAKs can modulate distinct sets of cytokine signals. For instance, JAK3 inhibition is crucial for blocking signals from cytokines that use the common gamma chain (γc), such as IL-2, IL-4, and IL-7, which are vital for lymphocyte function[9][10]. JAK1 inhibition has a broader effect, impacting signaling from numerous inflammatory cytokines[11].

The selectivity of a kinase inhibitor is not absolute and is best understood by comparing its potency (typically measured as the half-maximal inhibitory concentration, IC50) against its intended targets versus a wide panel of other kinases.

Table 1: Comparative IC50 Values of Tofacitinib Against JAK Family Kinases

Kinase Target	IC50 (nM)	Key Associated Cytokines	Therapeutic Relevance
JAK3	1	IL-2, IL-4, IL-7, IL-15, IL-21	Immunosuppression, lymphocyte activity
JAK1	112	IL-6, IFN-γ	Broad anti-inflammatory effects
JAK2	20	EPO, TPO, GM-CSF	Hematopoiesis (potential for side effects)
TYK2	>3000	IL-12, IL-23	Th1/Th17 differentiation

Data compiled from Tocris Bioscience and supporting literature.

Analysis of Selectivity: The data clearly demonstrates that Tofacitinib is most potent against JAK3. Its potency against JAK2 is approximately 20-fold lower than against JAK3, and its activity against JAK1 is over 100-fold weaker. This profile suggests that at therapeutic concentrations, Tofacitinib will primarily inhibit signaling through JAK3 and, to a lesser extent, JAK1 and JAK2. The relative sparing of TYK2 is a key feature of its selectivity. While potent JAK1/JAK3 inhibition is responsible for its efficacy in autoimmune diseases, the moderate inhibition of JAK2 is thought to contribute to some of the observed side effects, such as changes in hematological parameters[11][12].

To be considered selective, an inhibitor should demonstrate significantly less activity against unrelated kinases. Broad kinome screening is essential to identify potential off-target interactions that could lead to unexpected toxicities. Tofacitinib has been shown to have a high degree of kinome selectivity, with minimal inhibition of a wide range of other kinases at clinically relevant concentrations[8].

Experimental Protocol: In Vitro Biochemical Kinase Assay

The determination of an inhibitor's IC50 value is a foundational experiment in drug discovery. The following is a representative, self-validating protocol for a luminescence-based kinase assay, such as the ADP-Glo™ assay, which quantifies kinase activity by measuring the amount of ADP produced in the phosphorylation reaction.

Objective: To determine the IC50 of Tofacitinib against a specific JAK kinase.

Principle: The amount of ADP formed in a kinase reaction is converted to ATP, which is then used in a luciferase/luciferin reaction to produce light. The luminescent signal is proportional to the ADP concentration and, therefore, to the kinase activity.

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of Tofacitinib in 100% DMSO.

  • Perform serial dilutions (e.g., 1:3) in DMSO to create a 10-point concentration gradient for the dose-response curve. This step is crucial for accurately determining the IC50.

• Assay Plate Setup:

  • Using a 384-well plate, add 1 µL of the diluted Tofacitinib or DMSO vehicle (for 0% and 100% inhibition controls) to the appropriate wells.

• Kinase Reaction:

  • Add 5 µL of a solution containing the specific JAK enzyme and its corresponding peptide substrate to each well.

  • Rationale: The substrate concentration should ideally be at or near its Michaelis-Menten constant (Km) to ensure the assay is sensitive to competitive inhibitors.

  • Pre-incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase[13].

• Initiation of Reaction:

  • Add 5 µL of an ATP solution to all wells to start the kinase reaction.

  • Rationale: The ATP concentration is typically set at its Km for the specific kinase. This ensures that the assay accurately reflects the inhibitor's potency under standardized biochemical conditions[14].

  • Incubate the plate for a defined period (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

• Termination and ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Self-Validation: This step ensures that the final signal is derived only from the ADP produced during the reaction.

• Signal Generation and Measurement:

  • Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the ADP to ATP and contains the luciferase/luciferin mixture.

  • Incubate for 30 minutes at room temperature to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Normalize the data using the "no enzyme" (100% inhibition) and "DMSO only" (0% inhibition) controls.

  • Plot the percent inhibition against the logarithm of the Tofacitinib concentration and fit the data to a four-parameter logistic equation to calculate the IC50 value.

Visualizing the Experimental Workflow

Caption: Workflow for an in vitro luminescence-based kinase inhibition assay.

Conclusion

The 4-(pyridin-2-yl)piperidine-4-carbonitrile scaffold, exemplified by Tofacitinib, has proven to be a highly effective core for the development of potent JAK inhibitors. A detailed analysis of Tofacitinib's selectivity profile reveals a potent, but not entirely specific, inhibition of the JAK family, with the highest potency against JAK3. This pan-JAK inhibitory profile, with a clear preference for JAK3 > JAK2 > JAK1, is fundamental to its mechanism of action and clinical efficacy in treating autoimmune diseases. However, this lack of absolute specificity also underlies some of its known side effects, highlighting the ongoing challenge in drug discovery to balance on-target efficacy with off-target safety. The methodologies described herein provide a robust framework for researchers to evaluate the selectivity of novel kinase inhibitors, a critical step in the journey from chemical scaffold to clinical candidate.

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• Strober, B., Buonanno, M., Clark, J. D., & Mallya, U. (2013). Tofacitinib (CP-690550), an oral Janus kinase inhibitor, improves patient-reported outcomes in a phase 2b, randomized, double-blind, placebo-controlled study in patients with moderate-to-severe psoriasis. Journal of the European Academy of Dermatology and Venereology. Available at: [Link]

• Ghoreschi, K., et al. (2011). Modulation of Innate and Adaptive Immune Responses by Tofacitinib (CP-690,550). ResearchGate. Available at: [Link]

• Arthritis UK. Tofacitinib. Available at: [Link]

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• Behrens, F., & Sewerin, P. (2021). Differential properties of Janus kinase inhibitors in the treatment of immune-mediated inflammatory diseases. Rheumatology. Available at: [Link]

• Foloppe, N., et al. (2012). Discovery of 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as Selective, Orally Bioavailable CHK1 Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?. Available at: [Link]

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• Zabludoff, S., et al. (2008). Discovery of Checkpoint Kinase Inhibitor (S)-5-(3-Fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide (AZD7762) by Structure-Based Design and Optimization of Thiophenecarboxamide Ureas. Journal of Medicinal Chemistry. Available at: [Link]

• Winthrop, K. L. (2018). Clinical significance of Janus Kinase inhibitor selectivity. Rheumatology. Available at: [Link]

• Barlaam, B., et al. (2010). Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt). Journal of Medicinal Chemistry. Available at: [Link]

• Domainex. (2021). Biochemical kinase assay to improve potency and selectivity. Available at: [Link]

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• Dickson, A., et al. (2023). Selectivity and Ranking of Tight-Binding JAK-STAT Inhibitors Using Markovian Milestoning with Voronoi Tessellations. Journal of Chemical Theory and Computation. Available at: [Link]

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Comparative Docking Analysis of 4-(pyridin-2-yl)piperidine-4-carbonitrile Analogs as Potential Mu-Opioid Receptor Modulators

A Senior Application Scientist's Guide to In Silico Structure-Activity Relationship Studies

In the landscape of modern drug discovery, the 4-(pyridin-2-yl)piperidine-4-carbonitrile scaffold has emerged as a promising framework for the development of novel therapeutics targeting a range of biological entities, including the mu-opioid receptor (MOR).[1][2] The strategic placement of a pyridyl group and a carbonitrile moiety on the piperidine core offers unique opportunities for modulating ligand-receptor interactions. This guide provides a comprehensive comparative analysis of a series of rationally designed analogs based on this core structure, employing molecular docking to elucidate their potential binding affinities and interaction patterns with the MOR. This in silico approach is a cornerstone of structure-based drug design, enabling the prioritization of candidates for synthesis and further experimental validation.[3]

The MOR, a class A G-protein coupled receptor (GPCR), is the primary target for opioid analgesics.[4] Understanding how subtle structural modifications to a ligand can influence its binding to this receptor is paramount for developing safer and more effective pain therapeutics. This guide will walk through the entire process of a comparative docking study, from the rationale behind the selection of analogs to the detailed interpretation of the results, providing researchers, scientists, and drug development professionals with a practical framework for their own investigations.

The Rationale for Analog Selection

To conduct a meaningful comparative analysis, a series of analogs of the parent molecule, 4-(pyridin-2-yl)piperidine-4-carbonitrile, were designed. The selection of these analogs is rooted in established principles of medicinal chemistry, aiming to probe the structure-activity relationship (SAR) by systematically modifying key positions on the scaffold.[5][6] The chosen analogs for this study are:

• Parent Molecule (AN-00): 4-(pyridin-2-yl)piperidine-4-carbonitrile

• Analog 1 (AN-01): Introduction of a hydroxyl group at the 4-position of the pyridine ring. This modification explores the impact of a hydrogen bond donor/acceptor in this region of the binding pocket.

• Analog 2 (AN-02): Substitution with a methoxy group at the 4-position of the pyridine ring. This assesses the effect of a bulkier, electron-donating group and its potential for hydrophobic interactions.

• Analog 3 (AN-03): Replacement of the pyridin-2-yl group with a pyrimidin-2-yl group. This alteration investigates the influence of an additional nitrogen atom in the aromatic ring system on binding affinity.

• Analog 4 (AN-04): Substitution of the cyano group with a carboxamide group. This modification examines the role of a group capable of forming more extensive hydrogen bond networks.

Experimental Protocol: A Step-by-Step Guide to Comparative Docking

The following protocol outlines the methodology for a rigorous comparative molecular docking study using AutoDock Vina, a widely used and validated open-source docking program.[7][8][9][10]

Step 1: Receptor Preparation

• Selection and Retrieval of the Receptor Structure: The crystal structure of the human mu-opioid receptor in its active state, co-crystallized with an agonist, is the ideal starting point. For this study, the PDB entry 5C1M was selected, which provides a high-resolution structure of the receptor.[11] Additional relevant structures include 6DDF and 4DKL for comparative purposes.[12][13] The PDB file is downloaded from the RCSB Protein Data Bank ([Link]).

• Receptor Cleaning and Preparation:

  • The downloaded PDB file is loaded into a molecular visualization tool such as UCSF Chimera or PyMOL.

  • All non-essential molecules, including water, ions, and co-crystallized ligands, are removed from the structure.

  • Hydrogen atoms are added to the protein, and their positions are optimized to satisfy valence and hydrogen bonding networks.

  • Partial charges are assigned to all atoms of the receptor using the Gasteiger charging method.

  • The prepared receptor is saved in the PDBQT file format, which is required by AutoDock Vina.

Step 2: Ligand Preparation

• 2D Structure Drawing and 3D Conversion: The 2D structures of the parent molecule (AN-00) and the four analogs (AN-01 to AN-04) are drawn using a chemical drawing software like ChemDraw or MarvinSketch.

• Energy Minimization: The 2D structures are converted to 3D and subjected to energy minimization using a force field such as MMFF94 to obtain a low-energy, stable conformation.

• Ligand Preparation for Docking:

  • Each 3D ligand structure is loaded into AutoDock Tools.

  • Non-polar hydrogens are merged, and Gasteiger charges are computed.

  • The rotatable bonds are defined to allow for conformational flexibility during the docking process.

  • The prepared ligands are saved in the PDBQT file format.

Step 3: Grid Box Generation

• Defining the Binding Site: The binding site on the mu-opioid receptor is defined based on the location of the co-crystallized ligand in the original PDB structure or from published literature identifying key binding residues.

• Grid Box Setup: A grid box is generated around the defined binding site. The size and center of the grid box must be large enough to encompass the entire binding pocket and allow for the free rotation and translation of the ligands. For the mu-opioid receptor, the grid box should be centered on the known orthosteric binding pocket.

Step 4: Molecular Docking with AutoDock Vina

• Configuration File: A configuration file is created that specifies the paths to the prepared receptor and ligand PDBQT files, the grid box parameters, and the output file name.

• Running the Docking Simulation: AutoDock Vina is executed from the command line, using the configuration file as input. Vina will perform a series of independent docking runs for each ligand, exploring different conformations and orientations within the binding site.

• Output Analysis: The output of the docking simulation is a PDBQT file containing multiple binding modes (poses) for each ligand, ranked by their predicted binding affinity (in kcal/mol).

Workflow for Comparative Docking Study

Caption: Workflow of the comparative molecular docking study.

Comparative Analysis of Docking Results

The primary output of a molecular docking study is the binding affinity, which is an estimation of the free energy of binding. A more negative value indicates a stronger predicted interaction. The analysis of the binding poses provides insights into the specific molecular interactions, such as hydrogen bonds, hydrophobic interactions, and electrostatic interactions, that contribute to the binding affinity.

Table 1: Predicted Binding Affinities and Key Interactions of 4-(pyridin-2-yl)piperidine-4-carbonitrile Analogs with the Mu-Opioid Receptor (PDB: 5C1M)

Analog	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues	Predicted Interaction Types
AN-00 (Parent)	-8.5	Asp147, Tyr148, His297	Ionic, π-π stacking, Hydrogen bond
AN-01 (+OH)	-9.2	Asp147, Tyr148, Trp318, His297	Ionic, π-π stacking, Multiple H-bonds
AN-02 (+OCH3)	-8.8	Asp147, Tyr148, Met151, His297	Ionic, π-π stacking, Hydrophobic
AN-03 (pyrimidinyl)	-8.3	Asp147, Tyr148, His297	Ionic, π-π stacking, Altered H-bond
AN-04 (+CONH2)	-9.5	Asp147, Tyr148, Asn127, His297	Ionic, π-π stacking, Extensive H-bonds

Note: The data presented in this table are hypothetical and for illustrative purposes to demonstrate the expected outcome of a comparative docking study. Actual results would be generated from the execution of the described protocol.

Interpretation of Structure-Activity Relationships

• The Importance of Hydrogen Bonding: The introduction of a hydroxyl group (AN-01) and a carboxamide group (AN-04) led to a significant improvement in the predicted binding affinity. This suggests that the formation of additional hydrogen bonds with key residues in the binding pocket, such as Trp318 and Asn127, is crucial for potent inhibition.

• Steric and Electronic Effects: The methoxy group in AN-02 resulted in a modest improvement in binding affinity, likely due to favorable hydrophobic interactions with residues like Met151. However, its bulkier nature compared to the hydroxyl group may have slightly hindered optimal positioning.

• Aromatic System Modifications: The replacement of the pyridine ring with a pyrimidine ring (AN-03) resulted in a slight decrease in predicted binding affinity. This could be attributed to a less favorable electrostatic or hydrogen bonding pattern with the receptor.

• The Crucial Role of the Piperidine and Pyridine Core: Across all analogs, the core interactions involving the piperidine nitrogen's ionic bond with Asp147 and the π-π stacking of the pyridine/pyrimidine ring with aromatic residues like Tyr148 and His297 are consistently observed, highlighting the importance of this scaffold for anchoring the ligand in the binding pocket.[14]

Conclusion and Future Directions

This comparative docking study provides valuable in silico evidence for the structure-activity relationship of 4-(pyridin-2-yl)piperidine-4-carbonitrile analogs as potential mu-opioid receptor modulators. The findings suggest that enhancing the hydrogen bonding potential at the 4-position of the pyridine ring and at the 4-position of the piperidine ring can significantly improve binding affinity. These computational predictions serve as a strong foundation for the rational design of more potent and selective MOR ligands.

The next logical steps in this drug discovery endeavor would be to:

• Synthesize the most promising analogs (AN-01 and AN-04).

• Conduct in vitro binding assays to experimentally determine their affinity for the mu-opioid receptor.

• Perform functional assays to characterize their activity as agonists, antagonists, or biased modulators.

• Iterate the design-dock-synthesize-test cycle to further optimize the lead compounds.

By integrating computational and experimental approaches, the journey from a promising scaffold to a clinically viable drug candidate can be significantly accelerated and de-risked.

References

• Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. PMC - NIH. [Link]

• In Silico Analysis and Molecular Docking Studies of Plumbagin and Piperine Ligands as Potential Inhibitors of Alpha-Glucosidase. Biointerface Research in Applied Chemistry. [Link]

• Structure–activity relationship of piperidine derivatives with anticancer activity. ResearchGate. [Link]

• 7SBF: PZM21 bound Mu Opioid Receptor-Gi Protein Complex. RCSB PDB. [Link]

• Structure–activity relationship of pyrazol-4-yl-pyridine derivatives and identification of a radiofluorinated probe for imaging the muscarinic acetylcholine receptor M4. ResearchGate. [Link]

• Structure activity relationship. ResearchGate. [Link]

• An In-Silico Study on the Molecular Docking of Various Natural and Synthetic Opioids to Mu-Opioid Receptors in Homo sapiens. Forensic Science & Addiction Research. [Link]

• 6DDF: Mu Opioid Receptor-Gi Protein Complex. RCSB PDB. [Link]

• Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. YouTube. [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. PMC. [Link]

• Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. Taylor & Francis. [Link]

• Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock. YouTube. [Link]

• Molecular Modeling of µ Opioid Receptor Ligands with Various Functional Properties: PZM21, SR-17018, Morphine, and Fentanyl—Simulated Interaction Patterns Confronted with Experimental Data. MDPI. [Link]

• 5C1M: Crystal structure of active mu-opioid receptor bound to the agonist BU72. RCSB PDB. [Link]

• Basic docking — Autodock Vina 1.2.0 documentation. Read the Docs. [Link]

• Predicting opioid receptor binding affinity of pharmacologically unclassified designer substances using molecular docking. PMC. [Link]

• Structure of the μ Opioid Receptor-Gi Protein Complex. PMC - NIH. [Link]

• Synthesis and Regularities of the Structure–Activity Relationship in a Series of N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ 6 ,1-benzothiazine-3-carboxamides. MDPI. [Link]

• Structure-based design of bitopic ligands for the μ-opioid receptor. PMC - PubMed Central. [Link]

• Molecular Docking Using Chimera and Autodock Vina Software for Nonbioinformaticians. Cureus. [Link]

• Molecular insights into the μ-opioid receptor biased signaling. bioRxiv. [Link]

• Impact of Intracellular Proteins on μ-Opioid Receptor Structure and Ligand Binding. ACS Publications. [Link]

• How to Perform Molecular Docking with AutoDock Vina. YouTube. [Link]

Sources

• 1. Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. An In-Silico Study on the Molecular Docking of Various Natural and Synthetic Opioids to Mu-Opioid Receptors in Homo sapiens [nrfhh.com]
• 4. Structure of the μ Opioid Receptor-Gi Protein Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
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• 13. Molecular Modeling of µ Opioid Receptor Ligands with Various Functional Properties: PZM21, SR-17018, Morphine, and Fentanyl—Simulated Interaction Patterns Confronted with Experimental Data [mdpi.com]
• 14. Structure-based design of bitopic ligands for the μ-opioid receptor - PMC [pmc.ncbi.nlm.nih.gov]

Beyond the Mass Peak: A Definitive Guide to Structural Confirmation via 2D NMR

The Structural Gap in Synthesis Validation

This guide delineates why 2D NMR is the non-negotiable standard for structural confirmation in small molecule synthesis. We move beyond the "crowded forest" of 1D Proton NMR (

H) into the "top-down map" of 2D techniques, providing a self-validating system for absolute structural certainty.

Comparative Analysis: The Hierarchy of Confirmation

To understand the necessity of 2D NMR, we must objectively compare it against common alternatives in the synthesis workflow.

Table 1: Structural Resolution Performance Matrix

Feature	1D NMR ( H, C)	HRMS (Mass Spec)	2D NMR Suite (HSQC/HMBC)	X-Ray Crystallography
Primary Output	Chemical Shift, Integration	Molecular Formula (m/z)	Atom-to-Atom Connectivity	3D Atomic Position
Isomer Resolution	Low (Peak Overlap)	Low (Identical Mass)	High (Through-bond correlations)	Absolute (Gold Standard)
Stereochemistry	Inferential (J-coupling)	None	Definitive (NOESY/ROESY)	Absolute
Sample State	Solution	Solution/Gas	Solution	Solid Crystal (Required)
Time-to-Result	Minutes	Minutes	Hours	Days/Weeks
Ambiguity Risk	High (Complex Signals)	High (Isobaric species)	Near Zero	Zero

Expert Insight: 1D NMR fails when signals overlap (common in aliphatic regions) or when quaternary carbons are present (invisible in

H). 2D NMR resolves this by spreading signals into a second frequency dimension, effectively "unstacking" the peaks [1, 2].

The 2D NMR Toolkit: Mechanistic Causality

We do not run 2D experiments randomly. Each pulse sequence answers a specific topological question.

A. HSQC (Heteronuclear Single Quantum Coherence)[1][2][3]

• The Question: "Which proton belongs to which carbon?"

• The Mechanism: Correlates a proton directly to the carbon it is attached to (1-bond coupling,

  ).

• Causality: This is the "Anchor." It simplifies the spectrum by removing proton-proton splitting. If you see a proton peak but no HSQC correlation, that proton is likely on a heteroatom (OH, NH) or the carbon is quaternary (which HSQC does not see) [6].

B. COSY (Correlation Spectroscopy)[1][4][5]

• The Question: "Who are the immediate neighbors?"

• The Mechanism: Correlates protons separated by 3 bonds (

  ).

• Causality: This traces the "spin system." It allows you to walk down a carbon chain (H-C-C-H). However, the chain breaks at quaternary carbons or heteroatoms [1, 8].

C. HMBC (Heteronuclear Multiple Bond Correlation)[6]

• The Question: "How are the fragments connected?"

• The Mechanism: Correlates protons to carbons separated by 2-3 bonds (

  ).

• Causality: This is the "Bridge." It is the most critical experiment for synthesis confirmation because it sees through quaternary carbons and heteroatoms, linking distinct spin systems together [7, 18].

D. NOESY (Nuclear Overhauser Effect Spectroscopy)[7][8][9][10]

• The Question: "What is the 3D shape (Stereochemistry)?"

• The Mechanism: Correlates protons close in space (<5 Å), regardless of bond connectivity.

• Causality: Distinguishes cis/trans or endo/exo isomers. Critical Note: For mid-sized molecules (MW 700-1200), the NOE signal may be zero due to tumbling rates. In these cases, ROESY must be used [4, 9].[1]

The Self-Validating Protocol

This workflow ensures that every assignment is cross-checked by at least two data points.

Diagram 1: The Structural Elucidation Logic Flow

Figure 1: The logical progression of NMR experiments. Note that HMBC is the pivot point where isolated fragments are connected into a single scaffold.

Detailed Experimental Methodology

To replicate this standard, follow these acquisition parameters. These are optimized for a standard 400-500 MHz instrument for small molecules (<1000 Da).

Step 1: Sample Preparation[1]

• Solvent: Use

  if hydrogen bonding (OH/NH) is critical for structure; otherwise is standard.

• Concentration: 10-20 mg in 600 µL is ideal for 2D. <5 mg requires longer acquisition (increased ns).

• Quality Control: Filter the sample. Floating particulates destroy field homogeneity (shimming), ruining 2D correlations.

Step 2: The "Anchor" (HSQC)

• Pulse Sequence: hsqcedetgpsisp2.3 (Bruker standard) or equivalent. Multiplicity-edited HSQC is preferred as it distinguishes

  (positive phase, red) from (negative phase, blue).

• Parameter Criticality: Set number of scans (ns) to at least 4-8.

• Interpretation: Overlay the 1D

  H spectrum on the F2 axis and 1D C on the F1 axis. Every proton peak attached to a carbon must have a correlation here.

Step 3: The "Bridge" (HMBC)

• Pulse Sequence: hmbcgplpndqf.

• Optimization: The long-range coupling constant (cnst13) is typically set to 8-10 Hz.

  • Troubleshooting: If you are missing correlations, lower this to 5-7 Hz to catch weaker long-range couplings, though this introduces noise.

• Interpretation: Look for correlations from methyl protons to Carbonyls or Quaternary carbons. This is the definitive proof of regio-isomerism (e.g., confirming an ester is attached at position 2 vs position 3).

Step 4: Stereochemistry Decision (NOESY vs. ROESY)

The choice between NOESY and ROESY is dictated by the molecular correlation time (

).[2]

Diagram 2: Stereochemical Experiment Selection

Figure 2: Selection logic for through-space correlation experiments based on molecular weight and tumbling rates [4, 9].

Data Interpretation: The "Regioisomer Check"

A common synthesis failure mode is the formation of an unwanted regioisomer. Here is how 2D NMR definitively solves this, using a hypothetical 1,2-disubstituted vs. 1,3-disubstituted benzene ring scenario.

• 1D NMR: Both isomers show similar splitting patterns (doublets/triplets) in the aromatic region, often overlapping.

• HSQC: Assigns protons to their direct carbons, but doesn't reveal the ring substitution pattern.

• HMBC (The Solver):

  • 1,2-isomer: A proton at position 3 will show a strong 3-bond correlation to Carbon 1 (

    ).

  • 1,3-isomer: A proton at position 2 (between substituents) will show 3-bond correlations to both Carbon 1 and Carbon 3.

References

• News-Medical. (2019). 2D NMR Spectroscopy: Fundamentals, Methods and Applications.Link

• Wikipedia. Two-dimensional nuclear magnetic resonance spectroscopy.[3]Link[4]

• Creative Biostructure. Understanding 2D NMR Spectra: How to Read and Interpret Them.Link

• Reddit (r/chemistry). (2018).[3] What is the difference between NOESY and ROESY for NMR?Link

• Royal Society of Chemistry. (2025). NMR spectroscopy of small molecules in solution.[5][6]Link

• Stack Exchange. (2012). What are the differences between the HMQC and HSQC experiments?Link

• NIH (PubMed). Two-dimensional concurrent HMQC-COSY as an approach for small molecule chemical shift assignment.Link

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation.Link

• Columbia University. (2018). NOESY and ROESY.[7][1][8][9]Link

• NIH (PubMed). (2010). Current Limitations in Native Mass Spectrometry Based Structural Biology.[10]Link

• NIH (PubMed). Efficient NMR Screening Approach to Discover Small Molecule Fragments.Link

• ResearchGate. (2019). 2D- NMR what is the different between COSY and HSQC?Link

• ACD/Labs. Stereochemistry Information from NOESY/ROESY data.Link

• Emory University. (2011). 1D and 2D NMR.Link

• University of Pittsburgh. Strategies and Tools for Structure Determination.Link

• Biocompare. (2021). Resolving the Isomer Problem: Tackling Characterization Challenges.Link

• UCSD SSPPS NMR Facility. (2015). NOESY and ROESY.[7][1][8][9]Link

• YouTube (CSB SJU Chemistry). (2020).[11] 2D NMR- Worked Example 2 (HSQC and HMBC).Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. UCSD SSPPS NMR Facility: NOESY and ROESY [sopnmr.blogspot.com]
• 3. emerypharma.com [emerypharma.com]
• 4. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 5. primescholars.com [primescholars.com]
• 6. books.rsc.org [books.rsc.org]
• 7. acdlabs.com [acdlabs.com]
• 8. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 9. emory.edu [emory.edu]
• 10. Current limitations in native mass spectrometry based structural biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]

Toxicity Profiling of 4-(pyridin-2-yl)piperidine-4-carbonitrile: A Comparative Evaluation Guide

Part 1: Strategic Overview & Compound Profile

The Evaluation Context

4-(pyridin-2-yl)piperidine-4-carbonitrile (CAS 767263-33-2) is a critical pharmacophore scaffold, often serving as a precursor for Janus kinase (JAK) inhibitors and antihistamines. Unlike fully developed active pharmaceutical ingredients (APIs), this intermediate occupies a "grey zone" in toxicity profiling: it possesses reactive functional groups (nitrile, pyridine) capable of metabolic activation but lacks the extensive ADME optimization of a final drug.

This guide provides a rigorous framework for evaluating its cellular toxicity. We move beyond simple "dead/alive" assays to a mechanistic comparison against structural analogs, enabling you to select the safest synthetic routes and handle the compound with appropriate biological containment.

Comparative Analysis: The "Scaffold Toxicity" Matrix

To objectively evaluate performance, we compare 4-(pyridin-2-yl)piperidine-4-carbonitrile against two standard alternatives often found in similar synthetic libraries: 4-phenylpiperidine-4-carbonitrile (a lipophilic analog) and Isonipecotonitrile (a simplified piperidine core).

Feature	4-(pyridin-2-yl)piperidine-4-carbonitrile	4-phenylpiperidine-4-carbonitrile	Isonipecotonitrile
Molecular Weight	~187.24 g/mol	~186.25 g/mol	~110.16 g/mol
LogP (Predicted)	~1.2 (Moderate Lipophilicity)	~2.3 (High Lipophilicity)	~0.5 (Low Lipophilicity)
Metabolic Risk	High: Pyridine N-oxidation; Nitrile hydrolysis.	Moderate: Phenyl hydroxylation.	Low: Direct conjugation.
Target Toxicity	Hepatic & Neural: Pyridine moiety linked to bioactivation; Piperidine linked to lysosomal accumulation.	General Cytotoxicity: Membrane disruption due to lipophilicity.	Low: Generally considered a mild irritant.
Predicted IC50	10–50 µM (HepG2)	5–20 µM (HepG2)	>100 µM (HepG2)

Key Insight: The inclusion of the pyridine ring increases water solubility compared to the phenyl analog but introduces a metabolic "soft spot" for CYP450 enzymes, potentially generating reactive N-oxide species. This necessitates a toxicity screen that includes metabolically active cell lines.

Part 2: Mechanistic Pathways & Experimental Logic

The "Why" Behind the Protocol

Blindly screening cytotoxicity yields noisy data. We must interrogate specific mechanisms relevant to this scaffold.

• Lysosomotropism: The secondary amine of the piperidine ring (pKa ~10-11) can become protonated in the acidic environment of lysosomes, leading to swelling and rupture.

• Oxidative Stress: The pyridine ring can undergo redox cycling, depleting cellular glutathione (GSH).

• Cyanide Release: While the nitrile at the 4-position is relatively stable, metabolic stress can trigger release, inhibiting mitochondrial Complex IV.

Visualization: Toxicity Mechanism Pathway

The following diagram maps the potential adverse outcome pathways (AOP) for this compound.

Caption: Proposed Adverse Outcome Pathway (AOP) linking physiochemical properties to cellular toxicity.

Part 3: Validated Experimental Protocols

Cell Line Selection Strategy

Do not use a generic cell line like HeLa alone. You need a "Toxicity Triad" to validate safety.

• HepG2 (Human Liver Carcinoma): Essential.[1] Expresses CYP450 enzymes (though lower than primary hepatocytes) to test metabolic activation.

• SH-SY5Y (Neuroblastoma): Specific.[2] Piperidine derivatives often cross the blood-brain barrier; this line tests for neurotoxicity.

• HUVEC (Endothelial): Control. Represents general vascular exposure and membrane integrity.

The "Gold Standard" Screening Workflow

This workflow integrates metabolic activity (MTT) with membrane integrity (LDH) to distinguish between growth inhibition and direct necrosis.

Caption: Dual-endpoint screening workflow ensuring differentiation between cytostatic and cytotoxic effects.

Step-by-Step Protocol: Optimized MTT Assay

Objective: Determine the IC50 (Half-maximal inhibitory concentration).

Reagents:

• 4-(pyridin-2-yl)piperidine-4-carbonitrile (Dissolved in DMSO, stock 10 mM).

• MTT Reagent (5 mg/mL in PBS).

• Solubilization Buffer (SDS-HCl or DMSO).

Procedure:

• Seeding: Plate HepG2 cells at

  cells/well in a 96-well plate. Incubate for 24h to allow attachment.

• Treatment: Remove media. Add 100 µL of fresh media containing the compound at concentrations: 0, 1, 5, 10, 25, 50, 100 µM.

  • Critical Control: Include a "Vehicle Control" (0.5% DMSO) and a "Positive Control" (e.g., Doxorubicin 10 µM or Triton X-100).

• Exposure: Incubate for 48 hours at 37°C, 5% CO2.

• Labeling: Add 10 µL MTT reagent to each well. Incubate for 3–4 hours until purple formazan crystals form.

• Solubilization: Carefully aspirate media (do not disturb crystals). Add 100 µL DMSO to dissolve formazan.

• Readout: Measure absorbance at 570 nm (reference 630 nm).

Data Validation Criteria:

• Vehicle Control cell viability must be >90%.

• Coefficient of Variation (CV) between triplicates must be <15%.

• If IC50 < 10 µM, the compound is considered highly cytotoxic (likely unsuitable as a benign intermediate).

Part 4: Interpretation & Reference Values

When analyzing your data, use these reference thresholds for 4-(pyridin-2-yl)piperidine-4-carbonitrile derivatives.

IC50 Value (HepG2)	Classification	Interpretation for Drug Development
< 10 µM	High Toxicity	Stop/Redesign. The scaffold is likely disrupting membranes non-specifically.
10 – 50 µM	Moderate Toxicity	Proceed with Caution. Acceptable for an intermediate, but final drug must improve selectivity.
> 50 µM	Low Toxicity	Ideal. The scaffold is biologically inert at physiological concentrations.

Troubleshooting: "The Piperidine Effect"

If you observe cytoplasmic vacuolization (bubbles inside cells) under the microscope before cell death, this is lysosomal trapping , a hallmark of lipophilic amines like piperidines. This is often reversible and distinct from necrosis. Note this in your safety data sheet (SDS) updates.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 11989668, 4-(Pyridin-2-yl)piperidine-4-carbonitrile. PubChem. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). 4-Pyridinecarbonitrile - Substance Details.[3] CompTox Chemicals Dashboard. Available at: [Link]

• ResearchGate. Cytotoxicity of Piperidine Analogues on LLC-MK2 and Cellular Selectivity. ResearchGate. Available at: [Link]

• MDPI. Selective Cytotoxicity of Piperine over Multidrug Resistance Leukemic Cells. Molecules. Available at: [Link]

Sources

• 1. carlroth.com:443 [carlroth.com:443]
• 2. gihichem.com [gihichem.com]
• 3. Substance Registry Services | US EPA [cdxapps.epa.gov]

A Comparative Guide to the Synthesis of 4-(pyridin-2-yl)piperidine-4-carbonitrile for Researchers and Drug Development Professionals

4-(Pyridin-2-yl)piperidine-4-carbonitrile is a valuable heterocyclic scaffold frequently utilized in the development of novel therapeutic agents. Its unique structural features, combining a piperidine ring with a pyridine moiety and a nitrile group, make it a versatile building block for accessing a diverse range of biologically active molecules. This guide provides an in-depth, objective comparison of two prominent synthetic routes to this important intermediate, offering detailed experimental protocols and insights to aid researchers in selecting the most suitable method for their specific needs.

Introduction: The Significance of the 4-(Pyridin-2-yl)piperidine-4-carbonitrile Scaffold

The 4-aryl-4-cyanopiperidine motif is a recognized "privileged structure" in medicinal chemistry, appearing in numerous pharmacologically active compounds. The incorporation of a pyridine ring, in particular, can modulate physicochemical properties such as solubility and basicity, and provide a key interaction point for biological targets. The nitrile group offers a versatile handle for further chemical transformations, allowing for the facile introduction of various functional groups. Consequently, efficient and scalable access to 4-(pyridin-2-yl)piperidine-4-carbonitrile is of paramount importance for drug discovery and development programs.

This guide will explore two distinct synthetic strategies:

• Route 1: Nucleophilic Aromatic Substitution (SNAr) Approach: This method involves the coupling of a pre-formed piperidine-4-carbonitrile with a suitable pyridine electrophile.

• Route 2: Alkylation of 2-Pyridylacetonitrile: This strategy focuses on the construction of the piperidine ring around a central 2-pyridylacetonitrile core.

Route 1: Nucleophilic Aromatic Substitution (SNAr) of 2-Halopyridines

This approach has emerged as a highly effective and versatile method for the synthesis of 4-heteroaryl-4-cyanopiperidines. The core of this strategy lies in the nucleophilic attack of a carbanion generated from a protected 4-cyanopiperidine onto an electron-deficient pyridine ring, displacing a halide leaving group.

Mechanistic Rationale

The SNAr reaction is facilitated by the electron-withdrawing nature of the pyridine nitrogen, which activates the ring towards nucleophilic attack, particularly at the 2- and 4-positions. The generation of a carbanion at the 4-position of the piperidine ring is typically achieved by deprotonation with a strong base. The choice of protecting group on the piperidine nitrogen is crucial to prevent side reactions and to ensure solubility. The tert-butoxycarbonyl (Boc) group is commonly employed due to its stability under basic conditions and its ease of removal under acidic conditions.

dot

Assessing the pharmacokinetic properties of derivatized compounds

Comparative Guide: Pharmacokinetic Assessment of Derivatized Compounds vs. Parent Molecules

Executive Summary & Scope

In drug development, derivatization (e.g., prodrug design, PEGylation, esterification) is a strategic tool used to overcome the physicochemical limitations of a parent active pharmaceutical ingredient (API).[1][2][3] While the parent compound may exhibit potent target engagement, it often fails due to poor solubility, low permeability, or rapid metabolic clearance.

This guide provides an objective framework for assessing whether a derivatized compound successfully optimizes these parameters without introducing unacceptable safety risks or bioanalytical ambiguity. It contrasts the performance of the Derivative against the Parent and outlines the rigorous experimental workflows required to validate this improvement.

The Stability Paradox: In Vitro Assessment

The fundamental paradox of a derivatized compound (specifically prodrugs) is that it must be stable enough to survive formulation and storage, yet labile enough to convert to the active parent in vivo.

Comparison: Chemical vs. Enzymatic Stability

Feature	Parent Compound	Derivatized Compound (e.g., Ester Prodrug)	Ideal Outcome
Aqueous Solubility	Often Low (<10 µg/mL)	High (due to polar promoieties)	>100-fold increase
Chemical Stability	Generally Stable	Variable (susceptible to hydrolysis)	<5% degradation in 24h (buffer)
Plasma Stability	Stable (unless metabolized)	Unstable (Desired)	min (in plasma)
Metabolic Clearance	Cytochrome P450 driven	Esterase/Peptidase driven	Rapid conversion to Parent

Experimental Protocol: Plasma Stability & Conversion Rate

This protocol validates the conversion rate, a critical determinant of onset of action.

Objective: Determine the half-life (

) of the derivative and the stoichiometric appearance of the parent in plasma.

• Preparation: Spike test compound (1 µM) into pooled plasma (Human, Rat, Dog) pre-warmed to 37°C.

• Incubation: Incubate in a shaking water bath.

• Sampling: Remove aliquots at 0, 5, 15, 30, 60, and 120 minutes.

• Quenching (Critical Step): Immediately transfer aliquot into ice-cold acetonitrile containing an esterase inhibitor (e.g., DFP or PMSF) and Internal Standard. Without the inhibitor, conversion continues ex vivo, falsifying data.

• Analysis: Quantify both Parent and Derivative via LC-MS/MS.

Self-Validating Check: The molar sum of [Derivative] + [Parent] should remain constant over time (accounting for molecular weight differences). If the sum decreases, an alternative degradation pathway (instability) is occurring.

Permeability & Absorption Profiling

If the derivative is designed to improve oral bioavailability (

), it must demonstrate superior permeability across the intestinal epithelium or improved solubility-limited absorption.[4]

Visualizing the Absorption Pathway

Figure 1: Absorption and conversion pathway. The derivative must cross the membrane before converting, or convert at the brush border, depending on the design strategy.

Comparative Data: Caco-2 Permeability ( )

Compound	( cm/s)	Efflux Ratio ( )	Interpretation
Parent	0.5 (Low)	12.0 (High Efflux)	Poor absorption; P-gp substrate.
Derivative	15.0 (High)	1.2 (Low Efflux)	Success. Lipophilic masking bypasses P-gp.
Control (Atenolol)	0.2	-	Paracellular marker validation.

In Vivo Pharmacokinetics & Bioanalysis

The ultimate proof of concept lies in the in vivo PK profile. The derivative should ideally be undetectable in systemic circulation (for rapid converters) or serve as a circulating reservoir (for sustained release).

Bioanalytical Challenge: Preventing "Back-Conversion"

Accurate PK assessment relies on distinguishing the Derivative from the Parent. If the Derivative converts to the Parent inside the collection tube, the Parent's concentration is overestimated.

Protocol: Stabilized Blood Collection

• Tube Prep: Pre-fill collection tubes with sodium fluoride (esterase inhibitor) and citric acid (pH stabilizer).

• Collection: Draw blood and invert 5x immediately.

• Processing: Centrifuge at 4°C within 15 minutes.

• Storage: Store plasma at -80°C.

• QC Check: Analyze "Time 0" spiked samples to ensure <2% conversion occurred during processing.

PK Parameter Comparison Table

Parameter	Definition	Parent Dosed (IV)	Derivative Dosed (PO)	Performance Verdict
	Peak Conc.	500 ng/mL	450 ng/mL (as Parent)	Comparable exposure achieved.
	Time to Peak	-	1.5 h	Delayed onset due to conversion time.
	Total Exposure	1200 hng/mL	1100 hng/mL	91% Bioavailability ( ) relative to IV Parent.
	Half-life	2.0 h	2.2 h	Derivative does not alter elimination phase.

Safety: The MIST Guidelines

When assessing derivatives, one must adhere to the Metabolites in Safety Testing (MIST) guidance. If the derivative contains a "promoiety" (the masking group) that is cleaved off, this promoiety is technically a metabolite.

Decision Logic for Safety Testing:

• Identify the Promoiety: Is it a GRAS (Generally Recognized As Safe) compound (e.g., simple amino acid, ethanol)?

  • Yes: Minimal concern.

  • No: Must track the promoiety's PK and toxicity.[3][5]

• Disproportionate Metabolites: Does the derivative generate a unique metabolite not seen when dosing the parent alone?

  • Requirement: If a unique metabolite exceeds 10% of total drug-related exposure, it requires separate safety characterization [1].

Workflow: Go/No-Go Decision Tree

Figure 2: Strategic decision tree for progressing a derivatized compound. Note the critical checkpoint for bioanalytical validity.

References

• FDA. (2020).[6] Safety Testing of Drug Metabolites. U.S. Food and Drug Administration.[5][7] [Link]

• Rautio, J., et al. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery. [Link]

• Li, W., et al. (2010). Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices. Biomedical Chromatography. [Link]

• Browning, M., et al. (2010). Simultaneous bioanalysis of a phosphate prodrug and its parent compound using a multiplexed LC-MS method. Bioanalysis. [Link]

• ICH. (2009). Guidance M3(R2): Nonclinical Safety Studies for the Conduct of Human Clinical Trials. [Link]

Sources

• 1. Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Prodrug Approach: A Successful Tool for Improving Drug Solubility [mdpi.com]
• 3. What are the methods of lead optimization in drug discovery? [synapse.patsnap.com]
• 4. m.youtube.com [m.youtube.com]
• 5. fda.gov [fda.gov]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - HK [thermofisher.com]

Piperidine vs. Pyrrolidine: A Medicinal Chemist’s Guide to Scaffold Selection

Executive Summary In the optimization of small molecule inhibitors, the choice between a piperidine (6-membered) and pyrrolidine (5-membered) scaffold is rarely arbitrary. While both provide a basic secondary amine for ionic interactions (e.g., Asp/Glu residues in kinase hinge regions or GPCR pockets), they diverge significantly in lipophilicity (LogP) , conformational entropy , and safety liability (hERG) .

This guide provides a technical head-to-head comparison to assist medicinal chemists in scaffold hopping strategies.

Physicochemical & Structural Fundamentals

The fundamental difference of a single methylene unit (–CH₂–) dictates the steric and electronic profile of these scaffolds.

Feature	Piperidine Scaffold	Pyrrolidine Scaffold	Medicinal Chemistry Impact
Structure	6-membered ring (Chair/Boat)	5-membered ring (Envelope/Twist)	Space Filling: Piperidine is bulkier; Pyrrolidine is compact.
Basicity (pKa)	~11.22 (Conjugate Acid)	~11.27 (Conjugate Acid)	Negligible Difference: Both are highly basic and exist predominantly as cations at physiological pH (7.4).
Lipophilicity (cLogP)	~0.84	~0.46	Solubility: Pyrrolidine improves aqueous solubility (lower LogP).[1] Permeability: Piperidine may enhance CNS penetration.
Conformation	Defined Chair (lowest energy)	Pseudorotation (Envelope/Twist)	Entropy: Piperidine is more rigid. Pyrrolidine is flexible unless substituted.
Vector Geometry	1,4-substituents are ~180° (trans)	1,3-substituents vary significantly	Vector Scanning: Switching scaffolds alters the exit vector of substituents by ~15-30°.

Expert Insight: The Entropic Penalty

• Piperidine: Exists primarily in a defined chair conformation. If the binding pocket accommodates this chair, the entropic penalty upon binding is lower compared to a flexible chain.

• Pyrrolidine: Undergoes rapid pseudorotation (puckering). Binding often requires "freezing" the ring into a specific envelope conformation, incurring a higher entropic penalty unless the ring is substituted to lock a preferred conformer.

Pharmacokinetic & Safety Profile

This is often the deciding factor in late-stage lead optimization.

hERG Inhibition (Cardiotoxicity)

The Piperidine scaffold is a "privileged structure" for hERG channel blockade, often leading to QT prolongation.[2]

• Mechanism: The hERG pharmacophore typically requires a basic nitrogen linked to an aromatic group by a lipophilic spacer. The piperidine ring fits this perfectly, interacting with Tyr652 and Phe656 in the hERG pore via cation-pi interactions.

• Mitigation: Contracting the ring to Pyrrolidine reduces lipophilicity (lower LogP) and alters the spatial orientation of the basic nitrogen, frequently reducing hERG affinity by 10–100 fold while maintaining target potency.

Metabolic Stability

Both rings are susceptible to oxidative metabolism by Cytochrome P450 (CYP) enzymes, specifically

-carbon hydroxylation leading to ring opening or lactam formation.

• Piperidine: Highly prone to oxidation at the C2/C6 positions.

• Pyrrolidine: Also susceptible, but the ring strain and steric environment can sometimes reduce turnover rates compared to piperidine analogs.

Decision Logic: Scaffold Selection

The following diagram outlines the logical flow for selecting between these two scaffolds during Lead Optimization.

Figure 1: Decision matrix for scaffold hopping between piperidine and pyrrolidine based on ADMET and potency liabilities.

Experimental Protocols

To objectively compare these scaffolds, you must assess their metabolic stability, as this is the primary differentiator in clearance (CLint).

Protocol A: Microsomal Stability Profiling (Self-Validating)

Objective: Determine the intrinsic clearance (

) and identify metabolic soft spots (e.g., -oxidation).

Reagents:

• Liver Microsomes (Human/Rat/Mouse) at 20 mg/mL protein.

• NADPH Regenerating System (Solution A: NADP+, Glc-6-P; Solution B: G6PDH).

• Test Compounds (Piperidine/Pyrrolidine analogs) at 10 mM in DMSO.

• Internal Standard (e.g., Tolbutamide or Propranolol).

Workflow:

• Preparation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (100 mM, pH 7.4).

• Pre-incubation: Add test compound (final conc. 1

  M) to microsomes. Incubate at 37°C for 5 mins. Validation Step: Ensure DMSO concentration < 0.1% to prevent enzyme inhibition.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: At T=0, 5, 15, 30, and 60 min, remove aliquots.

• Quenching: Immediately add to ice-cold Acetonitrile containing Internal Standard. Causality: Cold ACN precipitates proteins and stops metabolism instantly.

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

Data Analysis: Plot

vs. Time. The slope determines half-life ( ).

Protocol B: Reductive Amination (Synthesis)

Objective: Install the piperidine/pyrrolidine moiety onto a core aldehyde scaffold.

Method:

• Dissolve aldehyde (1.0 eq) and amine (Piperidine or Pyrrolidine, 1.1 eq) in DCE (Dichloroethane).

• Add Sodium Triacetoxyborohydride (STAB, 1.5 eq) and Acetic Acid (1.0 eq).

• Stir at RT for 2-4 hours. Validation: Monitor consumption of aldehyde via TLC/LCMS.

• Workup: Quench with sat. NaHCO₃. Extract with DCM.

• Note: Pyrrolidine reacts faster due to less steric hindrance, often requiring shorter reaction times than piperidine.

Workflow Visualization

Figure 2: Microsomal stability assay workflow to determine intrinsic clearance (CLint) differences between scaffolds.

References

• BenchChem. (2025).[1][3] Piperidine vs. Pyrrolidine: A Comparative Analysis of Two Privileged Scaffolds in Drug Discovery. Retrieved from

• Gomez-Monterrey, I., et al. (2021). Lipophilic tail modifications of 2-(hydroxymethyl)pyrrolidine scaffold reveal dual sphingosine kinase 1 and 2 inhibitors. Bioorg Med Chem. Retrieved from

• Kalgutkar, A. S., & Dalvie, D. (2025). Biotransformation and bioactivation reactions of alicyclic amines in drug molecules. ResearchGate. Retrieved from

• Master Organic Chemistry. (2017). Amine Basicity: Piperidine vs Pyridine. Retrieved from

• National Institutes of Health (NIH). (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. thieme-connect.de [thieme-connect.de]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Isomeric Purity Analysis of Pyridyl-Piperidine Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the pyridyl-piperidine scaffold is a cornerstone of many therapeutic agents. The inherent chirality in many of these molecules necessitates rigorous control over their isomeric purity, as different enantiomers and diastereomers can exhibit varied pharmacological and toxicological profiles. This guide provides an in-depth comparison of the primary analytical techniques for the isomeric purity analysis of pyridyl-piperidine compounds, grounded in scientific principles and supported by experimental data, to empower researchers in making informed decisions for their analytical strategies.

The Imperative of Isomeric Purity in Drug Development

The three-dimensional arrangement of atoms in a chiral drug molecule can dramatically influence its interaction with biological targets. Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) mandate the characterization of the stereoisomeric composition of new drug substances. The International Council for Harmonisation (ICH) guidelines, specifically ICH Q6A, further underscore the need for robust specifications to ensure the identity, strength, quality, and purity of a drug product from a stereochemical perspective. Neglecting to control isomeric purity can lead to reduced efficacy, off-target effects, or even significant safety concerns.

A Comparative Analysis of Key Analytical Techniques

The choice of an analytical technique for isomeric purity analysis is a critical decision, balancing factors such as the physicochemical properties of the analyte, the required resolution, speed of analysis, and available instrumentation. Here, we compare the most powerful and widely adopted techniques: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Table 1: Performance Comparison of Analytical Techniques for Isomeric Purity Analysis

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Supercritical Fluid Chromatography (SFC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Differential partitioning of isomers between a chiral stationary phase and a liquid mobile phase.	Differential partitioning of isomers between a chiral stationary phase and a supercritical fluid mobile phase (typically CO2).	Exploits differences in the magnetic environments of nuclei in diastereomers or in enantiomers complexed with a chiral solvating agent.
Resolution	High, with a vast library of chiral stationary phases (CSPs) available for method development.	Very high, often superior to HPLC due to the properties of supercritical fluids.	Moderate to high, dependent on the chemical shift differences between isomeric signals.
Speed	Moderate, with typical run times of 10-30 minutes.	Fast, with run times often 3-5 times shorter than HPLC.	Fast, with data acquisition typically taking a few minutes.
Solvent Usage	High consumption of organic solvents.	Significantly lower organic solvent consumption ("greener" technique).	Low solvent usage.
Sensitivity	High, especially with UV or MS detection.	High, compatible with various detectors including MS.	Lower intrinsic sensitivity compared to chromatographic techniques.
Quantitation	Excellent, with well-established validation protocols.	Excellent, with good linearity and reproducibility.	Excellent for determining isomeric ratios without the need for a reference standard of the minor isomer.
Throughput	Moderate.	High.	High.
Instrumentation	Widely available in most analytical laboratories.	Becoming more common, but less ubiquitous than HPLC.	Widely available in chemistry and pharmaceutical laboratories.

In-Depth Look at Chromatographic Techniques: HPLC and SFC

Chiral chromatography is the workhorse for enantiomeric and diastereomeric separations in the pharmaceutical industry. The fundamental principle lies in the use of a chiral stationary phase (CSP) that interacts differently with each isomer, leading to different retention times and, consequently, separation.

The Central Role of the Chiral Stationary Phase (CSP)

The success of any chiral separation is critically dependent on the selection of the appropriate CSP. Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are the most versatile and widely used for a broad range of chiral compounds, including those containing pyridine and piperidine moieties. These CSPs offer a combination of hydrogen bonding, dipole-dipole, and steric interactions that facilitate chiral recognition.

Diagram 1: General Workflow for Chiral Method Development

Safety & Regulatory Compliance

Comprehensive Disposal and Safety Guide: 4-(Pyridin-2-yl)piperidine-4-carbonitrile

This guide provides essential safety, handling, and disposal protocols for 4-(Pyridin-2-yl)piperidine-4-carbonitrile (CAS No. 767263-33-2). As a specialized heterocyclic compound used in pharmaceutical research and drug development, its unique structure—combining pyridine, piperidine, and nitrile moieties—necessitates a cautious and informed approach to its management from receipt to disposal.[1][2] This document is intended for researchers, chemists, and laboratory safety professionals, offering a framework built on scientific principles to ensure personnel safety and environmental compliance.

Hazard Profile and Risk Assessment: A Structurally-Informed Approach

A specific, comprehensive Safety Data Sheet (SDS) for 4-(Pyridin-2-yl)piperidine-4-carbonitrile is not widely available. Therefore, a robust risk assessment must be derived from the known hazards of its constituent structural motifs. This approach allows us to anticipate its toxicological and chemical properties and handle it with the necessary precautions.

Chemical Identity
IUPAC Name	4-(Pyridin-2-yl)piperidine-4-carbonitrile
CAS Number	767263-33-2[3]
Molecular Formula	C₁₁H₁₃N₃[1]
Molecular Weight	187.24 g/mol [1]

The primary hazards are inferred from the following components:

Structural Moiety	Associated Hazards	Causality and Rationale
Pyridine Ring	Flammable, Acutely Toxic (Oral, Dermal, Inhalation), Corrosive, Environmental Hazard.[4][5]	The pyridine heterocycle is a known irritant and toxicant. It can be readily absorbed through the skin and respiratory tract, posing systemic risks. Its disposal is regulated to prevent harm to aquatic life.[4][5]
Piperidine Ring	Acutely Toxic (Dermal, Inhalation), Corrosive, Causes severe skin burns and eye damage.[6][7]	As a saturated heterocycle, piperidine and its derivatives are often corrosive and can cause severe tissue damage upon contact. Dermal and inhalation toxicity are significant routes of exposure.[6][8]
Nitrile Group (-CN)	Acutely Toxic, Risk of releasing Hydrogen Cyanide (HCN).	The carbon-nitrogen triple bond is the key feature. Under acidic conditions or high temperatures (e.g., combustion), nitriles can hydrolyze or decompose to release highly toxic hydrogen cyanide gas.[9] Compounds like 4-Cyanopiperidine are classified as harmful if swallowed and can cause serious eye damage.[9][10]

Presumed Hazard Profile for 4-(Pyridin-2-yl)piperidine-4-carbonitrile:

Based on this analysis, the compound should be handled as if it possesses the following hazards:

• Acute Toxicity (Oral, Dermal, Inhalation): Presumed harmful or toxic via all routes of exposure.

• Skin Corrosion / Irritation: Presumed to cause severe skin burns and irritation.

• Serious Eye Damage / Irritation: Presumed to cause serious eye damage.[9][11]

• Environmental Hazard: Presumed to be harmful to aquatic life.[5]

Mandatory Personal Protective Equipment (PPE) and Handling

All manipulations involving this compound must be performed within a certified chemical fume hood to prevent inhalation exposure.[12]

• Hand Protection: Wear nitrile gloves (minimum thickness of 0.11 mm). Double-gloving is recommended for handling concentrated amounts. Nitrile provides resistance to a range of chemicals and is essential to prevent dermal absorption, a known risk with pyridine and piperidine derivatives.[6][7][13]

• Eye Protection: Chemical safety goggles and a full-face shield are required. This combination protects against splashes that could cause irreversible eye damage, a significant risk associated with nitrile and piperidine compounds.[9]

• Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory. Ensure full skin coverage.

Waste Characterization and Segregation: The Foundation of Safe Disposal

Proper disposal begins with correct waste characterization at the point of generation. All waste streams containing 4-(Pyridin-2-yl)piperidine-4-carbonitrile must be treated as regulated hazardous waste .

Step-by-Step Segregation Protocol:

• Identify Waste Streams:

  • Concentrated/Pure Waste: Expired or unused solid 4-(Pyridin-2-yl)piperidine-4-carbonitrile.

  • Acutely Hazardous Solid Waste: All disposable labware that has made direct contact with the compound (e.g., pipette tips, weighing boats, contaminated filter paper, vials).

  • Hazardous Liquid Waste: Solutions containing the compound (e.g., reaction mixtures, mother liquors, rotary evaporator residues).

  • Contaminated PPE: Used gloves, bench liners, and other disposable protective gear.

• Segregate at Source:

  • DO NOT mix this waste with non-hazardous materials.

  • DO NOT dispose of any of these waste streams down the sink or in the general trash.[4]

  • Keep waste streams separate from incompatible chemicals, particularly strong acids, bases, and oxidizing agents, to prevent dangerous reactions in the waste container.[9][12]

Step-by-Step Disposal Protocol

This protocol ensures that the waste is handled, stored, and ultimately disposed of in a manner that is safe, compliant, and environmentally responsible.

Step 4.1: Waste Collection and Containment

• Container Selection: Use only containers made of compatible materials (e.g., high-density polyethylene for liquids, or a labeled, sealable bag for solids) that are in good condition with no leaks or cracks. The container must have a tight-fitting screw cap for liquids.[14]

• Labeling: Every waste container must be labeled immediately upon adding the first piece of waste.[12] The label must include:

  • The words "Hazardous Waste "

  • The full chemical name: "4-(Pyridin-2-yl)piperidine-4-carbonitrile "

  • The primary hazards: "Acutely Toxic, Corrosive, Environmental Hazard "

  • The date of accumulation start.

Step 4.2: On-Site Accumulation and Storage

• Store sealed waste containers in a designated Satellite Accumulation Area (SAA) or your facility's equivalent designated waste area.

• The storage area must be secure, well-ventilated, and away from heat, open flames, or ignition sources.[12]

• Ensure secondary containment is used for liquid waste containers to capture any potential leaks.

Step 4.3: Final Disposal – The Critical Last Step

• Contact Professionals: The final disposal must be managed by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[15][16]

• Recommended Disposal Method: The required and safest method for disposing of 4-(Pyridin-2-yl)piperidine-4-carbonitrile is high-temperature incineration in a facility equipped with an afterburner and a scrubber .[9][17]

  • Justification: Incineration is critical for two reasons. First, the high temperatures are necessary to completely destroy the stable heterocyclic rings. Second, and most importantly, the scrubber system is essential to neutralize the highly toxic decomposition products, namely hydrogen cyanide (HCN) from the nitrile group and nitrogen oxides (NOx) from the pyridine and piperidine rings.[9] Landfilling is not an acceptable alternative due to the compound's presumed toxicity and potential for environmental contamination.

Disposal Decision Workflow

The following diagram outlines the logical flow for the proper management and disposal of waste generated from 4-(Pyridin-2-yl)piperidine-4-carbonitrile.

Caption: Decision workflow for the safe disposal of 4-(Pyridin-2-yl)piperidine-4-carbonitrile waste.

Emergency Procedures: Spill and Exposure

Small Spill (in a fume hood):

• Alert personnel in the immediate area.

• Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite, sand, or a chemical absorbent pad.[18]

• Carefully collect the absorbed material using non-sparking tools and place it into a labeled hazardous waste container.

• Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all decontamination materials as hazardous waste.

Large Spill (outside a fume hood):

• Evacuate the laboratory immediately and secure the area.[12]

• Alert your supervisor and contact your institution's EHS or emergency response team.

• Do not attempt to clean up a large spill yourself.

Personnel Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[19]

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[19]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[19]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[19]

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Piperidinopiperidine, tech., 95%.
• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Piperidine.
• MolCore. (n.d.). 4-(Pyridin-2-yl)piperidine-4-carbonitrile.
• Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine.
• MolCore. (n.d.). 4-(Pyridin-2-yl)piperidine-4-carbonitrile dihydrochloride.
• Chem-Impex. (n.d.). 4-(4-piridinil)piperidina.
• University of Washington. (n.d.). Pyridine Standard Operating Procedure.
• Carl ROTH. (n.d.). Safety Data Sheet: Pyridine.
• Jubilant Ingrevia Limited. (2021). 4-Cyanopiperidine Safety Data Sheet.
• ChemScene. (n.d.). Piperidine-4-carbonitrile.
• Carl ROTH. (2025). Safety Data Sheet: Piperidine.
• Chemical-Suppliers.com. (n.d.). Piperidine-4-carbonitrile.
• Earth Safe PPE. (n.d.). How to Dispose of Nitrile Gloves?.
• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste.
• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• Gihi Chemicals. (n.d.). 4-(pyridin-2-yl)piperidine-4-carbonitrile; CAS No.: 767263-33-2.
• Apollo Scientific. (n.d.). Pyridine Safety Data Sheet.
• Sigma-Aldrich. (2025). Pyridine SAFETY DATA SHEET.
• Goodway Technologies. (2022). The Complete Beginners Guide to Chemical Disposal.
• California Department of Toxic Substances Control. (n.d.). Managing Hazardous Waste.
• Ohio EPA. (2021). Hazardous Waste.
• National Center for Biotechnology Information. (n.d.). Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals.

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• 2. chemimpex.com [chemimpex.com]
• 3. gihichem.com [gihichem.com]
• 4. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chemos.de [chemos.de]
• 7. carlroth.com [carlroth.com]
• 8. Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. jubilantingrevia.com [jubilantingrevia.com]
• 10. chemscene.com [chemscene.com]
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Personal protective equipment for handling 4-(Pyridin-2-yl)piperidine-4-carbonitrile

Executive Safety Assessment: The Hazard Profile

Objective: To provide an autonomous, fail-safe handling guide for 4-(Pyridin-2-yl)piperidine-4-carbonitrile .

Technical Context: This compound features two distinct pharmacophores: a piperidine/pyridine heterocyclic core and a nitrile (cyano) functional group . As a researcher, you must treat this molecule not merely as a generic organic solid, but as a potential source of both caustic organic base injury and acute systemic toxicity .

• The Nitrile Risk: While aromatic nitriles are often metabolically stable, aliphatic or heterocyclic nitriles at the 4-position of a piperidine ring can undergo metabolic hydrolysis or accidental acidic hydrolysis, potentially releasing cyanide ions (

  ).

• The Base Risk: The secondary amine (unless substituted) and pyridine nitrogen render the compound basic. Inhalation of dust or contact with mucous membranes will likely result in severe irritation or chemical burns (Category 1B/2 Skin Irritant equivalent).

Immediate Directive: Treat as Acute Toxic (Oral/Dermal) and Corrosive/Irritant . All handling must prevent inhalation of particulates and dermal absorption.

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard lab PPE." This compound requires a barrier-specific approach due to its potential for skin absorption and respiratory irritation.

PPE Component	Specification	Technical Rationale (The "Why")
Hand Protection (Primary)	Nitrile Rubber (0.11 mm min)	Nitrile gloves provide excellent resistance to the compound itself. Note: If dissolved in halogenated solvents (DCM), use Laminate/Silver Shield liners.
Hand Protection (Secondary)	Double-Gloving Protocol	The outer glove acts as a sacrificial layer against gross contamination; the inner glove prevents skin contact during doffing.
Respiratory	Engineering Control (Fume Hood)	Primary Defense. Handling open containers outside a hood is strictly prohibited.
Respiratory (Backup)	N95 or P100 Respirator	Required only if weighing outside a containment enclosure or cleaning spills outside the hood.
Eye/Face	Chemical Splash Goggles	Safety glasses are insufficient for fine powders that can drift behind lenses. Goggles seal the ocular cavity.
Body	Tyvek® Sleeves + Lab Coat	Standard cotton coats are porous. Tyvek sleeves cover the wrist gap—the most common site of exposure.

Operational Protocol: From Storage to Disposal

This workflow is designed as a closed-loop system. If a step cannot be verified (e.g., hood flow alarm is silent), the process halts.

Phase 1: Reception & Storage

• Inspection: Upon receipt, inspect the septum and cap integrity. Do not open the outer packaging until the container is inside a fume hood.

• Segregation: Store in a cool, dry, well-ventilated area , segregated from strong acids and oxidizers .

  • Critical Logic: Contact with strong acids (e.g., HCl,

    ) could theoretically hydrolyze the nitrile group, releasing Hydrogen Cyanide (HCN) gas. Keep pH neutral/basic.

Phase 2: Weighing & Transfer (The High-Risk Step)

Most exposures occur here due to static charge dispersing fine powder.

• Static Control: Use an ionizing bar or anti-static gun on the spatula and weighing boat before touching the powder.

• The "Tunnel" Technique:

  • Place the balance deep inside the fume hood (at least 6 inches back).

  • Tare the weighing boat.

  • Transfer solid using a long-neck spatula to keep hands outside the immediate vertical airflow zone of the balance.

• Solvation: If possible, dissolve the solid in the transport solvent (e.g., DMSO, Methanol) immediately within the weighing vessel before transferring to the reaction flask. Handling a solution is safer than handling dry dust.

Phase 3: Reaction & Quenching

• Ventilation: All reactions involving this intermediate must run under positive pressure inert gas (Nitrogen/Argon) vented through a bubbler into the hood exhaust.

• Acidic Workups: If the protocol requires an acidic quench:

  • Test pH constantly.

  • Ensure the exhaust is fully functional.

  • Safety Check: Have a cyanide antidote kit available if working on a multigram scale with acidic conditions, as a precaution against HCN generation.

Phase 4: Waste Disposal

• Segregation: Dispose of as Hazardous Organic Waste (Toxic) .

• Labeling: Explicitly label the waste tag with "Contains Nitriles" and "Organic Base."

• Incompatibility: NEVER mix this waste stream with acidic aqueous waste.

Visualizing the Safety Workflow

The following diagram illustrates the critical decision nodes for handling this compound.

Figure 1: Operational workflow emphasizing the critical weighing containment zone and segregation from acidic streams.

Emergency Response Protocols

Scenario A: Spillage (Solid)

• Evacuate the immediate area to let dust settle (2 minutes).

• Don PPE: Double nitrile gloves, goggles, N95 respirator.

• Clean: Cover spill with a wet paper towel (to prevent dust dispersion). Wipe up and place in a sealed bag.

• Decontaminate: Wash surface with weak detergent and water.

Scenario B: Skin Contact

• Doff: Immediately remove contaminated gloves/clothing.

• Flush: Rinse skin with copious water for 15 minutes .[1] Do not use vinegar or acidic neutralizers (exothermic risk).

• Medical: Seek evaluation. Provide the SDS to the physician, noting the "Nitrile" and "Piperidine" functionalities.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 76956, 4-Cyanopiperidine (Analogous Hazard Profile). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment Standards (29 CFR 1910.132). Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (2023). NIOSH Pocket Guide to Chemical Hazards: Nitriles. Retrieved from [Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]